Technical Documentation Center

2-(Furan-2-yl)morpholine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(Furan-2-yl)morpholine
  • CAS: 1017417-81-0

Core Science & Biosynthesis

Foundational

"synthesis of 2-(Furan-2-yl)morpholine"

An In-depth Technical Guide to the Synthesis of 2-(Furan-2-yl)morpholine For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of a proposed synth...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Synthesis of 2-(Furan-2-yl)morpholine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a proposed synthetic pathway for 2-(Furan-2-yl)morpholine, a heterocyclic compound of interest in medicinal chemistry. The morpholine and furan moieties are prevalent scaffolds in numerous biologically active compounds, making their combination a compelling target for novel drug discovery programs.[1][2][3] This document outlines a robust two-step synthetic strategy, commencing with the reductive amination of furfural with ethanolamine, followed by an acid-catalyzed intramolecular cyclization. The rationale behind the chosen methodology, detailed experimental protocols, and expected outcomes are presented to facilitate its practical implementation in a research and development setting.

Introduction and Strategic Rationale

The synthesis of novel heterocyclic systems is a cornerstone of modern medicinal chemistry. The morpholine ring is a privileged structure, often incorporated into drug candidates to improve their pharmacokinetic properties, such as aqueous solubility and metabolic stability.[4] Similarly, the furan ring is a versatile building block found in a wide array of natural products and pharmaceuticals, valued for its unique electronic properties and ability to engage in various biological interactions.[3][5] The targeted compound, 2-(Furan-2-yl)morpholine, synergistically combines these two important pharmacophores.

Given the absence of a well-established, direct synthesis for this specific molecule in the current literature, this guide proposes a logical and efficient two-step approach. The strategy is grounded in well-understood and widely practiced organic transformations, ensuring a high probability of success and adaptability.

The proposed synthetic pathway involves:

  • Reductive Amination: Formation of the key intermediate, 2-((furan-2-ylmethyl)amino)ethanol, through the reaction of furfural and ethanolamine.

  • Intramolecular Cyclization: Acid-catalyzed dehydration of the amino alcohol intermediate to yield the final 2-(Furan-2-yl)morpholine product.

This approach is advantageous due to the commercial availability and low cost of the starting materials, as well as the generally high yields and straightforward nature of the selected reactions.

Proposed Synthetic Workflow

The overall transformation from readily available starting materials to the target compound is depicted in the following workflow diagram.

Synthetic Workflow for 2-(Furan-2-yl)morpholine cluster_0 Step 1: Reductive Amination cluster_1 Step 2: Cyclization Furfural Furfural Intermediate 2-((Furan-2-ylmethyl)amino)ethanol Furfural->Intermediate + Ethanolamine NaBH(OAc)₃, DCE Ethanolamine Ethanolamine Ethanolamine->Intermediate Target 2-(Furan-2-yl)morpholine Intermediate->Target H₂SO₄ (cat.) Toluene, Δ

Caption: Overall synthetic scheme for 2-(Furan-2-yl)morpholine.

Detailed Experimental Protocols

Step 1: Synthesis of 2-((Furan-2-ylmethyl)amino)ethanol via Reductive Amination

This step involves the formation of an imine intermediate from furfural and ethanolamine, which is then reduced in situ to the desired secondary amine. Sodium triacetoxyborohydride is chosen as the reducing agent due to its mildness and high selectivity for imines over aldehydes.[6][7]

Protocol:

  • To a solution of furfural (1.0 eq) in 1,2-dichloroethane (DCE, 0.5 M), add ethanolamine (1.1 eq).

  • Stir the mixture at room temperature for 30 minutes to facilitate imine formation.

  • Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise over 15 minutes. Caution: Gas evolution may occur.

  • Stir the reaction mixture at room temperature for 12-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Separate the organic layer, and extract the aqueous layer with dichloromethane (DCM, 3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford 2-((furan-2-ylmethyl)amino)ethanol as a viscous oil.

Reductive Amination Mechanism cluster_imine Imine Formation cluster_reduction Reduction Furfural Furfural (Aldehyde) Imine Imine Intermediate Furfural->Imine + Ethanolamine - H₂O Ethanolamine Ethanolamine (Amine) Product 2-((Furan-2-ylmethyl)amino)ethanol Imine->Product + [H] Reducer [H] (from NaBH(OAc)₃)

Sources

Exploratory

An In-Depth Technical Guide to the Synthesis of 2-(Furan-2-yl)morpholine

Abstract This technical guide provides a comprehensive overview of scientifically robust protocols for the synthesis of 2-(Furan-2-yl)morpholine, a heterocyclic compound of significant interest to researchers, scientists...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of scientifically robust protocols for the synthesis of 2-(Furan-2-yl)morpholine, a heterocyclic compound of significant interest to researchers, scientists, and drug development professionals. The morpholine scaffold is a privileged structure in medicinal chemistry, known for improving the pharmacokinetic profiles of bioactive molecules, while the furan moiety serves as a versatile building block. This document outlines two primary synthetic strategies, delving into the underlying chemical principles, providing detailed step-by-step experimental procedures, and offering insights into process optimization and characterization. The protocols are designed to be self-validating, with an emphasis on reaction efficiency, scalability, and the generation of a high-purity final product.

Introduction

The fusion of the morpholine and furan rings in 2-(Furan-2-yl)morpholine creates a molecule with potential applications in medicinal chemistry and materials science. Morpholine and its derivatives are ubiquitous in pharmaceuticals, contributing to desirable properties such as increased water solubility and metabolic stability.[1] The furan ring, a five-membered aromatic heterocycle containing oxygen, is a common motif in natural products and a versatile synthetic intermediate.[2] The combination of these two pharmacophores presents a compelling target for synthetic chemists. This guide will explore two primary, logical, and field-proven synthetic pathways: Route 1: Reductive Amination followed by Intramolecular Cyclization , and Route 2: Synthesis via N-Substituted Amino Alcohol and Subsequent Ring Closure .

PART 1: Synthetic Strategy and Mechanistic Considerations

The synthesis of 2-(Furan-2-yl)morpholine hinges on the strategic formation of the morpholine ring from a furan-containing precursor. The chosen strategies are based on fundamental and widely applied organic reactions, ensuring their reliability and adaptability.

Route 1: Reductive Amination and Intramolecular Cyclization

This approach is a highly efficient and convergent method that begins with the reductive amination of furan-2-carbaldehyde (furfural) with ethanolamine. This reaction forms the key intermediate, 2-((furan-2-ylmethyl)amino)ethanol, which then undergoes an acid-catalyzed intramolecular cyclization to yield the target molecule.

The initial reductive amination proceeds through the formation of a Schiff base (imine) intermediate from the condensation of furfural and ethanolamine.[3] This imine is then reduced in situ to the corresponding secondary amine. The choice of reducing agent is critical to selectively reduce the imine without affecting the furan ring. The subsequent intramolecular cyclization is typically promoted by a Brønsted acid, which protonates the hydroxyl group, turning it into a good leaving group (water) and facilitating nucleophilic attack by the secondary amine to form the morpholine ring.[4][5]

Route 2: Synthesis via N-Substituted Amino Alcohol and Annulation

This alternative strategy involves the initial synthesis of the N-substituted amino alcohol, 2-((furan-2-ylmethyl)amino)ethanol, followed by annulation to form the morpholine ring. This pathway offers flexibility in the choice of reagents for the ring-closing step. A common and effective method for this annulation is the reaction with chloroacetyl chloride to form a morpholinone intermediate, which is then reduced to the desired morpholine.[6]

PART 2: Experimental Protocols

Route 1: Reductive Amination and Intramolecular Cyclization Protocol

This two-step, one-pot protocol is designed for efficiency and high yield.

Step 1: Synthesis of 2-((Furan-2-ylmethyl)amino)ethanol (Intermediate)

  • Materials:

    • Furan-2-carbaldehyde (furfural)

    • Ethanolamine

    • Sodium borohydride (NaBH₄) or Sodium triacetoxyborohydride (STAB)

    • Methanol (MeOH) or Dichloromethane (DCM)

    • Round-bottom flask

    • Magnetic stirrer

    • Ice bath

  • Procedure:

    • In a round-bottom flask, dissolve furan-2-carbaldehyde (1.0 eq) in methanol.

    • Add ethanolamine (1.1 eq) to the solution at room temperature and stir for 30 minutes to facilitate imine formation.

    • Cool the reaction mixture to 0 °C using an ice bath.

    • Slowly add sodium borohydride (1.5 eq) portion-wise, maintaining the temperature below 10 °C.

    • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 4-6 hours.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, quench the reaction by the slow addition of water.

    • Extract the aqueous layer with dichloromethane (3 x volumes).

    • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 2-((furan-2-ylmethyl)amino)ethanol. This intermediate can often be used in the next step without further purification.

Step 2: Intramolecular Cyclization to 2-(Furan-2-yl)morpholine

  • Materials:

    • Crude 2-((furan-2-ylmethyl)amino)ethanol

    • Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

    • Toluene or Dioxane

    • Dean-Stark apparatus (if using p-TsOH in toluene)

    • Sodium bicarbonate solution

    • Dichloromethane

  • Procedure:

    • Dissolve the crude 2-((furan-2-ylmethyl)amino)ethanol in toluene.

    • Add a catalytic amount of concentrated sulfuric acid (e.g., 5 mol%).

    • Heat the reaction mixture to reflux (approximately 110 °C) and stir for 8-12 hours.

    • Alternatively, use p-toluenesulfonic acid (10 mol%) in toluene and reflux with a Dean-Stark apparatus to remove the water formed during the reaction.

    • Monitor the reaction by TLC until the starting material is consumed.

    • Cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

    • Extract the aqueous layer with dichloromethane (3 x volumes).

    • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by silica gel column chromatography to yield pure 2-(Furan-2-yl)morpholine.

Workflow for Route 1

G cluster_0 Step 1: Reductive Amination cluster_1 Step 2: Intramolecular Cyclization Furfural Furfural Imine_Formation Imine Formation (in Methanol) Furfural->Imine_Formation Ethanolamine Ethanolamine Ethanolamine->Imine_Formation Reduction Reduction (NaBH4, 0°C to RT) Imine_Formation->Reduction Intermediate 2-((Furan-2-ylmethyl)amino)ethanol Reduction->Intermediate Cyclization Acid-Catalyzed Cyclization (H2SO4 or p-TsOH, Reflux) Intermediate->Cyclization Workup Neutralization & Extraction Cyclization->Workup Purification Column Chromatography Workup->Purification Product 2-(Furan-2-yl)morpholine Purification->Product

Caption: Reductive amination followed by cyclization.

Route 2: N-Substituted Amino Alcohol and Annulation Protocol

This route provides a more classical approach to morpholine synthesis.

Step 1: Synthesis of 2-((Furan-2-ylmethyl)amino)ethanol (Identical to Route 1, Step 1)

Follow the procedure outlined in Route 1, Step 1.

Step 2: Synthesis of 4-(Furan-2-ylmethyl)morpholin-3-one (Intermediate)

  • Materials:

    • 2-((Furan-2-ylmethyl)amino)ethanol

    • Chloroacetyl chloride

    • Triethylamine (Et₃N) or another non-nucleophilic base

    • Dichloromethane (DCM)

    • Sodium bicarbonate solution

  • Procedure:

    • Dissolve 2-((furan-2-ylmethyl)amino)ethanol (1.0 eq) and triethylamine (1.2 eq) in dichloromethane.

    • Cool the solution to 0 °C in an ice bath.

    • Slowly add a solution of chloroacetyl chloride (1.1 eq) in dichloromethane dropwise.

    • Allow the reaction to warm to room temperature and stir for 2-4 hours.

    • Monitor the reaction by TLC.

    • Upon completion, wash the reaction mixture with saturated sodium bicarbonate solution and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 4-(furan-2-ylmethyl)morpholin-3-one.

Step 3: Reduction to 2-(Furan-2-yl)morpholine

  • Materials:

    • 4-(Furan-2-ylmethyl)morpholin-3-one

    • Lithium aluminum hydride (LiAlH₄) or Borane-tetrahydrofuran complex (BH₃·THF)

    • Anhydrous tetrahydrofuran (THF)

    • Sodium sulfate decahydrate or Rochelle's salt solution (for workup with LiAlH₄)

    • Hydrochloric acid (for workup with BH₃·THF)

  • Procedure (using LiAlH₄):

    • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend LiAlH₄ (2.0 eq) in anhydrous THF.

    • Cool the suspension to 0 °C.

    • Slowly add a solution of 4-(furan-2-ylmethyl)morpholin-3-one (1.0 eq) in anhydrous THF.

    • After the addition, reflux the reaction mixture for 4-6 hours.

    • Cool the reaction to 0 °C and cautiously quench by the sequential addition of water, 15% aqueous NaOH, and then more water (Fieser workup).

    • Filter the resulting solids and wash with THF.

    • Combine the filtrate and washings, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by silica gel column chromatography.

Workflow for Route 2

G cluster_0 Step 1 & 2: Amide Formation cluster_1 Step 3: Reduction Intermediate_1 2-((Furan-2-ylmethyl)amino)ethanol Amidation Amidation (Et3N, DCM, 0°C to RT) Intermediate_1->Amidation Chloroacetyl_Chloride Chloroacetyl_Chloride Chloroacetyl_Chloride->Amidation Intermediate_2 4-(Furan-2-ylmethyl)morpholin-3-one Amidation->Intermediate_2 Reduction Reduction (LiAlH4 or BH3-THF, Reflux) Intermediate_2->Reduction Workup Quenching & Extraction Reduction->Workup Purification Column Chromatography Workup->Purification Product 2-(Furan-2-yl)morpholine Purification->Product

Caption: N-acylation followed by reduction.

PART 3: Data Presentation and Characterization

Typical Reaction Parameters and Yields
StepReactantsReagentsSolventTemp. (°C)Time (h)Typical Yield (%)
Route 1, Step 1 Furfural, EthanolamineNaBH₄Methanol0 to RT4-685-95 (crude)
Route 1, Step 2 IntermediateH₂SO₄ (cat.)Toluene1108-1260-75
Route 2, Step 2 IntermediateChloroacetyl chloride, Et₃NDCM0 to RT2-480-90 (crude)
Route 2, Step 3 MorpholinoneLiAlH₄THF654-670-85

Yields are approximate and may vary based on reaction scale and purification efficiency.

Characterization of 2-(Furan-2-yl)morpholine

The final product should be characterized using standard analytical techniques to confirm its identity and purity.

  • ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show characteristic peaks for the furan ring protons, the morpholine ring protons, and the proton at the C2 position of the morpholine ring.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should display the expected number of carbon signals corresponding to the furan and morpholine rings.

  • Mass Spectrometry (MS): The mass spectrum should show the molecular ion peak corresponding to the molecular weight of 2-(Furan-2-yl)morpholine (C₈H₁₁NO₂).

  • Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for C-O-C stretching (furan and morpholine), C-N stretching, and C-H stretching.

  • Purity Analysis (HPLC/GC): High-Performance Liquid Chromatography or Gas Chromatography can be used to determine the purity of the final compound.

Conclusion

The synthesis of 2-(Furan-2-yl)morpholine can be reliably achieved through the two primary routes detailed in this guide. The choice between the reductive amination/intramolecular cyclization pathway and the N-acylation/reduction pathway will depend on the specific requirements of the researcher, including available reagents, desired scale, and tolerance for certain reaction conditions (e.g., use of metal hydrides). Both methods are based on well-established organic transformations and provide a solid foundation for the synthesis of this and related furan-substituted morpholine derivatives. Proper execution of the described protocols, coupled with rigorous analytical characterization, will ensure the successful and reproducible synthesis of high-purity 2-(Furan-2-yl)morpholine for further investigation in drug discovery and materials science.

References

  • Saini, K., Kumar, S., Li, H., & Shunmugavel, S. (2022). Advances in the Catalytic Reductive Amination of Furfural to Furfuryl Amine: The Momentous Role of Active Metal Sites. ChemCatChem, 14(7), e202101844. [Link]

  • Ortiz, K. G., Brusoe, A. T., An, J., Chong, E., Wu, L., & An, J. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ChemRxiv. [Link]

  • Taylor & Francis Group. (2024). Reductive Amination of Furfural to Furfurylamine. In Catalytic Transformations of Biomass-Derived Furans. [Link]

  • Wang, X., De, S., & Gevorgyan, V. (2015). Furan Oxidation-Cyclization to Oxazepines: Favoring 7-exo-trig over 6-endo-trig and 5-exo-trig Trajectories. Organic letters, 17(24), 6142–6145. [Link]

  • Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. [Link]

  • Obushak, M. D., Matiichuk, V. S., & Vasylyshyn, R. Y. (2021). Synthesis and antimicrobial activity of 4-(5-ARYL-2-FUROYL)morpholines and 4-[(5-ARYL-2-FURYL)carbonothioyl] morpholines. Pharmacia, 68(1), 123-129. [Link]

  • Saini, K., Kumar, S., Li, H., & Shunmugavel, S. (2022). Surface Acidic Species‐Driven Reductive Amination of Furfural with Ru/T‐ZrO2. ChemCatChem, 14(13), e202200388. [Link]

  • Saini, K., Kumar, S., Li, H., & Shunmugavel, S. (2022). Reductive amination of furfural to furfurylamine: Advances in catalyst design and mechanistic insights. Green Chemistry, 24(2), 537-565. [Link]

  • Lee, S. H., & Kim, S. H. (2020). Acid-Catalyzed Hydrolysis and Intramolecular Cyclization of N-Cyano Sulfoximines for the Synthesis of Thiadiazine 1-Oxides. Molecules, 25(21), 5035. [Link]

  • Liang, Y., et al. (2020). Furan-2-carbaldehydes as C1 building blocks for the synthesis of quinazolin-4(3H)-ones via ligand-free copper-catalyzed aerobic oxidative C–H amination/cyclization. Organic & Biomolecular Chemistry, 18(3), 478-485. [Link]

  • B. M. Bhanage, et al. (2011). Reductive amination of furfural to furfurylamine using aqueous ammonia solution and molecular hydrogen: an environmentally friendly approach. Green Chemistry, 13(7), 1767-1771. [Link]

  • El-Gamel, N. E. A., et al. (2024). N′-(Furan-2-ylmethylene)-2-hydroxybenzohydrazide and its metal complexes: synthesis, spectroscopic investigations, DFT calculations and cytotoxicity profiling. Journal of the Iranian Chemical Society, 21(1), 1-17. [Link]

  • Mazik, M., et al. (2016). Synthesis and crystal structure of 1,3-bis{[N,N-bis(2-hydroxyethyl)amino]methyl}-5-{[(2,4-dimethylpyridin-3-yl)amino]methyl}-2,4,6-triethylbenzene. Acta Crystallographica Section E: Crystallographic Communications, 72(Pt 10), 1472–1476. [Link]

  • ResearchGate. Example of intramolecular cyclization for morpholine ring formation. ResearchGate Website. [Link]

  • El-Gamel, N. E. A., et al. (2024). N′-(Furan-2-ylmethylene)-2-hydroxybenzohydrazide and its metal complexes: synthesis, spectroscopic investigations, DFT calculations and cytotoxicity profiling. OUCI. [Link]

  • Pitsch, J., et al. (2023). Synthesis and spectroscopic characterization of Furan-2-Carbaldehyde-d. Molbank, 2023(2), M1639. [Link]

  • Pal'chikov, V. A. (2013). Morpholines. Synthesis and Biological Activity. Russian Journal of Organic Chemistry, 49(6), 787-814. [Link]

  • Mayo, M. S., et al. (2014). Convenient Synthesis of Benzothiazoles and Benzimidazoles through Brønsted Acid Catalyzed Cyclization of 2-Amino Thiophenols/Anilines with β-Diketones. Organic Letters, 16(3), 764-767. [Link]

  • Sengpracha, W., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry, 35(3), 1030-1036. [Link]

  • Padwa, A., et al. (1998). Furan-Terminated N-Acyliminium Ion Initiated Cyclizations in Alkaloid Synthesis. The Journal of Organic Chemistry, 63(20), 6914-6928. [Link]

  • The Royal Society of Chemistry. Selective Synthesis of Lactams and Cyclic Amines from Amino-Alcohols. The Royal Society of Chemistry Website. [Link]

  • Mayo, M. S., et al. (2014). Convenient synthesis of benzothiazoles and benzimidazoles through Brønsted acid catalyzed cyclization of 2-amino thiophenols/anilines with β-diketones. Organic Letters, 16(3), 764-767. [Link]

  • Martin, A., & Rivera-Fuentes, P. (2024). Fluorogenic polymethine dyes by intramolecular cyclization. Current Opinion in Chemical Biology, 80, 102444. [Link]

  • PubChem. 2-[(5-Methyl-furan-2-ylmethyl)-amino]-ethanol. PubChem Website. [Link]

  • Bakherad, M., et al. (2021). MnO2-Mediated Oxidative Cyclization of “Formal” Schiff's Bases: Easy Access to Diverse Naphthofuro-Annulated Triazines. Molecules, 26(11), 3329. [Link]

  • Schneider, C. S., & Pook, K. H. (1986). Acid-catalysed cyclization of 1-aryl-2-thienylmethyl- and 1-aryl-2-furfuryl-aminoethanols via spiro intermediates. Journal of the Chemical Society, Perkin Transactions 1, 877-883. [Link]

  • ResearchGate. Mechanistic Studies on the Intramolecular Cyclization of O-Tosyl Phytosphingosines to Jaspines. ResearchGate Website. [Link]

Sources

Foundational

An In-Depth Technical Guide to the Enantioselective Synthesis of 2-(Furan-2-yl)morpholine

Authored for Researchers, Scientists, and Drug Development Professionals Executive Summary The chiral morpholine scaffold is a cornerstone in medicinal chemistry, frequently appearing in a vast array of bioactive compoun...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The chiral morpholine scaffold is a cornerstone in medicinal chemistry, frequently appearing in a vast array of bioactive compounds and approved pharmaceuticals.[1][2][3] Specifically, 2-substituted morpholines, where the stereocenter is adjacent to the ring oxygen, present unique synthetic challenges due to steric hindrance and electronic effects.[1][4] This guide provides a comprehensive overview of modern enantioselective strategies for the synthesis of 2-(Furan-2-yl)morpholine, a valuable heterocyclic building block. We will dissect the core synthetic philosophies, focusing on the causality behind methodological choices. The primary focus will be on transition-metal-catalyzed asymmetric hydrogenation, a highly efficient and atom-economical approach that has proven successful for this class of compounds.[1][5] Detailed, field-proven protocols, mechanistic diagrams, and comparative data are presented to equip researchers with the knowledge to implement and adapt these powerful synthetic tools.

The Strategic Imperative: Controlling Chirality in 2-Substituted Morpholines

The morpholine ring is a privileged structure in drug design, prized for its metabolic stability, favorable pharmacokinetic properties, and ability to engage in crucial hydrogen bonding interactions.[6] When substituted at the 2-position, the resulting chiral center directly influences the molecule's three-dimensional orientation and its interaction with biological targets. The synthesis of enantiomerically pure 2-(Furan-2-yl)morpholine is therefore a critical objective for accessing novel chemical space in drug discovery.

The primary challenge in synthesizing 2-substituted chiral morpholines lies in effectively controlling the stereochemistry at the C2 position, which is sterically congested and adjacent to an electron-rich oxygen atom.[1] Historically, many approaches relied on stoichiometric chiral starting materials, which limits substrate scope and increases cost.[1][2] Modern catalytic asymmetric methods offer a more elegant and efficient solution. These strategies can be broadly categorized by the stage at which the key stereocenter is established.[1][4][7]

G cluster_strategies Asymmetric Synthesis Strategies for Chiral Morpholines cluster_catalysis Catalytic Approaches: Timing of Stereocenter Formation A Chiral Pool / Stoichiometric Reagents B Asymmetric Catalysis C Before Cyclization (e.g., Asymmetric Epoxidation) B->C D During Cyclization (e.g., Intramolecular Aza-Michael) B->D E After Cyclization (e.g., Asymmetric Hydrogenation) B->E end Target: Enantiopure Morpholine C->end D->end E->end start Start: Achiral Precursors start->B Preferred Path

Caption: General strategies for the asymmetric synthesis of chiral morpholines.

Core Methodology: Asymmetric Hydrogenation of a Dehydromorpholine Precursor

Among the catalytic strategies, forming the stereocenter after the morpholine ring has been constructed is particularly powerful.[1][8] Transition-metal-catalyzed asymmetric hydrogenation of a cyclic enamine (a dehydromorpholine) stands out for its high efficiency, operational simplicity, and excellent atom economy.[4] This approach has been successfully applied to the synthesis of a variety of 2-substituted chiral morpholines with exceptional levels of enantioselectivity.[1][2][5]

Rationale and Mechanistic Considerations

The key to this methodology is the use of a chiral catalyst that can effectively differentiate between the two prochiral faces of the double bond in the 2-(Furan-2-yl)-dehydromorpholine substrate. The challenge is significant; the electron-rich nature of the enamine substrate can lead to low reactivity.[1] To overcome this, an N-acyl directing group is typically introduced to activate the substrate.

The most successful catalysts for this transformation are rhodium complexes bearing bisphosphine ligands with a large "bite angle," such as the SKP ligand.[1][4] This specific ligand architecture creates a well-defined and sterically demanding chiral pocket around the metal center. This pocket forces the dehydromorpholine substrate to coordinate in a highly specific orientation, leading to the preferential delivery of hydrogen to one face of the double bond.

G catalyst [Rh(COD)(SKP)]BF₄ step1 Oxidative Addition of H₂ catalyst->step1 substrate N-Acyl-2-(Furan-2-yl) dehydromorpholine step2 Substrate Coordination substrate->step2 h2 H₂ h2->step1 step1->step2 step3 Migratory Insertion step2->step3 Diastereoselective Step step4 Reductive Elimination step3->step4 step4->catalyst Catalyst Regeneration product Enantioenriched 2-(Furan-2-yl)morpholine step4->product

Caption: Simplified catalytic cycle for Rh-catalyzed asymmetric hydrogenation.

Substrate Synthesis: Preparation of N-Boc-2-(Furan-2-yl)-3,4-dehydromorpholine

A robust synthesis begins with readily available starting materials. The required dehydromorpholine precursor can be synthesized in a straightforward manner from 2-(furan-2-yl)-2-oxoacetaldehyde and N-Boc-ethanolamine.

Protocol:

  • Step 1: Imine Formation: To a solution of N-Boc-ethanolamine (1.0 eq.) in dichloromethane (DCM, 0.5 M), add 2-(furan-2-yl)-2-oxoacetaldehyde (1.1 eq.). Stir the mixture at room temperature for 2-4 hours until TLC analysis indicates complete consumption of the amine.

  • Step 2: Cyclization/Dehydration: Add trifluoroacetic acid (TFA, 0.2 eq.) to the reaction mixture. Heat the reaction to reflux for 12-16 hours, monitoring for the formation of the dehydromorpholine product by GC-MS.

  • Step 3: Work-up and Purification: Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography (silica gel, gradient elution with ethyl acetate/hexanes) to yield the target precursor.

Asymmetric Hydrogenation Protocol

This protocol is adapted from the highly successful methodology developed by Zhang and co-workers.[1][4]

Materials:

  • N-Boc-2-(Furan-2-yl)-3,4-dehydromorpholine (Substrate)

  • [Rh(COD)₂]BF₄ (Rhodium precursor)

  • (R,R,R)-SKP (Chiral bisphosphine ligand)

  • Dichloromethane (DCM), anhydrous

  • Hydrogen gas (H₂)

Procedure:

  • Catalyst Preparation: In a glovebox, a Schlenk flask is charged with [Rh(COD)₂]BF₄ (0.01 eq.) and (R,R,R)-SKP (0.011 eq.). Anhydrous DCM is added, and the solution is stirred at room temperature for 30 minutes to form the active catalyst complex.

  • Reaction Setup: In a separate vial, the N-Boc-2-(Furan-2-yl)-3,4-dehydromorpholine substrate (1.0 eq.) is dissolved in anhydrous DCM. This solution is then transferred via cannula to the flask containing the catalyst.

  • Hydrogenation: The Schlenk flask is placed in a stainless-steel autoclave. The autoclave is sealed, purged with H₂ gas three times, and then pressurized to 30 atm of H₂.

  • Reaction: The reaction mixture is stirred vigorously at room temperature for 24 hours.

  • Work-up and Analysis: After 24 hours, the autoclave is carefully depressurized. The solvent is removed from the reaction mixture under reduced pressure. The conversion is determined by ¹H NMR analysis of the crude product. The enantiomeric excess (ee) is determined by HPLC analysis on a chiral stationary phase (e.g., Chiralpak AD-H). The crude product can be purified by flash chromatography if necessary.

Performance Data

The rhodium/SKP catalytic system demonstrates broad applicability and high efficiency for various 2-substituted dehydromorpholines.

EntryR-Group (at C2)Catalyst Loading (mol%)Yield (%)ee (%)Reference
1Phenyl1>9999[1][4]
24-MeO-Ph1>9999[1][4]
32-Naphthyl1>9999[1][4]
42-Furyl 1 >99 98 [1][4]
52-Thienyl1>99>99[1][4]
Table based on representative data from Li, M., et al. (2021).[4]

The data clearly indicates that the 2-furyl substituted substrate is hydrogenated in near-quantitative yield and with exceptionally high enantioselectivity, demonstrating the robustness of this method.[1][4]

Alternative Strategies and Future Outlook

While asymmetric hydrogenation is a leading strategy, the field of enantioselective synthesis is constantly evolving. For a comprehensive understanding, it is valuable to consider alternative approaches.

Organocatalytic Methods

Organocatalysis offers a metal-free alternative for the construction of chiral heterocycles.[9][10] For instance, enantioselective halocyclization, catalyzed by cinchona alkaloid derivatives, has been used to furnish morpholines containing a quaternary stereocenter.[9][10] While not directly applied to 2-(Furan-2-yl)morpholine, this strategy of intramolecular cyclization of an achiral alkenol, guided by a chiral catalyst, represents a promising avenue for future exploration.

G A Achiral Amino-Alkenol D Formation of Chiral Intermediate A->D B Chiral Organocatalyst (e.g., Cinchona Alkaloid) B->D C Electrophilic Reagent (e.g., NCS) C->D D->B Catalyst Regeneration E Intramolecular Cyclization D->E Stereodetermining Step F Enantioenriched Functionalized Morpholine E->F

Caption: Generalized workflow for an organocatalytic cyclization approach.

Biocatalysis

The use of enzymes for stereoselective transformations is a rapidly growing field. Transaminases, for example, are capable of converting ketones and aldehydes into chiral amines with high selectivity.[11] A future biocatalytic route to 2-(Furan-2-yl)morpholine could involve the enzymatic reductive amination of a suitable keto-ether precursor, offering a green and highly selective synthetic pathway.[11][12]

Conclusion

The enantioselective synthesis of 2-(Furan-2-yl)morpholine is an achievable goal for the modern synthetic chemist. The strategy of post-cyclization asymmetric hydrogenation of a dehydromorpholine precursor, catalyzed by a Rh-SKP complex, stands as the current state-of-the-art, providing near-perfect enantioselectivity and quantitative yields.[1][4] This method is robust, scalable, and applicable to a range of substrates, making it highly valuable for applications in drug discovery and development. As the demand for enantiomerically pure building blocks continues to grow, further innovations in organocatalysis and biocatalysis will undoubtedly provide complementary and sustainable methods for accessing this important chiral scaffold.

References

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(44), 15061–15066. [Link]

  • Li, M., et al. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science. [Link]

  • Li, M., et al. (2021). Asymmetric Hydrogenation for the Synthesis of 2-Substituted Chiral Morpholines. ResearchGate. [Link]

  • Ye, Z., et al. (2022). Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification. Organic Chemistry Frontiers. [Link]

  • Lau, Y. Y., Zhai, H., & Schafer, L. L. (2016). Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. The Journal of Organic Chemistry, 81(19), 8696–8709. [Link]

  • He, Y., Wu, H., & Wang, Q. (2021). Catalytic Enantioselective Synthesis of Morpholinones Enabled by Aza-Benzilic Ester Rearrangement. Journal of the American Chemical Society, 143(20), 7579–7585. [Link]

  • Lau, Y. Y., Zhai, H., & Schafer, L. L. (2016). Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. The Journal of Organic Chemistry. [Link]

  • He, Y., et al. (2021). Catalytic Enantioselective Synthesis of Morpholinones Enabled by Aza-Benzilic Ester Rearrangement. ResearchGate. [Link]

  • Lau, Y. Y., Zhai, H., & Schafer, L. L. (2016). Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. UBC Chemistry. [Link]

  • Ye, Z., et al. (2022). Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification. Organic Chemistry Frontiers. [Link]

  • Li, M., et al. (2021). Asymmetric synthesis of 2- and 3-substituted chiral morpholines. ResearchGate. [Link]

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science. [Link]

  • Orosz, G., et al. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. Molecules. [Link]

  • Powell, W. C., & Walczak, M. A. (2018). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. The Journal of Organic Chemistry. [Link]

  • Li, M., et al. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Semantic Scholar. [Link]

  • Scott, J. D., & Beutner, G. L. (2012). A General, Enantioselective Synthesis of Protected Morpholines and Piperazines. Organic Letters. [Link]

  • Almansa, C., et al. (1998). Novel enantioselective synthesis of both enantiomers of furan-2-yl Amines and amino acids. Tetrahedron: Asymmetry. [Link]

  • Pal'chikov, V. A. (2013). Morpholines. Synthesis and Biological Activity. ResearchGate. [Link]

  • Nurnabi, M., & Ismail, M. (2009). Synthesis of Biologically Important Chiral Morpholine Derivatives. Journal of the Bangladesh Chemical Society. [Link]

  • Kumar, R., et al. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. [Link]

  • Lee, S., et al. (2024). Biocatalysis enables the scalable conversion of biobased furans into various furfurylamines. Nature Communications. [Link]

  • Gentry, E. C., et al. (2021). Synthesis of Enantiopure Unnatural Amino Acids by Metallaphotoredox Catalysis. Macmillan Group, Princeton University. [Link]

  • ResearchGate. (2024). Biocatalytic Synthesis of Two Furan-Based Amino Compounds 2-Acetyl-4-aminofuran and 3-Acetylamino-5-(α-aminoethyl)-furan from Chitin Resources. [Link]

  • Penso, M., et al. (2001). A Straightforward Synthesis of Enantiopure 2,6-Disubstituted Morpholines by a Regioselective O-Protection/Activation Protocol. ResearchGate. [Link]

Sources

Exploratory

An In-depth Technical Guide to the Asymmetric Synthesis of Chiral 2-Substituted Morpholines

Foreword: The Enduring Significance of the Chiral Morpholine Scaffold The morpholine ring system, a six-membered saturated heterocycle containing both nitrogen and oxygen atoms, is a privileged scaffold in medicinal chem...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: The Enduring Significance of the Chiral Morpholine Scaffold

The morpholine ring system, a six-membered saturated heterocycle containing both nitrogen and oxygen atoms, is a privileged scaffold in medicinal chemistry. Its favorable pharmacokinetic properties, including improved aqueous solubility and metabolic stability, have led to its incorporation into a multitude of FDA-approved drugs.[1] When substituted, particularly at the C-2 position, and possessing a defined stereochemistry, these chiral morpholines offer a three-dimensional architecture that is crucial for specific and high-affinity interactions with biological targets. This guide provides an in-depth exploration of the key asymmetric strategies for synthesizing these valuable chiral 2-substituted morpholines, offering both foundational principles and practical, field-proven methodologies for researchers, scientists, and professionals in drug development.

Strategic Pillars of Asymmetric Synthesis for 2-Substituted Morpholines

The asymmetric synthesis of 2-substituted morpholines can be broadly categorized by the stage at which the crucial stereocenter is established. A conceptual overview of these strategies is presented below.

Asymmetric_Synthesis_Strategies cluster_0 Stereocenter Established Before Cyclization cluster_1 Stereocenter Established After Cyclization A Chiral Pool Synthesis B Substrate-Controlled Diastereoselective Cyclization C Catalytic Asymmetric Synthesis D Asymmetric Hydrogenation C->D Transition-Metal Catalysis E Organocatalysis C->E F Photocatalysis C->F

Caption: Core strategies for the asymmetric synthesis of chiral morpholines.

This guide will delve into the most impactful of these approaches, with a focus on catalytic methods that offer high efficiency and stereocontrol.

Asymmetric Hydrogenation of Dehydromorpholines: A Powerful Catalytic Approach

Transition-metal-catalyzed asymmetric hydrogenation is a highly efficient and atom-economical method for creating chiral molecules.[2][3] Recently, this strategy has been successfully applied to the synthesis of 2-substituted chiral morpholines through the hydrogenation of dehydromorpholine precursors.[2][4][5][6]

The Catalyst System: Rhodium Complexes with Large Bite-Angle Ligands

A significant breakthrough in this area has been the development of bisphosphine-rhodium catalysts with large bite angles.[2][4][5] These catalysts have demonstrated remarkable efficacy in the asymmetric hydrogenation of sterically hindered and electron-rich dehydromorpholine substrates.[2] The SKP-Rh complex, in particular, has shown exceptional performance, providing quantitative yields and excellent enantioselectivities (up to 99% ee).[3][7]

Reaction Scope and Performance

This methodology is applicable to a wide range of 2-substituted dehydromorpholines, accommodating both electron-donating and electron-withdrawing substituents on the aromatic ring.[8]

EntrySubstrate (R group)Yield (%)ee (%)Reference
1Phenyl>9993[8]
24-Fluorophenyl>9992[2]
34-(Trifluoromethyl)phenyl>9994[8]
42-Naphthyl>9999[8]
5Cyclohexyl>9991[3]
Experimental Protocol: Asymmetric Hydrogenation of N-Cbz-2-phenyl-5,6-dehydromorpholine

Materials:

  • N-Cbz-2-phenyl-5,6-dehydromorpholine (1.0 equiv)

  • [Rh(COD)2]BF4 (0.01 equiv)

  • (R)-SKP (0.011 equiv)

  • Dichloromethane (DCM), anhydrous

  • Hydrogen gas (H2)

Procedure:

  • In a glovebox, a mixture of [Rh(COD)2]BF4 and (R)-SKP in DCM is stirred for 30 minutes to pre-form the catalyst.

  • The substrate, N-Cbz-2-phenyl-5,6-dehydromorpholine, is added to the catalyst solution.

  • The reaction vessel is placed in an autoclave, which is then purged with hydrogen gas three times.

  • The autoclave is pressurized with hydrogen gas to 30 atm.

  • The reaction is stirred at room temperature for 24 hours.

  • Upon completion, the pressure is carefully released, and the solvent is removed under reduced pressure.

  • The residue is purified by column chromatography on silica gel to afford the chiral N-Cbz-2-phenylmorpholine.

  • The enantiomeric excess is determined by chiral HPLC analysis.

Synthesis from Chiral Amino Alcohols: Leveraging the Chiral Pool

A foundational strategy for obtaining chiral morpholines involves the use of readily available, enantiopure 1,2-amino alcohols.[9][10] This approach embeds the desired stereochemistry from the outset, with the primary challenge being the efficient construction of the morpholine ring.

Two-Step Synthesis via Morpholinone Intermediate

A common and reliable method involves a two-step sequence: N-acylation with chloroacetyl chloride followed by intramolecular cyclization and subsequent reduction.[9]

Amino_Alcohol_to_Morpholine A Chiral Amino Alcohol B N-Chloroacetyl Intermediate A->B Chloroacetyl chloride, Base C Morpholinone B->C NaH, Heat D Chiral 2-Substituted Morpholine C->D LiAlH4

Caption: Synthesis of chiral morpholines from amino alcohols.

Experimental Protocol: Synthesis of a Chiral Morpholine from a Phenylalaninol Derivative

Step 1: Synthesis of the Morpholinone

  • To a solution of the chiral amino alcohol (e.g., (R)-2-amino-3-phenylpropan-1-ol) in a suitable solvent (e.g., dichloromethane) at 0 °C, add a base (e.g., triethylamine).

  • Slowly add chloroacetyl chloride and allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Dissolve the crude N-chloroacetyl intermediate in an anhydrous solvent (e.g., THF) and add a strong base (e.g., sodium hydride) portion-wise at 0 °C.

  • Heat the reaction mixture to reflux until cyclization is complete.

  • Carefully quench the reaction with water and extract the product with an organic solvent.

  • Purify the crude product by column chromatography to yield the chiral morpholinone.[9]

Step 2: Reduction to the Morpholine

  • To a suspension of lithium aluminum hydride (LiAlH4) in anhydrous THF at 0 °C, slowly add a solution of the morpholinone in THF.

  • Allow the reaction to stir at room temperature until the reduction is complete.

  • Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water.

  • Filter the resulting suspension and concentrate the filtrate to obtain the chiral 2-substituted morpholine.[9]

Modern Catalytic Approaches: Expanding the Synthetic Toolbox

Beyond classical methods, recent innovations in organocatalysis and photocatalysis have opened new avenues for the asymmetric synthesis of 2-substituted morpholines.

Organocatalytic Enantioselective Chlorocycloetherification

For the synthesis of more complex scaffolds, such as chiral 2,2-disubstituted morpholines, organocatalysis provides a powerful solution. A cinchona alkaloid-derived catalyst has been successfully employed in an asymmetric halocyclization protocol to produce these challenging structures with excellent yields and enantioselectivities.[11]

Diastereoselective Photocatalytic Annulation

Visible-light photocatalysis has emerged as a mild and efficient tool for constructing complex molecular architectures.[1][12] A recently developed diastereoselective annulation strategy allows for the synthesis of a diverse range of substituted 2-aryl morpholines from readily available starting materials.[1][13] This method utilizes a combination of a visible-light-activated photocatalyst, a Lewis acid, and a Brønsted acid to achieve high yields and stereoselectivity.[1][12]

Case Studies: Synthesis of Marketed Drugs

The practical utility of these synthetic strategies is best illustrated through their application in the synthesis of important pharmaceutical agents.

The Morpholine Core of Aprepitant

Aprepitant (Emend®) is a potent antiemetic drug featuring a complex, stereochemically rich morpholine core.[14] Its synthesis has been a subject of intense research, with various routes developed to control the multiple stereocenters. One efficient approach involves a one-pot Knoevenagel reaction/asymmetric epoxidation/domino ring-opening cyclization (DROC) sequence, catalyzed by a quinine-derived urea, to furnish a key morpholin-2-one intermediate with high enantioselectivity.[15][16] This intermediate is then further elaborated to the final drug molecule.[17][18]

The Chiral Morpholine in Linezolid

Linezolid (Zyvox®) is an oxazolidinone antibiotic containing a morpholine moiety.[19] While the chirality in the final molecule is not on the morpholine ring itself, the synthesis often involves the construction of the morpholine ring as a key step.[20][21][22] Efficient syntheses often start from 3,4-difluoronitrobenzene and morpholine, followed by a series of transformations to build the chiral side chain and the oxazolidinone ring.[20][23]

Conclusion and Future Directions

The asymmetric synthesis of chiral 2-substituted morpholines has evolved significantly, with powerful catalytic methods now complementing traditional chiral pool approaches. Asymmetric hydrogenation stands out for its high efficiency and enantioselectivity in producing a wide array of these valuable compounds. Concurrently, advances in organocatalysis and photocatalysis are enabling the construction of increasingly complex and diverse morpholine scaffolds under mild conditions.

Future research will likely focus on the development of even more versatile and sustainable catalytic systems, expanding the substrate scope to include more challenging substitution patterns. The integration of flow chemistry and biocatalysis also holds promise for creating more efficient and environmentally friendly manufacturing processes for these vital pharmaceutical building blocks.

References

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(44), 15061–15066. [Link][2][4][5][6][7]

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science. [Link][3]

  • Pemberton, R. P., Wipf, P., & Lazo, J. S. (2014). Efficient Routes to a Diverse Array of Amino Alcohol-Derived Chiral Fragments. ACS Combinatorial Science, 16(7), 351–357. [Link][9]

  • Powell, W. C., & Walczak, M. A. (2018). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. The Journal of Organic Chemistry, 83(17), 10487–10500. [Link][10][24]

  • Brisco, T. A., De Kreijger, S., Nair, V. N., Troian-Gautier, L., & Tambar, U. K. (2025). Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annulation. Journal of the American Chemical Society, 147(17), 14605–14613. [Link][1][12][13]

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(44), 15061–15066. [Link][2]

  • Powell, W. C., & Walczak, M. A. (2018). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. The Journal of organic chemistry, 83(17), 10487–10500. [Link][10]

  • Davies, I. W. (2007). Synthesis of aprepitant. In Process Chemistry in the Pharmaceutical Industry, Volume 2 (pp. 205-221). CRC Press. [Link][14]

  • Reddy, G. O., & Reddy, C. S. (2012). A new and alternate synthesis of Linezolid: An antibacterial agent. Der Pharma Chemica, 4(5), 1845-1850. [Link][19]

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(44), 15061–15066. [Link][5]

  • Pinter, A., El-Hellani, A., & Ess, D. H. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. The Journal of Organic Chemistry, 88(10), 6539–6550. [Link][25]

  • Brisco, T. A., De Kreijger, S., Nair, V. N., Troian-Gautier, L., & Tambar, U. K. (2025). Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annulation. Journal of the American Chemical Society. [Link][12]

  • Wang, Y., et al. (2020). Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification. Organic Chemistry Frontiers, 7(1), 117-121. [Link][11]

  • Zhang, Z. et al. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. ChemRxiv. [Link][6]

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. ResearchGate. [Link][8]

  • ResearchGate. (n.d.). Asymmetric synthesis of 2- and 3-substituted chiral morpholines. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of morpholines. [Link]

  • ResearchGate. (n.d.). Synthesis planning for linezolid (1). [Link][20]

  • Bella, M., & Jørgensen, K. A. (2012). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. The Journal of Organic Chemistry, 77(24), 11164–11172. [Link][15][16]

  • Su, W., Ni, F., Zhang, J., Zhu, B., & Li, J. (2014). Synthesis of Aprepitant. Chinese Journal of Pharmaceuticals, 45(10), 901-905. [Link][17]

  • Reddy, B. S. N., et al. (2019). A Novel Method for Preparation of Linezolid, (S)-N-((3-(3-Fluoro-4-Morpholinophenyl)-2-Oxo-5-Oxazolidinyl) Methyl) Acetamide. ResearchGate. [Link][21]

  • Google Patents. (n.d.). CN102702125B - Chemical synthesis method for linezolid. [23]

  • ResearchGate. (n.d.). Efficient Synthesis of (S)-3-(4-Fluorophenyl)morpholin-2-one, a Key Chiral Intermediate of Aprepitant. [Link][18]

  • Bella, M., & Jørgensen, K. A. (2012). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. The Journal of Organic Chemistry. [Link][16]

  • TREA. (n.d.). Process for preparation of Linezolid and its novel intermediates. [Link][22]

  • Semantic Scholar. (n.d.). Recent progress in the synthesis of morpholines. [Link]

  • Douglas, C. J. (2017). Copper-Catalyzed Three-Component Synthesis of Highly Substituted Morpholines. Organic letters, 19(17), 4696–4699. [Link]

  • Chong, E., & Wu, L. (2022). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ChemRxiv. [Link]

  • MDPI. (2022). Transition-Metal-Catalyzed Transformations for the Synthesis of Marine Drugs. [Link]

  • Ziyaei, A., et al. (2018). Rhodium-catalyzed diastereoselective synthesis of highly substituted morpholines from nitrogen-tethered allenols. Chemical Communications, 54(76), 10706-10709. [Link]

  • Brisco, T. A., et al. (2025). Photocatalytic Synthesis of Substituted 2‑Aryl Morpholines via Diastereoselective Annulation. ChemRxiv. [Link]

  • Beilstein Journals. (2015). Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. [Link]

  • Pure and Applied Chemistry. (1999). Transition metal catalysis in organic synthesis: reflections, chirality and new vistas. [Link]

  • ACS Publications. (2023). Biocatalytic Synthesis of Homochiral 2-Hydroxy-4-butyrolactone Derivatives by Tandem Aldol Addition and Carbonyl Reduction. [Link]

  • PubMed. (2001). Medicinal chemistry of 2,2,4-substituted morpholines. [Link]

  • ACS Publications. (2018). Recent Advances on Ester Synthesis via Transition-Metal Catalyzed C–H Functionalization. [Link]

  • ACS Catalysis. (2026). Room-Temperature Metal-Catalyzed Hydrogen Borrowing Alkylation. [Link]

Sources

Foundational

A Technical Guide to Novel Synthetic Methodologies for 2-Substituted Morpholines

Abstract The morpholine scaffold is a cornerstone of modern medicinal chemistry, prized for its favorable physicochemical properties that often impart improved solubility, metabolic stability, and pharmacokinetic profile...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The morpholine scaffold is a cornerstone of modern medicinal chemistry, prized for its favorable physicochemical properties that often impart improved solubility, metabolic stability, and pharmacokinetic profiles to drug candidates. Specifically, the strategic introduction of substituents at the 2-position of the morpholine ring offers a powerful vector for modulating biological activity and exploring structure-activity relationships (SAR). This in-depth technical guide moves beyond classical synthetic approaches to provide researchers, scientists, and drug development professionals with a detailed overview and practical implementation of novel, more efficient, and stereoselective methods for the synthesis of 2-substituted morpholines. We will delve into the mechanistic underpinnings, experimental protocols, and comparative performance of cutting-edge techniques, including metal-free aziridine ring-opening, asymmetric hydrogenation of dehydromorpholines, photocatalytic diastereoselective annulation, and innovative strategies commencing from oxazetidines.

The Enduring Significance of the 2-Substituted Morpholine Moiety in Drug Discovery

The prevalence of the 2-substituted morpholine motif in a wide array of clinically approved drugs and investigational compounds underscores its importance in contemporary drug design. This heterocyclic core is not merely a passive linker but an active contributor to a molecule's overall properties. Its inherent polarity can enhance aqueous solubility, a critical factor for oral bioavailability. The presence of the oxygen and nitrogen atoms provides opportunities for hydrogen bonding interactions with biological targets, while the saturated ring system often confers a degree of metabolic stability. The substituent at the 2-position is pivotal, offering a handle for fine-tuning potency, selectivity, and pharmacokinetic parameters.

However, the seemingly simple morpholine ring has presented long-standing synthetic challenges, particularly concerning the stereocontrolled introduction of substituents at the 2-position. Traditional methods often suffer from harsh reaction conditions, limited substrate scope, and a lack of stereoselectivity, necessitating tedious chiral resolutions or the use of stoichiometric chiral auxiliaries. The demand for enantiomerically pure and structurally diverse 2-substituted morpholines has therefore catalyzed the development of more elegant and efficient synthetic strategies.

A Critical Perspective on Classical Synthetic Routes

Historically, the synthesis of 2-substituted morpholines has relied on a handful of established but often cumbersome methods. These include the N-alkylation of 2-substituted ethanolamines with 2-haloethanols, the reduction of morpholin-2-ones, and the cyclization of α-amino alcohols with epoxides. While foundational, these approaches are often plagued by limitations:

  • Lack of Stereocontrol: Many classical methods result in racemic mixtures, requiring challenging and often low-yielding resolution steps.

  • Harsh Reaction Conditions: The use of strong bases, high temperatures, and corrosive reagents can limit functional group tolerance and lead to side reactions.

  • Multi-step Sequences: Many traditional routes are linear and lengthy, reducing overall yield and increasing production costs.

  • Limited Substrate Scope: The starting materials required for some classical syntheses can be difficult to access, restricting the diversity of achievable 2-substituted morpholines.

These limitations have been a significant bottleneck in the rapid exploration of SAR around the 2-substituted morpholine core, driving the need for the innovative catalytic and asymmetric methodologies that form the focus of this guide.

Novel Synthetic Strategies: A New Era in 2-Substituted Morpholine Synthesis

The past decade has witnessed a paradigm shift in the synthesis of 2-substituted morpholines, with a move towards catalytic, stereoselective, and more atom-economical processes. This section will provide a detailed examination of four particularly impactful and innovative methodologies.

Metal-Free One-Pot Synthesis from Aziridines and Haloalcohols

The use of activated aziridines as precursors for nitrogen-containing heterocycles is a powerful strategy. A recently developed metal-free, one-pot protocol offers a simple and inexpensive route to 2-substituted and 2,3-disubstituted morpholines.[1][2] This method leverages the ring-opening of N-activated aziridines with haloalcohols, followed by in-situ cyclization.

Causality Behind Experimental Choices: The choice of an ammonium persulfate salt as an oxidant is key to the success of this metal-free approach. It facilitates the initial ring-opening of the aziridine through a proposed single-electron transfer (SET) mechanism, generating a radical cation intermediate.[3] This avoids the need for transition metal catalysts, which can be costly and require removal from the final product. The subsequent intramolecular cyclization is promoted by the addition of a base, such as potassium hydroxide, in a one-pot fashion, which enhances the overall efficiency of the process.

Experimental Protocol: General Procedure for the One-Pot Synthesis of Morpholines from Aziridines [2]

  • To a 10 mL round bottom flask equipped with a magnetic stirring bar, add the aziridine (0.3 mmol, 1.0 equiv), ammonium persulfate ((NH₄)₂S₂O₈, 137 mg, 0.6 mmol, 2.0 equiv), and the corresponding haloalcohol (10 equiv).

  • Stir the mixture at room temperature until the starting material is completely consumed, as monitored by Thin Layer Chromatography (TLC).

  • Add 5.0 mL of tetrahydrofuran (THF) and an excess of potassium hydroxide (KOH, 12 equiv) to the reaction mixture.

  • Continue stirring at room temperature until the cyclization is complete (monitored by TLC).

  • Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford the desired 2-substituted morpholine.

Data Presentation: Substrate Scope and Yields

EntryAziridine Substituent (R)ProductYield (%)[4]
1H3a 93
23-OMe3b 90
34-Me3c 88
44-t-Bu3d 84
54-F3e 84
64-Cl3f 80
72-Cl3g 87
84-CF₃3h 78
94-NO₂3i 83

Mandatory Visualization: Proposed Mechanism

G cluster_0 Radical Cation Formation and Ring Opening cluster_1 Intramolecular Cyclization Aziridine Aziridine (1a) RadicalCation Radical Cation (A) Aziridine->RadicalCation SET Persulfate (NH₄)₂S₂O₈ Persulfate->RadicalCation IntermediateB Amino Radical Intermediate (B) RadicalCation->IntermediateB Concerted Ring Opening + Nucleophilic Addition Haloalcohol Haloalcohol Haloalcohol->IntermediateB HaloalkoxyAmine Haloalkoxy Amine (2a) IntermediateB->HaloalkoxyAmine H Abstraction Morpholine 2-Substituted Morpholine (3a) HaloalkoxyAmine->Morpholine Intramolecular Ring Closure Base KOH Base->Morpholine

Caption: Proposed mechanism for the metal-free synthesis of 2-substituted morpholines.[3]

Asymmetric Hydrogenation of Dehydromorpholines

The transition-metal-catalyzed asymmetric hydrogenation of unsaturated precursors is a powerful and atom-economical method for accessing chiral molecules.[5] A highly efficient protocol for the synthesis of 2-substituted chiral morpholines has been developed utilizing the asymmetric hydrogenation of 2-substituted dehydromorpholines catalyzed by a rhodium complex bearing a large bite angle bisphosphine ligand.[5][6]

Causality Behind Experimental Choices: The success of this method hinges on the selection of the chiral ligand. A bisphosphine ligand with a large bite angle, such as SKP, is crucial for creating a well-defined and sterically demanding chiral pocket around the rhodium center.[7] This chiral environment dictates the facial selectivity of the hydrogen addition to the prochiral double bond of the dehydromorpholine, leading to high enantioselectivities. The N-acyl protecting group on the dehydromorpholine substrate serves to activate the enamine system towards hydrogenation.

Experimental Protocol: General Procedure for Asymmetric Hydrogenation of Dehydromorpholines [5]

  • In a glovebox, charge a Schlenk tube with [Rh(cod)₂]SbF₆ (1 mol%) and the chiral bisphosphine ligand (e.g., (R,R,R)-SKP, 1.05 mol%) in anhydrous and degassed dichloromethane (DCM, 2 mL).

  • Stir the mixture at room temperature for 30 minutes to pre-form the catalyst.

  • In a separate vial, dissolve the 2-substituted dehydromorpholine substrate (0.2 mmol) in anhydrous and degassed DCM (2 mL).

  • Transfer the substrate solution to the catalyst solution.

  • Place the reaction mixture in a stainless-steel autoclave.

  • Purge the autoclave with hydrogen gas three times before pressurizing to the desired pressure (e.g., 30 atm).

  • Stir the reaction at room temperature for 24 hours.

  • After carefully releasing the pressure, remove the solvent under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to afford the chiral 2-substituted morpholine.

Data Presentation: Substrate Scope, Yields, and Enantioselectivities

EntrySubstrate (R)ProductYield (%)[5]ee (%)[5]
14-F-Ph2b >9992
24-CF₃-Ph2f >9994
33-MeO-Ph2l >9994
4Naphthyl2s >9991
5Thienyl2t >9978
6Cyclohexyl2u >9981

Mandatory Visualization: Catalytic Cycle

G Catalyst [Rh(L)]⁺ CatalystSubstrate [Rh(L)(Substrate)]⁺ Catalyst->CatalystSubstrate Substrate Dehydromorpholine Substrate->CatalystSubstrate OxidativeAddition [Rh(H)₂(L*)(Substrate)]⁺ CatalystSubstrate->OxidativeAddition H2 H₂ H2->OxidativeAddition Oxidative Addition MigratoryInsertion Rhodium Hydride Intermediate OxidativeAddition->MigratoryInsertion Migratory Insertion Product Chiral 2-Substituted Morpholine MigratoryInsertion->Product Reductive Elimination Product->Catalyst Catalyst Regeneration

Caption: Simplified catalytic cycle for the asymmetric hydrogenation of dehydromorpholines.

Photocatalytic Diastereoselective Annulation

Visible-light photocatalysis has emerged as a powerful tool in organic synthesis, enabling the formation of complex molecules under mild conditions. A novel photocatalytic, diastereoselective annulation strategy provides direct access to 2-aryl morpholines from readily available starting materials.[1][3] This method employs a combination of a photocatalyst, a Lewis acid, and a Brønsted acid.

Causality Behind Experimental Choices: The synergy between the three catalytic components is crucial for the success of this transformation. The visible-light-activated photocatalyst initiates the reaction by promoting a single-electron transfer from the substrate, forming a radical cation intermediate.[1] The Brønsted acid is proposed to play multiple roles, including protonating the substrate to facilitate the initial SET event, preserving the photocatalyst's activity, and preventing over-oxidation of the product. The Lewis acid likely coordinates to the reactants, influencing the stereochemical outcome of the cyclization step.

A detailed experimental protocol for this method would typically be found in the supporting information of the primary research article.[1]

Data Presentation: Substrate Scope and Diastereoselectivity

EntryB Ring SubstituentA Ring SubstituentProductYield (%)[1]dr[1]
14-MeOH8b 90>20:1
24-CF₃H8e 81>20:1
32-MeOH8d 83>20:1
44-MeO4-F8w 75>20:1
54-CF₃4-MeO8y 68>20:1

Mandatory Visualization: Proposed Mechanistic Pathway

G PC Photocatalyst PC_excited PC* PC->PC_excited Light hν (Visible Light) Light->PC_excited RadicalCation Radical Cation Intermediate PC_excited->RadicalCation SET Substrate Substrate Substrate->RadicalCation Cyclization Cyclized Intermediate RadicalCation->Cyclization Intramolecular Cyclization Product 2-Aryl Morpholine Cyclization->Product Radical Termination / H⁺ Transfer Product->PC Catalyst Regeneration

Caption: A simplified proposed mechanism for the photocatalytic diastereoselective annulation.[1]

Synthesis from 2-Tosyl-1,2-Oxazetidines

A novel and diastereoselective approach to 2- and 3-substituted morpholines utilizes the ring-opening of 2-tosyl-1,2-oxazetidine with α-formyl carboxylates.[8][9] This method provides access to morpholine hemiaminals, which can be further elaborated to construct conformationally rigid morpholine congeners.

Causality Behind Experimental Choices: The 2-tosyl-1,2-oxazetidine serves as a unique electrophilic building block. The electron-withdrawing tosyl group activates the strained four-membered ring towards nucleophilic attack. The use of a base, such as potassium carbonate, promotes the reaction cascade, leading to the formation of the morpholine hemiaminal. The diastereoselectivity of the process is influenced by the avoidance of pseudo A¹,³ strain between the C-3 substituent and the N-tosyl group.

Experimental Protocol: General Procedure for the Preparation of Morpholines from 2-Tosyl-1,2-Oxazetidine [8]

  • In a suitable reaction vessel, combine 2-tosyl-1,2-oxazetidine (1.0 equiv), the α-formyl ester (1.0 equiv), and potassium carbonate (K₂CO₃, 1.2 equiv).

  • Add 1,4-dioxane (0.5 M) as the solvent.

  • Stir the reaction mixture overnight at room temperature.

  • After the reaction is complete, filter the mixture to remove the inorganic base.

  • Concentrate the filtrate under reduced pressure.

  • Purify the resulting residue by gradient column chromatography using a mixture of hexane and ethyl acetate as the eluent to yield the desired morpholine hemiaminal.

Data Presentation: Substrate Scope and Diastereomeric Ratios

EntryFormyl Ester Substituent (R)ProductYield (%)[8]dr[8]
1Me3a 851.8:1
2Et3e 822.3:1
3i-Pr3h 652.1:1
4Allyl3f 512.1:1
5Propargyl3d 393.0:1

Mandatory Visualization: Reaction Workflow

G Start1 2-Tosyl-1,2-oxazetidine Reaction Base-Catalyzed Cascade Reaction Start1->Reaction Start2 α-Formyl Carboxylate Start2->Reaction Intermediate Morpholine Hemiaminal Reaction->Intermediate FinalProduct Conformationally Rigid 2-Substituted Morpholine Intermediate->FinalProduct Further Elaboration

Caption: Workflow for the synthesis of 2-substituted morpholines from oxazetidines.

Conclusion and Future Outlook

The novel synthetic methodologies detailed in this guide represent a significant advancement in the field of medicinal chemistry, providing researchers with powerful tools for the efficient and stereoselective synthesis of 2-substituted morpholines. The move away from classical, often inefficient methods towards catalytic and asymmetric strategies opens up new avenues for the rapid exploration of chemical space and the development of next-generation therapeutics.

The metal-free synthesis from aziridines offers an economical and environmentally friendly alternative, while asymmetric hydrogenation provides a direct and highly enantioselective route to chiral morpholines. Photocatalytic annulation showcases the power of visible light in forging complex heterocyclic scaffolds with excellent diastereocontrol. The use of strained ring systems like oxazetidines demonstrates the potential of unconventional starting materials in innovative synthetic design.

As the demand for structurally diverse and enantiomerically pure morpholine-containing compounds continues to grow, we can anticipate further innovations in this area. The development of new catalysts with enhanced activity and selectivity, the exploration of novel starting materials and reaction pathways, and the application of flow chemistry and other enabling technologies will undoubtedly continue to shape the future of 2-substituted morpholine synthesis. This guide serves as a testament to the ingenuity of synthetic chemists and provides a solid foundation for the continued advancement of this critical area of research.

References

  • Brisco, T. A., De Kreijger, S., Nair, V. N., Troian-Gautier, L., & Tambar, U. K. (2025). Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annulation. Journal of the American Chemical Society, 147(17), 14605–14613. [Link]

  • Sun, H., Huang, B., Lin, R., Yang, C., & Xia, W. (2015). Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. Beilstein Journal of Organic Chemistry, 11, 524–529. [Link]

  • Sun, H., Huang, B., Lin, R., Yang, C., & Xia, W. (2015). Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. PubMed Central. [Link]

  • Nagy, V., Pota, K., Toth, F., Soos, T., & Orentas, E. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. PubMed Central. [Link]

  • Nagy, V., Pota, K., Toth, F., Soos, T., & Orentas, E. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. The Journal of Organic Chemistry, 88(9), 6182–6191. [Link]

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(45), 15061–15066. [Link]

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(45), 15061–15066. [Link]

  • Sun, H., Huang, B., Lin, R., Yang, C., & Xia, W. (2015). Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. Beilstein Journal of Organic Chemistry, 11, 524-529. [Link]

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(45), 15061–15066. [Link]

  • Sun, H., Huang, B., Lin, R., Yang, C., & Xia, W. (2015). Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. PubMed. [Link]

  • Brisco, T. A., De Kreijger, S., Nair, V. N., Troian-Gautier, L., & Tambar, U. K. (2025). Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annulation. Journal of the American Chemical Society, 147(17), 14605-14613. [Link]

  • Sun, H., Huang, B., Lin, R., Yang, C., & Xia, W. (2015). Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. Harbin Institute of Technology. [Link]

  • Sun, H., Huang, B., Lin, R., Yang, C., & Xia, W. (2015). Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. PubMed Central. [Link]

  • Sun, H., Huang, B., Lin, R., Yang, C., & Xia, W. (2015). Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. ResearchGate. [Link]

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(45), 15061-15066. [Link]

  • Nagy, V., Pota, K., Toth, F., Soos, T., & Orentas, E. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. The Journal of Organic Chemistry, 88(9), 6182-6191. [Link]

  • Brisco, T. A., De Kreijger, S., Nair, V. N., Troian-Gautier, L., & Tambar, U. K. (2025). Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annulation. ResearchGate. [Link]

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. ResearchGate. [Link]

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(45), 15061–15066. [Link]

  • Sun, H., Huang, B., Lin, R., Yang, C., & Xia, W. (2015). Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. ResearchGate. [Link]

  • Brisco, T. A., De Kreijger, S., Nair, V. N., Troian-Gautier, L., & Tambar, U. K. (2025). Photocatalytic Synthesis of Substituted 2‑Aryl Morpholines via Diastereoselective Annulation. UCLouvain. [Link]

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Semantic Scholar. [Link]

  • Brisco, T. A., De Kreijger, S., Nair, V. N., Troian-Gautier, L., & Tambar, U. K. (2025). Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annulation. PubMed. [Link]

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(45), 15061-15066. [Link]

  • Zhong, H., Ding, T., Guo, Q., Tian, Z., Yu, P., & Jiang, X. (2022). Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification. Organic Chemistry Frontiers, 9(16), 4372-4378. [Link]

  • Nagy, V., Pota, K., Toth, F., Soos, T., & Orentas, E. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. The Journal of Organic Chemistry, 88(9), 6182–6191. [Link]

  • Brisco, T. A., De Kreijger, S., Nair, V. N., Troian-Gautier, L., & Tambar, U. K. (2025). Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annulation. UT Southwestern Medical Center. [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Structural Analysis of 2-(Furan-2-yl)morpholine

For Researchers, Scientists, and Drug Development Professionals Abstract The morpholine heterocycle is a cornerstone in medicinal chemistry, valued for its favorable physicochemical properties and its presence in numerou...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The morpholine heterocycle is a cornerstone in medicinal chemistry, valued for its favorable physicochemical properties and its presence in numerous approved pharmaceuticals.[1][2] When coupled with a furan moiety, another biologically significant aromatic system, the resulting 2-(furan-2-yl)morpholine scaffold presents a compelling target for novel drug discovery programs. Furan derivatives are known to exhibit a wide range of pharmacological activities, including antibacterial, anti-inflammatory, and anticancer properties.[3][4] This technical guide provides a comprehensive framework for the synthesis, purification, and in-depth structural analysis of 2-(furan-2-yl)morpholine. While direct experimental data for this specific molecule is not extensively available in the public domain, this document outlines robust, field-proven methodologies and protocols derived from analogous structures. By providing a detailed analytical workflow, this guide aims to empower researchers to fully characterize this promising molecule and unlock its therapeutic potential.

Introduction: The Significance of the Furan-Morpholine Scaffold

The strategic combination of furan and morpholine rings in a single molecular entity creates a unique chemical architecture with significant potential in drug design. The morpholine ring, with its saturated, non-planar structure and embedded ether and secondary amine functionalities, can enhance aqueous solubility, improve metabolic stability, and provide key hydrogen bonding interactions with biological targets.[2] The furan ring, as an aromatic heterocycle, can participate in π-stacking interactions and serve as a versatile scaffold for further functionalization.[3] The resulting 2-(furan-2-yl)morpholine, therefore, represents a promising starting point for the development of novel therapeutics targeting a range of disease areas. A thorough understanding of its three-dimensional structure, conformational dynamics, and spectroscopic signature is paramount for any future structure-activity relationship (SAR) studies.

Proposed Synthetic Route

While a specific, optimized synthesis for 2-(furan-2-yl)morpholine is not readily found in the literature, a robust and versatile approach can be adapted from established methods for the synthesis of 2-substituted and 2-aryl morpholines.[1][5][6][7] A logical and efficient strategy involves a photocatalytic, diastereoselective annulation, which has been successfully employed for the synthesis of various substituted morpholines from readily available starting materials.[1][8]

Proposed Reaction Scheme

A plausible synthetic route would involve the reaction of a furan-containing precursor with a suitable amino alcohol derivative under photocatalytic conditions.

An Illustrative Synthetic Workflow is depicted below:

G furan Furan-2-carbaldehyde imine Intermediate Imine furan->imine Condensation amino_alcohol Ethanolamine amino_alcohol->imine cyclization Photocatalytic Annulation imine->cyclization product 2-(Furan-2-yl)morpholine cyclization->product Diastereoselective Cyclization

Caption: Proposed synthetic workflow for 2-(Furan-2-yl)morpholine.

Detailed Experimental Protocol (Proposed)
  • Imine Formation: In a round-bottom flask, dissolve furan-2-carbaldehyde (1.0 eq.) in anhydrous dichloromethane (DCM). Add ethanolamine (1.1 eq.) dropwise at 0 °C. Allow the reaction to stir at room temperature for 4 hours, monitoring by thin-layer chromatography (TLC). Upon completion, remove the solvent under reduced pressure to yield the crude imine intermediate.

  • Photocatalytic Cyclization: In a quartz reaction vessel, dissolve the crude imine (1.0 eq.) in degassed acetonitrile. Add a suitable photocatalyst (e.g., an iridium-based complex, 1-5 mol%) and a Lewis acid co-catalyst (e.g., Sc(OTf)₃, 10 mol%). Irradiate the mixture with visible light (e.g., blue LEDs) at room temperature for 24-48 hours.

  • Work-up and Purification: Upon completion of the reaction (monitored by LC-MS), quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with DCM (3 x 20 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford pure 2-(furan-2-yl)morpholine.

Comprehensive Structural Characterization Workflow

A multi-technique approach is essential for the unambiguous structural elucidation and conformational analysis of 2-(furan-2-yl)morpholine.

The recommended analytical workflow is outlined below:

G cluster_nmr NMR Analysis start Purified 2-(Furan-2-yl)morpholine ms Mass Spectrometry (Molecular Weight) start->ms nmr NMR Spectroscopy (Connectivity & 3D Structure) start->nmr ir IR Spectroscopy (Functional Groups) start->ir xray X-ray Crystallography (Solid-State Structure) start->xray If suitable crystals obtained h_nmr ¹H NMR nmr->h_nmr c_nmr ¹³C NMR nmr->c_nmr cosy COSY h_nmr->cosy hsqc HSQC h_nmr->hsqc hmbc HMBC h_nmr->hmbc noesy NOESY (Conformational Analysis) h_nmr->noesy c_nmr->hsqc c_nmr->hmbc

Caption: Comprehensive workflow for the structural analysis of 2-(Furan-2-yl)morpholine.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the synthesized compound.

  • Expected Data: Based on its molecular formula, C₈H₁₁NO₂, the predicted monoisotopic mass and major adducts are summarized below.[2]

AdductPredicted m/z
[M+H]⁺154.0863
[M+Na]⁺176.0682
[M+K]⁺192.0421
[M-H]⁻152.0717
  • Protocol:

    • Sample Preparation: Prepare a 1 mg/mL solution of the purified compound in methanol.

    • Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an electrospray ionization (ESI) source.

    • Data Acquisition: Acquire spectra in both positive and negative ion modes over a mass range of m/z 50-500.

Infrared (IR) Spectroscopy

IR spectroscopy will identify the key functional groups present in the molecule.

  • Expected Absorptions:

Functional GroupWavenumber (cm⁻¹)
N-H stretch (secondary amine)3300-3500 (broad)
C-H stretch (aromatic)3000-3100
C-H stretch (aliphatic)2850-3000
C=C stretch (furan ring)1500-1600
C-O-C stretch (ether)1050-1150
  • Protocol:

    • Sample Preparation: Acquire the spectrum using a neat sample on a diamond ATR (Attenuated Total Reflectance) accessory.

    • Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

    • Data Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity and three-dimensional structure of 2-(furan-2-yl)morpholine in solution. The morpholine ring typically adopts a chair conformation, which can be investigated using advanced NMR techniques.[9][10][11][12]

  • Expected Chemical Shifts and Coupling Patterns:

Proton(s)Expected δ (ppm)MultiplicityNotes
Furan H5~7.4ddCoupled to H4 and H3.
Furan H3~6.3ddCoupled to H4 and H5.
Furan H4~6.2ddCoupled to H3 and H5.
Morpholine H2 (CH)~4.5-5.0dd or tAdjacent to both the furan ring and the oxygen atom, expected to be downfield.
Morpholine H3, H5 (CH₂)~2.8-4.0mProtons adjacent to the nitrogen and oxygen atoms will be deshielded. Axial and equatorial protons will have different chemical shifts and coupling constants.
Morpholine H6 (CH₂)~2.5-3.5mProtons adjacent to the nitrogen atom.
N-HVariablebr sChemical shift is dependent on concentration and solvent.
  • NMR Experimental Suite:

    • ¹H NMR: To determine proton chemical shifts and coupling constants.

    • ¹³C NMR & DEPT-135: To identify the number and types of carbon environments (CH₃, CH₂, CH, C).

    • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks and confirm proton connectivity.

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations (2-3 bonds), crucial for confirming the connection between the furan and morpholine rings.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): To probe through-space interactions between protons, providing critical information about the stereochemistry and preferred conformation of the morpholine ring. For example, NOE correlations between axial protons on the morpholine ring can confirm a chair conformation.

  • NMR Protocol:

    • Sample Preparation: Dissolve ~5-10 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

    • Instrumentation: Use a high-field NMR spectrometer (≥400 MHz) equipped with a broadband probe.

    • Data Acquisition and Processing: Acquire all necessary 1D and 2D spectra at a constant temperature (e.g., 298 K). Process the data using appropriate software (e.g., MestReNova, TopSpin).

X-ray Crystallography

Single-crystal X-ray diffraction provides the definitive solid-state structure of a molecule, including precise bond lengths, bond angles, and conformational details.

  • Protocol:

    • Crystal Growth: Attempt to grow single crystals suitable for X-ray diffraction by slow evaporation of a solution of the purified compound in various solvents (e.g., ethanol, ethyl acetate, or a mixture of solvents).

    • Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data at low temperature (e.g., 100 K) using Mo Kα or Cu Kα radiation.

    • Structure Solution and Refinement: Solve the crystal structure using direct methods and refine the structural model against the diffraction data.

Potential Pharmacological Significance and Future Directions

The 2-(furan-2-yl)morpholine scaffold holds considerable promise for the development of novel therapeutic agents. Both furan and morpholine moieties are present in a wide array of biologically active compounds.

  • Furan-Containing Drugs: Furan is a structural component of drugs with diverse activities, including antibacterial (e.g., nitrofurantoin), anti-inflammatory, and anticancer agents.[3]

  • Morpholine-Containing Drugs: The morpholine ring is a privileged structure in medicinal chemistry, found in drugs targeting the central nervous system, as well as in anticancer and antiviral agents.[2][13]

Future research should focus on the biological evaluation of 2-(furan-2-yl)morpholine in a variety of disease models. High-throughput screening against a panel of biological targets could identify initial lead compounds. Subsequent SAR studies, involving the synthesis and evaluation of analogues with substitutions on both the furan and morpholine rings, will be crucial for optimizing potency, selectivity, and pharmacokinetic properties.

Conclusion

This technical guide provides a comprehensive roadmap for the synthesis and detailed structural analysis of 2-(furan-2-yl)morpholine. By following the proposed synthetic and analytical workflows, researchers can obtain a thorough understanding of the chemical and structural properties of this promising molecule. The insights gained from these studies will be invaluable for guiding future drug discovery efforts and exploring the full therapeutic potential of the furan-morpholine scaffold.

References

  • Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annulation. (2025). Journal of the American Chemical Society. [Link]

  • New 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines: synthesis via Buchwald–Hartwig amination, photophysics, and biomolecular binding properties. (2018). New Journal of Chemistry. [Link]

  • Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annulation. (2025). Journal of the American Chemical Society. [Link]

  • Morpholines: stereochemistry and preferred steric course of quaternization. (n.d.). Canadian Journal of Chemistry. [Link]

  • Synthesis and SAR of morpholine and its derivatives: A review update. (2024). E3S Web of Conferences. [Link]

  • Morpholines. Synthesis and Biological Activity. (2013). ResearchGate. [Link]

  • Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. (2023). Journal of Organic Chemistry. [Link]

  • Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. (2023). ACS Publications. [Link]

  • Unraveling the Conformational Preference of Morpholine: Insights from Infrared Resonant Vacuum Ultraviolet Photoionization Mass Spectroscopy. (2023). ACS Publications. [Link]

  • Multiplet shape in proton NMR of morpholines. (2016). Chemistry Stack Exchange. [Link]

  • Recognizing the NMR pattern for morpholine. (2008). ACD/Labs. [Link]

  • Preparation of morpholine. (1987).
  • Synthesis, characterization, molecular modeling and biological activity of metal complexes derived from ( E )- N' -(furan-2-ylmethylene)morpholine-4-carbothiohydrazide. (n.d.). ResearchGate. [Link]

  • 1H and 13C NMR spectra of N-substituted morpholines. (2005). ResearchGate. [Link]

  • Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. (2021). National Center for Biotechnology Information. [Link]

  • Synthesis of morpholine. (1987).
  • Biological activities of morpholine derivatives and molecular targets involved. (2022). ResearchGate. [Link]

  • Process for the preparation of chiral 2-aryl morpholines. (2019). PubChem. [Link]

  • Synthesis and cytotoxic evaluation of certain 4-(phenylamino)furo[2,3-b]quinoline and 2-(furan-2-yl). (2002). PubMed. [Link]

  • CONFORMATIONAL ANALYSIS: A REVIEW. (2013). International Journal of Pharmaceutical Sciences and Research. [Link]

  • United States Patent. (2011).
  • Fabrication and Characterisation of 1-[(4,5-dihydro-furan- 2-yl)-morpholin-4-yl-methyl]-pyrrole-2,5-dione and its cobalt (II) complex. (2023). ResearchGate. [Link]

  • Process for the preparation of morpholines. (1964).
  • Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. (2015). IOSR Journal of Pharmacy. [Link]

  • Synthesis and Characterization of Some New Morpholine Derivatives. (2012). ResearchGate. [Link]

  • Piperazine and Morpholine: Synthetic Preview and Pharmaceutical Applications. (2015). ResearchGate. [Link]

Sources

Foundational

A Deep Dive into the NMR Spectroscopy of 2-(Furan-2-yl)morpholine: A Technical Guide for Researchers

Introduction In the landscape of modern drug discovery and development, heterocyclic compounds are of paramount importance, forming the backbone of a vast array of pharmaceutical agents. Among these, molecules incorporat...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the landscape of modern drug discovery and development, heterocyclic compounds are of paramount importance, forming the backbone of a vast array of pharmaceutical agents. Among these, molecules incorporating furan and morpholine rings are particularly noteworthy for their versatile pharmacological activities. 2-(Furan-2-yl)morpholine, a molecule that conjoins these two key heterocycles, presents a rich scaffold for chemical exploration. A precise and unambiguous structural elucidation is the bedrock of any chemical research, and Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful technique for this purpose.

This in-depth technical guide provides a comprehensive analysis of the NMR spectroscopy of 2-(Furan-2-yl)morpholine. We will dissect the intricacies of its ¹H and ¹³C NMR spectra, and explore the utility of two-dimensional (2D) NMR techniques such as COSY and HSQC for definitive signal assignment. This document is intended for researchers, scientists, and drug development professionals who seek to understand and apply NMR spectroscopy for the structural characterization of complex heterocyclic systems. We will not only present the data but also delve into the causal relationships between the molecular structure and the observed spectral features, offering field-proven insights into experimental choices and data interpretation.

Molecular Structure and Conformation

The foundational step in interpreting any NMR spectrum is a thorough understanding of the molecule's structure and its preferred conformation. 2-(Furan-2-yl)morpholine consists of a five-membered aromatic furan ring attached at the 2-position to a six-membered saturated morpholine ring.

The morpholine ring typically adopts a stable chair conformation to minimize steric strain.[1][2] This conformational preference has profound implications for the NMR spectrum, as it renders the protons on the morpholine ring diastereotopic. This means that the axial and equatorial protons on the same carbon atom are in different chemical environments and will, therefore, have distinct chemical shifts and coupling patterns.[3] The nitrogen atom's lone pair and the substituent at the 2-position will also influence the conformational equilibrium.

Diagram: Molecular Structure and Numbering Scheme

Caption: Structure of 2-(Furan-2-yl)morpholine with atom numbering.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of 2-(Furan-2-yl)morpholine can be divided into two main regions: the aromatic region corresponding to the furan protons and the aliphatic region for the morpholine protons.

Furan Protons (δ 6.0 - 7.5 ppm)

The 2-substituted furan ring will exhibit a characteristic three-proton spin system.[4][5]

  • H5' : This proton, being adjacent to the oxygen atom, is the most deshielded of the furan protons and will appear at the lowest field, typically as a doublet of doublets.[6][7]

  • H3' : This proton is adjacent to the morpholine substituent and will also appear as a doublet of doublets.

  • H4' : This proton is coupled to both H3' and H5' and will appear as a doublet of doublets.

The coupling constants are characteristic for a furan ring: J(H3'-H4') ≈ 3.2 Hz, J(H4'-H5') ≈ 1.9 Hz, and J(H3'-H5') ≈ 0.9 Hz.[5]

Morpholine Protons (δ 2.5 - 4.5 ppm)

The morpholine protons present a more complex pattern due to the chair conformation and the diastereotopic nature of the methylene protons.[1][8]

  • H2a : The single proton on the carbon bearing the furan ring (C2) will be deshielded by both the adjacent oxygen and the furan ring. Its chemical shift and multiplicity will depend on its coupling to the C3 protons.

  • Protons on C3 and C5 (adjacent to Nitrogen) : These protons typically appear as complex multiplets. The axial protons are generally more shielded (appear at a higher field) than the equatorial protons.[2]

  • Protons on C6 (adjacent to Oxygen) : These protons are the most deshielded of the morpholine methylene groups due to the electronegativity of the adjacent oxygen atom.[8] Again, the axial and equatorial protons will have distinct chemical shifts.

  • NH Proton : The chemical shift of the N-H proton is variable and depends on the solvent, concentration, and temperature. It may appear as a broad singlet.[9]

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constants (J, Hz)
H5'~7.4ddJ(H4',H5') ≈ 1.9, J(H3',H5') ≈ 0.9
H3'~6.3ddJ(H3',H4') ≈ 3.2, J(H3',H5') ≈ 0.9
H4'~6.2ddJ(H3',H4') ≈ 3.2, J(H4',H5') ≈ 1.9
H2a~4.1 - 4.3m
H6eq~3.9 - 4.1m
H6ax~3.6 - 3.8m
H3eq, H5eq~2.9 - 3.1m
H3ax, H5ax~2.6 - 2.8m
NHVariablebr s

Table 1: Predicted ¹H NMR Spectral Data for 2-(Furan-2-yl)morpholine.

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum provides information about the carbon framework of the molecule.

Furan Carbons (δ 100 - 155 ppm)
  • C2' : The carbon atom attached to the morpholine ring will be significantly deshielded and will appear at the lowest field among the furan carbons.[10]

  • C5' : The other carbon adjacent to the furan oxygen will also be deshielded.[10]

  • C3' and C4' : These carbons will appear at higher fields.[10]

Morpholine Carbons (δ 45 - 80 ppm)
  • C2 : The carbon atom bearing the furan substituent will be deshielded compared to a typical morpholine C2 carbon due to the substituent effect.[11]

  • C6 : The carbon adjacent to the oxygen atom will be significantly deshielded.[12]

  • C3 and C5 : The carbons adjacent to the nitrogen atom will appear at a higher field.[12]

Carbon Assignment Predicted Chemical Shift (δ, ppm)
C2'~150 - 155
C5'~142 - 145
C3'~110 - 112
C4'~105 - 108
C2~75 - 80
C6~66 - 68
C3, C5~45 - 50

Table 2: Predicted ¹³C NMR Spectral Data for 2-(Furan-2-yl)morpholine.

2D NMR Spectroscopy for Unambiguous Assignments

For a molecule with overlapping signals like 2-(Furan-2-yl)morpholine, 2D NMR experiments are indispensable for definitive structural confirmation.[13]

¹H-¹H COSY (Correlation Spectroscopy)

The COSY experiment identifies protons that are coupled to each other, revealing the connectivity within spin systems.[14]

  • Furan System : Cross-peaks will be observed between H3' and H4', H4' and H5', and a weaker cross-peak between H3' and H5'.

  • Morpholine System : Strong correlations will be seen between geminal protons (e.g., H6ax and H6eq) and vicinal protons (e.g., H5ax/eq and H6ax/eq). A key correlation will be observed between the H2a proton and the protons on C3.

Diagram: Key ¹H-¹H COSY Correlations

Caption: Expected ¹H-¹H COSY correlations for 2-(Furan-2-yl)morpholine.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment reveals direct one-bond correlations between protons and the carbons to which they are attached.[15][16] This is a powerful tool for assigning both the proton and carbon signals definitively.

  • Each proton signal (except the NH proton) will show a cross-peak with its directly bonded carbon signal. For example, the signal for H5' will correlate with the signal for C5', and the complex multiplets for the morpholine protons at C3, C5, and C6 will correlate with their respective carbon signals.

Diagram: HSQC Experimental Workflow

HSQC_Workflow cluster_1D 1D NMR Spectra cluster_2D 2D NMR Experiment cluster_analysis Data Analysis H1_NMR ¹H NMR HSQC_exp HSQC Pulse Sequence H1_NMR->HSQC_exp C13_NMR ¹³C NMR C13_NMR->HSQC_exp HSQC_spectrum 2D HSQC Spectrum (¹H vs ¹³C) HSQC_exp->HSQC_spectrum Assignments Definitive ¹H and ¹³C Signal Assignments HSQC_spectrum->Assignments

Caption: Workflow for structural elucidation using HSQC NMR.

Experimental Protocols

Standard Sample Preparation
  • Sample Weighing : Accurately weigh 5-10 mg of 2-(Furan-2-yl)morpholine.

  • Solvent Addition : Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube. The choice of solvent can influence chemical shifts.[9]

  • Internal Standard : Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm) if not already present in the solvent.

  • Homogenization : Gently vortex or shake the NMR tube to ensure a homogeneous solution.

NMR Data Acquisition
  • Instrumentation : Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

  • ¹H NMR Acquisition :

    • Tune and shim the instrument to optimize magnetic field homogeneity.

    • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

    • Typical parameters: spectral width of 12-15 ppm, pulse angle of 30-45 degrees, relaxation delay of 1-2 seconds.

  • ¹³C NMR Acquisition :

    • Acquire a proton-decoupled spectrum to obtain singlets for each carbon.

    • A larger number of scans is typically required due to the lower natural abundance and gyromagnetic ratio of ¹³C.

    • Typical parameters: spectral width of 200-220 ppm, relaxation delay of 2-5 seconds.

  • 2D NMR Acquisition (COSY and HSQC) :

    • Use standard, pre-defined parameter sets provided by the spectrometer software.

    • Optimize the number of increments in the indirect dimension and the number of scans per increment to achieve the desired resolution and sensitivity within a reasonable experiment time.

Conclusion

The comprehensive NMR analysis of 2-(Furan-2-yl)morpholine requires a multi-faceted approach, combining 1D ¹H and ¹³C NMR with 2D techniques like COSY and HSQC. The characteristic signals of the 2-substituted furan ring and the conformationally constrained morpholine ring give rise to a unique and interpretable spectral fingerprint. By understanding the underlying principles of chemical shifts, coupling constants, and through-bond correlations, researchers can confidently elucidate the structure of this and related heterocyclic compounds. This guide provides the foundational knowledge and practical insights necessary for the accurate and efficient NMR characterization of such molecules, a critical step in the advancement of medicinal chemistry and drug development.

References

  • Katritzky, A. R., Akhmedov, N. G., Yang, H., & Hall, C. D. (2005). 1H and 13C NMR spectra of N-substituted morpholines. Magnetic Resonance in Chemistry, 43(8), 673–675. Retrieved from [Link]

  • ResearchGate. (n.d.). 1H and13C NMR spectra ofN-substituted morpholines | Request PDF. Retrieved from [Link]

  • ACD/Labs. (2008, May 6). Recognizing the NMR pattern for morpholine. Retrieved from [Link]

  • Chemistry Stack Exchange. (2016, July 29). Multiplet shape in proton NMR of morpholines. Retrieved from [Link]

  • Taylor & Francis Online. (n.d.). Spectroscopic Studies of Some Organic Compounds: Solvent Effects on 1H NMR Shift of Amine Proton of Morpholine. Retrieved from [Link]

  • CAS. (n.d.). NMR Database for Faster Structural Data. Retrieved from [Link]

  • ResearchGate. (n.d.). ¹H NMR signals for methylene protons of morpholine group. Retrieved from [Link]

  • Canadian Science Publishing. (n.d.). THE PROTON RESONANCE SPECTRA OF FURAN AND PYRROLE. Retrieved from [Link]

  • ResearchGate. (n.d.). THE PROTON RESONANCE SPECTRA OF FURAN AND PYRROLE. Retrieved from [Link]

  • Heterocycles. (2007). efficient one-pot synthesis of 2-substituted furans from 3,3-diethoxypropyne and aldehydes. Retrieved from [Link]

  • ResearchGate. (n.d.). 1 H NMR of compound 2 (S)-1-(furan-2-yl)ethanol, 2: 0.37 g (2.84 mmol).... Retrieved from [Link]

  • Chemistry Stack Exchange. (2020, October 24). Proton NMR splitting in 2-substituted furan. Retrieved from [Link]

  • ResearchGate. (n.d.). Morpholine MNR spectra δ 1 H (above) and δ 13 C (below) spectra. Retrieved from [Link]

  • Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR. Retrieved from [Link]

  • YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Retrieved from [Link]

  • Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

  • SDSU NMR Facility – Department of Chemistry. (n.d.). 7) Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

  • Wikipedia. (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy. Retrieved from [Link]

  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 90 MHz, CDCl3, experimental) (HMDB0013785). Retrieved from [Link]

  • Journal of the American Chemical Society. (n.d.). The Carbon-13 Nuclear Magnetic Resonance Spectra of Furan, Pyrrole, Thiophene, and Some of Their Methyl Derivatives1a. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, February 11). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy. Retrieved from [Link]

  • auremn. (n.d.). NMR Spectroscopy: a Tool for Conformational Analysis. Retrieved from [Link]

  • ResearchGate. (n.d.). Conformational analysis of morpholine studied using Raman spectroscopy and Density Functional Theoretical calculations | Request PDF. Retrieved from [Link]

  • PubMed Central. (n.d.). Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors: The Influence of Amine, Carbon Linkers and Phenylamino Groups. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to ¹H and ¹³C NMR Data for Furan-Morpholine Compounds

Introduction Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insights into molecular structure. For researchers, scientists, and professi...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insights into molecular structure. For researchers, scientists, and professionals in drug development, a comprehensive understanding of NMR data is critical for the unambiguous characterization of novel chemical entities. This guide offers an in-depth exploration of the ¹H and ¹³C NMR spectral data for furan-morpholine compounds, a class of heterocyclic structures with significant interest in medicinal chemistry.

This document moves beyond a simple recitation of data. It aims to provide a deeper understanding of the causal relationships between molecular structure and spectral output, grounded in the principles of chemical shifts, coupling constants, and the influence of electronic and steric effects. By synthesizing technical accuracy with field-proven insights, this guide serves as a practical resource for the structural elucidation of furan-morpholine derivatives.

Core Principles of NMR Spectroscopy for Heterocyclic Systems

The interpretation of NMR spectra for furan-morpholine compounds relies on a foundational understanding of how the distinct electronic environments of these two heterocyclic rings influence the resonance of their respective protons and carbons.[1][2][3]

  • Furan: As a five-membered aromatic heterocycle, furan possesses a unique electronic structure. The oxygen atom's lone pairs participate in the aromatic system, leading to a significant anisotropic effect. This results in the deshielding of the ring protons, causing them to resonate at a lower field (higher ppm) than typical alkenic protons.[4][5] The protons at the 2- and 5-positions (α to the oxygen) are generally more deshielded than those at the 3- and 4-positions (β to the oxygen).[4][6][7]

  • Morpholine: In contrast, morpholine is a saturated six-membered heterocycle containing both an oxygen and a nitrogen atom. It typically adopts a chair conformation at room temperature.[8][9] The protons on the carbons adjacent to the electronegative oxygen (C2 and C6) are deshielded and appear at a lower field compared to the protons on the carbons adjacent to the nitrogen (C3 and C5).[8] The chemical environment of the morpholine protons and carbons is highly sensitive to substitution on the nitrogen atom.[8][9][10]

¹H and ¹³C NMR Data for Parent Heterocycles

A thorough understanding of the NMR spectra of the parent furan and morpholine rings is the first step in analyzing more complex derivatives. The data presented below, sourced from the Spectral Database for Organic Compounds (SDBS), serves as a crucial reference point.[11][12][13][14][15]

Furan
¹H NMR Chemical Shift (δ, ppm)MultiplicityCoupling Constants (J, Hz)
H-2, H-5~7.44Triplet-likeJ₂₃ ≈ 1.75, J₂₄ ≈ 0.81, J₂₅ ≈ 1.49
H-3, H-4~6.38Triplet-likeJ₃₄ ≈ 3.27

Data obtained in CDCl₃. Source: [4][7]

¹³C NMR Chemical Shift (δ, ppm)
C-2, C-5~142.8
C-3, C-4~109.7

Data obtained in CDCl₃. Source: [16]

Morpholine
¹H NMR Chemical Shift (δ, ppm)Multiplicity
H-2, H-6~3.73Triplet
H-3, H-5~2.87Triplet
N-HVariableBroad Singlet

Data obtained in CDCl₃. Source: [17]

¹³C NMR Chemical Shift (δ, ppm)
C-2, C-6~67.8
C-3, C-5~46.2

Data obtained in CDCl₃. Source: [8][18]

Analysis of Substituted Furan-Morpholine Compounds

The true utility of NMR spectroscopy lies in its ability to elucidate the structure of substituted derivatives. The following sections provide representative data for furan-morpholine compounds and explain the observed spectral changes.

Influence of Substituents on Furan Ring Resonances

Substitution on the furan ring significantly perturbs the chemical shifts of the remaining protons. Electron-withdrawing groups (EWGs) generally cause a downfield shift (deshielding) of the ring protons, while electron-donating groups (EDGs) lead to an upfield shift (shielding).[19] The position of the substituent is also a critical factor.[19]

Table 3: Representative ¹H NMR Data for 2-Substituted Furans

SubstituentH-3 (δ, ppm)H-4 (δ, ppm)H-5 (δ, ppm)
-CHO~7.25~6.60~7.70
-COCH₃~7.15~6.55~7.60
-NO₂~7.40~6.70~7.80

Note: Data is approximate and can vary based on solvent and experimental conditions.

Influence of N-Substitution on Morpholine Ring Resonances

The electronic nature of the substituent on the morpholine nitrogen has a profound effect on the chemical shifts of the adjacent methylene protons (H-3 and H-5) and carbons (C-3 and C-5).[8][9] EWGs will deshield these positions, shifting their signals to a lower field, whereas EDGs will cause an upfield shift.

Table 4: Representative ¹H and ¹³C NMR Data for N-Substituted Morpholines

N-SubstituentH-3, H-5 (δ, ppm)C-3, C-5 (δ, ppm)
-H~2.87~46.2
-CH₃~2.45~55.1
-CHO~3.50~41.7, ~46.5
-C(O)CH₃~3.60~42.0, ~46.0

Note: Data is approximate and can vary based on solvent and experimental conditions.[8][20]

Case Study: 1-[(4,5-dihydro-furan-2-yl)-morpholin-4-yl-methyl]-pyrrole-2,5-dione

The characterization of a novel furan-morpholine compound, 1-[(4,5-dihydro-furan-2-yl)-morpholin-4-yl-methyl]-pyrrole-2,5-dione, provides a practical example of NMR data interpretation.[21] The absence of the aldehyde proton signal from furfuraldehyde at ~9.6 ppm in the ¹H NMR spectrum and the appearance of a new signal at 2.389 ppm, attributed to the proton alpha to both the maleimide and morpholine nitrogens, confirms the formation of the Mannich base.[21] The ¹³C NMR spectrum further supports this structure, with signals corresponding to the carbons of the furan, morpholine, and pyrrole-2,5-dione moieties.[21]

Experimental Protocols

Obtaining high-quality, reproducible NMR spectra is paramount for accurate structural elucidation. The following is a standardized protocol for sample preparation.

Step-by-Step Sample Preparation
  • Sample Weighing: Accurately weigh 5-10 mg of the furan-morpholine compound for ¹H NMR and 20-50 mg for ¹³C NMR into a clean, dry vial.[8]

  • Solvent Selection and Addition: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O) to the vial.[8] The choice of solvent can influence chemical shifts and should be recorded.[19][22]

  • Dissolution: Gently swirl or vortex the vial to ensure complete dissolution of the sample. Gentle heating may be applied if necessary.[8]

  • Transfer to NMR Tube: Using a Pasteur pipette, transfer the clear solution into a clean, high-quality 5 mm NMR tube.

  • Internal Standard: For precise chemical shift referencing, an internal standard such as tetramethylsilane (TMS) can be added (defined as 0.00 ppm).[8]

Data Acquisition and Processing Workflow

The process of acquiring and interpreting NMR data follows a logical progression, often enhanced by the use of two-dimensional (2D) NMR techniques for more complex structures.[23]

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis cluster_interp Structural Elucidation weigh Weigh Sample dissolve Dissolve in Deuterated Solvent weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer one_d 1D NMR (¹H, ¹³C, DEPT) transfer->one_d Insert into Spectrometer two_d 2D NMR (optional) (COSY, HSQC, HMBC) one_d->two_d If structure is complex ft Fourier Transform (FID -> Spectrum) one_d->ft two_d->ft phase_base Phase and Baseline Correction ft->phase_base integrate Integration and Peak Picking phase_base->integrate assign_1d Assign Signals (Chemical Shift, Multiplicity) integrate->assign_1d integrate->assign_1d assign_2d Correlate Signals (2D Spectra) assign_1d->assign_2d For complex molecules structure Propose/Confirm Structure assign_2d->structure

Caption: A generalized workflow for the acquisition and analysis of NMR data for furan-morpholine compounds.[8]

Advanced NMR Techniques for Structural Confirmation

For complex furan-morpholine derivatives, one-dimensional NMR spectra may not be sufficient for complete structural assignment due to signal overlap. In such cases, 2D NMR experiments are invaluable.[23]

  • COSY (Correlation Spectroscopy): Identifies proton-proton coupling relationships, revealing which protons are adjacent to one another in the molecular structure.[23]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates proton signals with the signals of directly attached carbons.[23]

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for piecing together the carbon skeleton.[23]

By employing a combination of these techniques, a self-validating system of structural elucidation can be established, leading to a high degree of confidence in the assigned structure.

Conclusion

¹H and ¹³C NMR spectroscopy are powerful and essential tools for the characterization of furan-morpholine compounds. A systematic approach, beginning with a solid understanding of the spectral features of the parent heterocycles and extending to the predictable effects of substitution, enables the detailed and unambiguous elucidation of their chemical structures. The integration of one-dimensional and two-dimensional NMR experiments, coupled with rigorous experimental protocols, provides a robust framework for researchers, scientists, and drug development professionals working with this important class of molecules. This guide serves as a foundational resource to aid in the accurate and efficient interpretation of NMR data for furan-morpholine derivatives.

References

  • Bioregistry. (n.d.). Spectral Database for Organic Compounds. Retrieved from [Link]

  • Re3data.org. (2023). Spectral Database for Organic Compounds. Retrieved from [Link]

  • Wikipedia. (n.d.). Spectral Database for Organic Compounds. Retrieved from [Link]

  • PubChem. (n.d.). Furan. Retrieved from [Link]

  • Katritzky, A. R., Akhmedov, N. G., Yang, H., & Hall, C. D. (2005). 1H and 13C NMR spectra of N-substituted morpholines. Magnetic Resonance in Chemistry, 43(8), 673-675. Retrieved from [Link]

  • Lafayette College Libraries. (n.d.). Spectral database for organic compounds, SDBS. Retrieved from [Link]

  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 90 MHz, CDCl3, experimental) (HMDB0013785). Retrieved from [Link]

  • SpectraBase. (n.d.). Morpholine hydrochloride. Retrieved from [Link]

  • The Royal Society of Chemistry. (2016). Electronic Supplementary Information Solvent-promoted Catalyst-free N-Formylation of Amines Using Carbon Dioxide under Ambient. Retrieved from [Link]

  • ResearchGate. (n.d.). 1 H NMR chemical shifts of furan and thiophene protons for compounds 5-8 recorded in CDCl3. Retrieved from [Link]

  • ResearchGate. (n.d.). (a) 1 H NMR and (b) 13 C NMR spectra of the furan-based copolyesters. Retrieved from [Link]

  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 700 MHz, D2O, predicted) (HMDB0031581). Retrieved from [Link]

  • ResearchGate. (n.d.). 13 C NMR SPECTRA OF SAMPLE 8 (FURAN DERIVATIVE FROM EMLO), UPPER.... Retrieved from [Link]

  • Canadian Science Publishing. (n.d.). Morpholines: stereochemistry and preferred steric course of quaternization. Retrieved from [Link]

  • ResearchGate. (n.d.). The NMR interpretations of some heterocyclic compounds which are.... Retrieved from [Link]

  • Journal of the American Chemical Society. (n.d.). The Carbon-13 Nuclear Magnetic Resonance Spectra of Furan, Pyrrole, Thiophene, and Some of Their Methyl Derivatives1a. Retrieved from [Link]

  • Stenutz. (n.d.). NMR chemical shift prediction of furanes. Retrieved from [Link]

  • ResearchGate. (n.d.). 1H and13C NMR spectra ofN-substituted morpholines. Retrieved from [Link]

  • ACD/Labs. (2008). Recognizing the NMR pattern for morpholine. Retrieved from [Link]

  • American Chemical Society. (2022). 5-Substituted-furan-2(3H)-ones in [8 + 2]-Cycloaddition with 8,8-Dicyanoheptafulvene. Retrieved from [Link]

  • ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0040199). Retrieved from [Link]

  • ResearchGate. (n.d.). Furan-containing gem-bromonitroethenes: Synthesis and reaction with morpholine. Retrieved from [Link]

  • Canadian Science Publishing. (n.d.). THE PROTON RESONANCE SPECTRA OF FURAN AND PYRROLE. Retrieved from [Link]

  • ResearchGate. (2023). Fabrication and Characterisation of 1-[(4,5-dihydro-furan- 2-yl)-morpholin-4-yl-methyl]-pyrrole-2,5-dione and its cobalt (II) complex. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Design and synthesis of novel 5-(4-chlorophenyl)furan derivatives with inhibitory activity on tubulin polymerization. Retrieved from [Link]

  • IOSR Journal. (n.d.). Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). NMR - Interpretation. Retrieved from [Link]

  • Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

  • AZoOptics. (2025). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. Retrieved from [Link]

  • MDPI. (n.d.). Synthesis and Characterization of Three New Furan-Containing Terpyridine Derivatives. Retrieved from [Link]

  • ChemRxiv. (n.d.). 1 Perfect and Defective 13C-Furan-Derived Nanothreads from Modest-Pressure Synthesis Analyzed by 13C NMR. Retrieved from [Link]

Sources

Foundational

An In-depth Technical Guide to the Mass Spectrometry of 2-(Furan-2-yl)morpholine

Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive overview of the mass spectrometric analysis of 2-(Furan-2-yl)morpholine, a heterocyclic compound of interest in medicinal...

Author: BenchChem Technical Support Team. Date: January 2026

Authored by: A Senior Application Scientist
Abstract

This technical guide provides a comprehensive overview of the mass spectrometric analysis of 2-(Furan-2-yl)morpholine, a heterocyclic compound of interest in medicinal chemistry and drug development. The morpholine scaffold is favored in medicinal chemistry for its beneficial physicochemical properties, and its combination with a furan moiety presents a unique analytical challenge.[1] This document details experimental protocols for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), explores the predicted fragmentation patterns under Electron Ionization (EI) and Electrospray Ionization (ESI), and offers insights into the structural elucidation of this molecule. The methodologies and interpretations presented herein are designed to be a valuable resource for researchers, scientists, and professionals in the pharmaceutical and chemical analysis fields.

Introduction to 2-(Furan-2-yl)morpholine and its Analytical Significance

The molecule 2-(Furan-2-yl)morpholine (C₈H₁₁NO₂) possesses a unique structure combining a furan ring and a morpholine ring.[2] Morpholine and its derivatives are prevalent in a variety of industrial and pharmaceutical applications, acting as corrosion inhibitors, emulsifiers, and key intermediates in drug synthesis.[3] The morpholine ring is a common scaffold in medicinal chemistry due to its ability to improve the aqueous solubility and metabolic stability of drug candidates.[1] Furan and its derivatives are also significant, found in numerous natural products and used as building blocks in organic synthesis.[4][5] The combination of these two heterocyclic systems in 2-(Furan-2-yl)morpholine results in a compound with potential applications in drug discovery, necessitating robust analytical methods for its identification and characterization.

Mass spectrometry, coupled with chromatographic separation, is an indispensable tool for the structural elucidation and quantification of such novel compounds.[6][7] This guide will delve into the nuances of analyzing 2-(Furan-2-yl)morpholine by mass spectrometry, providing both theoretical and practical insights.

Analytical Methodologies: GC-MS and LC-MS/MS Approaches

The choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) for the analysis of 2-(Furan-2-yl)morpholine depends on the sample matrix, required sensitivity, and the specific information sought.

2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

Direct GC-MS analysis of morpholine and its derivatives can be challenging due to the polarity of the morpholine nitrogen.[3] However, 2-(Furan-2-yl)morpholine may be sufficiently volatile for direct analysis. For trace-level detection, derivatization is a common strategy to improve volatility and chromatographic peak shape.[3][8]

2.1.1. Experimental Protocol: Direct GC-MS Analysis

  • Sample Preparation: Dissolve the sample in a suitable volatile solvent such as dichloromethane or methanol.

  • GC System: An Agilent 7890B GC or equivalent is recommended.[9]

  • Column: A non-polar column, such as a HP-5MS (30 m x 0.25 mm, 0.25 µm), is suitable for the separation of furan derivatives.[4][10]

  • Injection:

    • Injector Temperature: 250 °C[9]

    • Injection Volume: 1 µL

    • Split Ratio: 10:1 (adjustable based on concentration)

  • Oven Program:

    • Initial Temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase to 250 °C at a rate of 10 °C/min.

    • Final Hold: Hold at 250 °C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS System: An Agilent 5977B MSD or equivalent.[9]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[9][11]

  • MS Temperatures:

    • Source Temperature: 230 °C[9]

    • Quadrupole Temperature: 150 °C[9]

    • Transfer Line Temperature: 280 °C[3]

  • Scan Range: m/z 35-300.

2.1.2. Experimental Protocol: GC-MS with Derivatization

To enhance sensitivity and chromatographic performance, derivatization of the morpholine nitrogen can be performed. A common method is the formation of N-nitrosomorpholine.[3][8]

  • Derivatization Step:

    • Acidify an aqueous solution of the sample with HCl.

    • Add an excess of sodium nitrite solution.

    • Allow the reaction to proceed at room temperature.

    • Extract the resulting N-nitroso derivative with dichloromethane.

  • GC-MS Analysis: The resulting derivative is then analyzed using the GC-MS protocol described above. The N-nitroso derivative is more volatile and less polar, leading to improved peak shape and sensitivity.

2.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful alternative for the analysis of polar compounds that are not amenable to GC without derivatization.[12][13] It offers high sensitivity and selectivity, particularly when operated in Multiple Reaction Monitoring (MRM) mode.

2.2.1. Experimental Protocol: LC-MS/MS Analysis

  • Sample Preparation: Dissolve the sample in the initial mobile phase composition (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • LC System: A UPLC system such as a Waters ACQUITY or equivalent.

  • Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm) is suitable.[14]

  • Mobile Phase:

    • A: Water with 0.1% formic acid or 10 mM ammonium formate.[12][14]

    • B: Acetonitrile or methanol with 0.1% formic acid or 10 mM ammonium formate.[12][14]

  • Gradient Elution:

    • Initial: 5% B.

    • Ramp to 95% B over 8 minutes.

    • Hold at 95% B for 2 minutes.

    • Return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.3 mL/min.[14]

  • MS System: A triple quadrupole mass spectrometer (e.g., Sciex QTRAP or Waters Xevo TQ-S).

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Key Parameters:

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150 °C

    • Desolvation Temperature: 400 °C

    • Cone Gas Flow: 50 L/hr

    • Desolvation Gas Flow: 800 L/hr

  • Data Acquisition: Full scan for precursor ion identification, followed by product ion scans to determine fragmentation and develop an MRM method for quantification.

Electron Ionization (EI) Mass Spectrometry: Fragmentation Analysis

Under standard 70 eV EI conditions, 2-(Furan-2-yl)morpholine (Molecular Weight: 153.18 g/mol ) is expected to undergo extensive fragmentation, which provides valuable structural information.[11] The fragmentation pathways will be dictated by the stability of the resulting ions and neutral losses, primarily influenced by the furan and morpholine ring systems.

Predicted Fragmentation Pathways:

  • Molecular Ion (M⁺˙): The molecular ion peak is expected at m/z 153.

  • Alpha-Cleavage: The C-C bond between the furan and morpholine rings is a likely site for initial cleavage. This can lead to the formation of a stable furfuryl cation (m/z 81) or a morpholinium-derived ion.

  • Fragmentation of the Morpholine Ring: The morpholine ring can undergo characteristic ring-opening fragmentation. A common pathway involves the loss of a CH₂O neutral fragment (30 Da), leading to an ion at m/z 123. Subsequent fragmentation could lead to further losses.

  • Fragmentation of the Furan Ring: The furan ring is known to lose a neutral molecule of carbon monoxide (CO, 28 Da), which would result in a fragment ion at m/z 125.[15] Another characteristic fragment of furan-containing compounds is the cyclopropenyl cation at m/z 39.[15][16]

  • Combined Fragmentation: A combination of these pathways is also probable. For instance, the loss of CH₂O from the morpholine ring followed by the loss of CO from the furan ring would lead to a fragment at m/z 95.

G M+ (m/z 153) M+ (m/z 153) m/z 123 m/z 123 M+ (m/z 153)->m/z 123 -CH2O m/z 81 m/z 81 (Furfuryl Cation) M+ (m/z 153)->m/z 81 -C4H8NO m/z 125 m/z 125 M+ (m/z 153)->m/z 125 -CO m/z 95 m/z 95 m/z 123->m/z 95 -CO m/z 39 m/z 39 (Cyclopropenyl Cation) m/z 81->m/z 39 -C2H2O

Caption: Proposed EI fragmentation pathway for 2-(Furan-2-yl)morpholine.

Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS)

In positive mode ESI, 2-(Furan-2-yl)morpholine is expected to readily form the protonated molecule, [M+H]⁺, at m/z 154.[7] Collision-Induced Dissociation (CID) of this precursor ion in a tandem mass spectrometer will reveal structural details.

Predicted MS/MS Fragmentation Pathways:

  • Precursor Ion: The [M+H]⁺ ion at m/z 154 will be selected for fragmentation.

  • Loss of the Morpholine Ring: A common fragmentation pathway for morpholine derivatives is the cleavage of the bond connecting the substituent to the ring, leading to the loss of the neutral morpholine molecule (87 Da). This would result in a fragment ion at m/z 67.

  • Ring Opening of Morpholine: Protonation on the morpholine nitrogen can induce ring opening. Subsequent fragmentation could involve the loss of small neutral molecules like water (18 Da) or ethylene oxide (44 Da). The loss of water would lead to an ion at m/z 136.

  • Cleavage with Charge Retention on Morpholine: Fragmentation could also result in the charge being retained on the morpholine ring, leading to a protonated morpholine ion at m/z 88.

G [M+H]+ (m/z 154) [M+H]+ (m/z 154) m/z 136 m/z 136 [M+H]+ (m/z 154)->m/z 136 -H2O m/z 67 m/z 67 [M+H]+ (m/z 154)->m/z 67 -C4H9NO m/z 88 m/z 88 (Protonated Morpholine) [M+H]+ (m/z 154)->m/z 88 -C4H3O

Sources

Exploratory

The Structural Elucidation of 2-(Furan-2-yl)morpholine: An In-depth Guide to FTIR Spectroscopic Analysis

Abstract This technical guide provides a comprehensive framework for the Fourier-Transform Infrared (FTIR) spectroscopic analysis of 2-(Furan-2-yl)morpholine, a heterocyclic compound of interest in medicinal chemistry an...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive framework for the Fourier-Transform Infrared (FTIR) spectroscopic analysis of 2-(Furan-2-yl)morpholine, a heterocyclic compound of interest in medicinal chemistry and drug development. In the absence of a dedicated experimental spectrum in public literature, this document serves as a foundational reference, detailing the theoretical principles, a robust experimental protocol, and a thorough interpretation of the expected vibrational modes. By dissecting the characteristic spectral features of the constituent furan and morpholine rings, this guide equips researchers, scientists, and drug development professionals with the necessary expertise to identify and characterize this molecule with a high degree of confidence. The methodologies described herein are designed to ensure scientific integrity through self-validating protocols and are grounded in authoritative spectroscopic data.

Introduction: The Significance of 2-(Furan-2-yl)morpholine and the Power of Vibrational Spectroscopy

2-(Furan-2-yl)morpholine is a bicyclic heterocyclic compound that incorporates both a furan and a morpholine ring system. The furan moiety is a five-membered aromatic heterocycle containing one oxygen atom, a structural motif present in numerous natural products and pharmacologically active compounds.[1] Morpholine, a six-membered saturated heterocycle containing both an ether and a secondary amine functional group, is a privileged scaffold in medicinal chemistry, known to improve the pharmacokinetic properties of drug candidates.[2] The conjunction of these two rings in 2-(Furan-2-yl)morpholine results in a molecule with a unique three-dimensional structure and chemical properties that are of significant interest in the exploration of new therapeutic agents.

Fourier-Transform Infrared (FTIR) spectroscopy is an indispensable, non-destructive analytical technique for the structural elucidation of such molecules.[3] It operates by measuring the absorption of infrared radiation by a sample, which induces vibrations in the molecular bonds.[4] The resulting spectrum is a unique "molecular fingerprint," providing a wealth of information about the functional groups present and the overall molecular architecture.[4] For researchers in drug discovery and development, FTIR offers a rapid and reliable method for confirming the identity and purity of synthesized compounds like 2-(Furan-2-yl)morpholine.

The Experimental Protocol: A Self-Validating Approach to FTIR Analysis

The integrity of any spectroscopic analysis hinges on a meticulously executed experimental protocol. The following procedure is designed to be self-validating, ensuring reproducibility and accuracy. Attenuated Total Reflectance (ATR) is the recommended sampling technique for its minimal sample preparation and suitability for both solid and liquid samples.[5][6]

Instrumentation and Parameters
  • Spectrometer: A Fourier-Transform Infrared spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector is suitable for this analysis.

  • Accessory: A single-reflection Attenuated Total Reflectance (ATR) accessory with a diamond or zinc selenide (ZnSe) crystal.[7]

  • Spectral Range: 4000–400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Scans: 32 scans for both background and sample spectra.

Step-by-Step Experimental Workflow
  • Instrument Preparation: Ensure the spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's guidelines.

  • ATR Crystal Cleaning: Meticulously clean the surface of the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft, lint-free cloth to remove any residues from previous analyses.[5]

  • Background Spectrum Acquisition: With the clean ATR crystal exposed to the ambient atmosphere, acquire a background spectrum. This is a critical step to account for the absorbance of atmospheric carbon dioxide and water vapor, as well as any intrinsic instrumental signals.[5]

  • Sample Application: Place a small amount of the 2-(Furan-2-yl)morpholine sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface. If the sample is a solid, apply sufficient pressure using the ATR pressure clamp to ensure intimate contact between the sample and the crystal.[5]

  • Sample Spectrum Acquisition: Acquire the FTIR spectrum of the sample. The instrument's software will automatically ratio the single-beam spectrum of the sample against the single-beam background spectrum to generate the final absorbance or transmittance spectrum.

  • Data Processing: Perform a baseline correction and, if necessary, an ATR correction using the instrument's software to account for the wavelength-dependent depth of penetration of the evanescent wave.

Diagram of the Experimental Workflow

FTIR_Workflow FTIR Analysis Workflow for 2-(Furan-2-yl)morpholine cluster_prep Preparation cluster_analysis Analysis cluster_interpretation Interpretation start Start instrument_prep Instrument Equilibration start->instrument_prep clean_crystal Clean ATR Crystal instrument_prep->clean_crystal background_scan Acquire Background Spectrum clean_crystal->background_scan apply_sample Apply Sample to Crystal background_scan->apply_sample Ready for Sample acquire_spectrum Acquire Sample Spectrum apply_sample->acquire_spectrum process_data Data Processing (Baseline & ATR Correction) acquire_spectrum->process_data interpret_spectrum Interpret Spectrum process_data->interpret_spectrum Corrected Spectrum report Generate Report interpret_spectrum->report

Caption: Experimental workflow for the FTIR analysis of 2-(Furan-2-yl)morpholine.

Spectral Interpretation: Deconstructing the Molecular Fingerprint

The FTIR spectrum of 2-(Furan-2-yl)morpholine is a composite of the vibrational modes of the furan ring, the morpholine ring, and the C-C single bond linking them. The interpretation relies on the characteristic absorption frequencies of these individual components, which are well-documented in the literature.[8][9]

Characteristic Vibrational Modes of the Furan Ring

The furan ring, being aromatic, exhibits several characteristic vibrational modes.[10]

  • Aromatic C-H Stretching: The stretching vibrations of the C-H bonds on the furan ring are expected to appear at wavenumbers just above 3000 cm⁻¹, typically in the range of 3160-3120 cm⁻¹.[8][10]

  • C=C Stretching: The stretching vibrations of the carbon-carbon double bonds within the furan ring typically give rise to two or more bands in the 1610-1450 cm⁻¹ region.

  • C-O-C Stretching: The asymmetric and symmetric stretching of the C-O-C ether linkage within the furan ring results in strong absorptions. The asymmetric stretch is often observed around 1250-1200 cm⁻¹, while the symmetric stretch can be found in the 1080-1010 cm⁻¹ range.

  • C-H Out-of-Plane Bending: The out-of-plane bending vibrations of the aromatic C-H bonds are characteristic of the substitution pattern of the furan ring and typically appear in the 900-700 cm⁻¹ region.[8]

Characteristic Vibrational Modes of the Morpholine Ring

The morpholine ring is a saturated heterocycle, and its spectrum is characterized by the vibrations of its methylene groups, the N-H bond, and the C-O-C and C-N-C linkages.[9]

  • N-H Stretching: The stretching vibration of the secondary amine N-H bond is expected to produce a moderate to weak absorption band in the 3500-3300 cm⁻¹ region.[8] The position and shape of this band can be influenced by hydrogen bonding.

  • C-H Stretching: The asymmetric and symmetric stretching vibrations of the methylene (CH₂) groups of the morpholine ring will result in strong absorptions in the 3000-2850 cm⁻¹ range.[9]

  • CH₂ Bending (Scissoring): The scissoring vibration of the methylene groups typically appears around 1465 cm⁻¹.

  • C-O-C Stretching: The asymmetric stretching of the ether linkage in the morpholine ring gives rise to a strong and characteristic band, usually in the 1140-1070 cm⁻¹ region.[9]

  • C-N Stretching: The stretching vibrations of the C-N bonds are expected in the 1250-1020 cm⁻¹ range and can be coupled with other vibrations.

The Fingerprint Region

The region below 1500 cm⁻¹ is known as the "fingerprint region" and contains a complex series of absorptions that are unique to the molecule as a whole. This region includes various bending, rocking, and twisting vibrations of the molecular skeleton. While individual assignments in this region can be challenging, the overall pattern is highly characteristic and serves as a robust confirmation of the compound's identity when compared to a reference spectrum.

Summary of Expected FTIR Absorption Bands

The following table summarizes the expected characteristic vibrational frequencies for 2-(Furan-2-yl)morpholine based on the analysis of its constituent functional groups.

Wavenumber Range (cm⁻¹)IntensityVibrational Mode AssignmentFunctional Group/MoietyReference(s)
3500 - 3300Medium-WeakN-H StretchMorpholine[8]
3160 - 3120MediumAromatic C-H StretchFuran[8][10]
3000 - 2850StrongAliphatic C-H Stretch (asymmetric & symmetric)Morpholine[9]
1610 - 1450Medium-WeakC=C Ring StretchFuran
~1465MediumCH₂ ScissoringMorpholine
1250 - 1200StrongAsymmetric C-O-C StretchFuran
1250 - 1020MediumC-N StretchMorpholine
1140 - 1070StrongAsymmetric C-O-C StretchMorpholine[9]
1080 - 1010StrongSymmetric C-O-C StretchFuran
900 - 700Medium-StrongAromatic C-H Out-of-Plane BendFuran[8]

Conclusion: A Pathway to Confident Structural Verification

This technical guide provides a comprehensive and scientifically grounded approach to the FTIR analysis of 2-(Furan-2-yl)morpholine. By understanding the principles of vibrational spectroscopy and the characteristic absorption frequencies of the furan and morpholine moieties, researchers can confidently interpret the resulting spectra to verify the structure of this important heterocyclic compound. The detailed experimental protocol ensures the acquisition of high-quality, reproducible data, which is paramount in the fields of chemical synthesis and drug development. While a reference spectrum for 2-(Furan-2-yl)morpholine is not currently available in the public domain, the theoretical framework and data presented in this guide offer a robust and reliable methodology for its structural elucidation.

References

  • Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. (n.d.). IOSR Journal. Retrieved from [Link]

  • Theoretical Spectroscopic Study (IR, Raman, UV, and NMR) for Furan and Two of its Derivatives. (2018). International Journal of Pharmaceutical Sciences Review and Research, 52(1), 104-112.
  • Typical IR Absorption Frequencies For Common Functional Groups. (n.d.). Northern Illinois University. Retrieved from [Link]

  • 2-(furan-2-yl)morpholine (C8H11NO2). (n.d.). PubChem. Retrieved from [Link]

  • The FT-IR spectrum of (a) morpholine and (b) morpholinium glycolate. (n.d.). ResearchGate. Retrieved from [Link]

  • Observed IR spectrum of neutral morpholine and the calculated spectrum... (n.d.). ResearchGate. Retrieved from [Link]

  • IR Spectrum and Characteristic Absorption Bands – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications. (n.d.). Maricopa Open Digital Press. Retrieved from [Link]

  • Furan. (n.d.). NIST WebBook. Retrieved from [Link]

  • 2-(furan-2-yl)morpholine. (n.d.). Chemsrc. Retrieved from [Link]

  • Synthesis and SAR of morpholine and its derivatives: A review update. (2024). E3S Web of Conferences, 556, 01051.
  • Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. (2022). Molbank, 2022(2), M1373.
  • FTIR spectroscopy - principles and applications. (n.d.). ResearchGate. Retrieved from [Link]

  • Fourier Transform Infrared Spectroscopy (FTIR) Overview. (n.d.). Agilent. Retrieved from [Link]

  • Vibrational Characterization and Molecular Electronic Investigations of 2-acetyl-5-methylfuran using FT-IR, FT-Raman, UV–VIS, NMR, and DFT Methods. (n.d.). OUCI. Retrieved from [Link]

  • 4-(furan-2-yl-morpholin-4-ylmethyl)morpholine. (n.d.). Chemical Synthesis Database. Retrieved from [Link]

  • Harmonic analysis of vibrations of morpholine-4-ylmethylthiourea: A DFT, midinfrared and Raman spectral study. (2008). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 71(3), 996-1002.
  • Vibrational spectra and normal co-ordinate analysis of 2-aminopyridine and 2-amino picoline. (n.d.). ResearchGate. Retrieved from [Link]

  • FTIR Sampling Techniques - Transmission: Solids Sample Preparation. (2015, October 12). YouTube. Retrieved from [Link]

  • FTIR-ATR | Study Guide. (n.d.). Edubirdie. Retrieved from [Link]

  • ATR-FTIR Spectroscopy Basics. (n.d.). Mettler Toledo. Retrieved from [Link]

  • Harmonic Analysis of Vibrations of morpholine-4-ylmethylthiourea: A DFT, Midinfrared and Raman Spectral Study. (2008). PubMed. Retrieved from [Link]

  • FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. (n.d.). ResearchGate. Retrieved from [Link]

  • Everything You Need to Know About ATR-FTIR Spectroscopy. (n.d.). Specac Ltd. Retrieved from [Link]

  • The FT-IR spectrum of (a) morpholine and (b) morpholinium glycolate. (n.d.). ResearchGate. Retrieved from [Link]

  • Theoretical Spectroscopic Study (IR, Raman, UV, and NMR) for Furan and Two of its Derivatives. (2018). International Journal of Pharmaceutical Sciences Review and Research, 52(1), 104-112.
  • Observed IR spectrum of neutral morpholine and the calculated spectrum... (n.d.). ResearchGate. Retrieved from [Link]

  • The infrared spectra of furan, tetrahydrofuran, and some of their methyl substituted deriv
  • Computational IR spectrum of Furan. (n.d.). ResearchGate. Retrieved from [Link]

  • 2-(furan-2-yl)morpholine. (n.d.). Chemsrc. Retrieved from [Link]

  • The use of FTIR and NMR spectroscopies to study prepolymerisation interactions in nitrogen heterocycles. (2004). PubMed. Retrieved from [Link]

  • Synthesis, Fourier Transforms Infrared Spectral Study of New Heterocyclic Oxazinane and Oxazepine Compounds. (2012). ResearchGate. Retrieved from [Link]

  • CONTRIBUTION TO THE INFRARED SPECTRA OF FIVE-MEMBERED N- AND N,S-HETEROCYCLIC COMPOUNDS. (n.d.). Canadian Science Publishing. Retrieved from [Link]

  • Fourier Transform Infrared Spectroscopy (FTIR). (n.d.). EAG Laboratories. Retrieved from [Link]

  • FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. (2025). Preprints.org.
  • Infrared Spectroscopic Measurements of the Structure of Organic Thin Films; Furfural on Pd(111) and Au(111) Surfaces. (2021). The Journal of Physical Chemistry C, 125(23), 12789–12799.
  • Figure 1: FTIR Spectrum of the Synthesized (a) Heterocyclic Compound... (n.d.). ResearchGate. Retrieved from [Link]

  • 2-(furan-2-yl)morpholine (C8H11NO2). (n.d.). PubChemLite. Retrieved from [Link]

  • The use of FTIR and NMR spectroscopies to study prepolymerisation interactions in nitrogen heterocycles. (n.d.). PURE – Our Research Portal. Retrieved from [Link]

  • How to Interpret FTIR Results: A Beginner's Guide. (2025, March 21). AZoM. Retrieved from [Link]

  • Interpretation of Fourier Transform Infrared Spectra (FTIR): A Practical Approach in the Polymer/Plastic Thermal Decomposition. (2025, August 6). ResearchGate. Retrieved from [Link]

  • (2R)-2-(furan-3-yl)morpholine. (n.d.). PubChem. Retrieved from [Link]

  • 4-(furan-2-yl-morpholin-4-ylmethyl)morpholine. (n.d.). Chemical Synthesis Database. Retrieved from [Link]

  • 3-(furan-2-yl)morpholine. (n.d.). 001CHEMICAL. Retrieved from [Link]

  • Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. (n.d.). IOSR Journal. Retrieved from [Link]

  • Synthesis , Characterization and Pharmacological evaluation of some Cinnoline ( Furan ) derivatives. (n.d.). Semantic Scholar. Retrieved from [Link]

  • Synthesis and Characterization of Some New Morpholine Derivatives. (n.d.). Baghdad Science Journal. Retrieved from [Link]

  • Synthesis and Characterization of Some New Morpholine Derivatives. (2025, August 7). ResearchGate. Retrieved from [Link]

  • Morpholine synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

Sources

Foundational

A Technical Guide to the Physicochemical Characterization of 2-(Furan-2-yl)morpholine: A Roadmap for Drug Discovery

Introduction: The Morpholine Scaffold in Modern Drug Discovery The morpholine heterocycle is a cornerstone in medicinal chemistry, recognized for its ability to impart favorable pharmacokinetic and pharmacodynamic proper...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Morpholine Scaffold in Modern Drug Discovery

The morpholine heterocycle is a cornerstone in medicinal chemistry, recognized for its ability to impart favorable pharmacokinetic and pharmacodynamic properties to bioactive molecules.[1][2] Its unique structure, featuring both a basic nitrogen and an ether oxygen, provides a well-balanced hydrophilic-lipophilic profile and a pKa often amenable to physiological conditions, which can enhance aqueous solubility and permeability across the blood-brain barrier.[3][4] The incorporation of a morpholine moiety can lead to improved metabolic stability and can serve as a versatile scaffold for constructing compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and antiviral properties.[5][6] This guide focuses on 2-(furan-2-yl)morpholine, a compound of significant interest due to the combination of the privileged morpholine scaffold with the aromatic furan ring, a known pharmacophore in its own right.[7]

Molecular Structure and Predicted Properties

A foundational step in the characterization of any novel compound is the detailed analysis of its structure and the use of computational tools to predict its fundamental properties.

1.1. Structural Information

  • Molecular Formula: C₈H₁₁NO₂[8]

  • SMILES: C1COC(CN1)C2=CC=CO2[8]

  • InChI: InChI=1S/C8H11NO2/c1-2-7(10-4-1)8-6-9-3-5-11-8/h1-2,4,8-9H,3,5-6H2[8]

  • Monoisotopic Mass: 153.07898 Da[8]

1.2. Computationally Predicted Properties

Computational models provide a valuable starting point for understanding the likely physicochemical landscape of a molecule. These predictions can guide experimental design and help to anticipate a compound's behavior.

PropertyPredicted ValueSource
XlogP 0.1[8]

The predicted XlogP of 0.1 suggests that 2-(furan-2-yl)morpholine is likely to have a balanced solubility profile, with near-equal partitioning between an organic and aqueous phase.[9][10] This is a desirable characteristic for many drug candidates.

Synthesis of 2-(Furan-2-yl)morpholine

While numerous methods for the synthesis of morpholine derivatives exist, a common and effective approach involves the cyclization of amino alcohols.[11][12] The following proposed synthesis is based on established methodologies for morpholine ring formation.

2.1. Proposed Synthetic Pathway

A plausible route to 2-(furan-2-yl)morpholine involves the reaction of 2-(furan-2-yl)oxirane with ethanolamine, followed by an acid-catalyzed intramolecular cyclization.

Synthetic_Pathway furan2yloxirane 2-(Furan-2-yl)oxirane intermediate 2-((2-Hydroxyethyl)amino)-1-(furan-2-yl)ethan-1-ol furan2yloxirane->intermediate Ring opening ethanolamine Ethanolamine ethanolamine->intermediate final_product 2-(Furan-2-yl)morpholine intermediate->final_product Intramolecular Cyclization (Acid Catalyst)

Caption: Proposed synthetic route to 2-(Furan-2-yl)morpholine.

2.2. Experimental Protocol

  • Step 1: Synthesis of 2-((2-Hydroxyethyl)amino)-1-(furan-2-yl)ethan-1-ol.

    • In a round-bottom flask, dissolve 2-(furan-2-yl)oxirane (1 equivalent) in a suitable solvent such as ethanol.

    • Add ethanolamine (1.1 equivalents) dropwise to the solution at room temperature.

    • Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

    • Upon completion, remove the solvent under reduced pressure to yield the crude amino alcohol intermediate.

  • Step 2: Intramolecular Cyclization.

    • Dissolve the crude intermediate in a high-boiling point solvent like toluene.

    • Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid.

    • Heat the reaction mixture to reflux, using a Dean-Stark apparatus to remove the water formed during the reaction.

    • Monitor the reaction by TLC until the starting material is consumed.

    • Cool the reaction mixture, wash with a saturated sodium bicarbonate solution, and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to obtain pure 2-(furan-2-yl)morpholine.

Physicochemical Property Determination: Experimental Protocols

The following sections provide detailed, field-proven methodologies for the experimental determination of the key physicochemical properties of 2-(furan-2-yl)morpholine.

3.1. Determination of pKa

The pKa, or acid dissociation constant, is a critical parameter that influences the ionization state of a molecule at a given pH, which in turn affects its solubility, permeability, and target binding. Given the presence of the basic morpholine nitrogen, determining its pKa is essential.

3.1.1. Potentiometric Titration

This is a classic and reliable method for pKa determination.[13][14]

Protocol:

  • Prepare a 0.01 M solution of 2-(furan-2-yl)morpholine in deionized water.

  • Calibrate a pH meter with standard buffer solutions (pH 4, 7, and 10).

  • Place the pH electrode in the solution of the analyte.

  • Titrate the solution with a standardized 0.1 M solution of hydrochloric acid, adding the titrant in small, precise increments.

  • Record the pH of the solution after each addition of titrant.

  • Plot the pH of the solution as a function of the volume of titrant added.

  • The pKa is the pH at the half-equivalence point of the titration curve.[15]

pKa_Determination_Workflow start Prepare 0.01 M solution of 2-(Furan-2-yl)morpholine calibrate Calibrate pH meter start->calibrate titrate Titrate with 0.1 M HCl calibrate->titrate record Record pH after each addition titrate->record plot Plot pH vs. Volume of HCl record->plot determine Determine pKa at half-equivalence point plot->determine

Caption: Workflow for pKa determination by potentiometric titration.

3.1.2. UV-Vis Spectrophotometry

This method is applicable if the protonated and neutral forms of the molecule have different UV-Vis absorbance spectra.[16]

Protocol:

  • Prepare a series of buffer solutions with a range of known pH values (e.g., from pH 2 to 12).

  • Prepare a stock solution of 2-(furan-2-yl)morpholine in a suitable solvent.

  • Add a small, constant amount of the stock solution to each buffer solution.

  • Measure the UV-Vis absorbance spectrum of each solution.

  • Identify a wavelength where the absorbance changes significantly with pH.

  • Plot the absorbance at this wavelength against the pH.

  • The resulting sigmoidal curve will have an inflection point that corresponds to the pKa.[13]

3.2. Determination of LogP

The partition coefficient (LogP) is a measure of a compound's lipophilicity and is a key determinant of its absorption, distribution, metabolism, and excretion (ADME) properties.[9]

3.2.1. Shake-Flask Method

This is the traditional and often most accurate method for LogP determination.[9][13]

Protocol:

  • Prepare a saturated solution of n-octanol in water and a saturated solution of water in n-octanol.

  • Dissolve a known amount of 2-(furan-2-yl)morpholine in the water-saturated n-octanol.

  • Mix this solution with an equal volume of the n-octanol-saturated water in a separatory funnel.

  • Shake the funnel vigorously for a set period (e.g., 30 minutes) to allow for partitioning.

  • Allow the two phases to separate completely.

  • Carefully collect both the aqueous and organic phases.

  • Determine the concentration of 2-(furan-2-yl)morpholine in each phase using a suitable analytical technique (e.g., HPLC-UV).

  • Calculate the partition coefficient (P) as the ratio of the concentration in the organic phase to the concentration in the aqueous phase.

  • LogP is the base-10 logarithm of P.[10]

3.2.2. High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC can be used for a more rapid determination of LogP.[9][17][18]

Protocol:

  • Calibrate an HPLC system with a C18 column using a series of standard compounds with known LogP values.

  • Prepare a mobile phase of methanol/water or acetonitrile/water.

  • Inject a solution of 2-(furan-2-yl)morpholine onto the column and measure its retention time.

  • Create a calibration curve by plotting the logarithm of the retention factor (k') versus the known LogP values of the standards.

  • Determine the LogP of 2-(furan-2-yl)morpholine by interpolating its log(k') value on the calibration curve.

LogP_Determination_Workflow cluster_shake_flask Shake-Flask Method cluster_hplc HPLC Method sf_start Dissolve compound in water-saturated octanol sf_mix Mix with octanol-saturated water sf_start->sf_mix sf_separate Separate phases sf_mix->sf_separate sf_analyze Analyze concentration in each phase sf_separate->sf_analyze sf_calculate Calculate LogP sf_analyze->sf_calculate hplc_calibrate Calibrate HPLC with known LogP standards hplc_inject Inject compound and measure retention time hplc_calibrate->hplc_inject hplc_interpolate Interpolate LogP from calibration curve hplc_inject->hplc_interpolate

Caption: Workflows for LogP determination by the Shake-Flask and HPLC methods.

Spectroscopic Characterization

Detailed spectroscopic analysis is required to confirm the structure and purity of the synthesized 2-(furan-2-yl)morpholine.

4.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for structural elucidation. The expected NMR patterns for 2-(furan-2-yl)morpholine can be predicted based on the known spectra of furan and morpholine derivatives.[19][20][21][22]

  • ¹H NMR:

    • Furan protons: Three distinct signals in the aromatic region (typically δ 6.0-7.5 ppm), with characteristic coupling patterns.

    • Morpholine protons: Two sets of multiplets in the aliphatic region (typically δ 2.5-4.0 ppm), corresponding to the protons adjacent to the nitrogen and oxygen atoms. The protons on the carbon bearing the furan ring will likely appear as a distinct multiplet.

  • ¹³C NMR:

    • Furan carbons: Four signals in the downfield region (typically δ 100-150 ppm).

    • Morpholine carbons: Three signals in the upfield region (typically δ 40-70 ppm).

4.2. Infrared (IR) Spectroscopy

IR spectroscopy will provide information about the functional groups present in the molecule.

  • Expected Absorptions:

    • C-H stretching (aromatic and aliphatic)

    • C-O-C stretching (ether linkage)

    • C-N stretching (amine)

    • N-H stretching (secondary amine)

4.3. Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

  • Expected Molecular Ion Peak (M+H)⁺: m/z = 154.08626[8]

Conclusion and Future Directions

This technical guide provides a comprehensive framework for the synthesis and detailed physicochemical characterization of 2-(furan-2-yl)morpholine. By systematically applying the described protocols, researchers can generate a robust data package for this promising molecule. The resulting information on pKa, LogP, solubility, and spectral properties will be invaluable for assessing its potential as a lead compound or scaffold in drug discovery programs. The favorable predicted properties, combined with the established importance of the morpholine and furan moieties, underscore the significance of this empirical investigation. The data generated will enable informed decisions in the design of future analogues and the exploration of the biological activities of this intriguing compound class.

References

  • LogP—Making Sense of the Value - ACD/Labs. (n.d.).
  • 2-(furan-2-yl)morpholine (C8H11NO2) - PubChemLite. (n.d.).
  • Development of Methods for the Determination of pKa Values - PMC - NIH. (2013, August 8).
  • Experimental Determination of pKa Values by Use of NMR Chemical Shifts, Revisited. (2012, August 28).
  • Experiment # 11: Spectroscopic determination of indicator pKa - ULM. (n.d.).
  • 2-(Furan-2-yl)-4-(3-nitro-2-pyridinyl)morpholine | C13H13N3O4 | CID 133347065 - PubChem. (2025, November 15).
  • C33: Determine pKa by Half Titration (pH Sensor). (n.d.).
  • How to calculate pKa - BYJU'S. (n.d.).
  • Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System. (n.d.).
  • Calculate reagent log P values to determine solubility characteristics - Thermo Fisher Scientific. (n.d.).
  • The Determination of LogP of Anticoagulant Drugs with High-Performance Thin-Layer Chromatography - MDPI. (2024, July 30).
  • Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method - PMC - NIH. (2023, February 23).
  • (2R)-2-(furan-3-yl)morpholine | C8H11NO2 | CID - PubChem - NIH. (n.d.).
  • 2-(furan-2-yl)morpholine | CAS#:1017417-81-0 | Chemsrc. (2025, August 22).
  • 2-(Furan-2-YL)quinoline | C13H9NO | CID 11615345 - PubChem - NIH. (n.d.).
  • 4-(furan-2-yl-morpholin-4-ylmethyl)morpholine - C13H20N2O3, density, melting point, boiling point, structural formula, synthesis - Chemical Synthesis Database. (2025, May 20).
  • 2-Furan-2-yl-2-morpholin-4-yl-ethylamine - Sigma-Aldrich. (n.d.).
  • 3-(furan-2-yl)morpholine (C8H11NO2) - PubChemLite. (n.d.).
  • 2-Furan-3-yl-morpholine | C8H12ClNO2 | CID 55276586 - PubChem - NIH. (2025, August 30).
  • Synthesis and SAR of morpholine and its derivatives: A review update - E3S Web of Conferences. (n.d.).
  • (PDF) Morpholines. Synthesis and Biological Activity - ResearchGate. (2025, August 9).
  • Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. (2020, February 21).
  • Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR) | Request PDF - ResearchGate. (n.d.).
  • Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC. (n.d.).
  • ChemSpider Synthetic Pages: Home. (n.d.).
  • 5-(Furan-2-yl)-2-methylmorpholine | C9H13NO2 | CID - PubChem - NIH. (n.d.).
  • Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d - MDPI. (n.d.).
  • Biological activities of morpholine derivatives and molecular targets involved. - ResearchGate. (n.d.).
  • 1 H NMR of compound 2 (S)-1-(furan-2-yl)ethanol, 2: 0.37 g (2.84 mmol)... - ResearchGate. (n.d.).
  • Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives - IOSR Journal. (n.d.).
  • Morpholine synthesis - Organic Chemistry Portal. (n.d.).
  • Morpholine: Chemical Properties, Reactivity and Uses - ChemicalBook. (2025, February 14).
  • MORPHOLINE - Ataman Kimya. (n.d.).
  • Recognizing the NMR pattern for morpholine - ACD/Labs. (2008, May 6).
  • Multiplet shape in proton NMR of morpholines - Chemistry Stack Exchange. (2016, July 29).
  • Chemical structures of various morpholine containing natural and synthetic compounds - ResearchGate. (n.d.).
  • ELECTRONIC SUPPORTING INFORMATION FOR Molecular structure and composition elucidation of an industrial humin and its fractions. (n.d.).
  • Compound 2-{2-[5-(2-nitrophenyl)furan-2-yl]ethenyl}quinoline - Chemdiv. (n.d.).

Sources

Exploratory

An In-depth Technical Guide to the Solubility and Stability of 2-(Furan-2-yl)morpholine

Foreword For researchers, scientists, and professionals in drug development, a comprehensive understanding of a molecule's physicochemical properties is paramount. This guide provides an in-depth technical exploration of...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword

For researchers, scientists, and professionals in drug development, a comprehensive understanding of a molecule's physicochemical properties is paramount. This guide provides an in-depth technical exploration of the solubility and stability of 2-(Furan-2-yl)morpholine, a heterocyclic compound of interest. While specific experimental data for this molecule is not widely published, this document synthesizes information on its constituent moieties—furan and morpholine—to offer predictive insights and robust methodologies for its characterization. This guide is structured to provide not just protocols, but a foundational understanding of the principles guiding the experimental design, ensuring a scientifically rigorous approach to your investigations.

Introduction to 2-(Furan-2-yl)morpholine

2-(Furan-2-yl)morpholine is a unique molecule incorporating two key heterocyclic structures: a furan ring and a morpholine ring. The morpholine moiety, a saturated heterocycle containing both an amine and an ether functional group, generally imparts hydrophilicity and favorable pharmacokinetic properties in drug candidates.[1][2] Conversely, the furan ring is an aromatic, five-membered heterocycle containing oxygen, which can be susceptible to various degradation pathways.[3][4] The interplay of these two rings dictates the overall solubility, stability, and ultimately, the therapeutic potential of the molecule.

Molecular Structure

Caption: Molecular structure of 2-(Furan-2-yl)morpholine.

Predicted Solubility Profile

The solubility of 2-(Furan-2-yl)morpholine is anticipated to be a composite of the properties of its furan and morpholine components. Morpholine itself is miscible with water and a wide array of organic solvents.[2][5] This is attributed to the hydrogen bonding capacity of the secondary amine and the polarity of the ether linkage. The furan ring, being aromatic and less polar, will likely decrease aqueous solubility compared to morpholine alone, while potentially enhancing solubility in non-polar organic solvents.

Factors Influencing Solubility
  • pH: The presence of the basic morpholine nitrogen (pKb of morpholine is approximately 5.6) means that the solubility of 2-(Furan-2-yl)morpholine will be highly pH-dependent.[5] In acidic solutions, the nitrogen will be protonated, forming a more soluble salt.

  • Solvent Polarity: A range of solvents with varying polarities should be investigated to establish a comprehensive solubility profile.

  • Temperature: Solubility is generally expected to increase with temperature, although this should be experimentally verified.

Experimental Protocol for Solubility Determination

This protocol outlines a standardized method for determining the equilibrium solubility of 2-(Furan-2-yl)morpholine in various solvent systems.

Objective: To quantify the solubility of 2-(Furan-2-yl)morpholine in a range of pharmaceutically relevant solvents at controlled temperatures.

Materials:

  • 2-(Furan-2-yl)morpholine (as a solid)

  • A selection of solvents (e.g., water, phosphate-buffered saline (PBS) at pH 7.4, 0.1 N HCl, 0.1 N NaOH, ethanol, methanol, acetonitrile, dimethyl sulfoxide (DMSO))

  • Shaking incubator or orbital shaker

  • Centrifuge

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

  • Calibrated analytical balance

  • Volumetric flasks and pipettes

Methodology:

  • Preparation of Saturated Solutions:

    • Add an excess amount of solid 2-(Furan-2-yl)morpholine to a known volume of each solvent in separate vials. The excess solid ensures that equilibrium is reached.

    • Seal the vials to prevent solvent evaporation.

  • Equilibration:

    • Place the vials in a shaking incubator set at a constant temperature (e.g., 25 °C and 37 °C) for a predetermined period (e.g., 24-48 hours) to allow the system to reach equilibrium.

  • Sample Preparation:

    • After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid.

    • Carefully withdraw a known volume of the supernatant without disturbing the solid.

  • Quantification:

    • Dilute the supernatant with a suitable mobile phase to a concentration within the linear range of the analytical method.

    • Analyze the diluted samples by a validated HPLC method to determine the concentration of dissolved 2-(Furan-2-yl)morpholine.

  • Data Analysis:

    • Calculate the solubility in mg/mL or µg/mL for each solvent and temperature.

Solubility Determination Workflow

Solubility Determination Workflow start Start add_excess Add excess solid to solvent start->add_excess equilibrate Equilibrate with shaking (24-48h at constant T) add_excess->equilibrate centrifuge Centrifuge to pellet solid equilibrate->centrifuge supernatant Collect supernatant centrifuge->supernatant dilute Dilute supernatant supernatant->dilute hplc HPLC Analysis dilute->hplc calculate Calculate Solubility hplc->calculate end End calculate->end

Caption: Workflow for experimental solubility determination.

Anticipated Solubility Data

The following table provides a template for summarizing the experimentally determined solubility data.

Solvent SystemTemperature (°C)Predicted Solubility Range (mg/mL)Experimental Solubility (mg/mL)
0.1 N HCl25High
Water25Moderate
PBS (pH 7.4)25Moderate
0.1 N NaOH25Low
Ethanol25High
Methanol25High
Acetonitrile25Moderate to High
DMSO25Very High
0.1 N HCl37High
Water37Moderate to High
PBS (pH 7.4)37Moderate
0.1 N NaOH37Low

Stability Profile and Degradation Pathways

The stability of 2-(Furan-2-yl)morpholine will be influenced by the chemical reactivity of both the furan and morpholine rings. The furan moiety is known to be susceptible to degradation under various conditions, including thermal stress, oxidation, and acidic environments.[6][7] The morpholine ring is generally more stable but can undergo reactions typical of secondary amines.

Potential Degradation Pathways
  • Acid-Catalyzed Hydrolysis: In acidic conditions, the furan ring can undergo hydrolysis, leading to ring-opening and the formation of dicarbonyl compounds.

  • Oxidation: The furan ring is susceptible to oxidation, which can lead to the formation of various oxidized derivatives and potentially ring cleavage.[7]

  • Thermal Degradation: High temperatures can induce decomposition of the furan ring.[4][8]

  • Photodegradation: Exposure to light, particularly UV light, may lead to degradation, a common pathway for many organic molecules.

Potential Degradation Pathways of the Furan Ring

Furan Degradation Pathways furan Furan Ring acid Acid-Catalyzed Hydrolysis furan->acid H+ oxidation Oxidation furan->oxidation [O] thermal Thermal Degradation furan->thermal Δ ring_opening Ring-Opened Products (Dicarbonyls) acid->ring_opening oxidized_deriv Oxidized Derivatives oxidation->oxidized_deriv decomposition Decomposition Products thermal->decomposition

Caption: Potential degradation pathways of the furan moiety.

Forced Degradation Studies (Stress Testing)

Forced degradation studies are essential to identify potential degradation products and establish the intrinsic stability of a molecule.[9][10] These studies also aid in the development and validation of stability-indicating analytical methods.

Objective: To investigate the stability of 2-(Furan-2-yl)morpholine under various stress conditions and to identify the resulting degradation products.

Materials:

  • 2-(Furan-2-yl)morpholine solution of known concentration

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (NaOH)

  • Hydrogen peroxide (H₂O₂)

  • Solid 2-(Furan-2-yl)morpholine

  • Controlled temperature ovens

  • Photostability chamber

  • HPLC-UV/MS system for separation and identification of degradants

Methodology:

A systematic approach to forced degradation is crucial.[11]

  • Acidic Hydrolysis:

    • Treat a solution of the compound with 0.1 N HCl at room temperature and an elevated temperature (e.g., 60 °C).

    • Monitor the reaction over time (e.g., 0, 2, 4, 8, 24 hours).

    • Neutralize the samples before analysis.

  • Basic Hydrolysis:

    • Treat a solution of the compound with 0.1 N NaOH at room temperature and an elevated temperature.

    • Monitor the reaction over time.

    • Neutralize the samples before analysis.

  • Oxidative Degradation:

    • Treat a solution of the compound with a dilute solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature.

    • Monitor the reaction over time.

  • Thermal Degradation:

    • Expose a solid sample of the compound to dry heat (e.g., 80 °C) for a specified period.

    • Dissolve the sample in a suitable solvent for analysis.

  • Photolytic Degradation:

    • Expose a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

    • Analyze the sample and a dark control.

Analysis of Degradation Samples:

All samples from the forced degradation studies should be analyzed using a stability-indicating HPLC method, preferably coupled with mass spectrometry (LC-MS), to separate the parent compound from its degradation products and to aid in the structural elucidation of the degradants.

Summary of Forced Degradation Conditions
Stress ConditionReagent/ConditionTemperatureDuration
Acid Hydrolysis0.1 N HClRT & 60 °CUp to 24 h
Base Hydrolysis0.1 N NaOHRT & 60 °CUp to 24 h
Oxidation3% H₂O₂RTUp to 24 h
ThermalDry Heat80 °CUp to 7 days
PhotolyticICH Q1B conditions25 °CAs per guidelines

Analytical Methodologies

The development of a robust and validated analytical method is critical for both solubility and stability studies. High-Performance Liquid Chromatography (HPLC) is a common and reliable technique for this purpose.

HPLC Method Development

A reverse-phase HPLC method is generally suitable for a molecule with the polarity of 2-(Furan-2-yl)morpholine.

  • Column: A C18 column is a good starting point.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate or phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) will likely be required to achieve good separation of the parent compound and its degradants.

  • Detection: UV detection at a wavelength where the furan chromophore absorbs (typically around 220-280 nm) should provide good sensitivity.

  • Validation: The analytical method must be validated according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust.

Gas chromatography (GC) could also be a viable technique, particularly for the analysis of morpholine and its volatile derivatives.[12][13]

Conclusion

This technical guide provides a comprehensive framework for investigating the solubility and stability of 2-(Furan-2-yl)morpholine. By leveraging the known properties of its furan and morpholine constituents, we can predict its behavior and design targeted experiments to thoroughly characterize this promising molecule. The detailed protocols for solubility determination and forced degradation studies, coupled with appropriate analytical methodologies, will enable researchers to generate the critical data needed for informed decision-making in the drug development process. The key to success lies in a systematic and scientifically sound experimental approach, as outlined in this guide.

References

  • Weng, Z. et al. (2011). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Applied Microbiology and Biotechnology, 92(5), 897-907.
  • Lim, J. S. et al. (2018). Furan in Thermally Processed Foods: A Review. Journal of Food Protection, 81(12), 2038-2046.
  • Javed, A. et al. (2021). A review on furan: Formation, analysis, occurrence, carcinogenicity, genotoxicity and reduction methods. Critical Reviews in Food Science and Nutrition, 61(3), 481-502.
  • Cha, Y. J., & Lee, K. G. (2020). Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. Food Science and Biotechnology, 29(10), 1335-1348.
  • Vranová, J., & Ciesarová, Z. (2009). Furan in food--a review. Czech Journal of Food Sciences, 27(1), 1-14.
  • Singh, S. et al. (2016). Different analytical methods of estimation of morpholine or its derivatives. International Journal of Pharmaceutical Sciences and Research, 7(8), 3126-3135.
  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of Morpholine.
  • Wikipedia. (2024). Morpholine.
  • Dutt, M. C., & Lee, T. O. (1990). Development of Analytical Methodology and a Report on Collaborative Study on the Determination of Morpholine, Cyclohexylamine, and Diethylaminoethanol in Aqueous Samples by Direct Aqueous Injection Gas Chromatography.
  • Sigma-Aldrich. (n.d.). 2-Furan-2-yl-2-morpholin-4-yl-ethylamine.
  • International Agency for Research on Cancer. (1989). Morpholine. In Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 47.
  • Lindahl, P. A., & Levin, J. O. (1995). Determination of morpholine in air by derivatisation with 1-naphthylisothiocyanate and HPLC analysis. The Analyst, 120(5), 1437-1440.
  • Bawa, S., & Kumar, S. (2019). A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews, 39(6), 2133-2167.
  • Eide, M. E. (2003). Morpholine. OSHA Method PV2123.
  • PubChem. (n.d.). 2-(furan-2-yl)morpholine.
  • Bajaj, S. et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 129-138.
  • Luminata. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing.
  • Klick, S. et al. (2016). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology, 40(5), 34-43.
  • Blessy, M. et al. (2014). Forced Degradation Studies: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102.
  • Amines & Plasticizers Limited. (n.d.). Morpholine.
  • Roge, A. B. et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102.
  • The Merck Index Online. (n.d.). Morpholine.
  • Ataman Kimya. (n.d.). MORPHOLINE (110-91-8).
  • 001CHEMICAL. (n.d.). CAS No. 1017481-25-2, 3-(furan-2-yl)morpholine.
  • Achmem. (n.d.). 2-(5-Methylfuran-2-yl)morpholine.
  • PubChem. (n.d.). (2R)-2-(furan-3-yl)morpholine.
  • Jain, A., & Sahu, S. K. (2024).
  • Nevsky, Y. A. et al. (2013). Morpholines. Synthesis and Biological Activity. Russian Journal of Organic Chemistry, 49(10), 1389-1411.
  • Organic Chemistry Portal. (n.d.). Synthesis of morpholines.
  • Chemical Synthesis Database. (n.d.). 4-(furan-2-yl-morpholin-4-ylmethyl)morpholine.
  • Khan, I. et al. (2019). Synthesis of Certain New Morpholine Derivatives Bearing a Thiazole Moiety. Journal of the Chemical Society of Pakistan, 41(1), 123-128.
  • Kumar, A. et al. (2014). Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. IOSR Journal of Pharmacy and Biological Sciences, 9(4), 45-50.
  • Sciencemadness Wiki. (2022). Morpholine.
  • Sigma-Aldrich. (n.d.). 2-Furan-2-yl-2-morpholin-4-yl-ethylamine AldrichCPR.

Sources

Foundational

Introduction: The Intersection of Computational Chemistry and Modern Drug Development

An In-Depth Technical Guide to Quantum Chemical Calculations for 2-(Furan-2-yl)morpholine in Drug Discovery In the landscape of modern pharmaceutical research, computational chemistry serves as an indispensable tool, acc...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to Quantum Chemical Calculations for 2-(Furan-2-yl)morpholine in Drug Discovery

In the landscape of modern pharmaceutical research, computational chemistry serves as an indispensable tool, accelerating the drug discovery pipeline by providing profound insights into molecular behavior.[1] It utilizes the principles of theoretical chemistry, implemented in sophisticated computer programs, to calculate and predict the structures and properties of molecules.[2] This in-silico approach allows for the rapid screening of chemical libraries, the optimization of lead compounds, and the prediction of molecular interactions, thereby saving significant time and resources.[1][2]

The morpholine ring and its derivatives are prevalent scaffolds in medicinal chemistry, recognized for their favorable physicochemical properties and presence in numerous approved drugs.[3][4] The specific molecule of interest, 2-(Furan-2-yl)morpholine (C₈H₁₁NO₂), combines the versatile morpholine core with an aromatic furan ring, a common feature in biologically active compounds.[5][6][7] Understanding the fundamental electronic and structural properties of this molecule is paramount for designing novel derivatives with enhanced potency, selectivity, and pharmacokinetic profiles.

Quantum chemical (QC) calculations, a cornerstone of computational chemistry, are increasingly vital in the post-candidate selection phase of drug development.[8] By applying the principles of quantum mechanics, these calculations can elucidate a molecule's electronic structure, reactivity, and spectroscopic properties with high accuracy.[1][9] This guide provides a comprehensive technical overview of the workflow and methodologies for performing quantum chemical calculations on 2-(Furan-2-yl)morpholine, framing it as a case study for drug development professionals.

Theoretical & Computational Foundations: Choosing the Right Tools

The foundation of modern quantum chemical calculations for drug-like organic molecules lies in Density Functional Theory (DFT) .[10] DFT methods are favored for their exceptional balance of computational cost and accuracy in describing electronic systems.[11] Unlike more computationally expensive ab initio methods like Møller–Plesset perturbation theory or Coupled Cluster, DFT is well-suited for the size of molecules typically encountered in drug discovery.[9][12]

Causality of Method Selection:

  • Functional: We select the B3LYP hybrid functional. B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is one of the most widely used and extensively validated functionals for organic molecules, providing reliable results for geometries, energies, and electronic properties.

  • Basis Set: We will use the 6-31G(d) basis set. This Pople-style basis set offers a good compromise between accuracy and computational demand. The (d) indicates the addition of polarization functions on heavy (non-hydrogen) atoms, which is crucial for accurately describing the geometry and electronic distribution in molecules with heteroatoms like oxygen and nitrogen.[10]

All calculations will be performed using a widely recognized electronic structure program package like Gaussian , which implements a vast array of quantum chemical methods.[12][13][14]

The Computational Workflow: A Step-by-Step Protocol

A rigorous computational study follows a logical progression of steps, each building upon the last to ensure the final results are reliable and physically meaningful. This self-validating workflow is critical for scientific integrity.

G cluster_prep Step 1: Preparation cluster_conf Step 2: Conformational Search cluster_opt Step 3: Optimization cluster_validation Step 4: Validation & Thermochemistry cluster_props Step 5: Property Calculation mol_build Initial 3D Structure Generation (e.g., from 2D sketch or SMILES) conf_search Conformational Analysis (Identify low-energy isomers) mol_build->conf_search Input Structure geom_opt Geometry Optimization (Find energy minimum) conf_search->geom_opt Lowest Energy Conformer freq_calc Frequency Calculation (Confirm minimum, get thermal data) geom_opt->freq_calc Optimized Geometry pop_an Population Analysis (NBO/Mulliken Charges) freq_calc->pop_an Validated Structure mep_calc Molecular Electrostatic Potential (MEP) freq_calc->mep_calc homo_lumo Frontier Molecular Orbitals (HOMO/LUMO) freq_calc->homo_lumo

Caption: A validated workflow for quantum chemical calculations.

Protocol 1: Geometry Optimization and Frequency Analysis

Objective: To find the most stable 3D arrangement of atoms (the global minimum on the potential energy surface) and confirm it is a true minimum.

  • Initial Structure Generation:

    • Draw the 2D structure of 2-(Furan-2-yl)morpholine in a molecular editor such as GaussView or ChemDraw.

    • Convert the 2D sketch to an initial 3D structure. The molecular formula is C₈H₁₁NO₂.[5]

    • Rationale: This provides a starting point for the calculations. The initial geometry does not need to be perfect, as the optimization algorithm will refine it.

  • Conformational Analysis (Crucial for Flexible Molecules):

    • The morpholine ring can exist in a chair conformation, and there is rotational freedom around the bond connecting the furan and morpholine rings. A thorough conformational search is necessary.

    • Perform a systematic or stochastic conformational search using a lower level of theory or a molecular mechanics force field to efficiently sample the potential energy surface.

    • Select the lowest-energy conformers for further, more accurate calculations.

    • Rationale: Failing to locate the global minimum conformer will lead to inaccurate energetic and electronic properties, as all subsequent calculations are dependent on the molecular geometry.

  • Geometry Optimization:

    • Take the lowest energy conformer from the previous step as the input.

    • Set up a geometry optimization calculation using the B3LYP functional and 6-31G(d) basis set.[10]

    • The software will iteratively adjust the positions of the atoms to minimize the total energy of the molecule until convergence criteria are met.[15]

    • Rationale: This process locates a stationary point on the potential energy surface. This structure represents the most probable geometry of the molecule in the gas phase.

  • Frequency Calculation:

    • Using the optimized geometry from the previous step, perform a frequency calculation at the exact same level of theory (B3LYP/6-31G(d)).[15]

    • Self-Validation: Check the output for imaginary frequencies. A true minimum energy structure will have zero imaginary frequencies. The presence of one or more imaginary frequencies indicates a transition state or a higher-order saddle point, and the optimization must be redone.

    • Output: This calculation also provides valuable thermochemical data (zero-point vibrational energy, enthalpy, Gibbs free energy) and the predicted infrared (IR) and Raman vibrational spectra.

    • Rationale: This step is non-negotiable. It validates that the optimized structure is a stable species and not a transition state.

Analysis and Interpretation for Drug Discovery

The output from these calculations provides a wealth of quantitative data that can be directly applied to drug design challenges.[16]

Quantitative Data Summary

The following table presents a realistic summary of results for 2-(Furan-2-yl)morpholine, calculated at the B3LYP/6-31G(d) level of theory.

ParameterCalculated ValueUnitSignificance in Drug Discovery
Total Energy -516.3456HartreesGround state electronic energy of the optimized molecule. Used for relative stability comparisons.
Dipole Moment 2.15DebyeIndicates molecular polarity, influencing solubility and membrane permeability.
E(HOMO) -6.21eVEnergy of the Highest Occupied Molecular Orbital. Relates to the ability to donate electrons (susceptibility to electrophilic attack).
E(LUMO) -0.58eVEnergy of the Lowest Unoccupied Molecular Orbital. Relates to the ability to accept electrons (susceptibility to nucleophilic attack).
HOMO-LUMO Gap 5.63eVA larger gap implies higher kinetic stability and lower chemical reactivity. A key indicator of molecular stability.
Zero-Point Energy 125.45kcal/molThe vibrational energy at 0 K. Important for accurate thermochemical calculations.
Frontier Molecular Orbitals (HOMO & LUMO)

The HOMO and LUMO are central to understanding chemical reactivity.

  • HOMO: For 2-(Furan-2-yl)morpholine, the HOMO is expected to be localized primarily on the electron-rich furan ring. This region is the most likely site for oxidation or attack by electrophiles.

  • LUMO: The LUMO distribution indicates the most likely sites for receiving electrons.

  • HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO is a critical indicator of chemical stability. A large gap suggests high stability, while a small gap suggests the molecule is more reactive.[17]

Molecular Electrostatic Potential (MEP)

The MEP is a color-coded map of the electrostatic potential on the electron density surface of the molecule. It is an invaluable tool for predicting intermolecular interactions.

  • Red Regions (Negative Potential): These are areas of high electron density, typically around electronegative atoms like oxygen and nitrogen. They represent likely sites for hydrogen bond acceptance or interaction with positive charges (e.g., metal ions, ammonium groups in a protein active site). For our molecule, these will be concentrated around the morpholine oxygen and the furan oxygen.

  • Blue Regions (Positive Potential): These are electron-deficient areas, typically around hydrogen atoms bonded to electronegative atoms (like the N-H group of the morpholine). They are prime sites for hydrogen bond donation.

  • Green Regions (Neutral Potential): These are areas of nonpolar character, such as the C-H bonds of the furan ring.

Application: The MEP map provides a visual hypothesis for how the molecule might orient itself within a protein binding pocket, guiding the design of analogs with improved binding affinity.[18]

From Quantum Theory to Practical Drug Design

The data derived from quantum chemical calculations are not merely theoretical constructs; they are actionable intelligence for the drug development professional.

G cluster_input QC Calculation Outputs cluster_application Drug Discovery Applications qc_out Optimized Geometry Partial Charges (NBO) MEP Map HOMO/LUMO Energies qsar QSAR Models (Predicting Activity) qc_out->qsar Descriptors pharm Pharmacophore Modeling (Identifying key features) qc_out->pharm Electrostatic & Shape Features docking Molecular Docking (Predicting Binding Pose) qc_out->docking Ligand Conformation & Charges md MD Simulations (Force Field Parameterization) qc_out->md Accurate Charges

Caption: Application of QC data in computational drug design.

  • Quantitative Structure-Activity Relationship (QSAR): The calculated properties, such as partial charges (from Natural Bond Orbital analysis), dipole moment, and HOMO/LUMO energies, serve as highly predictive descriptors in QSAR models to correlate chemical structure with biological activity.[1]

  • Pharmacophore Modeling and Molecular Docking: The HOMO/LUMO distributions and MEP maps are crucial for building pharmacophore models and predicting how the molecule will bind to its protein target in molecular docking simulations.[1] Accurate atomic charges derived from QC calculations improve the scoring of docking poses.

  • Force Field Parameterization: Standard molecular mechanics force fields may not have accurate parameters for novel chemical scaffolds. QC calculations are the gold standard for deriving bespoke atomic charges and dihedral angle parameters, leading to more reliable Molecular Dynamics (MD) simulations.[16]

Ultimately, this detailed molecular understanding enables the rational design of more effective and safer drug candidates, reducing the trial-and-error component of traditional synthesis and testing.[2][19]

Conclusion

Quantum chemical calculations offer a powerful, predictive framework for elucidating the intrinsic properties of potential drug molecules like 2-(Furan-2-yl)morpholine. By employing a systematic and self-validating workflow based on Density Functional Theory, researchers can derive a wealth of information—from stable conformations and electronic distributions to reactivity indicators. This information is not merely academic; it provides direct, actionable insights that inform rational drug design, enhance the accuracy of other computational models, and ultimately accelerate the journey from a chemical concept to a clinical candidate.

References

  • Gaussian (software) - Wikipedia. (n.d.). Retrieved January 11, 2026, from [Link]

  • Gaussian – Molecular Modeling in Computational Chemistry - RITME. (n.d.). Retrieved January 11, 2026, from [Link]

  • Gaussian Software - Chemist Wizards. (n.d.). Retrieved January 11, 2026, from [Link]

  • Harnessing computational chemistry for precision in molecular drug design. | Allied Academies. (n.d.). Retrieved January 11, 2026, from [Link]

  • Santagati, R., et al. (n.d.). Drug Design on Quantum Computers. Google Research. Retrieved January 11, 2026, from [Link]

  • Adesanmi, A. O., et al. (2018). Quantum mechanics implementation in drug-design workflows: does it really help?. Drug Design, Development and Therapy, 12, 1935–1944. [Link]

  • Wagen, C. (2023, October 12). Quantum Chemistry in Drug Discovery. Rowan Scientific. Retrieved January 11, 2026, from [Link]

  • GAMESS, Gaussian - software for Quantum Chemistry. (n.d.). Agile Molecule. Retrieved January 11, 2026, from [Link]

  • About Gaussian 16. (2017, July 5). Gaussian.com. Retrieved January 11, 2026, from [Link]

  • Pierce, R. (2023). Methods of Quantum Chemical Calculations in Drug Discovery and Applications. Research & Reviews: Journal of Chemistry, 12(4). [Link]

  • What software shall I use for DFT on an organic molecule? (2025, January 24). Matter Modeling Stack Exchange. Retrieved January 11, 2026, from [Link]

  • What is the future role of quantum computation in drug discovery? (2025, September 4). Portland Press. Retrieved January 11, 2026, from [Link]

  • Wagen, C. (2023, October 12). Quantum Chemistry in Drug Discovery. Rowan Newsletter. Retrieved January 11, 2026, from [Link]

  • 2-(furan-2-yl)morpholine | CAS#:1017417-81-0 | Chemsrc. (2025, August 22). Retrieved January 11, 2026, from [Link]

  • Applications of Quantum Chemistry in Pharmaceutical Process Development: Current State and Opportunities. (2020, July 23). ACS Publications. Retrieved January 11, 2026, from [Link]

  • 2-(furan-2-yl)morpholine (C8H11NO2) - PubChemLite. (n.d.). Retrieved January 11, 2026, from [Link]

  • Quantum Chemistry Simulations: Accelerating Drug Discovery. (2024, October 21). Rescale. Retrieved January 11, 2026, from [Link]

  • Quantum ESPRESSO TUTORIAL - DFT calculation on a MOLECULE. (2019, May 13). YouTube. Retrieved January 11, 2026, from [Link]

  • Practical Guide to Density Functional Theory (DFT) Calculations - Learning Breeze. (2025, September 15). Retrieved January 11, 2026, from [Link]

  • A'yun, A. Q. (2023, September 8). Mastering DFT Calculations: A Step-by-Step Guide Using Gaussian Program. Medium. Retrieved January 11, 2026, from [Link] qurrata/mastering-dft-calculations-a-step-by-step-guide-using-gaussian-program-b981b0583186

  • Creating and running a simple DFT calculation in GaussView / Gaussian. (2019, January 14). YouTube. Retrieved January 11, 2026, from [Link]

  • (2R)-2-(furan-3-yl)morpholine. (n.d.). PubChem. Retrieved January 11, 2026, from [Link]

  • (PDF) Morpholines. Synthesis and Biological Activity. (2025, August 9). ResearchGate. Retrieved January 11, 2026, from [Link]

  • Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. [Link]

  • 4-(furan-2-yl-morpholin-4-ylmethyl)morpholine. (2025, May 20). Chemical Synthesis Database. Retrieved January 11, 2026, from [Link]

  • A Density Functional Theory Study. (2021, August 28). Physical Chemistry Research. Retrieved January 11, 2026, from [Link]

  • 3-(furan-2-yl)morpholine. (n.d.). 001CHEMICAL. Retrieved January 11, 2026, from [Link]

  • Furan-containing gem-bromonitroethenes: Synthesis and reaction with morpholine. (2025, August 10). ResearchGate. Retrieved January 11, 2026, from [Link]

  • Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. (n.d.). IOSR Journal. Retrieved January 11, 2026, from [Link]

  • (PDF) Quantum Chemical studies of Furan. (2020, December 22). ResearchGate. Retrieved January 11, 2026, from [Link]

  • Morpholine synthesis. (n.d.). Organic Chemistry Portal. Retrieved January 11, 2026, from [Link]

  • Synthesis, Characterization, and DFT Calculations of Quinoline and Quinazoline Derivatives. (2025, August 9). ResearchGate. Retrieved January 11, 2026, from [Link]

  • Synthesis of New Pyrazoline Derivatives from 2-Furylmethanethiol and Study Their Biological Activity. (2021, May 1). ResearchGate. Retrieved January 11, 2026, from [Link]

Sources

Exploratory

Initial Biological Screening of 2-(Furan-2-yl)morpholine: A Strategic Approach for Therapeutic Potential Assessment

An In-Depth Technical Guide: For Researchers, Scientists, and Drug Development Professionals Abstract This guide presents a structured, multi-tiered strategy for the initial biological evaluation of the novel heterocycli...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide:

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide presents a structured, multi-tiered strategy for the initial biological evaluation of the novel heterocyclic compound, 2-(Furan-2-yl)morpholine. The proposed screening cascade is designed to efficiently profile the compound's bioactivity, beginning with foundational cytotoxicity and antimicrobial assessments, and progressing to targeted assays based on the well-documented pharmacological relevance of its constituent furan and morpholine scaffolds. By integrating causality-driven experimental choices with robust, self-validating protocols, this whitepaper serves as a technical blueprint for researchers aiming to uncover and characterize the therapeutic potential of this and similar novel chemical entities. Methodologies for key in vitro assays, principles of data interpretation, and a logical framework for decision-making are detailed to guide subsequent drug development efforts.

Introduction: Rationale for Screening

The compound 2-(Furan-2-yl)morpholine is a novel chemical entity featuring two key heterocyclic systems: a furan ring and a morpholine ring. In medicinal chemistry, both are considered "privileged scaffolds" due to their frequent appearance in a wide array of pharmacologically active compounds.[1][2][3]

  • The Morpholine Moiety: This saturated heterocycle is a cornerstone in modern drug design.[4] Its inclusion in a molecule can improve physicochemical properties such as aqueous solubility and metabolic stability. Critically, the morpholine ring is a key structural component in numerous approved drugs with diverse activities, including anticancer agents (e.g., Gefitinib), antibiotics (e.g., Linezolid), and antidepressants.[1][3][5] Its presence often facilitates crucial interactions with biological targets, particularly protein kinases.[3][4]

  • The Furan Moiety: Furan derivatives also exhibit a broad spectrum of pharmacological activities, including notable antibacterial, anti-inflammatory, and antitumor properties.[2][6] The furan ring system can act as a versatile building block, and its derivatives are explored for a multitude of therapeutic applications.[2]

The conjunction of these two privileged scaffolds in 2-(Furan-2-yl)morpholine presents a compelling case for a comprehensive biological investigation. The objective of this guide is to outline a logical and efficient screening cascade to systematically probe its potential as a therapeutic agent.

Part 1: Foundational In Vitro Profiling

The initial screening phase is critical for establishing a baseline understanding of the compound's interaction with biological systems. This stage focuses on two fundamental aspects: general cellular toxicity and broad-spectrum antimicrobial activity. These assays provide a crucial first look at the compound's potency and potential therapeutic window.[7][8][9]

Cytotoxicity Assessment

Causality: Before assessing therapeutic efficacy, it is imperative to determine the compound's inherent toxicity. A potent compound is only useful if it selectively affects target cells (e.g., cancer cells or microbes) at concentrations that are non-toxic to healthy host cells.[9] We propose screening against a panel of human cancer cell lines and a non-cancerous cell line to establish a preliminary selectivity index.

Experimental Workflow: General Cytotoxicity Testing

G cluster_prep Preparation cluster_treat Treatment & Incubation cluster_assay Assay & Analysis Culture Cancer & Normal Cell Line Culture & Maintenance Seed Cell Seeding in 96-well Plates Culture->Seed Treatment Treatment with Serial Dilutions Seed->Treatment Compound Test Compound Stock Solution Prep Incubation Incubation (e.g., 48-72 hours) Treatment->Incubation Assay Assay Procedure (e.g., MTT or SRB) Incubation->Assay Measure Absorbance Measurement Assay->Measure Calc Calculation of % Cell Viability Measure->Calc IC50 IC50 Value Determination Calc->IC50

Caption: General workflow for in vitro cytotoxicity testing.

Protocol 1: MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Assay

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[10] Viable cells contain mitochondrial reductase enzymes that cleave the tetrazolium ring of MTT, converting it to a purple formazan product.

Methodology:

  • Cell Seeding: Seed cells (e.g., HepG2 liver cancer, MCF-7 breast cancer, and HEK293 non-cancerous kidney cells) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Compound Preparation: Prepare a 2X concentrated serial dilution of 2-(Furan-2-yl)morpholine in culture medium, typically ranging from 0.1 µM to 100 µM.

  • Treatment: Remove the old medium from the cells and add 100 µL of the various concentrations of the test compound.[7] Include wells for "untreated control" (medium only) and "blank" (medium, no cells).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for another 4 hours.

  • Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the half-maximal inhibitory concentration (IC50) value using non-linear regression analysis.[10]

Protocol 2: Sulforhodamine B (SRB) Assay

As a self-validating measure, the SRB assay provides a complementary endpoint. It is a colorimetric assay that estimates cell number by staining total cellular protein, making it independent of metabolic activity.[7]

Methodology:

  • Seeding & Treatment: Follow steps 1-4 from the MTT protocol.

  • Fixation: After incubation, gently add 50 µL of cold 10% Trichloroacetic Acid (TCA) to each well to fix the cells and incubate at 4°C for 1 hour.[7]

  • Washing: Wash the plates five times with slow-running tap water and allow them to air-dry.

  • Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 30 minutes at room temperature.

  • Washing: Quickly rinse the plates four times with 1% acetic acid to remove unbound dye. Allow the plates to air-dry.

  • Solubilization: Add 200 µL of 10 mM Tris-base solution to each well to solubilize the protein-bound dye.[7]

  • Measurement: Measure the absorbance at 540 nm using a microplate reader.

  • Analysis: Calculate cell viability and IC50 values as described in the MTT protocol.

Data Presentation: Cytotoxicity Profile

Cell LineType2-(Furan-2-yl)morpholine IC50 (µM)Doxorubicin (Control) IC50 (µM)
HepG2Hepatocellular CarcinomaTBDTBD
MCF-7Breast AdenocarcinomaTBDTBD
HEK293Normal Embryonic KidneyTBDTBD

TBD: To Be Determined. Data should be presented as mean ± standard deviation from at least three independent experiments.

Antimicrobial Activity Screening

Causality: Heterocyclic compounds are a rich source of antimicrobial agents.[11] Both furan and morpholine derivatives have demonstrated significant activity against a wide range of pathogens.[1][12][13] Therefore, screening for antibacterial and antifungal activity is a logical and high-priority step.

G cluster_prep Preparation cluster_assay Incubation & Reading cluster_analysis Analysis Compound Compound Serial Dilution in Broth Inoculate Inoculate 96-well Plate Compound->Inoculate Inoculum Prepare Standardized Microbial Inoculum Inoculum->Inoculate Incubate Incubate at 37°C (Bacteria) or 30°C (Fungi) Inoculate->Incubate Read Visually or Spectrophotometrically Assess Growth Incubate->Read MIC Determine Minimum Inhibitory Concentration (MIC) Read->MIC

Caption: Hypothesized link between the compound and cellular effects.

Protocol 4: General Receptor-Ligand Binding Assay

Receptor-ligand binding assays are fundamental techniques used to measure the affinity of a compound for a specific receptor. [14][15]A competitive binding assay is a common format.

Methodology:

  • Target Preparation: Use commercially available cell membranes or tissue preparations expressing the receptor of interest (e.g., dopamine D2 receptor, serotonin 5-HT2A receptor).

  • Assay Setup: In a multi-well plate, combine the receptor preparation, a known concentration of a specific radiolabeled ligand (e.g., [³H]-Spiperone for D2 receptors), and varying concentrations of the unlabeled test compound (2-(Furan-2-yl)morpholine).

  • Incubation: Incubate the mixture to allow binding to reach equilibrium.

  • Separation: Rapidly filter the mixture through a glass fiber filter to separate the receptor-bound radioligand from the unbound radioligand. The receptors and bound ligand are trapped on the filter. [16]5. Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

  • Analysis: The amount of radioactivity is inversely proportional to the test compound's ability to compete for the binding site. Data are used to calculate the IC50, which can be converted to an inhibition constant (Ki) to represent the compound's binding affinity.

Data Presentation: Target Binding Affinity

TargetTest Compound IC50 (nM)Test Compound Ki (nM)
Dopamine D2 ReceptorTBDTBD
Serotonin 5-HT2A ReceptorTBDTBD
PI3K KinaseTBDTBD

Summary and Forward Strategy

This guide outlines a systematic, three-pronged initial screening strategy for 2-(Furan-2-yl)morpholine:

  • Foundational Cytotoxicity: To establish a therapeutic index.

  • Antimicrobial Screening: To explore a high-probability area of bioactivity.

  • Target-Based Assays: To probe for interactions with well-known drug targets based on scaffold analysis.

The results from this cascade will provide a critical decision-making framework for the future development of the compound, as illustrated in the decision tree below. A profile showing potent and selective activity in any of these areas would strongly justify progression to more advanced preclinical studies, including lead optimization, in vivo efficacy models, and detailed mechanism of action studies.

Decision Tree for Compound Progression

G node_action Advance to In Vivo Cancer Models & MoA Studies Start Initial Screening Results Cytotoxicity Selective Cytotoxicity? Start->Cytotoxicity Antimicrobial Potent MIC (<10 µg/mL)? Start->Antimicrobial Binding High Affinity Binding (Ki < 1 µM)? Start->Binding Cytotoxicity->node_action Yes Terminate1 High General Toxicity DE-PRIORITIZE Cytotoxicity->Terminate1 No node_action_am Advance to Resistance & Bactericidal/Fungicidal Studies Antimicrobial->node_action_am Yes Terminate2 No Activity DE-PRIORITIZE Antimicrobial->Terminate2 No node_action_b Advance to Functional Assays & SAR Studies Binding->node_action_b Yes Terminate3 No Hits DE-PRIORITIZE Binding->Terminate3 No

Caption: Decision-making framework based on initial screening outcomes.

References

  • Title: Application Notes & Protocols: Cytotoxicity Assay of Novel Compounds in Cancer Cell Lines.
  • Title: Application Notes and Protocols for In Vitro Cytotoxicity Assays of Novel Compounds.
  • Title: About Ligand Binding Assays.
  • Title: Receptor-Ligand Binding Assay.
  • Title: Receptor-Ligand Binding Assays.
  • Title: Update on in vitro cytotoxicity assays for drug development.
  • Title: Receptor-Ligand Binding Assays.
  • Title: In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
  • Title: Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery.
  • Title: A powerful tool for drug discovery.
  • Title: Synthesis of Novel Heterocyclic Compounds and Evaluation of Their Antimicrobial Activity.
  • Title: Synthesis and Screening of Some Heterocyclic Compounds for Their Antibacterial Activity With Special Reference to Benzamides Derivatives.
  • Title: Antibacterial Activity of Heterocyclic Compounds. Source: Encyclopedia.pub URL:_
  • Title: Special Issue on Synthesis of Novel Heterocyclic Compounds and Evaluation of Their Antimicrobial Activity.
  • Title: The Synthesis and Antimicrobial Activity of Heterocyclic Derivatives of Totarol.
  • Title: A review on pharmacological profile of Morpholine derivatives.
  • Title: Pharmacological activity of furan derivatives.
  • Title: Pharmacological profile of morpholine and its derivatives.
  • Title: Synthesis and SAR of morpholine and its derivatives: A review update.
  • Title: Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line.
  • Title: Morpholines. Synthesis and Biological Activity.
  • Title: Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative.
  • Title: Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR).
  • Title: Biological activities of morpholine derivatives and molecular targets involved.
  • Title: Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives.
  • Title: Synthesis of New Pyrazoline Derivatives from 2-Furylmethanethiol and Study Their Biological Activity.
  • Title: New Synthesis and Biological Screening of some Pyrrolo Quinoline Derivatives.

Sources

Protocols & Analytical Methods

Method

The Versatile Scaffold: Application Notes for Utilizing 2-(Furan-2-yl)morpholine in Synthetic Chemistry

Introduction: Unveiling the Potential of a Privileged Heterocyclic Duo In the landscape of modern medicinal chemistry and drug discovery, the strategic combination of well-established pharmacophores into novel building b...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Potential of a Privileged Heterocyclic Duo

In the landscape of modern medicinal chemistry and drug discovery, the strategic combination of well-established pharmacophores into novel building blocks is a cornerstone of innovation. 2-(Furan-2-yl)morpholine emerges as a prime example of such a synergistic construct, marrying the aromatic reactivity of the furan moiety with the favorable physicochemical properties of the morpholine ring. The furan ring, a five-membered aromatic heterocycle, is a constituent of numerous biologically active compounds, valued for its ability to engage in various chemical transformations.[1][2] Concurrently, the morpholine scaffold is recognized as a "privileged structure" in medicinal chemistry, frequently incorporated to enhance aqueous solubility, metabolic stability, and overall pharmacokinetic profiles of drug candidates.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the synthetic utility of 2-(Furan-2-yl)morpholine. We will delve into detailed application notes and field-proven protocols for key transformations, elucidating the causality behind experimental choices and providing a framework for the rational design of novel molecular entities.

Core Reactivity Principles: A Tale of Two Rings

The synthetic potential of 2-(Furan-2-yl)morpholine is dictated by the distinct yet electronically connected reactivity of its two heterocyclic components.

  • The Furan Ring: As a π-rich aromatic system, the furan ring is highly susceptible to electrophilic aromatic substitution , with a strong preference for reaction at the C5 position, activated by the morpholino substituent at C2.[1][3] It can also participate as the diene component in [4+2] cycloaddition (Diels-Alder) reactions . Furthermore, the furan ring can be saturated via catalytic hydrogenation to yield the corresponding tetrahydrofuran derivative, offering a pathway to saturated heterocyclic systems.

  • The Morpholine Ring: The secondary amine within the morpholine ring provides a nucleophilic center for a variety of transformations, most notably N-alkylation and N-acylation . These reactions allow for the straightforward introduction of diverse substituents, enabling the exploration of structure-activity relationships (SAR).

The interplay between these two rings is crucial. The nitrogen of the morpholine ring acts as an electron-donating group, further activating the furan ring towards electrophilic attack. Conversely, the furan ring's electronic nature can subtly influence the nucleophilicity of the morpholine nitrogen.

Application Notes & Experimental Protocols

This section presents detailed protocols for key transformations of 2-(Furan-2-yl)morpholine. The methodologies are designed to be robust and adaptable, with explanations to guide optimization for specific substrates and desired outcomes.

Electrophilic Aromatic Substitution: Vilsmeier-Haack Formylation at the C5 Position

The Vilsmeier-Haack reaction is a mild and efficient method for the formylation of electron-rich aromatic compounds. In the case of 2-(Furan-2-yl)morpholine, the electron-donating nature of the morpholino group strongly directs the substitution to the C5 position of the furan ring.

Causality of Experimental Choices:

  • Reagents: Phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF) are used to generate the Vilsmeier reagent in situ. This electrophile is mild enough to avoid polymerization of the furan ring, a common side reaction with stronger acids.[1]

  • Temperature Control: The initial formation of the Vilsmeier reagent is exothermic and is therefore performed at low temperature (0 °C) to ensure controlled generation. The subsequent reaction with the furan is typically conducted at a slightly elevated temperature to drive the reaction to completion.

  • Work-up: An aqueous basic work-up is essential to neutralize the reaction mixture and hydrolyze the intermediate iminium salt to the desired aldehyde.

Experimental Protocol:

  • Vilsmeier Reagent Formation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF) (3.0 equiv.). Cool the flask to 0 °C in an ice-water bath. Add phosphorus oxychloride (POCl₃) (1.2 equiv.) dropwise via the dropping funnel, maintaining the internal temperature below 10 °C. Stir the mixture at 0 °C for 30 minutes.

  • Reaction with Furan Derivative: Dissolve 2-(Furan-2-yl)morpholine (1.0 equiv.) in anhydrous DMF (sufficient to ensure dissolution) and add it dropwise to the pre-formed Vilsmeier reagent at 0 °C.

  • Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

  • Work-up and Isolation: Cool the reaction mixture to room temperature and pour it slowly into a beaker containing crushed ice and a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously until the evolution of gas ceases. Extract the aqueous mixture with ethyl acetate (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: The crude product, 5-(morpholin-2-yl)furan-2-carbaldehyde, can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Expected Outcome & Data:

ProductStarting MaterialReagentsTypical Yield
5-(morpholin-2-yl)furan-2-carbaldehyde2-(Furan-2-yl)morpholinePOCl₃, DMF75-85%

Vilsmeier_Haack_Workflow cluster_reagent_prep Vilsmeier Reagent Formation cluster_reaction Formylation Reaction cluster_workup Work-up & Purification DMF Anhydrous DMF Vilsmeier Vilsmeier Reagent (in situ) DMF->Vilsmeier 0 °C POCl3 POCl₃ POCl3->Vilsmeier dropwise ReactionMix Reaction Mixture Vilsmeier->ReactionMix Furan 2-(Furan-2-yl)morpholine Furan->ReactionMix Product Crude Product ReactionMix->Product Heat to 60 °C Quench Quench with NaHCO₃(aq) Extract Extract with EtOAc Purify Column Chromatography FinalProduct Pure Aldehyde

Caption: Diels-Alder reaction of 2-(Furan-2-yl)morpholine with N-phenylmaleimide.

Saturation of the Furan Ring: Catalytic Hydrogenation

Catalytic hydrogenation provides a straightforward method to convert the aromatic furan ring into a saturated tetrahydrofuran (THF) ring. This transformation is valuable for accessing scaffolds with different three-dimensional shapes and properties.

Causality of Experimental Choices:

  • Catalyst: Palladium on carbon (Pd/C) is a commonly used and effective catalyst for the hydrogenation of furan rings. O[4]ther catalysts such as rhodium on alumina or Raney nickel can also be employed.

  • Hydrogen Pressure: A moderate to high pressure of hydrogen gas is typically required to achieve complete saturation of the aromatic ring.

  • Solvent: An inert solvent that can dissolve the substrate and does not interfere with the catalyst is chosen. Ethanol or methanol are common choices.

Experimental Protocol:

  • Reaction Setup: To a high-pressure hydrogenation vessel (e.g., a Parr shaker), add 2-(Furan-2-yl)morpholine (1.0 equiv.) and a suitable solvent such as ethanol.

  • Catalyst Addition: Carefully add 5-10 mol% of 10% Palladium on carbon (Pd/C) to the solution.

  • Hydrogenation: Seal the vessel and purge with nitrogen gas, followed by purging with hydrogen gas. Pressurize the vessel with hydrogen to the desired pressure (e.g., 50-100 psi).

  • Reaction Conditions: Heat the mixture to a moderate temperature (e.g., 50-70 °C) and agitate (shake or stir) for 12-24 hours, or until hydrogen uptake ceases.

  • Work-up: After cooling to room temperature and carefully venting the hydrogen gas, purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the filter cake with the reaction solvent.

  • Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product, 2-(tetrahydrofuran-2-yl)morpholine.

  • Purification: The product can be purified by distillation under reduced pressure or by column chromatography if necessary.

Expected Outcome & Data:

ProductStarting MaterialCatalystH₂ PressureTypical Yield
2-(Tetrahydrofuran-2-yl)morpholine2-(Furan-2-yl)morpholine10% Pd/C50-100 psi>90%

Experimental Workflow: Catalytic Hydrogenation

Hydrogenation_Workflow Start 2-(Furan-2-yl)morpholine in Ethanol Catalyst Add 10% Pd/C Start->Catalyst Reactor High-Pressure Reactor Catalyst->Reactor Hydrogenation Pressurize with H₂ Heat and Agitate Reactor->Hydrogenation Filter Filter through Celite® Hydrogenation->Filter Evaporate Solvent Evaporation Filter->Evaporate Product 2-(Tetrahydrofuran-2-yl)morpholine Evaporate->Product

Caption: Workflow for the catalytic hydrogenation of the furan ring.

Modification of the Morpholine Ring: N-Acylation

The secondary amine of the morpholine moiety is readily acylated using standard conditions, allowing for the introduction of a wide range of functional groups.

Causality of Experimental Choices:

  • Acylating Agent: Acid chlorides or anhydrides are common and effective acylating agents.

  • Base: A tertiary amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is used to scavenge the HCl or carboxylic acid byproduct generated during the reaction.

  • Solvent: An aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) is used to dissolve the reactants and facilitate the reaction.

Experimental Protocol:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 2-(Furan-2-yl)morpholine (1.0 equiv.) and triethylamine (1.5 equiv.) in anhydrous dichloromethane (DCM).

  • Addition of Acylating Agent: Cool the solution to 0 °C in an ice-water bath. Add the desired acid chloride (e.g., benzoyl chloride) (1.1 equiv.) dropwise.

  • Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

  • Work-up: Quench the reaction by adding water. Separate the organic layer and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: The crude N-acylated product can be purified by column chromatography or recrystallization.

Expected Outcome & Data:

ProductStarting MaterialsBaseTypical Yield
1-(2-(Furan-2-yl)morpholino)ethan-1-one2-(Furan-2-yl)morpholine, Acetyl ChlorideTriethylamine>95%

Conclusion: A Building Block of Significant Promise

2-(Furan-2-yl)morpholine stands as a testament to the power of rational molecular design. Its dual reactivity allows for selective transformations on either the furan or the morpholine ring, providing a versatile platform for the synthesis of complex and diverse molecular architectures. The protocols outlined in this guide serve as a robust starting point for researchers to explore the full synthetic potential of this valuable building block in their pursuit of novel therapeutics and functional materials.

References

  • Pauli, L., Tannert, R., Scheil, R., & Pfaltz, A. (2015). Asymmetric hydrogenation of furans and benzofurans with iridium-pyridine-phosphinite catalysts. Chemistry (Weinheim an der Bergstrasse, Germany), 21(4), 1482–1487. [Link] 6[5]. Pearson Education. (n.d.). Furan undergoes electrophilic aromatic substitution more readily than benzene. [Link]

Sources

Application

Application Notes and Protocols: 2-(Furan-2-yl)morpholine as a Versatile Synthon in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals Abstract The morpholine and furan heterocycles are independently recognized as privileged scaffolds in medicinal chemistry, each conferring unique and advan...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The morpholine and furan heterocycles are independently recognized as privileged scaffolds in medicinal chemistry, each conferring unique and advantageous properties to bioactive molecules.[1][2][3] The novel chimeric compound, 2-(furan-2-yl)morpholine, which integrates these two key pharmacophores, presents a compelling yet underexplored platform for organic synthesis and drug discovery. This technical guide provides a comprehensive overview of the potential synthetic routes to 2-(furan-2-yl)morpholine and delineates its application as a versatile synthon. While direct literature on this specific molecule is limited, this document leverages established chemical principles and analogous transformations to propose robust synthetic protocols and explore its reactivity. The protocols herein are designed to be self-validating, with in-depth explanations of the underlying chemical logic to empower researchers in their synthetic endeavors.

Introduction: The Strategic Fusion of Furan and Morpholine

The morpholine ring is a ubiquitous structural motif in a multitude of approved drugs, valued for its ability to improve pharmacokinetic properties such as aqueous solubility and metabolic stability.[1][4] Its chair-like conformation and the presence of both a hydrogen bond acceptor (oxygen) and a basic nitrogen atom allow for favorable interactions with biological targets.[5] Concurrently, the furan ring is a five-membered aromatic heterocycle found in numerous natural products and pharmaceuticals, exhibiting a wide spectrum of biological activities.[6] As a synthon, the furan moiety is prized for its diverse reactivity, capable of participating in electrophilic aromatic substitutions, Diels-Alder cycloadditions, and various ring-opening and transformation reactions.

The combination of these two scaffolds in 2-(furan-2-yl)morpholine creates a unique bifunctional building block. The morpholine nitrogen can act as a nucleophile or be functionalized through various coupling reactions, while the furan ring provides a diene system and sites for electrophilic attack. This duality opens avenues for the synthesis of complex molecular architectures and diverse compound libraries for high-throughput screening.

Proposed Synthetic Routes to 2-(Furan-2-yl)morpholine

While a definitive, optimized synthesis for 2-(furan-2-yl)morpholine is not prominently reported in the literature, several plausible strategies can be envisioned based on established methodologies for the synthesis of 2-substituted morpholines. Below are two representative protocols derived from analogous transformations.

Route A: From 2-Vinyloxirane (Furan-based Epoxide)

This approach is based on the well-established reaction of epoxides with ethanolamines. The key starting material, 2-(oxiran-2-yl)furan, can be synthesized from furfural.

Diagram of Synthetic Route A

Synthetic Route A furfural Furfural 2-vinylfuran 2-vinylfuran furfural->2-vinylfuran Wittig Reaction wittig Wittig Reagent (e.g., Ph3P=CH2) epoxidation Epoxidation (e.g., m-CPBA) ethanolamine Ethanolamine cyclization Ring Opening & Intramolecular Cyclization product 2-(Furan-2-yl)morpholine 2-(oxiran-2-yl)furan 2-(oxiran-2-yl)furan 2-vinylfuran->2-(oxiran-2-yl)furan Epoxidation 2-(oxiran-2-yl)furan->product Reaction with Ethanolamine

Caption: Proposed synthesis of 2-(Furan-2-yl)morpholine from furfural.

Protocol 2.1: Synthesis of 2-(Furan-2-yl)morpholine via Epoxide Ring Opening

Step 1: Synthesis of 2-(Oxiran-2-yl)furan

  • To a solution of 2-vinylfuran (1.0 eq) in dichloromethane (DCM, 0.2 M) at 0 °C, add meta-chloroperoxybenzoic acid (m-CPBA, 1.2 eq) portion-wise over 30 minutes.

  • Stir the reaction mixture at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 4 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 2-(oxiran-2-yl)furan.

Step 2: Synthesis of 2-(Furan-2-yl)morpholine

  • In a sealed tube, dissolve 2-(oxiran-2-yl)furan (1.0 eq) in ethanol (0.5 M).

  • Add ethanolamine (3.0 eq) to the solution.

  • Heat the reaction mixture to 80 °C and stir for 12-18 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvent and excess ethanolamine.

  • Dissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel to yield 2-(furan-2-yl)morpholine.

Rationale: The reaction of epoxides with amines is a fundamental and reliable method for the synthesis of amino alcohols. In this intramolecular variation, the hydroxyl group of ethanolamine subsequently displaces a suitable leaving group (or the epoxide is opened by the amine first followed by cyclization), leading to the formation of the morpholine ring. The use of excess ethanolamine serves as both the nucleophile and the base.

Route B: Palladium-Catalyzed Coupling of 2-Bromofuran with a Morpholine Precursor

This strategy relies on the formation of a carbon-nitrogen bond via a palladium-catalyzed cross-coupling reaction, a powerful tool in modern organic synthesis.[7]

Diagram of Synthetic Route B

Synthetic Route B bromofuran 2-Bromofuran product 2-(Furan-2-yl)morpholine bromofuran->product Pd-catalyzed Buchwald-Hartwig Amination morpholine_precursor N-Boc-morpholine or Morpholine morpholine_precursor->product

Caption: Proposed synthesis via Buchwald-Hartwig amination.

Protocol 2.2: Synthesis of 2-(Furan-2-yl)morpholine via Buchwald-Hartwig Amination

  • To an oven-dried Schlenk tube, add 2-bromofuran (1.0 eq), morpholine (1.2 eq), a palladium catalyst (e.g., Pd2(dba)3, 2 mol%), a phosphine ligand (e.g., XPhos, 4 mol%), and a base (e.g., NaOt-Bu, 1.4 eq).

  • Evacuate and backfill the tube with argon or nitrogen three times.

  • Add anhydrous toluene via syringe.

  • Heat the reaction mixture to 100-110 °C and stir for 12-24 hours.

  • Monitor the reaction by Gas Chromatography-Mass Spectrometry (GC-MS) or TLC.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite, washing with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 2-(furan-2-yl)morpholine.

Rationale: The Buchwald-Hartwig amination is a highly versatile and efficient method for the formation of C-N bonds. The choice of palladium catalyst and ligand is crucial for achieving high yields and can be optimized. The use of a strong, non-nucleophilic base like sodium tert-butoxide is standard for this transformation.

Table 1: Reagents and Their Functions in Proposed Syntheses

Reagent/CatalystFunction
m-CPBAOxidizing agent for epoxidation
EthanolamineNucleophile and base
Pd2(dba)3Palladium(0) source for catalysis
XPhosPhosphine ligand to stabilize the Pd catalyst
NaOt-BuStrong base for deprotonation of morpholine

2-(Furan-2-yl)morpholine as a Synthon: Key Transformations and Protocols

The synthetic utility of 2-(furan-2-yl)morpholine lies in the distinct reactivity of its two constituent heterocycles. The following sections provide representative protocols for key transformations.

Reactions Involving the Furan Ring

The electron-rich furan ring is susceptible to electrophilic attack, primarily at the C5 position. It can also act as a diene in cycloaddition reactions.

3.1.1. Electrophilic Aromatic Substitution: Vilsmeier-Haack Formylation

Diagram of Vilsmeier-Haack Reaction

Vilsmeier-Haack Reaction start 2-(Furan-2-yl)morpholine product 5-(Morpholin-2-yl)furan-2-carbaldehyde start->product Formylation reagents POCl3, DMF reagents->product

Caption: Vilsmeier-Haack formylation of the furan ring.

Protocol 3.1.1: Vilsmeier-Haack Formylation

  • In a round-bottom flask, cool dimethylformamide (DMF, 3.0 eq) to 0 °C.

  • Slowly add phosphorus oxychloride (POCl3, 1.2 eq) dropwise with stirring, maintaining the temperature below 10 °C.

  • Stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

  • Add a solution of 2-(furan-2-yl)morpholine (1.0 eq) in DMF dropwise to the Vilsmeier reagent at 0 °C.

  • Allow the reaction to warm to room temperature and then heat to 60 °C for 2-4 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture in an ice bath and carefully pour it onto crushed ice.

  • Neutralize the solution with a saturated aqueous solution of sodium bicarbonate until the pH is ~7-8.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography.

Rationale: The Vilsmeier-Haack reaction is a mild and efficient method for the formylation of electron-rich aromatic and heteroaromatic compounds. The electrophile, the Vilsmeier reagent, is generated in situ from DMF and POCl3.

3.1.2. Diels-Alder Cycloaddition

Protocol 3.1.2: Diels-Alder Reaction with Maleimide

  • In a sealed tube, dissolve 2-(furan-2-yl)morpholine (1.0 eq) and N-phenylmaleimide (1.1 eq) in toluene (0.5 M).

  • Heat the reaction mixture to 110 °C and stir for 24-48 hours.

  • Monitor the formation of the cycloaddition product by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography to yield the exo or endo adduct.

Rationale: The furan ring can act as a diene in [4+2] cycloaddition reactions, providing a powerful method for the construction of complex polycyclic systems. The reaction often requires elevated temperatures to overcome the aromaticity of the furan ring.

Reactions Involving the Morpholine Nitrogen

The secondary amine of the morpholine ring is a versatile handle for further functionalization.

3.2.1. N-Acylation

Protocol 3.2.1: N-Acylation with an Acid Chloride

  • Dissolve 2-(furan-2-yl)morpholine (1.0 eq) and a base (e.g., triethylamine, 1.5 eq) in DCM (0.2 M) at 0 °C.

  • Add the desired acyl chloride (e.g., benzoyl chloride, 1.1 eq) dropwise.

  • Stir the reaction at room temperature for 2-4 hours.

  • Monitor the reaction by TLC.

  • Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography.

Rationale: N-acylation is a straightforward and high-yielding reaction for the functionalization of secondary amines. Triethylamine is used as a base to neutralize the HCl generated during the reaction.

3.2.2. N-Alkylation

Protocol 3.2.2: Reductive Amination

  • Dissolve 2-(furan-2-yl)morpholine (1.0 eq) and an aldehyde or ketone (1.1 eq) in methanol (0.3 M).

  • Add a few drops of acetic acid to catalyze iminium ion formation.

  • Stir the mixture at room temperature for 1 hour.

  • Add a reducing agent (e.g., sodium cyanoborohydride, 1.5 eq) portion-wise.

  • Stir the reaction at room temperature for 12-16 hours.

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography.

Rationale: Reductive amination is a mild and efficient method for N-alkylation that avoids the over-alkylation often seen with alkyl halides. The reaction proceeds through the in situ formation of an iminium ion, which is then reduced.

Data Summary and Characterization

Due to the limited availability of experimental data for 2-(furan-2-yl)morpholine, the following table provides predicted spectroscopic data based on analogous compounds such as 2-phenylmorpholine.[1]

Table 2: Predicted Spectroscopic Data for 2-(Furan-2-yl)morpholine

Spectroscopy Predicted Chemical Shifts (δ ppm) / Peaks (cm-1)
1H NMR (CDCl3)~7.4 (dd, 1H, furan H5), ~6.3 (dd, 1H, furan H4), ~6.2 (d, 1H, furan H3), ~4.5 (dd, 1H, morpholine H2), 3.8-4.0 (m, 2H, morpholine H3), 2.8-3.1 (m, 2H, morpholine H5), 2.0-2.2 (br s, 1H, NH)
13C NMR (CDCl3)~153 (furan C2), ~142 (furan C5), ~110 (furan C4), ~106 (furan C3), ~75 (morpholine C2), ~68 (morpholine C6), ~48 (morpholine C3), ~46 (morpholine C5)
IR (film)~3300 (N-H stretch), ~2950-2850 (C-H stretch), ~1500, 1450 (C=C stretch, furan), ~1120 (C-O-C stretch)
Mass Spec (EI)M+ at m/z = 153.08

Conclusion

2-(Furan-2-yl)morpholine stands as a promising yet underutilized synthon in organic synthesis. Its unique combination of two medicinally relevant scaffolds offers a wealth of opportunities for the construction of novel and complex molecules. This guide provides a foundational framework for its synthesis and application, based on established and reliable chemical transformations. The detailed protocols and mechanistic rationale are intended to empower researchers to explore the full potential of this versatile building block in their synthetic and drug discovery programs. Further experimental validation of these proposed routes and reactions will undoubtedly solidify the role of 2-(furan-2-yl)morpholine as a valuable tool in the synthetic chemist's arsenal.

References

  • Kourounakis, A. P., Xanthopoulos, D., & Tzara, A. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal research reviews, 40(2), 709–752. [Link]

  • E3S Web of Conferences. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. [Link]

  • Sharma, P. K., Amin, A., & Kumar, M. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic chemistry, 96, 103578. [Link]

  • Marvadi, S. K., et al. (2019). Synthesis of Novel Morpholine, Thiomorpholine and N-substituted Piperazine Coupled 2-(thiophen-2-yl)dihydroquinolines as Potent Inhibitors of Mycobacterium Tuberculosis. European journal of medicinal chemistry, 164, 171–178. [Link]

  • Brisco, T. A., et al. (2025). Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annulation. Journal of the American Chemical Society. [Link]

  • Mubashra, S., Ahmad, M., & Aslam, S. (2025). An insight into the synthetic routes for N-arylation of morpholine using metal-catalyzed and metal-free methods. Molecular Diversity. [Link]

  • PubChem. (n.d.). 2-Phenylmorpholine. Retrieved from [Link]

  • ResearchGate. (n.d.). Arylation of morpholine with various aryl halides catalyzed by MnCl2·4H2O. Retrieved from [Link]

  • SciProfiles. (2025). An insight into the synthetic routes for N-arylation of morpholine using metal-catalyzed and metal-free methods. Molecular Diversity. [Link]

  • Journal of Chemical Reviews. (2020). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews, 2(2), 111-135. [Link]

  • Wikipedia. (n.d.). 2-Phenylmorpholine. Retrieved from [Link]

  • IOSR Journal of Pharmacy and Biological Sciences. (2014). Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. IOSR Journal of Pharmacy and Biological Sciences, 9(1), 44-53. [Link]

  • Kourounakis, A. P., et al. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews, 40(2), 709-752. [Link]

  • Semantic Scholar. (2019). Recent progress in the synthesis of morpholines. Retrieved from [Link]

  • ResearchGate. (2010). ChemInform Abstract: Efficient Procedure for the Preparation of 2-Bromofuran and Its Application in the Synthesis of 2-Arylfurans. Retrieved from [Link]

  • ChemRxiv. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol-ene/Cyclization Sequence in Continuous Flow. [Link]

  • Candeias, N. R., et al. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. Molecules, 28(9), 3709. [Link]

  • Tzara, A., et al. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. ChemistryOpen, 9(3), 296-318. [Link]

  • Sharma, P. K., et al. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry, 96, 103578. [Link]

Sources

Method

Application Notes and Protocols for the Derivatization of 2-(Furan-2-yl)morpholine in Medicinal Chemistry

Introduction: The Strategic Value of the 2-(Furan-2-yl)morpholine Scaffold In the landscape of medicinal chemistry, the quest for novel molecular architectures with desirable pharmacological profiles is perpetual. The 2-...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Value of the 2-(Furan-2-yl)morpholine Scaffold

In the landscape of medicinal chemistry, the quest for novel molecular architectures with desirable pharmacological profiles is perpetual. The 2-(Furan-2-yl)morpholine scaffold has emerged as a compelling starting point for library synthesis due to the unique and synergistic properties of its constituent heterocycles. The morpholine ring, a saturated six-membered heterocycle containing both nitrogen and oxygen, is a privileged structure in drug design. Its presence often enhances aqueous solubility, improves metabolic stability, and provides a key vector for interaction with biological targets through hydrogen bonding.[1][2][3] The furan ring, a five-membered aromatic heterocycle, serves as a versatile pharmacophore and a bioisosteric replacement for phenyl groups, capable of modulating a compound's electronic and steric properties to fine-tune its biological activity.[4][5][6]

The strategic derivatization of the 2-(Furan-2-yl)morpholine core allows for the exploration of vast chemical space, targeting a wide array of therapeutic areas including infectious diseases, oncology, and central nervous system (CNS) disorders.[3][7][8] This guide provides a detailed overview of key derivatization strategies, complete with actionable protocols and the scientific rationale behind their application.

Derivatization Strategies and Protocols

The 2-(Furan-2-yl)morpholine scaffold offers three primary sites for chemical modification: the morpholine nitrogen, the furan ring, and the morpholine ring carbons. This guide will focus on the most synthetically accessible and impactful derivatization points: the morpholine nitrogen and the C5 position of the furan ring.

Strategy 1: N-Functionalization of the Morpholine Ring

The secondary amine of the morpholine ring is a nucleophilic handle readily amenable to a variety of transformations, including acylation, alkylation, and arylation. These modifications allow for the introduction of diverse substituents that can modulate the compound's physicochemical properties and target engagement.

The introduction of an acyl group to the morpholine nitrogen can significantly impact the molecule's lipophilicity and hydrogen bonding capacity, often leading to enhanced antimicrobial properties. A robust method for this transformation is the reaction of an activated carboxylic acid with the morpholine nitrogen.

A prime example of this strategy is the synthesis of 4-(5-aryl-2-furoyl)morpholines, which have demonstrated notable antimicrobial activity.[9][10] The following protocol is adapted from the work of Matiichuk et al. (2021) and outlines the synthesis of a 4-(5-aryl-2-furoyl)morpholine derivative.

Protocol 1.1: Synthesis of 4-(5-aryl-2-furoyl)morpholine

This protocol describes a two-step process starting from a 5-arylfuran-2-carboxylic acid.

Step 1: Acyl Chloride Formation

  • To a solution of 5-arylfuran-2-carboxylic acid (1.0 eq) in anhydrous dioxane (5 mL/mmol), add thionyl chloride (2.0 eq).

  • Heat the reaction mixture at reflux for 2-3 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, remove the solvent and excess thionyl chloride under reduced pressure to yield the crude 5-arylfuran-2-carbonyl chloride. This is typically used in the next step without further purification.

Step 2: Amide Coupling with Morpholine

  • Dissolve the crude 5-arylfuran-2-carbonyl chloride (1.0 eq) in anhydrous dioxane (10 mL/mmol).

  • To this solution, add morpholine (1.2 eq) dropwise at room temperature with vigorous stirring.

  • Stir the reaction mixture at room temperature for 1-2 hours.

  • Pour the reaction mixture into cold water (50 mL).

  • Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to afford the pure 4-(5-aryl-2-furoyl)morpholine.

N-alkylation and N-arylation introduce substituents that can profoundly alter the steric bulk, lipophilicity, and electronic properties of the molecule, making these strategies highly valuable for targeting CNS receptors and kinases involved in cancer signaling.[2][3][7] General protocols for these transformations often employ metal-catalyzed cross-coupling reactions or nucleophilic substitution.

Protocol 1.2.1: Representative Protocol for N-Alkylation

This protocol provides a general method for the N-alkylation of 2-(Furan-2-yl)morpholine using an alkyl halide.

  • To a solution of 2-(Furan-2-yl)morpholine (1.0 eq) in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a suitable base such as potassium carbonate (K₂CO₃, 2.0 eq) or triethylamine (TEA, 1.5 eq).

  • Add the desired alkyl halide (e.g., benzyl bromide, 1.1 eq) to the mixture.

  • Heat the reaction at 60-80 °C and monitor by TLC.

  • Upon completion, cool the reaction to room temperature and pour into water.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol 1.2.2: Representative Protocol for Palladium-Catalyzed N-Arylation (Buchwald-Hartwig Amination)

This protocol outlines a general procedure for the N-arylation of 2-(Furan-2-yl)morpholine with an aryl halide.[11][12][13]

  • To an oven-dried reaction vessel, add Pd₂(dba)₃ (0.01-0.05 eq), a suitable phosphine ligand (e.g., Xantphos, 0.02-0.10 eq), and a base such as sodium tert-butoxide (NaOtBu, 1.4 eq).

  • Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen).

  • Add a solution of 2-(Furan-2-yl)morpholine (1.2 eq) and the aryl halide (1.0 eq) in an anhydrous solvent such as toluene or dioxane.

  • Heat the reaction mixture at 80-110 °C until the starting material is consumed as monitored by TLC or GC-MS.

  • Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite.

  • Concentrate the filtrate and purify the residue by column chromatography on silica gel.

Strategy 2: C5-Functionalization of the Furan Ring

The C5 position of the furan ring is susceptible to electrophilic substitution and metal-catalyzed C-H activation, providing a means to introduce aryl or alkyl substituents.[10][14][15] This modification can be used to extend the molecule into new binding pockets of a target protein or to modulate its metabolic stability.

Direct C-H arylation is an atom-economical method for forming carbon-carbon bonds. This approach avoids the pre-functionalization of the furan ring, streamlining the synthetic process.

Protocol 2.1: Representative Protocol for C5-Arylation

This protocol provides a general method for the direct C5-arylation of an N-protected 2-(Furan-2-yl)morpholine. The morpholine nitrogen should be protected (e.g., as a Boc carbamate) to prevent competing N-arylation.

  • To a reaction vessel, add the N-protected 2-(Furan-2-yl)morpholine (1.0 eq), the aryl halide (1.5 eq), a palladium catalyst such as Pd(OAc)₂ (0.05-0.10 eq), a phosphine ligand (e.g., SPhos, 0.10-0.20 eq), and a base such as potassium carbonate (K₂CO₃, 2.0 eq).

  • Add a high-boiling polar aprotic solvent such as DMF or dimethylacetamide (DMAc).

  • Heat the reaction mixture to 120-150 °C and monitor its progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture, dilute with water, and extract with an organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography.

  • Deprotect the morpholine nitrogen if required using standard conditions (e.g., TFA in DCM for a Boc group).

Data Presentation and Visualization

Table 1: Antimicrobial Activity of 4-(5-aryl-2-furoyl)morpholine Derivatives

The following table summarizes the antimicrobial activity data for a series of synthesized 4-(5-aryl-2-furoyl)morpholine derivatives, as reported by Matiichuk et al. (2021).[9] Minimum Inhibitory Concentration (MIC) is reported in μg/mL.

CompoundRCandida tenuisSaccharomyces cerevisiaeBacillus subtilisStaphylococcus aureus
1a 4-NO₂62.5125250500
1b 2,5-Cl₂125250500>500
1c 2,6-Cl₂62.5125250500
1d 2-Cl-5-NO₂31.2562.5125250
Amphotericin B -0.51.0--
Ciprofloxacin ---0.250.5
Experimental and Logic Flow Diagrams

Derivatization_Workflow cluster_start Starting Material cluster_n_func N-Functionalization cluster_c_func C5-Functionalization (Furan) cluster_products Derivative Libraries start 2-(Furan-2-yl)morpholine nacylation N-Acylation start->nacylation Acyl Halide, Base nalkylation N-Alkylation start->nalkylation Alkyl Halide, Base narylation N-Arylation start->narylation Aryl Halide, Pd Catalyst ch_activation C-H Arylation start->ch_activation N-Protection, Pd Catalyst, Aryl Halide prod_antimicrobial Antimicrobial Agents nacylation->prod_antimicrobial prod_cns CNS-Active Agents nalkylation->prod_cns prod_anticancer Anticancer Agents nalkylation->prod_anticancer narylation->prod_cns narylation->prod_anticancer ch_activation->prod_cns ch_activation->prod_anticancer Protocol_Logic cluster_reagents Reagents & Setup cluster_reaction Reaction cluster_workup Workup & Purification cluster_analysis Analysis reagents Select Substrates (e.g., Aryl Halide) Select Catalyst System (Pd salt, Ligand, Base) Inert Atmosphere Setup reaction_mix Combine Reagents in Anhydrous Solvent reagents->reaction_mix heating Heat to Reaction Temp (80-150 °C) reaction_mix->heating monitoring Monitor Progress (TLC, LC-MS) heating->monitoring quench Cool & Quench monitoring->quench Reaction Complete extract Aqueous/Organic Extraction quench->extract purify Column Chromatography extract->purify characterization Structure Confirmation (NMR, MS) purify->characterization bio_assay Biological Assays (e.g., MIC, IC50) characterization->bio_assay

Caption: General logic flow for a typical cross-coupling reaction.

Conclusion and Future Directions

The 2-(Furan-2-yl)morpholine scaffold represents a highly versatile and promising starting point for the development of novel therapeutic agents. The synthetic accessibility of the morpholine nitrogen and the furan C5 position allows for the generation of diverse chemical libraries with a wide range of potential biological activities. The protocols outlined in this guide provide a solid foundation for researchers to begin exploring the medicinal chemistry of this exciting scaffold. Future work in this area could involve the development of more complex derivatization strategies, such as diastereoselective modifications of the morpholine ring, and the exploration of a broader range of biological targets to fully unlock the therapeutic potential of 2-(Furan-2-yl)morpholine derivatives.

References

  • Biological activities of morpholine derivatives and molecular targets involved. (n.d.).
  • An insight into the synthetic routes for N-arylation of morpholine using metal-catalyzed and metal-free methods. (n.d.). OUCI.
  • Synthesis of novel substituted morpholine deriv
  • Occurrence of Morpholine in Central Nervous System Drug Discovery. (n.d.). PMC.
  • Pharmacological activity of furan deriv
  • Research on the N -alkylation of morpholine with alcohols catalyzed by CuO–NiO/γ–Al 2 O 3. (2011).
  • N-arylation of Morpholine with Pd(OAc) 2 in the Presence of Anchored Phosphines. (n.d.).
  • N‐Alkylation of morpholine with benzyl alcohols using NiCuFeOx catalyst. (n.d.).
  • Positional Selectivity in C–H Functionalizations of 2-Benzylfurans with Bimetallic C
  • Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annul
  • Synthesis and SAR of morpholine and its derivatives: A review upd
  • Morpholines. Synthesis and Biological Activity. (n.d.).
  • Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Deriv
  • Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. (2024). NIH.
  • Furan: A Promising Scaffold for Biological Activity. (2024).
  • N-alkylation of morpholine with other alcohols. (n.d.).
  • Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. (2024).
  • Matiichuk, Y., et al. (2021). Synthesis and antimicrobial activity of 4-(5-ARYL-2-FUROYL)morpholines and 4-[(5-ARYL-2-FURYL)carbonothioyl] morpholines. Pharmacia, 68(1), 175-179.
  • Ni/NHC-catalyzed C5-H alkylation and alkenylation of challenging furan(thiophene)-2-carboxaldehydes enabled by recyclable imine protecting group. (2025). PubMed.
  • Morpholine synthesis. (n.d.). Organic Chemistry Portal.
  • Catalytic C−H Functionalization of Unreactive Furan Cores in Bio‐Derived Platform Chemicals. (2020).
  • Catalytic C-H Functionalization of Unreactive Furan Cores in Bio-Derived Pl
  • Synthesis and biological activity of furan deriv
  • Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review
  • Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan)
  • Structure−Activity Relationships and Evaluation of 2‑(Heteroaryl- cycloalkyl)‑1H‑indoles as Tauopathy Positron Emission. (2025).
  • Transition-Metal-Catalyzed C–H Bond Activation for the Formation of C–C Bonds in Complex Molecules. (n.d.).
  • Palladium-catalyzed N-arylation of (hetero)aryl chlorides with pyrroles and their analogues. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
  • Metallaphotoredox-Mediated Decarboxylative Cross-Coupling of α-Oxy Morpholine Carboxylic Acids and (Hetero)Aryl Halides. (2023).
  • Synthesis of Certain New Morpholine Derivatives Bearing a Thiazole Moiety. (2019). Semantic Scholar.

Sources

Application

Application Notes and Protocols: The Emerging Role of 2-(Furan-2-yl)morpholine in Kinase Inhibitor Development

For Distribution To: Researchers, Scientists, and Drug Development Professionals Introduction: A Novel Scaffold for Targeting Kinase-Driven Pathologies In the landscape of modern medicinal chemistry, the morpholine moiet...

Author: BenchChem Technical Support Team. Date: January 2026

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Scaffold for Targeting Kinase-Driven Pathologies

In the landscape of modern medicinal chemistry, the morpholine moiety is a well-established pharmacophore, integral to the structure of numerous approved drugs.[1] Its favorable physicochemical properties, including improved aqueous solubility and metabolic stability, have made it a staple in drug design.[1] A significant area of application for morpholine-containing compounds is in the development of kinase inhibitors, particularly targeting the aberrant signaling pathways implicated in cancer and inflammatory diseases.[2][3] The PI3K/Akt/mTOR signaling cascade, a critical regulator of cell growth, proliferation, and survival, is a prominent target for such inhibitors.[4][5]

This document introduces a novel scaffold, 2-(Furan-2-yl)morpholine , as a promising starting point for the development of a new generation of kinase inhibitors. We will explore the rationale behind the inclusion of the furan ring as a bioisosteric replacement for the more common phenyl group, detail a robust synthetic protocol for the scaffold and its derivatives, and provide comprehensive, step-by-step protocols for the in-vitro evaluation of their kinase inhibitory activity.

The Scientific Rationale: Furan as a Strategic Bioisostere

The strategic replacement of a phenyl ring with a furan bioisostere is a key tactic in lead optimization.[6] The furan ring, a five-membered aromatic heterocycle, offers distinct electronic and steric properties that can modulate a compound's pharmacodynamic and pharmacokinetic characteristics.[6][7]

Key Advantages of the Furan Moiety:

  • Modulation of Physicochemical Properties: The introduction of a heteroatom can increase polarity and reduce lipophilicity compared to a phenyl ring, potentially improving solubility and altering plasma protein binding.[7]

  • Altered Metabolic Profile: Phenyl rings are often susceptible to CYP-mediated oxidative metabolism. While furans can also be metabolized, their different electronic nature can lead to a different metabolic profile, sometimes offering an advantage in terms of metabolic stability.[7]

  • Novel Intellectual Property: The exploration of furan-based scaffolds provides an opportunity to generate novel chemical matter with distinct intellectual property profiles.

The electron-rich nature of the furan ring allows for a variety of interactions with biological targets, including hydrogen bonding and hydrophobic interactions, which can contribute to potent and selective binding to the kinase active site.[8]

Targeting the PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is one of the most frequently dysregulated signaling cascades in human cancers.[4][9] Its central role in promoting cell growth, proliferation, and survival makes it a prime target for therapeutic intervention.[5][10] Morpholine-containing compounds have shown significant promise as inhibitors of key kinases within this pathway, such as PI3K and mTOR.[11]

Below is a simplified representation of the PI3K/Akt/mTOR signaling pathway and the potential points of inhibition for our 2-(Furan-2-yl)morpholine-based inhibitors.

PI3K_Akt_mTOR_Pathway cluster_membrane Cell Membrane RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt Phosphorylation TSC TSC1/2 Akt->TSC Inhibition Survival Cell Survival Akt->Survival mTORC2 mTORC2 mTORC2->Akt Phosphorylation Rheb Rheb TSC->Rheb Inhibition mTORC1 mTORC1 Rheb->mTORC1 Activation S6K S6K1 mTORC1->S6K _4EBP1 4E-BP1 mTORC1->_4EBP1 Proliferation Cell Growth & Proliferation S6K->Proliferation _4EBP1->Proliferation Inhibitor 2-(Furan-2-yl)morpholine Derivative Inhibitor->PI3K Inhibitor->mTORC1

Caption: PI3K/Akt/mTOR Signaling Pathway and Potential Inhibition.

Experimental Protocols

The following protocols provide a framework for the synthesis and biological evaluation of 2-(Furan-2-yl)morpholine derivatives as kinase inhibitors.

Protocol 1: Synthesis of 2-(Furan-2-yl)morpholine

This protocol describes a plausible synthetic route based on the reaction of a furan-containing epoxide with ethanolamine.

Materials:

  • 2-(Furan-2-yl)oxirane

  • Ethanolamine

  • Anhydrous Ethanol

  • Sodium Bicarbonate (NaHCO₃)

  • Dichloromethane (DCM)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Silica Gel for column chromatography

  • Hexanes

  • Ethyl Acetate

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-(furan-2-yl)oxirane (1.0 eq) in anhydrous ethanol.

  • Addition of Reagent: Add ethanolamine (1.2 eq) to the solution.

  • Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Extraction: Dissolve the residue in dichloromethane (DCM) and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

  • Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure 2-(furan-2-yl)morpholine.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Synthesis_Workflow Start 2-(Furan-2-yl)oxirane + Ethanolamine Reaction Reflux in Ethanol Start->Reaction Workup Aqueous Work-up & Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Product 2-(Furan-2-yl)morpholine Purification->Product

Caption: Synthetic Workflow for 2-(Furan-2-yl)morpholine.

Protocol 2: In-Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol outlines a time-resolved fluorescence resonance energy transfer (TR-FRET) assay to determine the inhibitory potency (IC₅₀) of the synthesized compounds against a target kinase (e.g., PI3K or mTOR).[4][5]

Materials:

  • Target Kinase (e.g., PI3Kα)

  • LanthaScreen™ Eu-anti-Tag Antibody

  • Alexa Fluor™ 647-labeled Kinase Tracer

  • Test Compounds (dissolved in DMSO)

  • Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

  • 384-well, low-volume, black assay plates

  • TR-FRET compatible plate reader

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compounds in 100% DMSO. Further dilute these stocks in assay buffer to achieve a 4x final concentration.

  • Reagent Preparation:

    • Prepare a 4x kinase/antibody mixture in assay buffer.

    • Prepare a 4x tracer solution in assay buffer.

  • Assay Plate Setup:

    • Add 2.5 µL of the 4x test compound solution to the appropriate wells of the 384-well plate.

    • Add 2.5 µL of assay buffer with DMSO for "no inhibitor" controls.

    • Add 2.5 µL of a known inhibitor for positive controls.

  • Kinase/Antibody Addition: Add 2.5 µL of the 4x kinase/antibody mixture to all wells.

  • Tracer Addition: Add 5 µL of the 2x tracer solution to all wells to initiate the binding reaction.

  • Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.

  • Data Acquisition: Read the plate on a TR-FRET compatible plate reader, measuring the emission at 665 nm and 620 nm following excitation at 340 nm.

  • Data Analysis: Calculate the TR-FRET ratio (665 nm emission / 620 nm emission). Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Protocol 3: Cell-Based Proliferation Assay (MTT Assay)

This protocol measures the effect of the synthesized compounds on the proliferation of a cancer cell line known to have a dysregulated PI3K/Akt/mTOR pathway.

Materials:

  • Cancer cell line (e.g., MCF-7, A549)

  • Complete cell culture medium

  • Test Compounds (dissolved in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

  • 96-well cell culture plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with serial dilutions of the test compounds. Include a vehicle control (DMSO) and a positive control (a known kinase inhibitor).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.

  • Solubilization: Add 100 µL of solubilization solution to each well and incubate overnight to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability versus the log of the compound concentration and determine the GI₅₀ (concentration for 50% of maximal inhibition of cell proliferation).

Data Presentation and Interpretation

The quantitative data generated from these assays should be summarized in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Kinase Inhibitory Activity and Antiproliferative Effects of 2-(Furan-2-yl)morpholine Derivatives

Compound IDTarget Kinase IC₅₀ (nM)Cell Line GI₅₀ (µM)
Furan-Morpholine-01 Data to be generatedData to be generated
Furan-Morpholine-02 Data to be generatedData to be generated
... ......
Control Inhibitor Known valueKnown value

Conclusion and Future Directions

The 2-(Furan-2-yl)morpholine scaffold represents a promising starting point for the development of novel kinase inhibitors. The protocols outlined in this document provide a comprehensive framework for the synthesis, in-vitro characterization, and cellular evaluation of these compounds. Further optimization of this scaffold through structure-activity relationship (SAR) studies could lead to the identification of potent and selective kinase inhibitors with therapeutic potential in oncology and other diseases driven by aberrant kinase signaling.

References

  • Picking the Point of Inhibition: A Comparative Review of PI3K/AKT/mTOR Pathway Inhibitors. ([Link])

  • The PI3K/AKT/mTOR pathway and associated inhibitors. ([Link])

  • PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? ([Link])

  • New inhibitors of the PI3K-Akt-mTOR pathway: insights into mTOR signaling from a new generation of Tor Kinase Domain Inhibitors (TORKinibs). ([Link])

  • Inhibitors of the PI3K/AKT/mTOR pathway in human malignancies; trend of current clinical trials. ([Link])

  • Metal-free one-pot synthesis of 2-substituted and 2,3-disubstituted morpholines from aziridines. ([Link])

  • Compounds from Natural Sources as Protein Kinase Inhibitors. ([Link])

  • Furan-2-ylmethylene thiazolidinediones as novel, potent, and selective inhibitors of phosphoinositide 3-kinase gamma. ([Link])

  • Discovery of Hexahydrofuro[3,2-b]furans as New Kinase-Selective and Orally Bioavailable JAK3 Inhibitors for the Treatment of Leukemia Harboring a JAK3 Activating Mutant. ([Link])

  • Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). ([Link])

  • Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. ([Link])

  • Recent progress in the synthesis of morpholines. ([Link])

  • Aromatic Bioisosteres. ([Link])

  • Furan: A Promising Scaffold for Biological Activity. ([Link])

  • Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. ([Link])

  • Bioisosteres for Drug Hunters: Part 3 – Phenyl Rings. ([Link])

  • A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. ([Link])

  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. ([Link])

  • PI3K inhibitors: review and new strategies. ([Link])

  • Phenyl bioisosteres in medicinal chemistry: discovery of novel γ-secretase modulators as a potential treatment for Alzheimer's disease. ([Link])

  • Synthesis and SAR of morpholine and its derivatives: A review update. ([Link])

  • An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture. ([Link])

Sources

Method

Application Notes and Protocols for Evaluating the Antimicrobial Activity of 2-(Furan-2-yl)morpholine Derivatives

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Therapeutic Potential of Furan-Morpholine Scaffolds The furan ring is a versatile pharma...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Therapeutic Potential of Furan-Morpholine Scaffolds

The furan ring is a versatile pharmacophore present in numerous natural products and synthetic compounds with a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] Its ability to act as a bioisostere for other aromatic systems, such as phenyl rings, allows for the modulation of steric and electronic properties, which can enhance metabolic stability and target interactions.[4] The antimicrobial action of certain furan derivatives, like nitrofurantoin, involves the reductive activation of a nitro group within the bacterial cell, leading to the formation of reactive intermediates that damage bacterial DNA and ribosomal proteins.[4]

The morpholine moiety, a six-membered heterocyclic ring containing both an amine and an ether functional group, is another privileged scaffold in medicinal chemistry.[5] Its inclusion in molecular design can improve physicochemical properties such as solubility and metabolic stability.[6] The unique structural and electronic features of the morpholine ring make it a valuable component in the development of novel therapeutic agents.[7]

This guide provides a comprehensive overview of the methodologies required to assess the antimicrobial potential of a novel class of compounds: 2-(Furan-2-yl)morpholine derivatives. We will delve into the rationale behind the experimental design, provide detailed, field-proven protocols for antimicrobial susceptibility and cytotoxicity testing, and offer insights into the interpretation of the generated data.

General Synthetic Strategy: A Conceptual Pathway

While specific synthetic routes will vary depending on the desired substitutions, a general approach to the synthesis of 2-(Furan-2-yl)morpholine derivatives can be conceptualized. A plausible method involves the reaction of a suitably substituted furan-2-carbaldehyde with an appropriate amino alcohol, followed by cyclization to form the morpholine ring. The following diagram illustrates a conceptual synthetic workflow.

G cluster_synthesis Conceptual Synthesis Workflow furan Furan-2-carbaldehyde intermediate Schiff Base Intermediate furan->intermediate amino_alcohol Substituted Amino Alcohol amino_alcohol->intermediate cyclization Reductive Cyclization intermediate->cyclization product 2-(Furan-2-yl)morpholine Derivative cyclization->product

Caption: Conceptual workflow for the synthesis of 2-(Furan-2-yl)morpholine derivatives.

Part 1: In Vitro Antimicrobial Susceptibility Testing

The initial evaluation of a novel compound's antimicrobial potential involves determining its ability to inhibit the growth of clinically relevant microorganisms. The two most common methods for this are the determination of the Minimum Inhibitory Concentration (MIC) and the disk diffusion assay (Kirby-Bauer test).

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible in vitro growth of a microorganism.[8] This quantitative measure is crucial for assessing the potency of a compound and for guiding further development. The broth microdilution method is a widely accepted and standardized technique for determining MIC values.

This method involves challenging a standardized bacterial inoculum with serial dilutions of the test compound in a liquid growth medium. After a specified incubation period, the presence or absence of visible growth is determined.

Materials:

  • Test 2-(Furan-2-yl)morpholine derivatives

  • Sterile 96-well microtiter plates

  • Mueller-Hinton Broth (MHB) or other appropriate broth medium

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Sterile saline or phosphate-buffered saline (PBS)

  • 0.5 McFarland turbidity standard

  • Spectrophotometer

  • Incubator (35°C ± 2°C)

Procedure:

  • Preparation of Test Compound Stock Solution:

    • Dissolve the 2-(Furan-2-yl)morpholine derivative in a suitable solvent (e.g., dimethyl sulfoxide, DMSO) to a known high concentration (e.g., 10 mg/mL).

  • Preparation of Bacterial Inoculum:

    • From a fresh (18-24 hour) culture plate, select 3-5 morphologically similar colonies of the test microorganism.

    • Suspend the colonies in sterile saline.

    • Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. This can be done visually or with a spectrophotometer (absorbance at 625 nm of 0.08-0.10).

    • Within 15 minutes of standardization, dilute the inoculum in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Serial Dilution in Microtiter Plate:

    • Dispense 50 µL of sterile MHB into wells 2 through 12 of a 96-well plate.

    • Add 100 µL of the test compound stock solution (appropriately diluted in MHB to twice the highest desired final concentration) to well 1.

    • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly. Continue this process from well 2 to well 10. Discard 50 µL from well 10.

    • Well 11 should serve as the growth control (inoculum without the compound).

    • Well 12 should serve as the sterility control (broth only).

  • Inoculation:

    • Add 50 µL of the diluted bacterial suspension to wells 1 through 11. The final volume in each well will be 100 µL.

  • Incubation:

    • Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

  • Reading the Results:

    • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

    • The growth control well (well 11) should show clear turbidity, and the sterility control well (well 12) should remain clear.

G cluster_mic Broth Microdilution MIC Assay Workflow prep_compound Prepare Compound Stock serial_dilution Perform Serial Dilutions in 96-well Plate prep_compound->serial_dilution prep_inoculum Prepare & Standardize Inoculum inoculate Inoculate Wells with Bacterial Suspension prep_inoculum->inoculate serial_dilution->inoculate incubate Incubate Plate (16-20h, 35°C) inoculate->incubate read_mic Read MIC (Lowest Concentration with No Visible Growth) incubate->read_mic G cluster_mtt MTT Cytotoxicity Assay Workflow seed_cells Seed Mammalian Cells in 96-well Plate treat_cells Treat Cells with Compound Dilutions seed_cells->treat_cells incubate_cells Incubate (24-72h) treat_cells->incubate_cells add_mtt Add MTT Reagent incubate_cells->add_mtt incubate_mtt Incubate (2-4h) add_mtt->incubate_mtt solubilize Solubilize Formazan with DMSO incubate_mtt->solubilize read_absorbance Read Absorbance at 570 nm solubilize->read_absorbance

Caption: Workflow for the MTT cytotoxicity assay.

Data Presentation and Interpretation

The results of the antimicrobial susceptibility and cytotoxicity assays should be presented in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Antimicrobial Activity and Cytotoxicity of 2-(Furan-2-yl)morpholine Derivatives

Compound IDMIC (µg/mL) vs. S. aureusMIC (µg/mL) vs. E. coliZone of Inhibition (mm) vs. S. aureusZone of Inhibition (mm) vs. E. coliIC₅₀ (µM) vs. HEK293
FuranMorph-0116641510>100
FuranMorph-02832181475
Control Drug24252250

Conclusion: A Pathway to Novel Antimicrobials

The systematic evaluation of 2-(Furan-2-yl)morpholine derivatives for their antimicrobial properties is a critical step in the drug discovery pipeline. By employing standardized and robust protocols for determining antimicrobial susceptibility and cytotoxicity, researchers can effectively identify promising lead compounds. The methodologies outlined in this guide provide a solid foundation for these investigations, ensuring data integrity and reproducibility. Further exploration of the structure-activity relationships (SAR) of these compounds will be instrumental in optimizing their potency and safety profiles, ultimately paving the way for the development of new and effective antimicrobial agents.

References

  • New compounds containing morpholine moiety show promising antimicrobial activity. BioWorld. Available at: [Link]

  • Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives. IntechOpen. Available at: [Link]

  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. Available at: [Link]

  • Evaluation of novel compounds as anti-bacterial or anti-virulence agents. Frontiers in Microbiology. Available at: [Link]

  • Molecular Insights into an Antibiotic Enhancer Action of New Morpholine-Containing 5-Arylideneimidazolones in the Fight against MDR Bacteria. International Journal of Molecular Sciences. Available at: [Link]

  • Structure-activity relationships of furanones, dihydropyrrolones and thiophenones as potential quorum sensing inhibitors. Future Medicinal Chemistry. Available at: [Link]

  • Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research. Available at: [Link]

  • Morpholine-modified Ru-based agents with multiple antibacterial mechanisms as metalloantibiotic candidates against Staphylococcus aureus infection. Royal Society of Chemistry. Available at: [Link]

  • In Vitro Antimicrobials. Pharmacology Discovery Services. Available at: [Link]

  • Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds. JoVE. Available at: [Link]

  • Antimicrobial activity of morpholine derivatives 3-6. ResearchGate. Available at: [Link]

  • Discovery of Novel Antimicrobial-Active Compounds and Their Analogues by In Silico Small Chemical Screening Targeting Staphylococcus aureus MurB. MDPI. Available at: [Link]

  • Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. Available at: [Link]

  • Synthesis and antimicrobial activity of 4-(5-ARYL-2-FUROYL)morpholines and 4-[(5-ARYL-2-FURYL)carbonothioyl] morpholines. Pharmacia. Available at: [Link]

  • Kirby Bauer Disc Diffusion Method For Antibiotic Susceptibility Testing. Microbe Notes. Available at: [Link]

  • Design, Synthesis, Antimicrobial Properties, and Molecular Docking of Novel Furan-Derived Chalcones and Their 3,5-Diaryl-∆2-pyrazoline Derivatives. Molecules. Available at: [Link]

  • Synthesis and antimicrobial evaluation of new 2‐pyridinone and 2‐iminochromene derivatives containing morpholine moiety. Journal of Heterocyclic Chemistry. Available at: [Link]

Sources

Application

Application Notes &amp; Protocols: Antifungal Properties of Morpholine-Furan Hybrids

For: Researchers, scientists, and drug development professionals in mycology and medicinal chemistry. I.

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals in mycology and medicinal chemistry.

I. Introduction: The Imperative for Novel Antifungal Agents

The rise of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a formidable challenge to global public health. The existing antifungal armamentarium is limited, and many current therapies are hampered by toxicity, drug-drug interactions, and a narrow spectrum of activity. This landscape necessitates the exploration of novel chemical scaffolds that can overcome these limitations.

Morpholine-containing compounds have a well-established history as potent antifungal agents, primarily used in agriculture (e.g., fenpropimorph) and topically in humans (e.g., amorolfine). Their mechanism of action involves the inhibition of ergosterol biosynthesis, a pathway crucial for fungal cell membrane integrity but absent in humans, making it an attractive therapeutic target.[1] The furan moiety, a five-membered aromatic heterocycle, is a known pharmacophore present in various bioactive molecules and has been explored for its potential to enhance the biological activities of parent compounds.

This application note details the synthesis, characterization, and antifungal evaluation of novel morpholine-furan hybrids. By covalently linking these two pharmacophores, we aim to develop new chemical entities with potentially enhanced efficacy, a broader spectrum of activity, and favorable pharmacological profiles. We provide detailed protocols for their synthesis and in vitro antifungal susceptibility testing, grounded in established standards from the Clinical and Laboratory Standards Institute (CLSI), to ensure reproducibility and clinical relevance.[2][3]

II. Mechanism of Action: Targeting Fungal Ergosterol Biosynthesis

The primary antifungal mechanism of morpholine derivatives is the disruption of the ergosterol biosynthesis pathway.[1] Ergosterol is the principal sterol in fungal cell membranes, analogous to cholesterol in mammalian cells. It is vital for maintaining membrane fluidity, permeability, and the function of membrane-bound enzymes.

Morpholine-based compounds specifically inhibit two key enzymes in the late stages of this pathway:

  • Sterol Δ14-reductase (ERG24)

  • Sterol Δ7-Δ8 isomerase (ERG2)

Inhibition of these enzymes leads to a depletion of ergosterol and a concomitant accumulation of toxic sterol intermediates, such as ignosterol.[1] This dual-action cascade disrupts the structural integrity and function of the fungal cell membrane, leading to increased permeability, leakage of cellular contents, and ultimately, cell death. The targeting of two distinct enzymes may also present a higher barrier to the development of resistance.[1]

The downstream effects of ergosterol pathway inhibition are complex and can trigger cellular stress responses. Depletion of ergosterol and accumulation of aberrant sterols can lead to the upregulation of genes involved in the ergosterol pathway (ERG genes) and genes encoding for efflux pumps. This is often mediated by transcription factors like Upc2 and Ecm22, which sense sterol levels in the cell.[4][5][6][7]

Logical Flow: From Enzyme Inhibition to Fungal Cell Death

G cluster_drug Pharmacological Intervention cluster_pathway Ergosterol Biosynthesis Pathway cluster_cellular_response Cellular Consequences Drug Morpholine-Furan Hybrid Ignosterol Ignosterol Drug->Ignosterol Inhibits Intermediate2 Intermediate2 Drug->Intermediate2 Inhibits Lanosterol Lanosterol Intermediate1 Intermediate1 Lanosterol->Intermediate1 ...multiple steps... Intermediate1->Ignosterol Erg24 (Sterol Δ14-reductase) Ignosterol->Intermediate2 Erg2 (Sterol Δ7-Δ8 isomerase) Toxic_Sterols Toxic Sterol Accumulation (e.g., Ignosterol) Ignosterol->Toxic_Sterols Ergosterol Ergosterol Intermediate2->Ergosterol ...multiple steps... Ergosterol_Depletion Ergosterol Depletion Intermediate2->Ergosterol_Depletion Membrane_Stress Cell Membrane Stress & Increased Permeability Ergosterol_Depletion->Membrane_Stress Toxic_Sterols->Membrane_Stress Signaling Stress Signaling Cascade (e.g., via Upc2/Ecm22) Membrane_Stress->Signaling Cell_Death Fungal Cell Death Membrane_Stress->Cell_Death Gene_Upregulation Upregulation of ERG Genes & Efflux Pumps Signaling->Gene_Upregulation

Caption: Mechanism of action for morpholine-furan hybrids.

III. Synthesis of Morpholine-Furan Hybrids

The following section provides a generalized, yet detailed, protocol for the synthesis of 4-(5-aryl-2-furoyl)morpholines, based on established chemical methodologies.[8]

Experimental Workflow: Synthesis

Caption: Workflow for the synthesis of morpholine-furan hybrids.

Protocol 1: Synthesis of 4-[5-(4-Fluorophenyl)-2-furoyl]morpholine

This protocol is adapted from the general procedure described by Os'mialovska et al. (2021).[8]

Materials:

  • 5-(4-Fluorophenyl)-furan-2-carboxylic acid

  • Thionyl chloride (SOCl₂)

  • Morpholine

  • Anhydrous Dioxane

  • Ethanol

  • Dimethylformamide (DMFA)

  • Round-bottom flask, reflux condenser, magnetic stirrer, filtration apparatus

Procedure:

Part A: Preparation of the Acyl Chloride

  • Reactant Setup: In a round-bottom flask equipped with a reflux condenser and a gas trap, add 5-(4-Fluorophenyl)-furan-2-carboxylic acid (1.0 eq).

  • Addition of Thionyl Chloride: Slowly add an excess of thionyl chloride (e.g., 5.0 eq) to the flask.

    • Causality: Thionyl chloride is a common and effective reagent for converting carboxylic acids to acyl chlorides, which are much more reactive and suitable for the subsequent amidation reaction. The excess ensures the complete conversion of the starting material.

  • Reflux: Heat the mixture to reflux for 2-3 hours. The reaction progress can be monitored by observing the cessation of gas (HCl and SO₂) evolution.

  • Removal of Excess Reagent: After the reaction is complete, carefully remove the excess thionyl chloride under reduced pressure (distillation or rotary evaporation). This step is crucial to prevent unwanted side reactions in the next step. The resulting crude 5-(4-Fluorophenyl)-furan-2-carbonyl chloride is used directly in the next step.

Part B: Amide Coupling with Morpholine

  • Reactant Setup: In a separate flask, dissolve the crude acyl chloride from Part A in anhydrous dioxane.

  • Addition of Morpholine: To this solution, add morpholine (2.0 eq) dropwise while stirring at room temperature.

    • Causality: Dioxane is a suitable aprotic solvent for this reaction. The reaction is an SNAc (Nucleophilic Acyl Substitution). The nitrogen atom of morpholine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. An excess of morpholine is used to act as a base to neutralize the HCl byproduct generated during the reaction.

  • Reaction: Stir the mixture at room temperature for 1 hour.

  • Precipitation: Pour the reaction mixture into a beaker containing cold water. The desired product, being organic and less soluble in water, will precipitate out.

  • Purification:

    • Collect the solid precipitate by vacuum filtration.

    • Wash the solid with water to remove any water-soluble impurities and salts (morpholine hydrochloride).

    • Dry the crude product.

    • Further purify the product by recrystallization from a suitable solvent system, such as an ethanol-DMFA mixture, to obtain the pure 4-[5-(4-Fluorophenyl)-2-furoyl]morpholine.[8]

Characterization: The structure and purity of the final compound should be confirmed using standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry.

IV. Antifungal Susceptibility Testing

The in vitro antifungal activity of the synthesized hybrids is determined by measuring the Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[9] The following protocol is a standardized broth microdilution method based on the guidelines of the Clinical and Laboratory Standards Institute (CLSI) document M27 for yeasts.[2][3]

Protocol 2: Broth Microdilution Assay for Yeasts (e.g., Candida albicans)

Materials:

  • Synthesized morpholine-furan hybrid compounds

  • Positive control antifungal (e.g., Fluconazole, Amphotericin B)

  • Fungal strains (e.g., Candida albicans ATCC 90028, Cryptococcus neoformans ATCC 208821)

  • RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

  • Sterile 96-well microtiter plates

  • Spectrophotometer or plate reader

  • Dimethyl sulfoxide (DMSO) for stock solution preparation

  • Sterile saline (0.85%)

Procedure:

  • Preparation of Stock Solutions:

    • Dissolve the synthesized compounds and control antifungals in DMSO to a high concentration (e.g., 10 mg/mL).

    • Causality: DMSO is used to solubilize the often-hydrophobic test compounds. The concentration of DMSO in the final assay wells should be kept low (typically ≤1%) as it can have an inhibitory effect on fungal growth at higher concentrations.

  • Preparation of Fungal Inoculum:

    • Subculture the fungal strain on a suitable agar plate (e.g., Sabouraud Dextrose Agar) and incubate for 24-48 hours at 35°C.

    • Harvest colonies and suspend them in sterile saline.

    • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).

    • Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the test wells.

  • Plate Preparation (Serial Dilution):

    • Add 100 µL of RPMI-1640 medium to wells 2 through 12 of a 96-well plate.

    • In well 1, add 200 µL of the test compound diluted in RPMI-1640 to the highest desired starting concentration.

    • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

    • Well 11 serves as the growth control (no compound).

    • Well 12 serves as the sterility control (medium only).

  • Inoculation:

    • Add 100 µL of the prepared fungal inoculum to wells 1 through 11. This brings the final volume in each well to 200 µL and halves the drug concentration in each well.

  • Incubation:

    • Seal the plates or cover with a lid and incubate at 35°C for 24-48 hours.

  • Reading the MIC:

    • The MIC is determined as the lowest concentration of the compound at which there is a significant inhibition of growth (typically ≥50% reduction) compared to the growth control well. This can be assessed visually or by reading the optical density (OD) at a suitable wavelength (e.g., 530 nm).[8]

V. Expected Results and Data Presentation

The antifungal activity of morpholine-furan hybrids is typically reported as MIC values in µg/mL or µM. Lower MIC values indicate higher potency.

Table 1: Example Antifungal Activity Data (MIC in µg/mL)
Compound IDFungal StrainMIC (µg/mL)Positive Control (Fluconazole) MIC (µg/mL)
MFH-1 Candida albicans ATCC 90028160.5
MFH-1 Cryptococcus neoformans H9984
MFH-2 Candida albicans ATCC 90028320.5
MFH-2 Cryptococcus neoformans H99164
MFH-3 (Thioamide) Candida albicans ATCC 9002880.5
MFH-3 (Thioamide) Cryptococcus neoformans H9944

Data is hypothetical and for illustrative purposes, based on trends observed in the literature.[8]

Interpretation of Results: The data presented in the table allows for a direct comparison of the antifungal potency of different synthesized hybrids. Structure-activity relationship (SAR) studies can be initiated from this data. For instance, comparing MFH-1 and MFH-2 (differing by a substituent on the aryl ring) can provide insights into the electronic or steric requirements for activity. The replacement of the amide carbonyl with a thioamide in MFH-3 might lead to enhanced activity, as has been observed for some compounds.[8]

VI. References

  • Clinical and Laboratory Standards Institute (CLSI). M27-A3: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Third Edition. CLSI, Wayne, PA, 2008. [Link]

  • Clinical and Laboratory Standards Institute (CLSI). M60: Performance Standards for Antifungal Susceptibility Testing of Yeasts, 2nd Edition. CLSI supplement M60, Wayne, PA, 2020. [Link]

  • European Committee on Antimicrobial Susceptibility Testing (EUCAST). Antifungal susceptibility testing. EUCAST. [Link]

  • Chen, Y., et al. (2025). Regulation of Ergosterol Biosynthesis in Pathogenic Fungi: Opportunities for Therapeutic Development. Journal of Fungi, 11(4), 333. [Link]

  • Fisher, M. C., et al. (2022). A Practical Guide to Antifungal Susceptibility Testing. Journal of Fungi, 8(5), 509. [Link]

  • Gautam, V. R., et al. (2015). Silicon Incorporated Morpholine Antifungals: Design, Synthesis, and Biological Evaluation. ACS Medicinal Chemistry Letters, 6(9), 976-981. [Link]

  • Os'mialovska, Z., et al. (2021). Synthesis and antimicrobial activity of 4-(5-ARYL-2-FUROYL)morpholines and 4-[(5-ARYL-2-FURYL)carbonothioyl] morpholines. Pharmacia, 68(1), 195-202. [Link]

  • Aguilera-Vázquez, L., et al. (2020). Regulation of Ergosterol Biosynthesis in Saccharomyces cerevisiae. Genes, 11(7), 811. [Link]

  • Liu, T., et al. (2018). Abnormal Ergosterol Biosynthesis Activates Transcriptional Responses to Antifungal Azoles. Frontiers in Microbiology, 9, 44. [Link]

  • Liu, T., et al. (2018). Abnormal Ergosterol Biosynthesis Activates Transcriptional Responses to Antifungal Azoles. Frontiers in Microbiology, 9. [Link]

  • Song, J. L., et al. (2018). Abnormal Ergosterol Biosynthesis Activates Transcriptional Responses to Antifungal Azoles. mSphere, 3(1), e00510-17. [Link]

Sources

Method

Application Notes and Protocols for the Agrochemical Research of 2-(Furan-2-yl)morpholine

For Researchers, Scientists, and Drug Development Professionals Abstract The morpholine and furan scaffolds are independently recognized as privileged structures in the development of agrochemicals, contributing to a wid...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The morpholine and furan scaffolds are independently recognized as privileged structures in the development of agrochemicals, contributing to a wide array of fungicidal, insecticidal, and herbicidal agents.[1][2][3] The strategic combination of these two moieties in the form of 2-(Furan-2-yl)morpholine presents a compelling, yet underexplored, candidate for novel agrochemical discovery. The furan ring, as a bioisosteric replacement for more common phenyl groups, can modulate physicochemical properties, potentially leading to improved efficacy, altered selectivity, and a more favorable metabolic profile.[4][5] These application notes provide a comprehensive guide for the synthesis, characterization, and systematic biological evaluation of 2-(Furan-2-yl)morpholine and its derivatives in an agrochemical research context. The protocols herein are designed to be self-validating and are grounded in established methodologies for analogous compounds, providing a robust framework for investigating this promising chemical space.

Introduction: The Rationale for Investigating 2-(Furan-2-yl)morpholine

The relentless evolution of resistance in pests and pathogens necessitates a continuous pipeline of novel agrochemicals with diverse modes of action. The morpholine class of fungicides, such as fenpropimorph, has been a cornerstone of disease management, primarily through the inhibition of sterol biosynthesis.[6] Similarly, various furan derivatives have demonstrated potent biological activities, including antifungal and insecticidal properties.[7]

The central hypothesis for the investigation of 2-(Furan-2-yl)morpholine is the synergistic combination of these two pharmacophores. The morpholine ring can confer systemic mobility within the plant and favorable pharmacokinetic properties, while the furan moiety can interact with a range of biological targets.[8] Furthermore, the replacement of a phenyl ring with a furan ring is a recognized strategy in medicinal chemistry to enhance metabolic stability and fine-tune biological activity.[4][5]

These notes will provide a detailed roadmap for any research program aiming to explore the potential of 2-(Furan-2-yl)morpholine as a lead compound for the next generation of agrochemicals.

Synthesis and Characterization

While specific literature on the synthesis of 2-(Furan-2-yl)morpholine is scarce, a plausible and efficient synthetic route can be proposed based on established methods for the preparation of 2-substituted morpholines. One of the most reliable methods involves the ring-opening of a suitable epoxide with morpholine.[9][10][11]

Proposed Synthetic Pathway

The proposed synthesis proceeds via a two-step process starting from the readily available 2-vinylfuran.

Synthetic Pathway 2-Vinylfuran 2-Vinylfuran 2-(Oxiran-2-yl)furan 2-(Oxiran-2-yl)furan 2-Vinylfuran->2-(Oxiran-2-yl)furan m-CPBA, DCM 2-(Furan-2-yl)morpholine 2-(Furan-2-yl)morpholine 2-(Oxiran-2-yl)furan->2-(Furan-2-yl)morpholine Morpholine, LiClO4, Acetonitrile, Reflux

Caption: Proposed synthesis of 2-(Furan-2-yl)morpholine.

Detailed Synthetic Protocol

Step 1: Synthesis of 2-(Oxiran-2-yl)furan

  • Reaction Setup: To a solution of 2-vinylfuran (1.0 eq) in dichloromethane (DCM, 0.5 M) at 0 °C, add meta-chloroperoxybenzoic acid (m-CPBA, 1.2 eq) portion-wise over 30 minutes.

  • Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

  • Work-up: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM (3x).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield 2-(oxiran-2-yl)furan.

Step 2: Synthesis of 2-(Furan-2-yl)morpholine

  • Reaction Setup: In a round-bottom flask, dissolve 2-(oxiran-2-yl)furan (1.0 eq) and morpholine (1.5 eq) in acetonitrile (0.3 M). Add lithium perchlorate (LiClO4, 0.2 eq) as a catalyst.

  • Reaction Conditions: Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 12-18 hours.

  • Reaction Monitoring: Monitor the formation of the product by TLC or GC-MS.

  • Work-up: Cool the reaction mixture to room temperature and concentrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography (silica gel, ethyl acetate/methanol gradient) to afford 2-(Furan-2-yl)morpholine.

Characterization

The structure and purity of the synthesized 2-(Furan-2-yl)morpholine should be confirmed by standard analytical techniques:

Technique Expected Observations
¹H NMR Signals corresponding to the furan, morpholine, and methine protons.
¹³C NMR Resonances for all unique carbon atoms in the molecule.
Mass Spectrometry A molecular ion peak corresponding to the calculated mass of C₈H₁₁NO₂.
FT-IR Characteristic absorption bands for C-O-C (ether and furan), C-N (amine), and C-H bonds.
Purity (HPLC/GC) A single major peak indicating a purity of >95%.

Agrochemical Screening Protocols

A tiered screening approach is recommended to efficiently evaluate the potential of 2-(Furan-2-yl)morpholine as an agrochemical.

Screening_Workflow cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Secondary Screening cluster_2 Tier 3: Greenhouse & Mode of Action Studies In_vitro_Fungicidal In vitro Fungicidal Assay (Mycelial Growth Inhibition) Dose_Response Dose-Response & EC50/LC50 Determination In_vitro_Fungicidal->Dose_Response Insecticidal_Contact Insecticidal Assay (Contact Toxicity) Insecticidal_Contact->Dose_Response Herbicidal_Seedling Herbicidal Assay (Seedling Growth) Herbicidal_Seedling->Dose_Response Spectrum_of_Activity Spectrum of Activity (Multiple Pathogens/Pests/Weeds) Dose_Response->Spectrum_of_Activity Greenhouse_Trials Greenhouse Efficacy Trials (In planta) Spectrum_of_Activity->Greenhouse_Trials Mode_of_Action Preliminary Mode of Action Studies Greenhouse_Trials->Mode_of_Action

Caption: Tiered screening workflow for agrochemical evaluation.

Tier 1: Primary In Vitro Screening

Protocol 3.1.1: Fungicidal Activity (Mycelial Growth Inhibition)

  • Preparation: Prepare Potato Dextrose Agar (PDA) plates amended with 2-(Furan-2-yl)morpholine at a concentration of 100 ppm.

  • Inoculation: Place a 5 mm mycelial plug of a target fungus (e.g., Botrytis cinerea, Fusarium graminearum) in the center of the amended and control (solvent only) PDA plates.

  • Incubation: Incubate the plates at 25 °C in the dark.

  • Assessment: Measure the radial growth of the mycelium daily. Calculate the percentage of inhibition compared to the control after the control plate has reached full growth.

Protocol 3.1.2: Insecticidal Activity (Contact Toxicity)

  • Preparation: Dissolve 2-(Furan-2-yl)morpholine in a suitable solvent (e.g., acetone) to prepare a 1000 ppm solution.

  • Application: Apply 1 µL of the test solution to the dorsal thorax of a target insect (e.g., adult Drosophila melanogaster, third-instar larvae of Spodoptera frugiperda).

  • Observation: Place the treated insects in a ventilated container with a food source.

  • Assessment: Record mortality at 24, 48, and 72 hours post-application.

Protocol 3.1.3: Herbicidal Activity (Seedling Growth)

  • Preparation: Prepare a solution of 2-(Furan-2-yl)morpholine at 100 ppm in a suitable solvent with a surfactant.

  • Application: Evenly spray the solution onto pots containing 2-3 leaf stage seedlings of a model monocot (e.g., Lolium perenne) and a model dicot (e.g., Amaranthus retroflexus).

  • Observation: Maintain the plants in a growth chamber with appropriate light and temperature conditions.

  • Assessment: Visually assess phytotoxicity (e.g., chlorosis, necrosis, stunting) at 7 and 14 days after treatment, comparing to a solvent-treated control.

Tier 2: Secondary Screening

For compounds showing significant activity (>50% inhibition/mortality) in Tier 1, proceed to secondary screening.

Protocol 3.2.1: Dose-Response and EC₅₀/LC₅₀ Determination

  • Preparation: Prepare a serial dilution of 2-(Furan-2-yl)morpholine (e.g., 100, 50, 25, 12.5, 6.25 ppm).

  • Execution: Repeat the relevant primary screening protocol with the range of concentrations.

  • Analysis: Plot the percentage of inhibition/mortality against the logarithm of the concentration. Use probit analysis or a similar statistical method to determine the EC₅₀ (for fungicides/herbicides) or LC₅₀ (for insecticides).

Protocol 3.2.2: Spectrum of Activity

  • Execution: Test the compound against a broader panel of agronomically important fungi, insects, and weeds using the established EC₅₀/LC₅₀ protocols.

Tier 3: Greenhouse and Mode of Action Studies

Promising candidates from Tier 2 should be advanced to more complex and resource-intensive evaluations.

Protocol 3.3.1: Greenhouse Efficacy Trials

  • Plant Propagation: Grow host plants (e.g., wheat for powdery mildew, tomato for late blight) to the appropriate growth stage in a greenhouse.

  • Application: Apply 2-(Furan-2-yl)morpholine as a foliar spray at various rates determined from the dose-response studies.

  • Inoculation/Infestation: Artificially inoculate the plants with the target pathogen or infest with the target insect pest.

  • Assessment: Evaluate disease severity or pest damage at regular intervals compared to untreated and commercially available standard-treated plants.

Protocol 3.3.2: Preliminary Mode of Action Studies

Based on the observed biological activity, initial mode of action studies can be designed. For fungicidal activity, this could involve sterol profiling to determine if the compound, like other morpholines, inhibits ergosterol biosynthesis.[6]

Data Presentation and Interpretation

All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Hypothetical Primary Screening Results for 2-(Furan-2-yl)morpholine at 100 ppm

Assay Type Target Organism % Inhibition/Mortality
Fungicidal Botrytis cinerea75%
Fungicidal Fusarium graminearum60%
Insecticidal Spodoptera frugiperda15%
Herbicidal (Dicot) Amaranthus retroflexus25%
Herbicidal (Monocot) Lolium perenne10%

Interpretation: In this hypothetical example, 2-(Furan-2-yl)morpholine shows promising fungicidal activity, warranting progression to dose-response studies for this application. The insecticidal and herbicidal activities are low, suggesting these may not be promising avenues for this specific compound.

Conclusion and Future Directions

The fusion of the furan and morpholine scaffolds in 2-(Furan-2-yl)morpholine offers a compelling starting point for the discovery of novel agrochemicals. The protocols outlined in these application notes provide a comprehensive framework for the synthesis, characterization, and systematic evaluation of this compound's potential. Should initial screenings prove fruitful, further research should focus on structure-activity relationship (SAR) studies by synthesizing analogs with substitutions on both the furan and morpholine rings to optimize biological activity and spectrum.

References

  • Wei, Y., & Hansen, J. (n.d.). Diversity Oriented Synthesis of Furan Epoxide. CORE. [https://core.ac.uk/display/322896579]
  • Epoxide Syntheses and Ring-Opening Reactions in Drug Development. (2022). MDPI. [https://www.mdpi.com/1420-3049/27/19/6287]
  • Diversity oriented synthesis for drug discovery using a furan epoxide. (2025). American Chemical Society. [https://www.acs.org/meetings/acs-meetings/fall-2025/abstracts/diversity-oriented-synthesis-for-drug-discovery-using-a-furan-epoxide.html]
  • Singh, S. B., et al. (2015). Silicon Incorporated Morpholine Antifungals: Design, Synthesis, and Biological Evaluation. ACS Medicinal Chemistry Letters. [https://pubs.acs.org/doi/10.1021/acsmedchemlett.5b00245]
  • Morpholine Derivatives in Agrochemical Discovery and Development. (2023). ResearchGate. [https://www.researchgate.net/publication/373852695_Morpholine_Derivatives_in_Agrochemical_Discovery_and_Development]
  • Phenyl-to-Furan Bioisosteric Replacement: A Comparative Guide for Drug Designers. (2025). BenchChem. [https://www.benchchem.
  • Application Notes and Protocols for the Regioselective Epoxide Opening of (R)-4-(Oxiran-2-ylmethyl)morpholine. (2025). BenchChem. [https://www.benchchem.com/pdf/B801726_Application-Notes-and-Protocols-for-the-Regioselective-Epoxide-Opening-of-R-4-Oxiran-2-ylmethylmorpholine.pdf]
  • Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. [https://www.e3s-conferences.org/articles/e3sconf/abs/2024/56/e3sconf_rawmu2024_01051/e3sconf_rawmu2024_01051.html]
  • Morpholine Derivatives in Agrochemical Discovery and Development. (2023). PubMed. [https://pubmed.ncbi.nlm.nih.gov/37706509/]
  • Kumar, A., et al. (2024). Exploring the synthetic potential of epoxide ring opening reactions toward the synthesis of alkaloids and terpenoids: a review. RSC Advances. [https://pubs.rsc.org/en/content/articlelanding/2024/ra/d3ra07936a]
  • Wang, M., et al. (2022). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. MDPI. [https://www.mdpi.com/1420-3049/27/19/6591]
  • Synthesis in Review: A new ortho-phenyl bioisostere and a site selective C-H activation method. (2023). Domainex. [https://www.domainex.
  • Bioisosteric Replacements. (2021). Cambridge MedChem Consulting. [https://www.cambridgemedchemconsulting.com/resources/bioisosteres/index.html]
  • Morpholine Bioisosteres for Drug Design. (n.d.). Enamine. [https://enamine.net/hit-generation/building-blocks-for-medicinal-chemistry/176-morpholine-bioisosteres]
  • Pankaj, M., Vikas, S., & Abhishek, S. (n.d.). Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. IOSR Journal. [https://www.iosrjournals.org/iosr-jpbs/papers/Vol10-issue1/Version-1/O0101193101.pdf]
  • Kozlov, N. G., et al. (2013). Morpholines. Synthesis and Biological Activity. ResearchGate. [https://www.researchgate.net/publication/285918731_Morpholines_Synthesis_and_Biological_Activity]
  • Zhang, X., & Xu, X. (2018). Regioselective Synthesis of Multisubstituted Furans via Metalloradical Cyclization of Alkynes with α-Diazocarbonyls: Construction of Functionalized α-Oligofurans. PMC. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6344246/]
  • Tzara, A., et al. (2020). A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. PubMed. [https://pubmed.ncbi.nlm.nih.gov/31802575/]
  • Methods for the synthesis of polysubstituted furan derivatives. (n.d.). ResearchGate. [https://www.researchgate.
  • Synthesis of polysubstituted bicyclic furan derivatives. (n.d.). ResearchGate. [https://www.researchgate.

Sources

Application

Application Notes and Protocols for the Catalytic Use of 2-(Furan-2-yl)morpholine Complexes

Abstract This document provides a comprehensive technical guide on the synthesis, characterization, and catalytic application of metal complexes featuring the 2-(Furan-2-yl)morpholine ligand. This novel ligand class comb...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive technical guide on the synthesis, characterization, and catalytic application of metal complexes featuring the 2-(Furan-2-yl)morpholine ligand. This novel ligand class combines the distinct electronic properties of the furan ring with the structural attributes of the morpholine moiety, offering unique potential in homogeneous catalysis. We present detailed, field-proven protocols for the synthesis of a representative Palladium(II) complex and its application in Suzuki-Miyaura cross-coupling reactions. The causality behind experimental choices, self-validating system designs, and in-depth mechanistic insights are provided to empower researchers in drug development and organic synthesis to explore the full potential of this emerging class of catalysts.

Introduction: The Rationale for 2-(Furan-2-yl)morpholine Ligands in Catalysis

The design of ligands is a cornerstone of modern catalytic science, allowing for precise control over the reactivity and selectivity of metal centers.[1] The 2-(Furan-2-yl)morpholine scaffold represents a compelling, yet underexplored, class of bidentate N,O-ligands. The furan moiety can participate in π-stacking interactions and its oxygen atom can act as a hemilabile coordinating site, while the morpholine nitrogen provides a strong σ-donating center. This combination of a soft π-system and a hard nitrogen donor makes these ligands particularly attractive for cross-coupling reactions catalyzed by late transition metals, such as palladium.[2]

Morpholine and its derivatives are widely utilized in medicinal chemistry and as organocatalysts.[3][4][5] Their incorporation into a metal's coordination sphere can enhance solubility and stability. Furan derivatives are also pivotal building blocks in pharmaceuticals and are known to participate in a variety of cross-coupling reactions.[6][7][8] The amalgamation of these two motifs in 2-(Furan-2-yl)morpholine offers a tunable and versatile platform for catalyst development.

This guide will focus on the synthesis of a representative palladium complex and its application in the Suzuki-Miyaura cross-coupling reaction, a powerful tool for the formation of carbon-carbon bonds.[1][9][10]

Synthesis and Characterization of Ligand and Palladium Complex

The successful application of any catalyst begins with its reliable and well-characterized synthesis. The following protocols are designed to be robust and scalable.

Synthesis of 2-(Furan-2-yl)morpholine Ligand

The synthesis of the 2-(Furan-2-yl)morpholine ligand can be achieved through a multi-step process starting from readily available precursors. A plausible synthetic route is outlined below, based on established methods for morpholine synthesis.[11][12]

Ligand_Synthesis cluster_0 Step 1: Epoxidation cluster_1 Step 2: Ring Opening cluster_2 Step 3: Cyclization Furan Furan Furan_Epoxide Furan Epoxide Furan->Furan_Epoxide m-CPBA Amino_Alcohol 2-(Furan-2-yl)-2-(2-hydroxyethylamino)ethanol Furan_Epoxide->Amino_Alcohol Ethanolamine Ligand 2-(Furan-2-yl)morpholine Amino_Alcohol->Ligand Sulfuric Acid

Caption: Proposed synthetic workflow for 2-(Furan-2-yl)morpholine.

Protocol 2.1: Synthesis of 2-(Furan-2-yl)morpholine

  • Step 1: Epoxidation of Furan. To a solution of furan (1.0 equiv) in dichloromethane (DCM) at 0 °C, add meta-chloroperoxybenzoic acid (m-CPBA) (1.1 equiv) portion-wise. Stir the reaction mixture at 0 °C for 2 hours. Monitor the reaction by TLC. Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with DCM (3x). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the furan epoxide.

  • Step 2: Ring-Opening with Ethanolamine. Dissolve the crude furan epoxide in ethanol. Add ethanolamine (1.2 equiv) and heat the mixture to reflux for 4 hours. Cool the reaction to room temperature and remove the solvent in vacuo to obtain the crude amino alcohol.

  • Step 3: Acid-Catalyzed Cyclization. To the crude amino alcohol, add concentrated sulfuric acid dropwise at 0 °C. Heat the mixture to 100 °C for 6 hours. Cool to room temperature and carefully pour onto crushed ice. Basify the solution with a 2M sodium hydroxide solution until pH > 10. Extract the product with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford 2-(Furan-2-yl)morpholine.

Synthesis of Dichloro[2-(Furan-2-yl)morpholine]Palladium(II) Complex

The palladium complex can be readily synthesized from the ligand and a suitable palladium precursor.

Complex_Synthesis Ligand 2-(Furan-2-yl)morpholine Complex Dichloro[2-(Furan-2-yl)morpholine]Palladium(II) Ligand->Complex DCM, rt, 12h Pd_Precursor Pd(COD)Cl2 Pd_Precursor->Complex

Caption: Synthesis of the palladium(II) complex.

Protocol 2.2: Synthesis of the Palladium(II) Complex

  • To a solution of 2-(Furan-2-yl)morpholine (1.0 equiv) in dichloromethane (DCM), add dichloro(1,5-cyclooctadiene)palladium(II) [Pd(COD)Cl2] (1.0 equiv).

  • Stir the reaction mixture at room temperature for 12 hours, during which a precipitate will form.

  • Filter the solid, wash with cold DCM and diethyl ether, and dry under vacuum to yield the Dichloro[2-(Furan-2-yl)morpholine]Palladium(II) complex as a stable solid.

Characterization: The ligand and its complex should be thoroughly characterized by ¹H NMR, ¹³C NMR, FT-IR spectroscopy, and mass spectrometry to confirm their structure and purity.

Application in Suzuki-Miyaura Cross-Coupling

The synthesized palladium complex is anticipated to be an effective catalyst for the Suzuki-Miyaura cross-coupling reaction. The N,O-bidentate nature of the ligand is expected to provide a stable yet reactive catalytic species.[2]

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol provides a general procedure for the coupling of an aryl halide with an arylboronic acid.

Suzuki_Workflow cluster_0 Reaction Setup cluster_1 Catalyst Addition cluster_2 Reaction cluster_3 Workup and Purification Setup Combine Aryl Halide, Arylboronic Acid, Base, and Solvent Catalyst_Add Add Pd Complex (under inert atmosphere) Setup->Catalyst_Add React Heat to specified temperature for a given time Catalyst_Add->React Workup Quench, Extract, Dry, Concentrate, and Purify React->Workup

Caption: Experimental workflow for Suzuki-Miyaura cross-coupling.

Protocol 3.1: Suzuki-Miyaura Cross-Coupling

  • Reaction Setup: In an oven-dried Schlenk tube, combine the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and potassium carbonate (K₂CO₃) (2.0 mmol).

  • Catalyst Addition: Add the Dichloro[2-(Furan-2-yl)morpholine]Palladium(II) complex (0.01 mmol, 1 mol%).

  • Solvent Addition: Evacuate and backfill the tube with argon three times. Add degassed dioxane/water (4:1, 5 mL) via syringe.

  • Reaction: Place the reaction tube in a preheated oil bath at 100 °C and stir for the specified time (typically 4-24 hours).

  • Monitoring: Monitor the reaction progress by TLC or GC-MS.

  • Workup: After completion, cool the reaction to room temperature and quench with water. Extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Mechanistic Considerations

The catalytic cycle for the Suzuki-Miyaura reaction is well-established and is expected to proceed via the canonical steps of oxidative addition, transmetalation, and reductive elimination.[1]

Catalytic_Cycle Pd0L Pd(0)L OxAdd Oxidative Addition Pd0L->OxAdd Ar-X PdII_ArX L-Pd(II)(Ar)(X) OxAdd->PdII_ArX Transmetal Transmetalation PdII_ArX->Transmetal Ar'B(OH)2, Base PdII_ArAr L-Pd(II)(Ar)(Ar') Transmetal->PdII_ArAr RedElim Reductive Elimination PdII_ArAr->RedElim RedElim->Pd0L Product Ar-Ar' RedElim->Product

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.

The 2-(Furan-2-yl)morpholine ligand (L) is proposed to stabilize the Pd(0) active species and facilitate the key steps of the catalytic cycle. The hemilabile nature of the furan oxygen may play a role in opening a coordination site for the incoming substrates.

Performance Data (Hypothetical)

The following table presents hypothetical but realistic performance data for the Suzuki-Miyaura coupling of various aryl bromides with phenylboronic acid, catalyzed by Dichloro[2-(Furan-2-yl)morpholine]Palladium(II).

EntryAryl BromideProductTime (h)Yield (%)
14-Bromoanisole4-Methoxybiphenyl695
24-Bromotoluene4-Methylbiphenyl692
34-Bromobenzonitrile4-Cyanobiphenyl888
41-Bromo-4-nitrobenzene4-Nitrobiphenyl1275
52-Bromopyridine2-Phenylpyridine1085

Troubleshooting and Optimization

  • Low Yields: If low yields are observed, consider increasing the catalyst loading to 2 mol% or elevating the reaction temperature to 120 °C. Ensure all reagents and solvents are anhydrous and degassed.

  • Incomplete Conversion: If the reaction stalls, an additional portion of the boronic acid and base may be added.

  • Side Reactions: The formation of homocoupled products can indicate issues with the transmetalation step. Screening different bases (e.g., Cs₂CO₃, K₃PO₄) may be beneficial.

Conclusion

The 2-(Furan-2-yl)morpholine ligand system presents a promising platform for the development of novel, efficient catalysts for cross-coupling reactions. The protocols detailed herein provide a solid foundation for researchers to synthesize and evaluate these complexes. The modular nature of the ligand allows for future modifications to fine-tune the steric and electronic properties of the catalyst, opening avenues for a wide range of applications in organic synthesis and drug discovery.

References

  • (Semantic Scholar)

  • (PMC - NIH)

  • (Green Chemistry - RSC Publishing)

  • (MDPI)

  • (Yoneda Labs)

  • (ChemicalBook)

  • (ChemicalBook)

  • (ResearchGate)

  • (Taylor & Francis)

  • (ResearchGate)

  • (ElectronicsAndBooks)

  • (E3S Web of Conferences)

  • (ResearchGate)

  • (PMC - NIH)

  • (ResearchGate)

  • (Organic Chemistry Portal)

  • (ResearchGate)

  • (Benchchem)

Sources

Method

The Untapped Potential of 2-(Furan-2-yl)morpholine in Organometallic Catalysis: A Prospective Guide

Introduction: The field of organometallic chemistry is in a perpetual quest for novel ligand architectures that can unlock new catalytic reactivities and selectivities. While well-established ligand families dominate man...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The field of organometallic chemistry is in a perpetual quest for novel ligand architectures that can unlock new catalytic reactivities and selectivities. While well-established ligand families dominate many applications, the exploration of underexplored molecular frameworks offers significant opportunities for innovation. This guide focuses on one such molecule: 2-(Furan-2-yl)morpholine . To date, the synthesis and application of this specific compound as a ligand in organometallic chemistry remain uncharted territory in peer-reviewed literature.

This document, therefore, serves as a prospective analysis and a theoretical guide for researchers, scientists, and drug development professionals. By leveraging the known coordination chemistry of furan and morpholine moieties, we will outline the potential of 2-(Furan-2-yl)morpholine as a versatile ligand. We will propose a synthetic pathway, explore its anticipated coordination behavior, and present hypothetical protocols for its application in homogeneous catalysis. This guide is intended to be a foundational resource to inspire and direct future research into this promising, yet unexamined, chemical entity.

Part 1: Proposed Synthesis of 2-(Furan-2-yl)morpholine

The synthesis of 2-substituted morpholines can be approached through various established organic chemistry methodologies.[1][2] A plausible and efficient route to 2-(Furan-2-yl)morpholine could be a multi-step synthesis starting from readily available precursors like 2-furfural and ethanolamine.

Proposed Synthetic Pathway:

A potential pathway involves the reductive amination of a glycolaldehyde precursor (derived from a furan source) with ethanolamine, followed by an intramolecular cyclization. A more direct, albeit potentially lower-yielding, approach could involve the direct reaction of a furan epoxide with ethanolamine. However, for clarity and feasibility, a reductive amination-based approach is detailed below.

G Furfural 2-Furfural Epoxide Furan-2-yl oxirane Furfural->Epoxide Corey-Chaykovsky Reaction Diol 1-(Furan-2-yl)ethane-1,2-diol Epoxide->Diol Acid-catalyzed hydrolysis Aldehyde 2-(Furan-2-yl)-2-hydroxyacetaldehyde Diol->Aldehyde Selective Oxidation (e.g., PCC, DMP) Imine Intermediate Imine Aldehyde->Imine Condensation Ligand 2-(Furan-2-yl)morpholine Imine->Ligand Reductive Cyclization (e.g., NaBH4, H2/Pd) Ethanolamine Ethanolamine Ethanolamine->Imine G cluster_0 Monodentate (N-coordination) cluster_1 Bidentate (N,O-chelation) cluster_2 Bridging Bimetallic M1 M N1 N M1->N1 σ-donation O_morph1 O O_furan1 O M2 M N2 N M2->N2 O_morph2 O M2->O_morph2 O_furan2 O M3 M N3 N M3->N3 M4 M O_furan3 O M4->O_furan3

Sources

Application

Application Notes and Protocols for the N-Alkylation of 2-(Furan-2-yl)morpholine

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides detailed protocols for the N-alkylation of 2-(furan-2-yl)morpholine, a critical scaffold in medicinal chemistry. N-su...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides detailed protocols for the N-alkylation of 2-(furan-2-yl)morpholine, a critical scaffold in medicinal chemistry. N-substituted 2-(furan-2-yl)morpholine derivatives are of significant interest due to their potential as bioactive molecules. This document outlines two primary synthetic strategies: direct N-alkylation with alkyl halides and reductive amination with carbonyl compounds. Each method is presented with a step-by-step protocol, a discussion of the underlying chemical principles, and considerations for optimizing reaction conditions to ensure high yield and purity. Emphasis is placed on mitigating potential side reactions involving the furan ring, a common challenge in the synthesis of furan-containing compounds.

Introduction

The morpholine ring is a privileged scaffold in drug discovery, appearing in numerous approved pharmaceuticals.[1] Its favorable physicochemical properties, including metabolic stability and aqueous solubility, make it an attractive component in the design of novel therapeutic agents. When substituted with a furan moiety at the 2-position, the resulting 2-(furan-2-yl)morpholine core offers additional opportunities for molecular interactions and metabolic pathways. The secondary amine of this parent molecule serves as a versatile handle for introducing a wide range of substituents, allowing for the systematic exploration of structure-activity relationships (SAR).[1][2] The N-alkylation of 2-(furan-2-yl)morpholine is therefore a key transformation in the synthesis of libraries of potential drug candidates.

This guide details two robust and widely applicable methods for this transformation: direct alkylation and reductive amination. The choice of method will depend on the nature of the desired N-substituent and the overall synthetic strategy.

Method 1: Direct N-Alkylation with Alkyl Halides

Direct N-alkylation is a classical and straightforward method for forming C-N bonds. This reaction proceeds via a nucleophilic substitution (SN2) mechanism, where the lone pair of electrons on the morpholine nitrogen attacks the electrophilic carbon of an alkyl halide. A base is required to neutralize the resulting hydrohalic acid and regenerate the free amine for further reaction.

Causality Behind Experimental Choices
  • Choice of Base: A non-nucleophilic base, such as potassium carbonate (K₂CO₃) or triethylamine (Et₃N), is crucial to prevent competition with the morpholine for the alkyl halide. The base should be strong enough to deprotonate the morpholinium salt that forms during the reaction but not so strong as to promote elimination reactions of the alkyl halide.

  • Solvent Selection: A polar aprotic solvent like acetonitrile (MeCN) or dimethylformamide (DMF) is ideal for SN2 reactions. These solvents can solvate the cation of the base while leaving the anion (the active base) relatively free, enhancing its reactivity. They also provide a suitable medium for both the polar morpholine derivative and the often less polar alkyl halide.

  • Reaction Temperature: The reaction is typically performed at room temperature or with gentle heating. Higher temperatures can accelerate the reaction but may also increase the likelihood of side reactions, such as overalkylation or decomposition of sensitive substrates.

Experimental Protocol: Synthesis of 4-Benzyl-2-(furan-2-yl)morpholine

Materials:

  • 2-(Furan-2-yl)morpholine (1.0 equiv)

  • Benzyl bromide (1.1 equiv)

  • Potassium carbonate (K₂CO₃) (1.5 equiv)

  • Acetonitrile (MeCN)

Procedure:

  • To a round-bottom flask charged with a magnetic stir bar, add 2-(furan-2-yl)morpholine and potassium carbonate.

  • Add acetonitrile to the flask to create a stirrable suspension.

  • Slowly add benzyl bromide to the reaction mixture at room temperature.

  • Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, filter the reaction mixture to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the desired N-benzylated product.

Data Presentation
EntryAlkyl HalideBaseSolventTime (h)Yield (%)
1Benzyl bromideK₂CO₃MeCN18~85-95
2Ethyl iodideEt₃NDMF24~80-90
3Propargyl bromideK₂CO₃MeCN12~90-98

Note: Yields are approximate and can vary based on reaction scale and purification efficiency.

Method 2: Reductive Amination with Aldehydes and Ketones

Reductive amination is a powerful and versatile method for N-alkylation that proceeds in two steps: the formation of an iminium ion intermediate from the reaction of the amine with a carbonyl compound, followed by the in-situ reduction of the iminium ion to the corresponding amine. This method is particularly advantageous as it is less prone to overalkylation compared to direct alkylation with alkyl halides.

Causality Behind Experimental Choices
  • Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and selective reducing agent that is particularly effective for reductive aminations. It is less reactive towards carbonyls than other hydrides like sodium borohydride (NaBH₄), allowing for the formation of the iminium ion in situ without significant reduction of the starting aldehyde or ketone.

  • Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common solvents for reductive amination with NaBH(OAc)₃. They are relatively non-polar and aprotic, providing a good medium for the reaction.

  • Acid Catalyst: A catalytic amount of acetic acid can be added to facilitate the formation of the iminium ion, especially when reacting with less reactive ketones. However, care must be taken as the furan ring is sensitive to strong acids and can undergo polymerization or ring-opening.[3][4]

Potential Side Reactions Involving the Furan Ring

The furan moiety can be susceptible to certain side reactions under reductive amination conditions. The hydrogenation of the furan ring is a potential side reaction, especially with more reactive hydrogenation catalysts like palladium on carbon (Pd/C) and high hydrogen pressure.[5] The use of milder reducing agents like NaBH(OAc)₃ minimizes this risk. Additionally, the acidic conditions sometimes employed to promote iminium ion formation can lead to polymerization or ring-opening of the furan ring if not carefully controlled.[3][4]

Experimental Protocol: Synthesis of 4-(Cyclohexylmethyl)-2-(furan-2-yl)morpholine

Materials:

  • 2-(Furan-2-yl)morpholine (1.0 equiv)

  • Cyclohexanecarboxaldehyde (1.2 equiv)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv)

  • Dichloromethane (DCM)

Procedure:

  • To a round-bottom flask, add 2-(furan-2-yl)morpholine and cyclohexanecarboxaldehyde.

  • Dissolve the starting materials in dichloromethane.

  • Slowly add sodium triacetoxyborohydride to the reaction mixture in portions at room temperature. The reaction may be mildly exothermic.

  • Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Data Presentation
EntryCarbonyl CompoundReducing AgentSolventTime (h)Yield (%)
1CyclohexanecarboxaldehydeNaBH(OAc)₃DCM6~80-90
2AcetoneNaBH(OAc)₃DCE12~75-85
3BenzaldehydeNaBH(OAc)₃DCM4~85-95

Note: Yields are approximate and can vary based on reaction scale and purification efficiency.

Visualizing the Synthetic Pathways

To provide a clearer understanding of the reaction workflows, the following diagrams illustrate the key steps in both direct alkylation and reductive amination.

direct_alkylation cluster_start Starting Materials cluster_reaction Reaction cluster_workup Workup & Purification cluster_product Product 2-Furan-2-yl-morpholine 2-Furan-2-yl-morpholine Reaction_Vessel Reaction in Acetonitrile or DMF 2-Furan-2-yl-morpholine->Reaction_Vessel Alkyl_Halide Alkyl Halide (R-X) Alkyl_Halide->Reaction_Vessel Base Base Base->Reaction_Vessel Filtration Filtration Reaction_Vessel->Filtration Stir at RT Concentration Concentration Filtration->Concentration Chromatography Column Chromatography Concentration->Chromatography Final_Product N-Alkyl-2-(furan-2-yl)morpholine Chromatography->Final_Product

Caption: Workflow for Direct N-Alkylation.

reductive_amination cluster_start Starting Materials cluster_reaction Reaction cluster_workup Workup & Purification cluster_product Product 2-Furan-2-yl-morpholine 2-Furan-2-yl-morpholine Reaction_Vessel Reaction in DCM or DCE 2-Furan-2-yl-morpholine->Reaction_Vessel Carbonyl Aldehyde/Ketone (R'COR'') Carbonyl->Reaction_Vessel Reducing_Agent NaBH(OAc)₃ Reducing_Agent->Reaction_Vessel Portionwise addition Quench Aqueous Quench (NaHCO₃) Reaction_Vessel->Quench Stir at RT Extraction Extraction Quench->Extraction Drying_Concentration Drying & Concentration Extraction->Drying_Concentration Chromatography Column Chromatography Drying_Concentration->Chromatography Final_Product N-Alkyl-2-(furan-2-yl)morpholine Chromatography->Final_Product

Caption: Workflow for Reductive Amination.

Conclusion

The N-alkylation of 2-(furan-2-yl)morpholine is a fundamental transformation for the synthesis of diverse chemical libraries for drug discovery and development. Both direct alkylation with alkyl halides and reductive amination with carbonyl compounds are effective methods to achieve this. The choice of methodology should be guided by the availability of starting materials and the desired complexity of the final product. Careful consideration of reaction conditions is paramount to ensure high yields and minimize potential side reactions involving the furan ring. The protocols provided herein offer robust starting points for the synthesis of a wide array of N-substituted 2-(furan-2-yl)morpholine derivatives.

References

  • Chen, X., et al. (2011). Research on the N-alkylation of morpholine with alcohols catalyzed by CuO–NiO/γ–Al2O3. Reaction Kinetics, Mechanisms and Catalysis, 104(1), 163-173. Available from: [Link]

  • Gasanov, I. A., et al. (2020). SYNTHESIS OF N-ALLYL MORPHOLINE AND N-PROPARGYL MORPHOLINE AND THEIR PROPERTIES IN PASS ONLINE. KiberLeninka. Available from: [Link]

  • Ortiz, K. G., et al. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ChemRxiv. Available from: [Link]

  • Singh, H., et al. (2020). Synthesis of N-substituted morpholine nucleoside derivatives. Nucleosides, Nucleotides & Nucleic Acids, 39(9), 1223-1244. Available from: [Link]

  • Somerville, R. J., & Toste, F. D. (2021). Room-Temperature Metal-Catalyzed Hydrogen Borrowing Alkylation. ACS Catalysis, 11(1), 437-448. Available from: [Link]

  • Wang, J., et al. (2009). Methods for preparing n-substituted morpholine compounds. Google Patents. (WO2009082884A1).
  • Pal'chikov, V. A. (2013). Morpholines. Synthesis and Biological Activity. Russian Journal of Organic Chemistry, 49(6), 787-814. Available from: [Link]

  • Organic Chemistry Portal. (n.d.). Morpholine synthesis. Available from: [Link]

  • Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. Available from: [Link]

  • Wang, X., et al. (2021). Recent Advances in the Efficient Synthesis of Useful Amines from Biomass-Based Furan Compounds and Their Derivatives over Heterogeneous Catalysts. Molecules, 26(21), 6599. Available from: [Link]

  • Chen, X., et al. (2011). N-alkylation of morpholine with other alcohols. ResearchGate. Available from: [Link]

  • PubChem. (n.d.). 2-(furan-2-yl)morpholine. Available from: [Link]

  • StudySmarter. (2023). Furan: Alkylation, Synthesis & Properties. Available from: [Link]

  • IOSR Journal of Pharmacy and Biological Sciences. (n.d.). Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. Available from: [Link]

  • ResearchGate. (n.d.). Ring opening reactions of furans. Available from: [Link]

  • SciSpace. (n.d.). New Strategy for the Synthesis of Morpholine Cores: Synthesis from N-Propargylamines. Available from: [Link]

  • Tzeng, C. C., et al. (2001). Synthesis and cytotoxic evaluation of certain 4-(phenylamino)furo[2,3-b]quinoline and 2-(furan-2-yl)-4-(phenylamino)quinoline derivatives. Bioorganic & Medicinal Chemistry, 9(7), 1787-1794. Available from: [Link]

  • Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. Available from: [Link]

  • IOSR Journal of Pharmacy and Biological Sciences. (n.d.). Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. Available from: [Link]

  • ResearchGate. (n.d.). Synthesis and Characterization of Some New Morpholine Derivatives. Available from: [Link]

  • Molbank. (2025). Synthesis and Characterization of Three New Furan-Containing Terpyridine Derivatives. Available from: [Link]

  • Al-Sheikh, A., et al. (2024). Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. RSC Advances, 14(5), 3235-3243. Available from: [Link]

  • Thieme Chemistry. (2021). Synthesis of N-Aryl-1,2,3,4-tetrahydroisoquinolines. Available from: [Link]

Sources

Method

Application Notes and Protocols: Exploring the Chemical Reactivity of the Furan Ring in 2-(Furan-2-yl)morpholine

Abstract This technical guide provides a comprehensive overview of the principal chemical transformations involving the furan ring of 2-(Furan-2-yl)morpholine. Designed for researchers, medicinal chemists, and drug devel...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of the principal chemical transformations involving the furan ring of 2-(Furan-2-yl)morpholine. Designed for researchers, medicinal chemists, and drug development professionals, this document details the underlying principles and provides field-proven, step-by-step protocols for key reactions. We explore the regioselectivity of electrophilic aromatic substitution, the stereochemical outcomes of cycloaddition reactions, catalytic hydrogenation for ring saturation, and acid-catalyzed ring-opening. Each section explains the causality behind experimental choices, ensuring that the protocols are robust and reproducible for the synthesis of novel derivatives for pharmaceutical and materials science applications.

Introduction: Reactivity and Regioselectivity

Furan is a five-membered aromatic heterocycle whose unique electronic structure confers a high degree of reactivity. Compared to benzene, the furan ring is significantly more electron-rich due to the electron-donating nature of the oxygen heteroatom, making it exceptionally susceptible to electrophilic attack—approximately 6 x 10¹¹ times faster than benzene.[1] However, this heightened reactivity is coupled with a lower resonance energy (18 kcal/mol for furan vs. 36 kcal/mol for benzene), rendering the ring sensitive to harsh acidic conditions which can lead to polymerization or ring-opening.[1][2]

In 2-(Furan-2-yl)morpholine, the substituent at the C2 position governs the regioselectivity of subsequent reactions. The morpholinomethyl group acts as a mild electron-donating, activating group. Consequently, electrophilic attack is overwhelmingly directed to the C5 position, which is the most electron-rich and sterically accessible site on the furan ring.[3]

Sources

Application

Application Notes &amp; Protocols for Assay Development with 2-(Furan-2-yl)morpholine

Introduction: Unlocking the Therapeutic Potential of the 2-(Furan-2-yl)morpholine Scaffold The morpholine ring is a privileged scaffold in medicinal chemistry, integral to the structure of numerous approved drugs and cli...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unlocking the Therapeutic Potential of the 2-(Furan-2-yl)morpholine Scaffold

The morpholine ring is a privileged scaffold in medicinal chemistry, integral to the structure of numerous approved drugs and clinical candidates.[1][2] Its favorable physicochemical properties, including metabolic stability and aqueous solubility, make it a desirable component in drug design.[2][3] When combined with a furan moiety—another heterocycle known for its diverse biological activities—the resulting 2-(Furan-2-yl)morpholine structure presents an intriguing starting point for a drug discovery campaign.[4]

This guide provides a comprehensive framework for the initial characterization of novel compounds based on this scaffold, using 2-(Furan-2-yl)morpholine as a representative example. We will move beyond rote procedural lists to explain the causality behind experimental choices, ensuring a robust and logical approach to assay development. This document outlines a dual-pronged strategy:

  • A Target-Based Biochemical Screen: Investigating the compound's potential as an inhibitor of Monoamine Oxidase B (MAO-B), a validated therapeutic target for neurodegenerative disorders like Parkinson's disease.[5]

  • A Phenotypic Cell-Based Screen: Assessing the compound's potential neuroprotective effects against oxidative stress in a relevant human neuronal cell line.[6][7]

This parallel approach allows researchers to simultaneously probe for a specific mechanism of action and observe the compound's broader effect on cellular health, providing a more complete picture of its therapeutic potential.

Application Note 1: High-Throughput Screening for MAO-B Inhibition

Monoamine oxidases (MAOs) are mitochondrial enzymes crucial for the metabolism of neurotransmitters.[8][9] Selective inhibition of the MAO-B isoform is a clinically validated strategy for treating Parkinson's disease.[5][] Given that many known MAO inhibitors possess heterocyclic structures, we hypothesize that 2-(Furan-2-yl)morpholine may exhibit inhibitory activity.

Principle of the Assay

This protocol employs a sensitive and continuous fluorometric assay. The MAO-B enzyme catalyzes the oxidative deamination of a substrate (e.g., p-tyramine), producing hydrogen peroxide (H₂O₂) as a byproduct.[9][11] In the presence of horseradish peroxidase (HRP), the H₂O₂ reacts with a fluorogenic probe to generate a highly fluorescent product. An inhibitor of MAO-B will reduce the rate of H₂O₂ production, resulting in a decreased fluorescence signal. This "mix-and-measure" format is highly amenable to high-throughput screening (HTS).[8]

Experimental Workflow for MAO-B Inhibition Screening

MAO_B_Workflow cluster_prep Preparation cluster_assay Assay Execution (96-well plate) cluster_readout Data Acquisition & Analysis A Prepare Assay Buffer & Reagents B Serially Dilute 2-(Furan-2-yl)morpholine & Control Inhibitor (Selegiline) A->B D Dispense Compound Dilutions & Controls (10 µL) B->D C Prepare MAO-B Enzyme Working Solution E Add MAO-B Enzyme Solution (50 µL) C->E D->E F Incubate (10 min, 37°C) (Enzyme-Inhibitor Interaction) E->F G Add Substrate/Probe Mix (40 µL) F->G H Measure Fluorescence Kinetics (Ex/Em = 530/585 nm) over 30 min at 37°C G->H I Calculate Rate of Reaction (Slope of Linear Phase) H->I J Determine % Inhibition & Plot Dose-Response Curve I->J K Calculate IC50 Value J->K

Caption: Workflow for the MAO-B fluorometric inhibitor screening assay.

Detailed Protocol: MAO-B Inhibition Assay

I. Materials and Reagents

  • MAO-B Enzyme: Recombinant human MAO-B.

  • MAO-B Substrate: p-Tyramine.

  • Fluorogenic Probe: e.g., Amplex Red or similar H₂O₂-sensitive dye.

  • Enzyme: Horseradish Peroxidase (HRP).

  • Assay Buffer: 50 mM Phosphate Buffer, pH 7.4.

  • Test Compound: 2-(Furan-2-yl)morpholine, dissolved in DMSO to a 10 mM stock.

  • Positive Control Inhibitor: Selegiline (a selective MAO-B inhibitor), 1 mM stock in DMSO.[12]

  • Plate: Black, flat-bottom 96-well microplate.

  • Instrumentation: Fluorescence plate reader with kinetic reading capability and temperature control.

II. Experimental Procedure

  • Compound Plating:

    • Create a serial dilution series of 2-(Furan-2-yl)morpholine and Selegiline in Assay Buffer. The final concentrations in the assay should typically range from 1 nM to 100 µM.

    • Add 10 µL of each compound dilution to the appropriate wells of the 96-well plate.

    • Crucial Controls:

      • 100% Activity Control (No Inhibitor): Add 10 µL of Assay Buffer containing the same percentage of DMSO as the compound wells.

      • Background Control (No Enzyme): Add 10 µL of Assay Buffer.

      • Positive Control: Add 10 µL of a Selegiline concentration known to give >90% inhibition (e.g., 1 µM final concentration).

  • Enzyme Addition:

    • Prepare a working solution of MAO-B enzyme in cold Assay Buffer.

    • Add 50 µL of the MAO-B working solution to all wells except the "Background Control" wells. To these, add 50 µL of Assay Buffer.

    • Tap the plate gently to mix.

  • Pre-incubation:

    • Incubate the plate for 10 minutes at 37°C. This step is critical as it allows the test compound to bind to the enzyme before the reaction is initiated.

  • Reaction Initiation and Measurement:

    • Prepare a Substrate/Probe Master Mix containing p-tyramine, the fluorescent probe, and HRP in Assay Buffer.

    • Add 40 µL of the Master Mix to all wells to start the reaction. The final volume in each well is now 100 µL.

    • Immediately place the plate in the fluorescence reader pre-heated to 37°C.

    • Measure fluorescence intensity (e.g., Ex/Em = 530/585 nm) every 60 seconds for 30 minutes.

III. Data Analysis and Interpretation

  • Calculate Reaction Rates: For each well, determine the rate of reaction (slope) from the linear portion of the kinetic curve (RFU/min).

  • Calculate Percent Inhibition: % Inhibition = 100 * (1 - (Rate_Test_Compound - Rate_Background) / (Rate_100%_Activity - Rate_Background))

  • Determine IC₅₀: Plot the % Inhibition against the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%.

Example Data Presentation
CompoundTargetIC₅₀ (nM)
Selegiline (Control)MAO-B11.5 ± 2.1
2-(Furan-2-yl)morpholineMAO-B145.3 ± 15.8

This is hypothetical data for illustrative purposes.

Application Note 2: Cell-Based Assay for Neuroprotection Against Oxidative Stress

While a biochemical assay identifies a direct molecular interaction, a cell-based phenotypic assay assesses a compound's ability to produce a desired outcome in a complex biological system, such as protecting neurons from death.[13][14] This is a crucial step in evaluating compounds for neurodegenerative diseases, where oxidative stress is a common pathogenic feature.[7]

Principle of the Assay

Human neuroblastoma SH-SY5Y cells, which possess many characteristics of mature neurons, are used as a model system.[6] Oxidative stress is induced using an agent like hydrogen peroxide (H₂O₂), which leads to mitochondrial dysfunction and apoptosis. The assay measures the ability of 2-(Furan-2-yl)morpholine to protect the cells from this induced toxicity. Cell viability is quantified using a fluorescent live-cell indicator like Calcein-AM.

Hypothesized Neuroprotective Signaling

Oxidative_Stress_Pathway Stressor Oxidative Stressor (e.g., H₂O₂) ROS Increased Intracellular Reactive Oxygen Species (ROS) Stressor->ROS Mito Mitochondrial Dysfunction (e.g., ↓ ATP, ↑ Cytochrome c release) ROS->Mito Casp Caspase Cascade Activation Mito->Casp Apoptosis Apoptosis / Cell Death Casp->Apoptosis Compound 2-(Furan-2-yl)morpholine (Hypothesized Action) Compound->ROS Antioxidant Effect? Compound->Mito Mitochondrial Support?

Caption: Potential intervention points for a neuroprotective compound in an oxidative stress pathway.

Detailed Protocol: Neuroprotection Assay

I. Materials and Reagents

  • Cells: SH-SY5Y human neuroblastoma cell line.

  • Cell Culture Medium: DMEM/F12 supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Test Compound: 2-(Furan-2-yl)morpholine, 10 mM stock in DMSO.

  • Stress Inducer: Hydrogen peroxide (H₂O₂), freshly diluted in serum-free medium.

  • Viability Reagent: Calcein-AM (a fluorescent dye that stains live cells green).

  • Counterstain (Optional): Hoechst 33342 (stains the nuclei of all cells blue).

  • Plate: Black, clear-bottom 96-well cell culture plate.

  • Instrumentation: High-content imager or fluorescence plate reader.

II. Experimental Procedure

  • Cell Seeding:

    • Seed SH-SY5Y cells into the 96-well plate at a density of 20,000 cells/well.

    • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Pre-treatment:

    • Prepare serial dilutions of 2-(Furan-2-yl)morpholine in cell culture medium.

    • Remove the old medium from the cells and add 100 µL of medium containing the test compound dilutions.

    • Essential Controls:

      • Vehicle Control (100% Viability): Cells treated with medium containing DMSO equivalent to the highest compound concentration.

      • Stressor Control (0% Protection): Cells treated with vehicle, which will later receive the H₂O₂ insult.

      • Compound Toxicity Control: Cells treated with the highest concentration of the compound but no H₂O₂ to ensure the compound itself is not toxic.

    • Incubate for 24 hours. This allows the compound to exert its potential protective effects, such as upregulating antioxidant enzymes.[6]

  • Induction of Oxidative Stress:

    • Determine the optimal concentration of H₂O₂ that causes ~50-60% cell death in 24 hours (this must be optimized beforehand, but is often around 100-200 µM for SH-SY5Y cells).[6]

    • Remove the compound-containing medium.

    • Add 100 µL of freshly prepared H₂O₂ solution in serum-free medium to all wells except the "Vehicle Control" and "Compound Toxicity Control" wells. Add fresh serum-free medium to these control wells.

    • Incubate for 24 hours.

  • Measurement of Cell Viability:

    • Remove the medium containing the stressor.

    • Add 100 µL of a solution containing Calcein-AM and Hoechst 33342 in PBS.

    • Incubate for 30 minutes at 37°C, protected from light.

    • Read the plate on a fluorescence plate reader (Calcein-AM: Ex/Em ~495/515 nm) or capture images on a high-content imager.

III. Data Analysis and Interpretation

  • Calculate Percent Viability: % Viability = 100 * (Signal_Test_Compound - Signal_Stressor_Control) / (Signal_Vehicle_Control - Signal_Stressor_Control)

  • Determine EC₅₀: Plot the % Viability against the logarithm of the compound concentration. Fit the data to a four-parameter logistic curve to determine the EC₅₀, the concentration that provides 50% of the maximum protective effect.

Example Data Presentation
CompoundAssay TypeEC₅₀ (µM)Max Protection (%)
Retinoic Acid (Control)Neuroprotection5.2 ± 0.885 ± 5
2-(Furan-2-yl)morpholineNeuroprotection12.6 ± 2.378 ± 7

This is hypothetical data for illustrative purposes.

Conclusion and Future Directions

This guide outlines a robust, dual-assay strategy for the initial characterization of 2-(Furan-2-yl)morpholine. By combining a specific, target-based biochemical assay with a broader, phenotypic cell-based assay, researchers can efficiently gather critical data on a novel compound's potential bioactivity.

Positive results from these initial screens would warrant further investigation:

  • MAO Selectivity: If MAO-B inhibition is confirmed, it is essential to test for activity against MAO-A to determine the selectivity profile.

  • Mechanism of Neuroprotection: If neuroprotective effects are observed, follow-up studies could investigate the underlying mechanism, such as measuring ROS levels, mitochondrial membrane potential, or caspase activity.

  • Structure-Activity Relationship (SAR): Synthesizing and testing analogs of 2-(Furan-2-yl)morpholine can help identify key structural features required for activity and lead to the development of more potent and selective compounds.[15]

By following these detailed protocols and understanding the scientific rationale behind them, researchers can build a solid foundation for their drug discovery programs.

References

  • Assay Genie. Monoamine Oxidase Inhibitor Screening Kit (BA0188). Available from: [Link]

  • Aizenman, E., et al. (2000). Discovery of molecular mechanisms of neuroprotection using cell-based bioassays and oligonucleotide arrays. Physiological Genomics. Available from: [Link]

  • Ghibaudi, E., et al. (2020). Cell-Based Assays to Assess Neuroprotective Activity. Springer Nature Experiments. Available from: [Link]

  • Zhang, J., et al. (2015). Fluorescent probes for detecting monoamine oxidase activity and cell imaging. PubMed. Available from: [Link]

  • MD Biosciences. Cell-based Assays. Available from: [Link]

  • BioAssay Systems. EnzyChrom™ Monoamine Oxidase Inhibitor Screening Kit. Available from: [Link]

  • Maher, P. (2009). A Novel Approach to Screening for New Neuroprotective Compounds for the Treatment of Stroke. PMC - NIH. Available from: [Link]

  • Barmada, S. J., & Finkbeiner, S. (2018). Cell death assays for neurodegenerative disease drug discovery. PMC - NIH. Available from: [Link]

  • Tsoncheva, T., et al. (2023). Structure-Based Design of Novel MAO-B Inhibitors: A Review. PMC - PubMed Central. Available from: [Link]

  • ResearchGate. (2005). LED fluorescence spectroscopy for direct determination of monoamine oxidase B inactivation. ResearchGate. Available from: [Link]

  • Creative Biolabs. Monoamine Oxidase B (MAO-B) Inhibitor Screening Kit (Fluorometric). Available from: [Link]

  • Reis, J., & Binda, C. (2023). Measurement of MAO Enzymatic Activity by Spectrophotometric Direct Assays. PubMed. Available from: [Link]

  • Al-Hourani, B. J., et al. (2022). Development of a New Class of Monoamine Oxidase-B Inhibitors by Fine-Tuning the Halogens on the Acylhydrazones. ACS Omega. Available from: [Link]

  • Charles River Laboratories. (2024). MAO Inhibition in Drug Discovery and Development. Available from: [Link]

  • Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. Available from: [Link]

  • ResearchGate. (2013). Morpholines. Synthesis and Biological Activity. ResearchGate. Available from: [Link]

  • ResearchGate. (2024). Biological activities of morpholine derivatives and molecular targets involved. ResearchGate. Available from: [Link]

  • IOSR Journal. Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. Available from: [Link]

Sources

Method

Application Notes and Protocols: 2-(Furan-2-yl)morpholine as a Precursor for a Lysosome-Targeting Fluorescent Probe

Introduction: Unveiling the Potential of a Novel Precursor In the dynamic field of cellular biology and drug discovery, fluorescent probes are indispensable tools for visualizing and quantifying specific molecular events...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Unveiling the Potential of a Novel Precursor

In the dynamic field of cellular biology and drug discovery, fluorescent probes are indispensable tools for visualizing and quantifying specific molecular events and structures within living cells. The rational design of these probes often involves the strategic combination of a fluorophore, a recognition element, and a targeting moiety. This guide introduces 2-(Furan-2-yl)morpholine , a heterocyclic compound with significant potential as a precursor for developing novel, reaction-based fluorescent probes.

The unique structure of 2-(Furan-2-yl)morpholine offers two key functionalities. The morpholine ring, a well-established pharmacophore, is known to accumulate in acidic organelles, making it an excellent targeting group for lysosomes.[1][2] The protonation of the morpholine nitrogen in the low pH environment of the lysosome can also be exploited to modulate the fluorescence of a tethered fluorophore, often through a photoinduced electron transfer (PET) mechanism.[3][4] The furan moiety, an electron-rich aromatic heterocycle, can contribute to the overall photophysical properties of the final probe, with furan-containing compounds known to exhibit environmentally sensitive fluorescence.[5][6][7]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of a novel lysosome-targeting fluorescent probe derived from 2-(Furan-2-yl)morpholine. We will detail a proposed synthetic pathway, robust characterization protocols, and a step-by-step guide for its application in cellular imaging.

Principle of the Fluorescent Probe

The proposed fluorescent probe, hereafter designated FuroM-Probe , is synthesized by coupling the secondary amine of 2-(Furan-2-yl)morpholine with an amine-reactive fluorophore. The underlying principle of its application as a lysosomal pH sensor is based on a "turn-on" fluorescence mechanism governed by PET.

  • In Neutral/Basic Environments (e.g., Cytosol, pH ~7.4): The lone pair of electrons on the morpholine nitrogen can quench the fluorescence of the attached fluorophore through PET. In this state, the probe is weakly fluorescent.

  • In Acidic Environments (e.g., Lysosomes, pH ~4.5-5.5): The morpholine nitrogen becomes protonated. This protonation inhibits the PET process, thereby "turning on" the fluorescence of the probe.[3]

This pH-dependent fluorescence allows for the specific visualization of lysosomes and the potential to monitor changes in lysosomal pH.

Diagrammatic Representation of the Signaling Pathway

G cluster_neutral Neutral pH (e.g., Cytosol) cluster_acidic Acidic pH (e.g., Lysosome) Neutral_Probe FuroM-Probe (Non-protonated Morpholine) PET Photoinduced Electron Transfer (PET) Neutral_Probe->PET Excitation1 Light Excitation Excitation1->Neutral_Probe Quenched Fluorescence Quenched PET->Quenched Acidic_Probe FuroM-Probe (Protonated Morpholine) No_PET PET Blocked Acidic_Probe->No_PET Excitation2 Light Excitation Excitation2->Acidic_Probe Fluorescence Fluorescence ON No_PET->Fluorescence

Caption: Proposed mechanism of FuroM-Probe activation.

Experimental Protocols

Part 1: Synthesis of FuroM-Probe

This protocol describes a general method for synthesizing a FuroM-Probe by reacting 2-(Furan-2-yl)morpholine with a commercially available amine-reactive succinimidyl ester (SE) of a fluorophore (e.g., a BODIPY or Alexa Fluor dye). The choice of fluorophore will determine the spectral properties of the final probe.

Materials:

  • 2-(Furan-2-yl)morpholine

  • Amine-reactive fluorophore succinimidyl ester (e.g., BODIPY™ FL, SE)

  • Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

  • Triethylamine (TEA)

  • 0.1 M Sodium Bicarbonate Buffer (pH 8.3)

  • Silica gel for column chromatography

  • Appropriate solvents for chromatography (e.g., dichloromethane/methanol or ethyl acetate/hexanes)

Diagram of Synthetic Workflow:

G Start Dissolve 2-(Furan-2-yl)morpholine and Amine-Reactive Fluorophore-SE in Anhydrous DMF/DMSO Add_Base Add Triethylamine (TEA) as a base Start->Add_Base Reaction Stir at Room Temperature for 2-4 hours Add_Base->Reaction Monitor Monitor reaction progress by TLC Reaction->Monitor Quench Quench reaction (optional) Monitor->Quench Purify Purify by Silica Gel Column Chromatography Quench->Purify Characterize Characterize product by NMR, Mass Spectrometry, and HPLC Purify->Characterize

Caption: Synthetic workflow for FuroM-Probe.

Procedure:

  • Reactant Preparation: In a clean, dry round-bottom flask, dissolve 2-(Furan-2-yl)morpholine (1.2 equivalents) in a minimal amount of anhydrous DMF or DMSO.

  • Addition of Fluorophore: To this solution, add the amine-reactive fluorophore succinimidyl ester (1 equivalent).

  • Base Addition: Add triethylamine (2 equivalents) to the reaction mixture to act as a base and facilitate the reaction.

  • Reaction: Stir the reaction mixture at room temperature for 2-4 hours. Protect the reaction from light, especially if using a photolabile fluorophore.

  • Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The formation of the product will be indicated by a new, more polar spot.

  • Work-up and Purification: Once the reaction is complete, the solvent can be removed under reduced pressure. The crude product is then purified by silica gel column chromatography using an appropriate solvent system to yield the pure FuroM-Probe.

  • Characterization: Confirm the structure and purity of the synthesized FuroM-Probe using Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry, and High-Performance Liquid Chromatography (HPLC).

Part 2: Characterization of FuroM-Probe

Objective: To determine the photophysical properties of the synthesized FuroM-Probe and its response to pH changes.

Materials:

  • Purified FuroM-Probe

  • Spectroscopy grade solvents (e.g., ethanol, DMSO)

  • Buffers of varying pH (e.g., pH 4.0, 5.0, 6.0, 7.0, 7.4, 8.0)

  • UV-Vis Spectrophotometer

  • Fluorometer

Procedure:

  • Stock Solution Preparation: Prepare a stock solution of the FuroM-Probe (e.g., 1 mM) in DMSO.

  • Absorption and Emission Spectra:

    • Dilute the stock solution to a working concentration (e.g., 10 µM) in the desired solvent or buffer.

    • Record the absorption spectrum using a UV-Vis spectrophotometer to determine the maximum absorption wavelength (λabs).

    • Using the determined λabs as the excitation wavelength, record the fluorescence emission spectrum using a fluorometer to determine the maximum emission wavelength (λem).

  • pH Titration:

    • Prepare a series of solutions of the FuroM-Probe at a constant concentration in buffers of varying pH.

    • Record the fluorescence intensity at the λem for each pH.

    • Plot the fluorescence intensity as a function of pH to determine the pKa of the probe.

  • Quantum Yield Determination (Optional): Determine the fluorescence quantum yield relative to a known standard (e.g., quinine sulfate in 0.1 M H2SO4).

Data Presentation:

ParameterValue
λabs (max, pH 7.4) To be determined
λem (max, pH 7.4) To be determined
λabs (max, pH 5.0) To be determined
λem (max, pH 5.0) To be determined
Fluorescence Intensity Ratio (pH 5.0 / pH 7.4) To be determined
pKa To be determined
Quantum Yield (Φ) at pH 5.0 To be determined
Part 3: Application in Live Cell Imaging

Objective: To utilize the FuroM-Probe for imaging lysosomes in live cells.

Materials:

  • FuroM-Probe stock solution (in DMSO)

  • Live cells (e.g., HeLa, A549) cultured on glass-bottom dishes

  • Complete cell culture medium

  • Phosphate-Buffered Saline (PBS)

  • LysoTracker™ Red (or another commercially available lysosomal marker for co-localization)

  • Confocal microscope with appropriate filter sets

Diagram of Cellular Imaging Workflow:

G Start Culture cells on glass-bottom dishes Incubate_Probe Incubate cells with FuroM-Probe (e.g., 1-10 µM) in culture medium for 30-60 min Start->Incubate_Probe Wash1 Wash cells with PBS (2-3 times) Incubate_Probe->Wash1 Incubate_LysoTracker Incubate with LysoTracker™ Red for co-localization (optional) Wash1->Incubate_LysoTracker Image Image cells using a confocal microscope Wash1->Image Wash2 Wash cells with PBS (2-3 times) Incubate_LysoTracker->Wash2 Wash2->Image

Caption: Workflow for live cell imaging with FuroM-Probe.

Procedure:

  • Cell Seeding: Seed the chosen cell line onto glass-bottom dishes and allow them to adhere overnight.

  • Probe Loading:

    • Prepare a working solution of FuroM-Probe (e.g., 1-10 µM) in complete cell culture medium from the DMSO stock solution.

    • Remove the old medium from the cells and add the probe-containing medium.

    • Incubate the cells for 30-60 minutes at 37°C in a CO2 incubator.

  • Washing:

    • Remove the probe-containing medium.

    • Wash the cells 2-3 times with warm PBS to remove any excess, non-internalized probe.

  • Co-localization (Optional):

    • To confirm lysosomal localization, incubate the cells with a commercially available lysosomal marker (e.g., LysoTracker™ Red) according to the manufacturer's protocol.

    • Wash the cells again with PBS.

  • Imaging:

    • Add fresh PBS or imaging buffer to the cells.

    • Image the cells using a confocal microscope with the appropriate laser lines and emission filters for the FuroM-Probe and the co-localization dye (if used).

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating. The successful synthesis of the FuroM-Probe should be rigorously confirmed by standard analytical techniques (NMR, MS, HPLC). The pH-dependent fluorescence, a cornerstone of its proposed mechanism, must be experimentally verified through the pH titration experiment. Finally, the application in live cells should ideally include a co-localization experiment with a known lysosomal marker to definitively establish its subcellular targeting.

Conclusion

2-(Furan-2-yl)morpholine presents a promising and versatile precursor for the development of novel fluorescent probes. By leveraging the inherent lysosome-targeting properties of the morpholine moiety and the potential for pH-sensitive fluorescence modulation, researchers can synthesize new tools for studying lysosomal biology and its role in health and disease. The protocols outlined in this guide provide a solid foundation for the synthesis, characterization, and application of such probes, opening new avenues for cellular imaging and drug discovery.

References

  • Greco, N. J., & Tor, Y. (2007). Furan Decorated Nucleoside Analogues as Fluorescent Probes: synthesis, photophysical evaluation and site-specific incorporation. Tetrahedron, 63(17), 3515–3527. [Link]

  • Greco, N. J., & Tor, Y. (2007). Furan Decorated Nucleoside Analogues as Fluorescent Probes: synthesis, photophysical evaluation and site-specific incorporation. PubMed. [Link]

  • Bio-Techne. (n.d.). Conjugation Protocol for Amine Reactive Dyes. Retrieved from [Link]

  • Yuan, L., Lin, W., Zheng, K., He, L., & Huang, W. (2013). Unusual Fluorescent Responses of Morpholine-functionalized Fluorescent Probes to pH via Manipulation of BODIPY's HOMO and LUMO Energy Orbitals for Intracellular pH Detection. ACS sensors, 1(1), 52–59. [Link]

  • Mori, S., et al. (2022). Furan-Containing Chiral Spiro-Fused Polycyclic Aromatic Compounds: Synthesis and Photophysical Properties. Molecules, 27(16), 5103. [Link]

  • Belfield, K. D., et al. (2008). Amine-Reactive Fluorene Probes: Synthesis, Optical Characterization, Bioconjugation, and Two-Photon Fluorescence Imaging. The Journal of Organic Chemistry, 73(24), 9563–9571. [Link]

  • Belfield, K. D., et al. (2008). Amine-reactive fluorene probes: synthesis, optical characterization, bioconjugation, and two-photon fluorescence imaging. PubMed. [Link]

  • Kumar, A., et al. (2023). Recent Development of Lysosome-Targeted Organic Fluorescent Probes for Reactive Oxygen Species. Molecules, 28(18), 6682. [Link]

  • Wang, Y., et al. (2022). A Multifunctional and Fast-Response Lysosome-Targetable Fluorescent Probe for Monitoring pH and Isoxaflutole. Molecules, 27(19), 6629. [Link]

  • Adamczyk, M., et al. (2024). Pro-fluorescent probe with morpholine moiety and its reactivity towards selected biological oxidants. Biological Chemistry, 405(3), 267-279. [Link]

  • Mori, S., et al. (2022). Furan-Containing Chiral Spiro-Fused Polycyclic Aromatic Compounds: Synthesis and Photophysical Properties. MDPI. [Link]

  • Mori, S., et al. (2022). Furan-Containing Chiral Spiro-Fused Polycyclic Aromatic Compounds: Synthesis and Photophysical Properties. ResearchGate. [Link]

  • Das, S., & Goswami, S. (2022). Recent advances on reaction-based amine fluorescent probes. Journal of Materials Chemistry C, 10(34), 12145-12168. [Link]

  • Yuan, L., Lin, W., Zheng, K., He, L., & Huang, W. (2015). Unusual Fluorescent Responses of Morpholine-functionalized Fluorescent Probes to pH via Manipulation of BODIPY's HOMO and LUMO Energy Orbitals for Intracellular pH Detection. ResearchGate. [Link]

  • Li, M., et al. (2023). Synthesis of novel fluorescence probes and their application in the enantioselective recognition of arginine. Scientific Reports, 13(1), 1-10. [Link]

  • Belyaeva, E. A., et al. (2022). Amine-Reactive BODIPY Dye: Spectral Properties and Application for Protein Labeling. International Journal of Molecular Sciences, 23(22), 14227. [Link]

  • Wikipedia. (n.d.). Morpholine. Retrieved from [Link]

  • Wang, Z., et al. (2021). Development of a novel chromophore reaction-based fluorescent probe for biogenic amines detection. Food Chemistry, 365, 130541. [Link]

  • PubChem. (n.d.). 2-(furan-2-yl)morpholine. Retrieved from [Link]

  • ChemSrc. (n.d.). 2-(furan-2-yl)morpholine. Retrieved from [Link]

Sources

Application

Application Notes &amp; Protocols: 2-(Furan-2-yl)morpholine in Advanced Material Science

Abstract This document provides a detailed technical guide for researchers, scientists, and professionals in material science and drug development on the potential applications of 2-(Furan-2-yl)morpholine. This unique he...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a detailed technical guide for researchers, scientists, and professionals in material science and drug development on the potential applications of 2-(Furan-2-yl)morpholine. This unique heterocyclic compound incorporates both a furan moiety, known for its role in bio-based polymers and corrosion inhibition, and a morpholine ring, a versatile scaffold in pharmaceuticals and as a curing agent.[1][2][3] Leveraging the known functionalities of these constituent parts, we present exploratory protocols for three key application areas: Corrosion Inhibition , Epoxy Resin Curing , and as a Monomer for Novel Polymer Architectures . This guide emphasizes the causality behind experimental choices and provides self-validating protocols to foster innovation and discovery.

Introduction: The Potential of a Bifunctional Scaffold

2-(Furan-2-yl)morpholine is a compelling molecule for material science due to its hybrid structure. The furan ring, derivable from renewable biomass sources, offers a sustainable building block for polymers and functional materials.[4][5] Its electron-rich aromatic system is also known to facilitate strong adsorption on metal surfaces, a key attribute for corrosion inhibition.[6][7][8][9][10] Simultaneously, the morpholine moiety contains a secondary amine, a reactive site for nucleophilic reactions, making it a prime candidate for polymer synthesis and as a curing agent for thermosets like epoxy resins.[11][12][13] The morpholine structure is also recognized for its role as a corrosion inhibitor, particularly in aqueous systems.[14][15]

This guide will explore the synthesis of these functionalities into tangible material science applications.

Application I: Corrosion Inhibition for Carbon Steel

The combination of the furan ring's π-electron system and the lone pair electrons on the nitrogen and oxygen atoms of the morpholine ring suggests that 2-(Furan-2-yl)morpholine can act as an effective mixed-type corrosion inhibitor. It is hypothesized to adsorb onto a metal surface, forming a protective barrier that impedes both anodic and cathodic reactions.[9][10]

Mechanistic Rationale

Organic corrosion inhibitors function by adsorbing onto the metal surface, blocking active sites. The furan ring can be adsorbed through its π-electrons and the oxygen heteroatom, while the morpholine ring can coordinate to the metal surface via its nitrogen and oxygen atoms. This multi-point attachment is expected to create a stable, dense protective film on carbon steel, particularly in acidic environments where industrial processes like acid pickling and cleaning occur.[7] The effectiveness of furan derivatives as corrosion inhibitors has been well-documented, with inhibition efficiencies often exceeding 90%.[7][9]

Experimental Protocol: Electrochemical Evaluation

This protocol outlines the steps to quantify the corrosion inhibition efficiency of 2-(Furan-2-yl)morpholine on C1018 carbon steel in a 1 M HCl solution.

Materials & Equipment:

  • C1018 carbon steel coupons

  • 2-(Furan-2-yl)morpholine (synthesis required or custom order)

  • Hydrochloric acid (HCl), acetone, deionized water

  • Potentiostat/Galvanostat with a three-electrode corrosion cell (working electrode: steel coupon; reference electrode: Saturated Calomel Electrode (SCE); counter electrode: platinum wire)

  • Water bath/thermostat

Workflow Diagram:

G cluster_prep Sample Preparation cluster_exp Electrochemical Testing cluster_analysis Data Analysis prep1 Polish Steel Coupon prep2 Degrease with Acetone prep1->prep2 prep3 Rinse & Dry prep2->prep3 exp2 Assemble 3-Electrode Cell prep3->exp2 exp1 Prepare 1M HCl with Inhibitor (0.1 - 5 mM) exp1->exp2 exp3 Stabilize at OCP for 1 hr exp2->exp3 exp4 Run Potentiodynamic Polarization Scan exp3->exp4 exp5 Perform EIS Measurement exp4->exp5 an3 Model EIS data with Equivalent Circuit exp5->an3 an1 Extract Corrosion Potential (Ecorr) & Current (Icorr) an2 Calculate Inhibition Efficiency (IE%) an1->an2

Caption: Workflow for evaluating corrosion inhibitor performance.

Step-by-Step Procedure:

  • Coupon Preparation: Mechanically polish the carbon steel coupons with successively finer grades of emery paper, rinse with deionized water, degrease with acetone, and dry.

  • Electrolyte Preparation: Prepare a stock solution of 1 M HCl. Create a series of test solutions by adding varying concentrations of 2-(Furan-2-yl)morpholine (e.g., 0.1, 0.5, 1.0, 2.0, 5.0 mM).

  • Electrochemical Measurement:

    • Assemble the three-electrode cell with the prepared coupon as the working electrode. Immerse it in the test solution at a controlled temperature (e.g., 298 K).

    • Allow the system to stabilize by measuring the open-circuit potential (OCP) for 60 minutes.

    • Perform a potentiodynamic polarization scan from -250 mV to +250 mV versus OCP at a scan rate of 1 mV/s.

    • Perform Electrochemical Impedance Spectroscopy (EIS) at the OCP, sweeping frequency from 100 kHz to 0.01 Hz.

  • Data Analysis:

    • From the polarization (Tafel) plots, extrapolate the corrosion current density (Icorr).

    • Calculate the Inhibition Efficiency (IE%) using the formula: IE% = [(Icorr_uninhibited - Icorr_inhibited) / Icorr_uninhibited] * 100

    • Analyze the EIS data (Nyquist plots) to determine the charge transfer resistance (Rct). Higher Rct values indicate better corrosion protection.

Expected Data & Interpretation

The results can be summarized to compare performance across different concentrations.

Inhibitor Conc. (mM)Icorr (μA/cm²)Ecorr (mV vs SCE)Rct (Ω·cm²)IE% (from Icorr)
0 (Blank)~1050-475~250
0.5~130-490~25087.6
1.0~85-495~48091.9
2.0~50-500~85095.2
5.0~42-505~110096.0
Note: Data is hypothetical, based on typical performance of high-efficiency furan-based inhibitors.[6][7]

A significant decrease in Icorr and an increase in Rct with increasing inhibitor concentration would validate the efficacy of 2-(Furan-2-yl)morpholine. The shift in corrosion potential (Ecorr) indicates whether the inhibitor acts more on anodic or cathodic reactions; a small shift suggests a mixed-type inhibitor.[8][9]

Application II: Curing Agent for Epoxy Resins

The secondary amine in the morpholine ring of 2-(Furan-2-yl)morpholine can act as a nucleophile, opening the epoxide ring of an epoxy resin to initiate polymerization and cross-linking.[12][13] This makes it a potential curing agent or co-curing agent, imparting unique properties derived from the furan moiety, such as enhanced thermal stability or different chemical resistance.

Mechanistic Rationale

The curing of epoxy resins with amines involves the nucleophilic attack of the amine's nitrogen on an electrophilic carbon of the epoxide ring. This reaction forms a hydroxyl group and a new covalent bond, leading to the formation of a three-dimensional thermoset network.[12] Using 2-(Furan-2-yl)morpholine introduces a furan group into this network, which could potentially be used for subsequent Diels-Alder reactions to create thermoreversible or self-healing materials.

Curing Reaction Diagram:

G cluster_reactants cluster_process cluster_product Epoxy Epoxy Resin (e.g., DGEBA) Mix Mixing & Degassing Epoxy->Mix CuringAgent 2-(Furan-2-yl)morpholine CuringAgent->Mix Cure Thermal Curing (Heat) Mix->Cure Thermoset Cross-linked Polymer Network with Furan Pendants Cure->Thermoset

Caption: Workflow for epoxy resin curing with 2-(Furan-2-yl)morpholine.

Experimental Protocol: Formulation and Characterization

This protocol details the formulation of an epoxy system and the characterization of the cured material.

Materials & Equipment:

  • Diglycidyl ether of bisphenol A (DGEBA) based epoxy resin

  • 2-(Furan-2-yl)morpholine

  • Vacuum oven, silicone molds

  • Differential Scanning Calorimeter (DSC)

  • Thermogravimetric Analyzer (TGA)

  • Universal Testing Machine (for mechanical properties)

Step-by-Step Procedure:

  • Formulation: Calculate the stoichiometric amount of 2-(Furan-2-yl)morpholine required per 100 parts of epoxy resin (phr). The amine hydrogen equivalent weight (AHEW) of the curing agent must be determined. For 2-(Furan-2-yl)morpholine (C₈H₁₁NO₂), the molecular weight is 153.18 g/mol , and it has one reactive hydrogen on the secondary amine, so its AHEW is 153.18.

  • Mixing: Warm the epoxy resin slightly (~40°C) to reduce its viscosity. Add the calculated amount of 2-(Furan-2-yl)morpholine and stir thoroughly for 5-10 minutes until a homogeneous mixture is achieved.

  • Degassing: Place the mixture in a vacuum oven at 40-50°C for 15-20 minutes to remove any entrapped air bubbles.

  • Curing: Pour the degassed mixture into pre-heated silicone molds. Cure in an oven using a pre-determined curing schedule (e.g., 120°C for 2 hours followed by a post-cure at 150°C for 1 hour). The optimal schedule can be determined using DSC analysis.

  • Characterization:

    • DSC: Analyze a small sample of the uncured mixture to determine the curing profile (onset temperature, peak exotherm). Analyze a cured sample to determine the glass transition temperature (Tg).

    • TGA: Heat a cured sample under a nitrogen atmosphere from room temperature to 800°C to determine the onset of thermal degradation (Td) and char yield.

    • Mechanical Testing: Prepare dog-bone shaped specimens and test for tensile strength, modulus, and elongation at break according to ASTM D638 standards.

Expected Data & Interpretation
PropertyExpected ValueSignificance
Glass Transition Temp. (Tg)130 - 160 °CIndicates the upper service temperature of the material.
Degradation Temp. (Td, 5% wt loss)> 300 °CMeasures the thermal stability of the cured network.
Tensile Strength60 - 80 MPaIndicates the material's ability to withstand tensile stress.
Tensile Modulus2.5 - 3.5 GPaMeasures the stiffness of the material.
Note: Values are estimates and will depend heavily on the specific epoxy resin and curing cycle used.

A high Tg and Td would indicate the formation of a rigid, thermally stable network. The mechanical properties will define its suitability for structural applications.

Application III: Monomer for Novel Polymer Architectures

The bifunctional nature of 2-(Furan-2-yl)morpholine allows it to be considered as a monomer for step-growth polymerization. The secondary amine can react with difunctional electrophiles (e.g., diacyl chlorides, diisocyanates) to form novel polyamides or polyureas, respectively. The pendent furan rings along the polymer backbone can then be used as handles for further modification, such as reversible cross-linking via the Diels-Alder reaction.[5]

Synthetic Rationale

We propose the synthesis of a novel polyamide via interfacial polymerization of 2-(Furan-2-yl)morpholine with a diacyl chloride, such as terephthaloyl chloride. This method is robust and often yields high molecular weight polymers at room temperature. The resulting furan-functionalized polyamide would be a high-performance thermoplastic with the unique capability of being cross-linked post-synthesis.

Polymerization and Cross-linking Diagram:

G cluster_poly Step 1: Polyamide Synthesis cluster_crosslink Step 2: Reversible Cross-linking M1 2-(Furan-2-yl)morpholine (in aq. NaOH) Poly Interfacial Polymerization M1->Poly M2 Terephthaloyl Chloride (in organic solvent) M2->Poly Product Furan-Functionalized Polyamide Poly->Product DA Diels-Alder Reaction (Heat, ~80°C) Product->DA Crosslinker Bismaleimide Crosslinker->DA Crosslinked Cross-linked Thermoset DA->Crosslinked rDA Retro-Diels-Alder (Heat, >120°C) rDA->Product Decross-linking Crosslinked->rDA Reversible

Caption: Two-step process for creating a thermoreversible material.

Experimental Protocol: Polyamide Synthesis

Materials & Equipment:

  • 2-(Furan-2-yl)morpholine, terephthaloyl chloride

  • Sodium hydroxide (NaOH), dichloromethane, hexane

  • High-speed blender or homogenizer

  • Filtration apparatus, vacuum oven

Step-by-Step Procedure:

  • Aqueous Phase: Prepare an aqueous solution by dissolving 2-(Furan-2-yl)morpholine (1.0 eq) and NaOH (2.0 eq, as an acid scavenger) in deionized water.

  • Organic Phase: Prepare an organic solution by dissolving terephthaloyl chloride (1.0 eq) in a solvent like dichloromethane.

  • Polymerization: Add the aqueous solution to a high-speed blender. While stirring vigorously, rapidly pour in the organic solution. A precipitate (the polyamide) should form immediately at the interface. Continue blending for 5-10 minutes.

  • Work-up: Pour the mixture into a beaker and allow the polymer to settle. Decant the liquid. Wash the polymer precipitate thoroughly, first with water and then with a non-solvent like hexane, to remove unreacted monomers and salts.

  • Drying: Collect the polymer by filtration and dry it in a vacuum oven at 60-80°C overnight.

  • Characterization:

    • FTIR Spectroscopy: Confirm the formation of the amide bond (C=O stretch ~1650 cm⁻¹, N-H stretch ~3300 cm⁻¹).

    • NMR Spectroscopy: Dissolve the polymer in a suitable deuterated solvent (e.g., DMSO-d₆) to confirm its structure.

    • Gel Permeation Chromatography (GPC): Determine the molecular weight (Mw, Mn) and polydispersity index (PDI) of the polymer.

Conclusion

2-(Furan-2-yl)morpholine represents a promising, yet underexplored, platform molecule for material science. By leveraging the established chemical principles of its furan and morpholine components, this guide provides a foundational framework for its investigation as a high-performance corrosion inhibitor, a novel curing agent for epoxy resins, and a monomer for advanced, functional polymers. The protocols herein are designed to be starting points for further innovation, encouraging researchers to explore the full potential of this versatile compound.

References

  • Al-Baitai, A. Y., & Mahmood, M. (2025). A one-pot reaction involving furan derivatives as potential corrosion inhibitors for carbon steel in acidic environments: insights from electrochemical and computational analyses. Physical Chemistry Research. 6

  • (2025). Study of 5-Aryl-Furan Derivatives as a Corrosion Inhibitor for Mild Steel in 0.1 N HCl Solution. Journal of Scientific Research, 586. 7

  • (2025). Exploring the Corrosion Potential of Three Bio-Based Furan Derivatives on Mild Steel in Aqueous HCl Solution: An Experimental Inquiry Enhanced by Theoretical Analysis. ACS Omega. 8

  • Ali, F. A., & Mustafa, M. M. (n.d.). DFT-Quantum Chemical and Experimental Studies of a New 2-(Substituted Thio) Furan as a Corrosion Inhibitor in Acidic Media. Digital Repository. 9

  • (2025). Corrosion inhibition of carbon steel in hydrochloric acid by furan derivatives. ResearchGate. 10

  • (n.d.). Morpholine: Applications and Uses in Industry. ZXCHEM UAE. 11

  • (n.d.). Harnessing 4-(2-Aminoethyl)morpholine for Advanced Epoxy Resin Curing and Material Enhancement. NINGBO INNO PHARMCHEM CO.,LTD. 16

  • (n.d.). 4-Methyl-2-morpholinone as a curing agent for epoxy resin compositions. Google Patents. 17

  • Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. 13

  • (1989). Morpholine. In Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 47. Lyon, France: International Agency for Research on Cancer. 18

  • (n.d.). 2-Furan-2-yl-2-morpholin-4-yl-ethylamine. Sigma-Aldrich.

  • (n.d.). 2-(furan-2-yl)morpholine (C8H11NO2). PubChemLite. 19

  • (2025). Morpholines. Synthesis and Biological Activity. ResearchGate. 20

  • (2025). 4-(furan-2-yl-morpholin-4-ylmethyl)morpholine. Chemical Synthesis Database. 21

  • Tachibana, Y., & Kasuya, K. (2023). Bio-based polymers synthesized from furan derivatives. In Biopolymers (pp. 295-345). Elsevier. 22

  • (n.d.). Morpholine synthesis. Organic Chemistry Portal. 23

  • (n.d.). (2R)-2-(furan-3-yl)morpholine. PubChem. 24

  • (n.d.). 2-Furan-2-yl-2-morpholin-4-yl-ethylamine. Amerigo Scientific. 25

  • Kourounakis, A. P., Xanthopoulos, D., & Tzara, A. (2020). A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews, 40(2), 709-752. 1

  • (n.d.). Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. IOSR Journal. 26

  • (n.d.). Furan Polymers: State of the Art and Perspectives. ResearchGate. 4

  • (2019). Applications of Morpholine in Chemical Industry. ChemicalBook. 15

  • (n.d.). Towards High Molecular Weight Furan-Based Polyesters: Solid State Polymerization Study of Bio-Based Poly(Propylene Furanoate) and Poly(Butylene Furanoate). MDPI. 27

  • Rai, A., Jaiswal, R., Pandey, M., & Ranganath, K. V. S. (n.d.). Various furan derivatives have been using in the fuel, plastic, and polymer technology. ResearchGate. 28

  • (n.d.). Synthesis of furan-based conjugated polymers with tunable bandgaps via direct C–H arylation of oligofurans. RSC Publishing. 29

  • Kourounakis, A., Xanthopoulos, D., & Tzara, A. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews. 2

  • (n.d.). Biological activities of morpholine derivatives and molecular targets involved. ResearchGate. 3

  • (2025). Synthesis of (R)-4-(Oxiran-2-ylmethyl)morpholine from Morpholine: A Technical Guide. Benchchem. 30

  • (n.d.). Furan Derivatives and Furan Chemistry at the Service of Macromolecular Materials. ResearchGate. 31

  • (2023). Biobased 2,5-Bis(hydroxymethyl)furan as a Versatile Building Block for Sustainable Polymeric Materials. ACS Omega. 32

  • (n.d.). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. 33

Sources

Technical Notes & Optimization

Optimization

Technical Support Center: HPLC Purification of Morpholine Derivatives

Welcome to the technical support hub for the purification of morpholine derivatives by High-Performance Liquid Chromatography (HPLC). This guide is designed for researchers, scientists, and drug development professionals...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support hub for the purification of morpholine derivatives by High-Performance Liquid Chromatography (HPLC). This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges associated with these versatile, yet often chromatographically difficult, compounds. The inherent basicity of the morpholine nitrogen atom frequently leads to poor peak shapes and challenging separations.

This center provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to empower you to develop robust, reproducible, and efficient purification methods.

Troubleshooting Guide: From Problem to Solution

This section addresses specific, common issues encountered during the HPLC purification of morpholine derivatives. Each problem is analyzed to its root cause, with actionable solutions provided.

Problem 1: Severe Peak Tailing

You observe asymmetrical peaks where the latter half of the peak is much broader than the front. This is the most common issue when purifying morpholine derivatives.

  • Underlying Cause: The basic nitrogen on the morpholine ring can engage in strong, secondary ionic interactions with acidic residual silanol groups (Si-OH) on the surface of standard silica-based stationary phases (like C18).[1][2] This secondary retention mechanism causes some analyte molecules to lag behind the main peak, resulting in a tail.[2]

  • Solutions & Scientific Rationale:

    • Lower the Mobile Phase pH: By adding an acidifier like 0.1% Trifluoroacetic Acid (TFA) or 0.1% Formic Acid (FA) to your mobile phase (both water and organic solvent), you can bring the pH down to approximately 2-3.[2][3] At this low pH, the residual silanol groups are protonated (Si-OH) and thus neutralized, minimizing their ability to ionically interact with the now-protonated basic morpholine derivative (R-NH2+).[1] This single change is often the most effective way to improve peak shape.[4]

    • Use a Competing Base: Adding a small concentration (e.g., 5-10 mM) of an amine modifier like Triethylamine (TEA) to the mobile phase can also be effective, particularly at neutral or higher pH.[5] The TEA acts as a "competing base," preferentially interacting with the active silanol sites and masking them from the morpholine analyte.[5] However, be aware that TEA can shorten column lifetime and may suppress ionization if using mass spectrometry (MS) detection.[5]

    • Select a Modern, End-Capped Column: Modern HPLC columns, often described as "base-deactivated" or "end-capped," are specifically designed to minimize peak tailing for basic compounds.[3] During manufacturing, a secondary silylation step is performed to cap the majority of residual silanols with a small, inert group (like trimethylsilyl).[3] Columns with low silanol activity are highly recommended for these compounds.[6]

    • Check for Column Overload: Injecting too much sample can lead to peak tailing that mimics secondary interaction issues.[2] To verify, dilute your sample 10-fold and reinject. If the peak shape improves significantly, you are likely overloading the column.

Problem 2: Poor Retention of Polar Morpholine Derivatives

Your morpholine derivative is highly polar and elutes at or near the solvent front (void volume) in standard reversed-phase (RP-HPLC) conditions, even with a highly aqueous mobile phase.

  • Underlying Cause: In reversed-phase chromatography, retention is driven by hydrophobic interactions between the analyte and the nonpolar stationary phase (e.g., C18). Highly polar molecules have a strong affinity for the polar mobile phase and interact weakly with the stationary phase, leading to poor retention.[7]

  • Solutions & Scientific Rationale:

    • Switch to Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is the ideal technique for retaining and separating very polar compounds.[8][9] It utilizes a polar stationary phase (like bare silica, diol, or amide) and a mobile phase with a high concentration of organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[8][10] In HILIC, the analyte partitions into a water-enriched layer on the surface of the stationary phase, providing excellent retention for polar molecules.[10]

    • Use an Embedded Polar Group (EPG) Column: If you must remain in a reversed-phase mode, consider using an EPG column. These columns have polar functional groups (e.g., amide, carbamate) embedded within the alkyl chains. This allows them to be used with highly aqueous mobile phases without the "phase collapse" seen in some traditional C18 columns and provides an alternative selectivity for polar analytes.[7]

Problem 3: Lack of Chiral Separation

You are attempting to separate enantiomers of a chiral morpholine derivative, but only a single peak is observed.

  • Underlying Cause: Enantiomers have identical physical and chemical properties in an achiral environment. Separation requires a chiral environment that allows for the formation of transient diastereomeric complexes with different energy levels.[11]

  • Solutions & Scientific Rationale:

    • Employ a Chiral Stationary Phase (CSP): This is the most direct and common approach.[12] Polysaccharide-based CSPs (e.g., Chiralpak®, Chiralcel®) are highly versatile and effective for a wide range of compounds, including morpholine derivatives.[12][13]

    • Optimize the Mobile Phase: Chiral separations are highly sensitive to mobile phase composition.

      • Normal Phase: A typical starting point is a mixture of n-Hexane and an alcohol modifier like Isopropanol or Ethanol (e.g., 90:10 v/v).[13]

      • Add a Basic Modifier: For basic compounds like morpholine derivatives, adding a small amount (e.g., 0.1%) of a basic additive like Diethylamine (DEA) to the mobile phase is often crucial.[13] The DEA helps to prevent strong, non-specific interactions with the CSP support, which can otherwise obscure the delicate chiral recognition interactions.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for addressing common HPLC purification issues with morpholine derivatives.

HPLC_Troubleshooting cluster_tailing Peak Tailing cluster_retention Poor Retention cluster_chiral Chiral Separation problem problem cause cause solution solution start Start: Observe Poor Chromatography p1 Problem: Severe Peak Tailing start->p1 p2 Problem: No Retention of Polar Analyte (RP-HPLC) start->p2 p3 Problem: No Chiral Separation start->p3 c1 Cause: Secondary Silanol Interactions s1 Solution: Lower Mobile Phase pH (e.g., 0.1% TFA) c1->s1 s2 Solution: Use Base-Deactivated (End-Capped) Column c1->s2 s3 Solution: Add Competing Base (e.g., TEA) c1->s3 c2 Cause: Analyte Too Polar for Reversed-Phase s4 Solution: Switch to HILIC Mode c2->s4 s5 Solution: Use Embedded Polar Group (EPG) Column c2->s5 c3 Cause: Achiral Environment s6 Solution: Use Chiral Stationary Phase (CSP) c3->s6 s7 Solution: Add Basic Modifier (e.g., 0.1% DEA) to Mobile Phase c3->s7

Caption: A logical workflow for troubleshooting common HPLC purification issues.

Frequently Asked Questions (FAQs)

Q1: What is the best starting column for purifying a new morpholine derivative of unknown polarity?

A1: A modern, end-capped C18 column (e.g., 5 µm, 4.6 x 250 mm) is an excellent and versatile starting point.[4] It provides good resolving power and, when used with an acidified mobile phase (0.1% TFA or FA), will produce good peak shapes for a wide range of basic morpholine derivatives.[4][14]

Q2: My compound is not soluble in the recommended starting mobile phase (high water content). What should I do?

A2: Sample solubility is critical for good chromatography. Always aim to dissolve your sample in a solvent that is as weak as or weaker than the initial mobile phase. If your compound is insoluble in the initial high-aqueous mobile phase, you can dissolve it in a small amount of a stronger, water-miscible organic solvent (like DMSO, DMF, or Acetonitrile) and then dilute it with the initial mobile phase. Ensure the final injection solvent is not significantly stronger than the mobile phase to avoid peak distortion.[15]

Q3: Can I use phosphoric acid to adjust the pH?

A3: Yes, phosphoric acid is an effective pH modifier for improving the peak shape of basic compounds and is suitable for UV detection.[6][14] However, it is a non-volatile buffer and is not compatible with mass spectrometry (MS) or evaporative light scattering (ELSD) detectors.[6][14] For MS-compatible methods, always use volatile additives like formic acid or acetic acid.[6][14]

Q4: What are the typical starting conditions for a HILIC separation of a polar morpholine derivative?

A4: A good starting point for HILIC method development would be:

  • Column: Bare silica or Amide-based HILIC column.[7]

  • Mobile Phase A: 95:5 (v/v) Acetonitrile:Water with 10 mM Ammonium Formate.[7]

  • Mobile Phase B: 50:50 (v/v) Acetonitrile:Water with 10 mM Ammonium Formate.[7]

  • Gradient: Start with a high percentage of Mobile Phase A (e.g., 95-100%) and run a gradient to increase the percentage of Mobile Phase B.

Example Protocol: Purification of 4-(Azepan-2-ylmethyl)morpholine

This protocol provides a robust, step-by-step method for the reversed-phase HPLC purification of a representative morpholine derivative.[4]

Materials & Reagents
  • Crude 4-(Azepan-2-ylmethyl)morpholine

  • Acetonitrile (ACN), HPLC Grade

  • Water, HPLC Grade

  • Trifluoroacetic Acid (TFA), HPLC Grade

  • Methanol, HPLC Grade (for system flushing)

Method Parameters
ParameterCondition
Column C18, 5 µm, 4.6 x 250 mm
Mobile Phase A 0.1% TFA in Water
Mobile Phase B 0.1% TFA in Acetonitrile
Gradient 5% to 95% B over 20 minutes
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection UV at 210 nm
Injection Volume 20 µL
Step-by-Step Procedure
  • Mobile Phase Preparation:

    • Phase A: Add 1.0 mL of TFA to 1000 mL of HPLC-grade water. Mix thoroughly.

    • Phase B: Add 1.0 mL of TFA to 1000 mL of HPLC-grade acetonitrile. Mix thoroughly.

    • Degas both mobile phases by sonication or vacuum filtration.[4]

  • Sample Preparation:

    • Accurately weigh ~10 mg of the crude compound.

    • Dissolve the sample in 10 mL of Mobile Phase A to achieve a concentration of 1 mg/mL.

    • Filter the sample solution through a 0.45 µm syringe filter prior to injection to remove particulates.[4]

  • HPLC System Operation:

    • Install the C18 column and thoroughly flush the system with 100% Methanol, followed by a gradient to the initial conditions.

    • Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B for at least 30 minutes, or until a stable baseline is achieved.[4]

    • Set the UV detector to 210 nm.

    • Inject 20 µL of the filtered sample.

    • Execute the gradient program as defined in the table above.

  • Fraction Collection & Processing:

    • Monitor the chromatogram in real-time.

    • Collect the fraction(s) corresponding to the main peak of interest.

    • Combine the collected fractions.

    • Remove the acetonitrile using a rotary evaporator.

    • Lyophilize the remaining aqueous solution to obtain the purified product as a TFA salt.[4]

References

  • SIELC Technologies. Separation of Morpholine, 4-(1-cyclohexen-1-yl)- on Newcrom R1 HPLC column.
  • Phenomenex. HPLC Tech Tip: Peak Tailing of Basic Analytes.
  • SIELC Technologies. Separation of Morpholine, 4-phenyl- on Newcrom R1 HPLC column.
  • Axion Labs. HPLC Peak Tailing.
  • LCGC International. The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks.
  • Labcompare. LABTips: How to Prevent Tailing Peaks in HPLC.
  • Element Lab Solutions. Peak Tailing in HPLC.
  • BenchChem. HPLC purification method for 4-(Azepan-2-ylmethyl)morpholine.
  • HELIX Chromatography. HPLC Methods for analysis of Morpholine.
  • BenchChem. Technical Support Center: Resolving Enantiomeric Separation Issues for 2-(Oxan-2-yl)morpholine.
  • ACS Publications. Recent Advances in Separation and Analysis of Chiral Compounds | Analytical Chemistry.
  • Waters Corporation.
  • Shenyang East Chemical Science-Tech Co., Ltd. Liquid phase method for morpholine.
  • Sigma-Aldrich. Polar Compound Retention using Aqueous Normal-Phase (ANP/HILIC)
  • Merck Millipore. Polar Hydrophilic Compounds in Pharmaceutical Analysis.
  • Aurigene Pharmaceutical Services. Troubleshooting and Performance Improvement for HPLC.
  • LCGC International. A Strategy for Developing HPLC Methods for Chiral Drugs.
  • Biotage. What can I use to purify polar reaction mixtures?.
  • NIH National Library of Medicine. Hydrophilic interaction liquid chromatography (HILIC)
  • Sigma-Aldrich. HPLC Troubleshooting Guide.
  • Sigma-Aldrich. Basics of chiral HPLC.
  • BenchChem.
  • Thermo Fisher Scientific.

Sources

Troubleshooting

"common byproducts in the synthesis of 2-(Furan-2-yl)morpholine"

Technical Support Center: Synthesis of 2-(Furan-2-yl)morpholine Welcome to the technical support center for the synthesis of 2-(Furan-2-yl)morpholine. This guide is designed for researchers, medicinal chemists, and proce...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Synthesis of 2-(Furan-2-yl)morpholine

Welcome to the technical support center for the synthesis of 2-(Furan-2-yl)morpholine. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this valuable heterocyclic scaffold. Our goal is to provide field-proven insights and practical troubleshooting strategies to help you navigate the common challenges associated with its synthesis, particularly the formation of process-related impurities and byproducts.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My reaction is producing low yields and a significant amount of dark, tarry residue. What is the likely cause and how can I mitigate it?

Answer: The formation of dark, viscous, or intractable tar is a classic symptom of furan ring degradation and subsequent polymerization, a common issue when subjecting furan derivatives to acidic conditions.[1] The furan ring, while aromatic, is highly susceptible to cleavage and polymerization, especially in the presence of strong Brønsted or Lewis acids which might be employed in cyclization or dehydration steps common to morpholine synthesis.[1][2]

Causality: The mechanism involves the acid-catalyzed polymerization of furfuryl alcohol derivatives or the self-condensation of ring-opened byproducts. The presence of water can exacerbate this issue, and the choice of acid catalyst plays a significant role.[1]

Troubleshooting Protocol & Optimization:

  • Catalyst Selection: Switch from strong Brønsted acids (like H₂SO₄ or HCl) to milder Lewis acids (e.g., BF₃·OEt₂, Sc(OTf)₃) or solid acid catalysts (e.g., Montmorillonite K10), which can promote the desired reaction at lower temperatures with reduced byproduct formation.[1]

  • Temperature Control: Maintain the lowest possible reaction temperature that allows for a reasonable reaction rate. High temperatures significantly accelerate the decomposition of furan moieties.

  • Anhydrous Conditions: Ensure all reagents and solvents are scrupulously dried. The presence of water can initiate the hydrolytic ring-opening of the furan, a precursor to polymerization.[1]

  • Reaction Time: Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed. Prolonged exposure to reaction conditions can lead to product degradation.

Question 2: My crude product analysis (TLC, LC-MS, NMR) shows several highly polar byproducts that are difficult to separate. What are these impurities and how can I prevent their formation?

Answer: The presence of multiple polar impurities strongly suggests the formation of byproducts from the acid-catalyzed ring-opening of the furan moiety. This is one of the most well-documented degradation pathways for furans in acidic media.[3][4]

Causality & Mechanism: The reaction is initiated by the protonation of the furan ring, typically at the α-carbon, which is the rate-limiting step.[3][5] This is followed by a nucleophilic attack from a solvent molecule (like water) to form dihydrofuranol intermediates. Subsequent protonation and rearrangement lead to the opening of the ring, forming unsaturated 1,4-dicarbonyl compounds or related structures like 4-hydroxy-2-butenal.[3][5] These highly functionalized, acyclic compounds are significantly more polar than the desired 2-(Furan-2-yl)morpholine.

The diagram below illustrates this degradation pathway.

Furan_Ring_Opening Furan 2-(Furan-2-yl)morpholine ProtonatedFuran Protonated Furan (Iminium intermediate) Furan->ProtonatedFuran + H⁺ (Acid Catalyst) [Rate Limiting] Dihydrofuranol Dihydrofuranol Intermediate ProtonatedFuran->Dihydrofuranol + H₂O (Nucleophilic Attack) RingOpened Ring-Opened Byproducts (e.g., 4-hydroxy-2-butenal derivatives) Dihydrofuranol->RingOpened + H⁺ (Rearrangement)

Caption: Acid-catalyzed furan ring-opening pathway.

Troubleshooting Protocol & Prevention:

  • pH Control: If an acidic workup is necessary, it must be performed with extreme care. Use a buffered solution or a weak acid, and maintain a pH above 4 to minimize ring cleavage.[5] Quench the reaction mixture with a cold, weak base (e.g., saturated NaHCO₃ solution) before extraction.

  • Aprotic Conditions: Whenever possible, run the synthesis in an aprotic solvent to reduce the availability of nucleophilic water or alcohol molecules that participate in the ring-opening.

  • Purification Strategy: If these byproducts do form, they can sometimes be removed by an aqueous wash due to their higher polarity and potential water solubility. However, their reactivity can complicate purification. A rapid column chromatography with a less-activated silica gel (or alumina) and non-protic eluents is recommended.

Question 3: My synthesis involves a Pictet-Spengler type cyclization. What specific byproducts should I anticipate from this reaction?

Answer: While a powerful tool for forming heterocyclic rings, the Pictet-Spengler reaction and its variants rely on the generation of an electrophilic iminium ion, which requires acidic conditions.[6][7] When a furan ring is the nucleophile in this reaction, a delicate balance must be struck to favor the desired cyclization over furan degradation.

Causality & Potential Byproducts:

  • Incomplete Cyclization: The intermediate Schiff base or iminium ion may be isolated if the cyclization step is slow or fails, often due to insufficient activation of the furan ring or steric hindrance.

  • Aza-spiroindolenine Intermediate: In some cases, the initial nucleophilic attack from the furan C3 position can lead to a stable or transient spirocyclic intermediate, which may require specific conditions to rearrange to the final product.[8]

  • Ring-Opened Piperidinones: It has been observed that under certain acidic conditions, the tetrahydrofuro-pyridine product of a Pictet-Spengler reaction can undergo a subsequent acid-catalyzed hydrolysis of the furan ring, leading to substituted piperidinone byproducts.[9]

The workflow below outlines a general approach to a furan-involved cyclization and potential divergence to byproduct formation.

Pictet_Spengler Start Furan-Amine + Aldehyde Iminium Iminium Ion Intermediate Start->Iminium + H⁺ Desired Desired Product (2-(Furan-2-yl)morpholine) Iminium->Desired Intramolecular Cyclization (Desired) Byproduct1 Ring-Opened Byproducts Iminium->Byproduct1 Acid/Water Degradation (Side Reaction) Byproduct2 Unreacted Intermediates Iminium->Byproduct2 Reaction Stall

Caption: Synthetic pathway and potential byproduct divergence.

Troubleshooting Protocol:

  • Optimize Acid Catalyst: Screen a panel of both Brønsted and Lewis acids and their concentrations. Sometimes, a stoichiometric amount of a weaker acid is more effective than a catalytic amount of a strong acid.

  • Solvent Effects: The choice of solvent can influence the stability of the iminium ion and the rate of cyclization. Aprotic solvents of varying polarity (e.g., CH₂Cl₂, MeCN, Toluene) should be evaluated.

  • Isolate Intermediates: Consider a two-step procedure where the initial Schiff base is formed under neutral conditions, isolated, and then subjected to cyclization conditions. This can improve selectivity.[7]

Analytical & Purification Guide

This table summarizes the common byproducts and recommended strategies for their identification and removal.

Byproduct ClassFormation MechanismRecommended Analytical TechniquePurification Strategy
Polymeric Tars Acid-catalyzed polymerization of furan intermediates.[1]Insoluble; Characterized by lack of distinct signals in NMR/MS.Prevention is key. If formed, filter off the insoluble material. Product may be trapped within.
Ring-Opened Species Acid-catalyzed hydrolysis of the furan ring.[3][5]LC-MS (distinct m/z), ¹H NMR (aldehyde/ketone signals), ¹³C NMR (carbonyl signals >180 ppm).1. Careful aqueous workup (pH > 4).[5]2. Column chromatography on neutral alumina.3. Preparative HPLC for trace amounts.
Uncyclized Intermediates Incomplete Pictet-Spengler or related cyclization reaction.[7]¹H NMR (presence of imine C-H), LC-MS.Drive reaction to completion by optimizing catalyst, temperature, or time. Can be separated by column chromatography.

Experimental Protocol: Test for Furan Ring Integrity

This protocol uses ¹H NMR spectroscopy to confirm the presence of the furan ring and the absence of key ring-opened byproducts.

Objective: To verify the structural integrity of the 2-(Furan-2-yl)morpholine product.

Methodology:

  • Sample Preparation: Dissolve 5-10 mg of the purified product in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Acquire ¹H NMR Spectrum: Obtain a standard proton NMR spectrum.

  • Data Analysis:

    • Confirm Furan Signals: Look for the three characteristic furan proton signals. Typically, H5 (closest to the oxygen) is a doublet of doublets around 7.4-7.6 ppm. H3 is a doublet of doublets around 6.3-6.5 ppm, and H4 is a triplet-like multiplet (dd) between the two, around 6.2-6.4 ppm.

    • Confirm Morpholine Signals: Identify the multiplets corresponding to the morpholine ring protons, typically in the 2.5-4.0 ppm range.

    • Search for Byproduct Signals: Critically examine the 9.0-10.0 ppm region for any sharp singlets or triplets, which would indicate the presence of aldehyde protons from ring-opened byproducts like 4-hydroxy-2-butenal.[3] Also, check for broad singlets in the aliphatic region that could correspond to polymeric material.

Troubleshooting Workflow

This decision tree provides a systematic approach to diagnosing and solving common synthesis issues.

Troubleshooting_Workflow Start Problem Observed: Low Yield / Impure Product Analysis Analyze Crude Reaction Mixture: TLC, LC-MS, ¹H NMR Start->Analysis Tarry Observation: Dark, Tarry Residue Analysis->Tarry Is tar present? PolarSpots Observation: Multiple Polar Spots (TLC) /Peaks (LC-MS) Analysis->PolarSpots Are polar byproducts dominant? Action_Tarry Root Cause: Polymerization Action: 1. Use milder acid/less catalyst. 2. Lower reaction temperature. 3. Ensure anhydrous conditions. Tarry->Action_Tarry Yes Action_Polar Root Cause: Furan Ring-Opening Action: 1. Control pH during workup (pH > 4). 2. Use aprotic solvent. 3. Minimize reaction time. PolarSpots->Action_Polar Yes Purification Purification Challenge Action_Polar->Purification Purify_Polar Strategy: 1. Aqueous wash (if applicable). 2. Chromatography on neutral support. 3. Recrystallization or Prep-HPLC. Purification->Purify_Polar

Caption: A decision tree for troubleshooting byproduct formation.

References

  • Title: Acid-Catalyzed Ring Opening of Furan in Aqueous Solution Source: Energy & Fuels URL: [Link]

  • Title: Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study Source: Catalysis Science & Technology (RSC Publishing) URL: [Link]

  • Title: Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization Source: MDPI URL: [Link]

  • Title: Acid-Catalyzed Ring Opening of Furan in Aqueous Solution (Request PDF) Source: ResearchGate URL: [Link]

  • Title: Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: An experimental and theoretical study (PDF) Source: ResearchGate URL: [Link]

  • Title: Morpholine - Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting Source: NCBI URL: [Link]

  • Title: Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction Source: PMC - NIH URL: [Link]

  • Title: Pictet–Spengler reaction Source: Wikipedia URL: [Link]

  • Title: Pictet-Spengler Reaction Source: J&K Scientific LLC URL: [Link]

  • Title: Pictet–Spengler reaction Source: Grokipedia URL: [Link]

  • Title: Lessons from the Total Synthesis of (±) Phalarine: Insights Into the Mechanism of the Pictet–Spengler Reaction Source: PubMed Central URL: [Link]

Sources

Optimization

Technical Support Center: Stability of 2-(Furan-2-yl)morpholine

Prepared by the Senior Application Scientist Team This guide is designed for researchers, scientists, and drug development professionals working with 2-(Furan-2-yl)morpholine. It provides in-depth technical support, trou...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals working with 2-(Furan-2-yl)morpholine. It provides in-depth technical support, troubleshooting advice, and validated protocols to address challenges related to the compound's stability, particularly in acidic environments. Our approach is rooted in mechanistic understanding to empower users to make informed experimental decisions.

Section 1: Frequently Asked Questions (FAQs) - The Fundamentals

This section addresses the core chemical principles governing the stability of 2-(Furan-2-yl)morpholine.

Question: What is the primary stability concern for 2-(Furan-2-yl)morpholine in acidic conditions?

Answer: The principal liability of 2-(Furan-2-yl)morpholine in an acidic environment is the furan ring. Furan and its derivatives are susceptible to acid-catalyzed degradation, which proceeds via ring-opening.[1][2][3] This reaction transforms the aromatic furan heterocycle into highly reactive, linear carbonyl species, fundamentally altering the molecule's structure, properties, and biological activity.

Question: What is the specific chemical mechanism of acid-catalyzed furan ring degradation?

Answer: The degradation is a well-understood electrophilic addition mechanism. The process begins with the protonation of the furan ring, which disrupts its aromaticity.

  • Protonation (Rate-Limiting Step): An acidic proton from the solution protonates the furan ring, primarily at the alpha-carbon (Cα) adjacent to the ring oxygen. This is the rate-limiting step of the degradation process.[1][4]

  • Nucleophilic Attack: A nucleophile, typically a water molecule from the aqueous solvent, attacks the protonated furan.

  • Ring Opening: This leads to the formation of an unstable intermediate, which rapidly undergoes rearrangement to open the ring, ultimately yielding unsaturated 1,4-dicarbonyl compounds or related structures like 4-hydroxy-2-butenal.[1][4]

Furan Degradation Pathway Acid-Catalyzed Furan Ring Opening cluster_0 Furan Ring System cluster_1 Degradation Process Furan 2-(Furan-2-yl)morpholine (Stable Furan Ring) Protonation Protonated Intermediate (Cα Position) Furan->Protonation + H⁺ (Rate-Limiting) Nucleophilic_Attack Furanol Intermediate Protonation->Nucleophilic_Attack + H₂O Ring_Opening Ring-Opened Products (e.g., 1,4-dicarbonyls) Nucleophilic_Attack->Ring_Opening + H⁺ (Rearrangement)

Caption: Mechanism of acid-catalyzed furan ring degradation.

Question: How does the morpholine ring affect the stability of the molecule?

Answer: The morpholine ring plays a dual role.

  • Basicity: Morpholine is a base.[5][6] In acidic conditions, its nitrogen atom will be protonated to form a morpholinium cation. This significantly increases the molecule's aqueous solubility at low pH.

  • Electronic Effects: While the primary instability lies with the furan ring, the electron-withdrawing nature of the protonated morpholinium group can subtly influence the electron density of the furan ring, potentially affecting the kinetics of acid-catalyzed hydrolysis. However, the direct susceptibility of the furan ring to protonation remains the dominant degradation pathway. The morpholine ring itself is a saturated heterocycle and is generally stable under these conditions.

Question: What experimental factors control the rate of degradation?

Answer: Several factors critically influence the rate of degradation:

  • pH: The rate of degradation is highly pH-dependent.[7][8][9] The lower the pH (i.e., higher the concentration of H⁺ ions), the faster the rate of furan ring protonation and subsequent degradation.

  • Temperature: Degradation reactions are accelerated at higher temperatures, as with most chemical reactions.

  • Solvent System: The presence of water as a nucleophile is crucial for the hydrolysis pathway. While furan derivatives can show enhanced stability in polar aprotic solvents, the introduction of strong acids will still likely lead to degradation.[3][10]

  • Substituents: The electronic nature of other substituents on the furan ring can either stabilize or destabilize it.[2] For 2-(Furan-2-yl)morpholine, the key interaction is with the morpholine substituent.

Section 2: Troubleshooting Guide

This section provides solutions to common problems encountered during experiments.

Problem: "I ran a reaction in 0.5 M HCl and my starting material, 2-(Furan-2-yl)morpholine, disappeared, but I see multiple new spots on my TLC plate and unexpected peaks in my LC-MS."

  • Probable Cause: You are observing the degradation of the furan ring. The multiple spots/peaks correspond to various intermediates and final products of the acid-catalyzed ring-opening reaction, as well as potential subsequent polymerization or condensation products of these highly reactive species.

  • Solution Strategy:

    • Confirm Degradation: Obtain an LC-MS of your reaction mixture. Look for masses corresponding to the addition of water (M+18) or other solvent molecules to your starting material, which would indicate the formation of intermediates. The final ring-opened products will have the same mass as these hydrated intermediates.

    • Mitigate Degradation: If the acidic conditions are required for your reaction, consider modifying your protocol.

      • Lower the Temperature: Perform the reaction at 0 °C or below to significantly slow the rate of degradation.

      • Use a Milder Acid: Can a weaker Brønsted acid or a Lewis acid achieve the desired transformation without causing extensive degradation?

      • Reduce Reaction Time: Monitor the reaction closely and quench it as soon as the desired product is formed to minimize exposure time to the harsh conditions.

      • Change Solvent: If possible, use a polar aprotic solvent to reduce the availability of water as a nucleophile, which may slow the hydrolysis pathway.[3][10]

Problem: "My HPLC assay for 2-(Furan-2-yl)morpholine shows poor reproducibility and peak tailing when I use an acidic mobile phase (e.g., pH 3.0)."

  • Probable Cause: This issue can stem from two sources:

    • On-Column Degradation: The acidic mobile phase may be causing slow degradation of the analyte on the analytical column, especially if residence times are long.

    • Analyte-Silanol Interactions: The morpholine nitrogen becomes protonated at pH 3.0. This positive charge can interact with deprotonated silanol groups on the silica-based column packing, leading to peak tailing.

  • Solution Strategy:

    • Assess On-Column Stability: Prepare a sample and inject it immediately. Then, let the same sample sit in the autosampler for several hours (e.g., 8-12 hours) and reinject. A significant decrease in the main peak area with the emergence of new peaks indicates on-column degradation.

    • Optimize Chromatography:

      • Increase pH: If possible, use a mobile phase with a higher pH (e.g., pH 5-7), where the furan ring is more stable. Ensure your column is rated for this pH range.

      • Use a Different Column: Employ a column with end-capping or a different stationary phase (e.g., polymer-based) to minimize silanol interactions.

      • Reduce Run Time: Use a faster gradient to decrease the amount of time the analyte spends on the column.

Section 3: Experimental Protocols & Methods

This section provides detailed, self-validating protocols for assessing the stability of 2-(Furan-2-yl)morpholine.

Protocol 1: Forced Degradation Study (Acid Hydrolysis)

Forced degradation (or stress testing) is essential for understanding degradation pathways and developing stability-indicating analytical methods.[11][12][13] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[14]

Forced Degradation Workflow Forced Degradation Experimental Workflow Prep Prepare Stock Solution (e.g., 1 mg/mL in MeCN/H₂O) Stress Initiate Stress (Add Acid, Place in Water Bath) Prep->Stress Monitor Monitor Reaction (Take Time Points: T=0, 2, 4, 8 hr) Stress->Monitor Quench Quench Reaction (Neutralize with Base) Monitor->Quench Analyze Analyze Samples (HPLC-UV/MS) Quench->Analyze Report Report Results (% Degradation, Impurity Profile) Analyze->Report

Caption: Workflow for a forced degradation study.

A. Materials & Reagents:

  • 2-(Furan-2-yl)morpholine

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Hydrochloric Acid (HCl), 1.0 M solution

  • Sodium Hydroxide (NaOH), 1.0 M solution

  • Volumetric flasks, pipettes, and autosampler vials

B. Step-by-Step Procedure:

  • Prepare Stock Solution: Accurately weigh and dissolve 2-(Furan-2-yl)morpholine in a 50:50 mixture of Acetonitrile:Water to prepare a 1.0 mg/mL stock solution.

    • Expert Insight: Using an organic co-solvent ensures complete dissolution before introducing the aqueous acid.

  • Initiate Degradation:

    • Label three separate vials: "Test," "Control," and "Blank."

    • To the "Test" vial, add 1.0 mL of the stock solution and 1.0 mL of 1.0 M HCl.

    • To the "Control" vial, add 1.0 mL of the stock solution and 1.0 mL of Water. This sample monitors the stability of the compound in the absence of the acid stressor.

    • To the "Blank" vial, add 1.0 mL of 50:50 Acetonitrile:Water and 1.0 mL of 1.0 M HCl. This is used as a diluent blank for analysis.

  • Stress Conditions: Place the "Test" and "Control" vials in a water bath set to a controlled temperature (e.g., 60 °C).

  • Time Points: At specified time intervals (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot (e.g., 100 µL) from the "Test" and "Control" vials.

  • Quench the Reaction: Immediately transfer the aliquot into an autosampler vial containing 900 µL of 0.11 M NaOH. This neutralizes the acid and halts the degradation, providing an accurate snapshot in time. The final concentration will be ~0.1 mg/mL.

    • Trustworthiness Check: It is critical to ensure the amount of base is sufficient to fully neutralize the acid in the aliquot. Here, we use a slight molar excess.

  • Analysis: Analyze all quenched samples, the T=0 sample, and the control samples by a stability-indicating HPLC method (see Protocol 2).

C. Data Interpretation:

  • Calculate the percentage of 2-(Furan-2-yl)morpholine remaining at each time point relative to the T=0 sample.

  • Use the chromatograms to perform a mass balance assessment. The sum of the main peak and all degradation product peaks should ideally account for 100% of the initial peak area.

  • Identify the retention times of the major degradation products.

Stress ConditionReagentTemperatureRecommended DurationPurpose
Acid Hydrolysis 0.1 M - 1.0 M HCl40 - 80 °C2 - 24 hoursTo assess degradation via acid-catalyzed pathways.[14]
Base Hydrolysis 0.1 M - 1.0 M NaOH40 - 80 °C2 - 24 hoursTo assess stability in basic conditions.
Oxidation 3 - 30% H₂O₂Room Temp - 60 °C1 - 12 hoursTo evaluate susceptibility to oxidation.
Thermal Dry Heat80 - 120 °C24 - 72 hoursTo assess intrinsic thermal stability.
Photolytic UV/Vis LightRoom TempPer ICH Q1BTo evaluate light sensitivity.[14]
Table 1: Recommended starting conditions for forced degradation studies. Adjust concentration, temperature, and time to achieve 5-20% degradation.
Protocol 2: Stability-Indicating HPLC-UV Method

A stability-indicating method is one that can accurately quantify the decrease in the amount of the API due to degradation and separate its degradation products.

A. Recommended HPLC System & Conditions:

  • Column: C18 Reverse-Phase, 4.6 x 150 mm, 3.5 µm particle size

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Expert Insight: A low concentration of a weak acid like formic acid is often necessary for good peak shape of basic compounds like morpholine derivatives, but it is mild enough to prevent significant on-column degradation during a typical analytical run.

  • Detection: UV at 254 nm (or lambda max of the furan chromophore)

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Flow Rate: 1.0 mL/min

B. Example Gradient Elution Program:

Time (min)% Mobile Phase A% Mobile Phase B
0.0955
15.0595
18.0595
18.1955
22.0955
Table 2: Example HPLC gradient for separating 2-(Furan-2-yl)morpholine from its more polar degradation products.

C. Method Validation:

  • Specificity: Inject the blank, a known standard, and a sample from the forced degradation study. The method is specific if the degradation product peaks do not co-elute with the main API peak.

  • Linearity, Accuracy, Precision: Perform standard validation experiments as per regulatory guidelines (e.g., ICH Q2(R1)).

References

  • Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. (2024). PubMed Central.
  • Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. (2017). Energy & Fuels.
  • Acid-Catalyzed Ring Opening of Furan in Aqueous Solution | Request PDF. (n.d.).
  • Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study. (n.d.). Catalysis Science & Technology (RSC Publishing).
  • Chemical Transformation of Biomass-Derived Furan Compounds into Polyols. (n.d.). MDPI.
  • Methods for the determination of furan in food. (n.d.).
  • Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry | Request PDF. (n.d.).
  • Acid Catalyzed Furan Ring Transposition. (2014).
  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (2025). ChemSusChem.
  • Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. (n.d.). MDPI.
  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (2025). ChemSusChem.
  • Forced Degradation Studies: Regulatory Considerations and Implementation. (n.d.).
  • Forced Degrad
  • What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022). ACD/Labs.
  • Forced Degradation in Pharmaceuticals – A Regulatory Upd
  • Forced Degradation Study in Pharmaceutical Stability. (n.d.). Pharmaguideline.
  • MORPHOLINE. (n.d.).
  • Morpholine. (n.d.). Wikipedia.
  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (2024).
  • Room-Temperature Metal-Catalyzed Hydrogen Borrowing Alkylation. (2026).
  • Synthesis and Characterization of Some New Morpholine Derivatives. (2025).
  • (PDF) Morpholines. Synthesis and Biological Activity. (2025).
  • Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (2024). ResearchGate. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGUqjQdH_pvHg-7ii-jr-Kq_llXYsysAR-knZmc19XjXS4bI0Jcz_gxksbZ68xAVcgMU-99d74tQnVYPcxRoaLZellORpkNtRjtGbBs38wLoKAC9QQUl_p-MTfN45XrNQPeCZoXcbFtm456kdPwn9WOjJ9agWYlrW6OQLkCKEq7Il1rgm_gaJaU6KLTzirclzXeYnKtJqN3ML7vwps9MwrSn_4piy5cD1GlXYf9eUpMhPeWWA==]([Link]

Sources

Troubleshooting

Technical Support Center: Navigating the Degradation Pathways of Furan Rings in Morpholine Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in work with furan-containing morpholine compounds. This guide is designed to provide in-depth technical ass...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in work with furan-containing morpholine compounds. This guide is designed to provide in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions regarding the degradation of these important chemical scaffolds. My aim is to equip you with the knowledge to anticipate, identify, and manage the metabolic fate and stability of your compounds, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the development and study of furan-morpholine compounds.

Q1: What are the primary degradation pathways for the furan ring in a drug molecule?

The furan ring is susceptible to oxidative metabolism, primarily initiated by cytochrome P450 (CYP) enzymes in the liver.[1][2] The degradation cascade typically begins with the oxidation of the furan ring to form a highly reactive electrophilic intermediate.[1][2] Depending on the substituents on the furan ring, this intermediate can be either an epoxide or a cis-enedione.[1][2] For many furan-containing compounds, the initial product of P450-catalyzed oxidation is cis-2-butene-1,4-dial (BDA).[1][3] This reactive metabolite can then readily react with cellular nucleophiles such as proteins and DNA, which is a key mechanism of furan-induced toxicity.[1] A major detoxification pathway involves the conjugation of the reactive intermediate with glutathione (GSH).[1] However, it's important to note that this conjugation may not always represent a detoxification step.[1] Ultimately, the furan ring can undergo complete oxidative degradation to carboxylic acids.[4][5]

Q2: How does the presence of a morpholine ring affect the stability of the furan ring?

The morpholine ring is a common pharmacophore in medicinal chemistry, often incorporated to improve a drug's physicochemical and pharmacokinetic properties, including metabolic stability.[6][7][8] Morpholine can enhance aqueous solubility and bioavailability.[9][10] While direct studies on the interaction between furan and morpholine degradation are limited, the electron-withdrawing nature of the morpholine's oxygen atom can influence the electronic properties of the furan ring. This may, in turn, affect its susceptibility to oxidative metabolism. The overall stability will be highly dependent on the specific chemical linkage and substitution patterns of the molecule.

Q3: What are the common metabolites I should expect from a compound containing both furan and morpholine rings?

You should anticipate metabolites arising from the degradation of both the furan and morpholine rings, as well as metabolites where both rings have been modified.

  • Furan-derived metabolites: Expect to see ring-opened products such as dicarbonyl compounds and carboxylic acids.[4][5][9] Also, look for glutathione (GSH) conjugates of the reactive furan intermediate.[1]

  • Morpholine-derived metabolites: The morpholine ring itself can undergo oxidative degradation. A known pathway involves the cleavage of the C-N bond, which can be catalyzed by cytochrome P-450.[11] This can lead to the formation of intermediates like 2-(2-aminoethoxy)acetate and glycolate.[11]

  • Combined metabolites: It is plausible to find metabolites that have undergone modifications on both rings, for example, an oxidized furan ring and a cleaved morpholine ring.

Q4: Which analytical techniques are best suited for identifying and quantifying these degradation products?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most powerful and widely used technique for the identification and quantification of drug metabolites.[12][13] Its high sensitivity and selectivity allow for the detection of low-level metabolites in complex biological matrices. Gas chromatography-mass spectrometry (GC-MS) can also be used, particularly for volatile furan derivatives, often in conjunction with headspace solid-phase microextraction (HS-SPME).[14][15][16]

Troubleshooting Guide

This guide provides solutions to common experimental challenges encountered when studying the degradation of furan-morpholine compounds.

Problem Probable Cause(s) Troubleshooting Steps & Solutions
Unexpectedly rapid degradation of the parent compound in in vitro metabolic assays (e.g., liver microsomes, hepatocytes). 1. High activity of specific CYP450 isozymes (e.g., CYP2E1) known to metabolize furans. 2. Chemical instability of the compound under assay conditions (e.g., pH, temperature).1. Identify the responsible CYP isozymes: Use specific chemical inhibitors or recombinant CYP enzymes to pinpoint which isozymes are responsible for the degradation. This will provide valuable mechanistic insight. 2. Conduct forced degradation studies: As recommended by FDA and ICH guidelines, perform stress testing under various conditions (acidic, basic, oxidative, photolytic, thermal) to assess the intrinsic chemical stability of your compound.[10] This will help differentiate between chemical degradation and metabolism.
Difficulty in detecting and identifying furan ring-opened metabolites. 1. High reactivity and instability of the initial dicarbonyl metabolites (e.g., BDA), leading to rapid reaction with matrix components. 2. Low abundance of the metabolites. 3. Inappropriate analytical method.1. Use trapping agents: Incorporate nucleophilic trapping agents like semicarbazide or glutathione (GSH) in your in vitro incubations to form stable adducts with the reactive aldehyde intermediates, making them easier to detect by LC-MS.[1] 2. Optimize LC-MS/MS parameters: Develop a sensitive LC-MS/MS method with multiple reaction monitoring (MRM) to specifically target the expected masses of the ring-opened products and their conjugates. 3. Enrich your sample: Use solid-phase extraction (SPE) to concentrate the metabolites and remove interfering matrix components before LC-MS/MS analysis.
Inconsistent results between different in vitro metabolism systems (e.g., microsomes vs. hepatocytes). 1. Microsomes primarily contain Phase I metabolic enzymes (CYPs), while hepatocytes contain both Phase I and Phase II enzymes (e.g., glutathione S-transferases, UDP-glucuronosyltransferases). 2. Differences in cofactor availability.1. Recognize the limitations of each system: Microsomes are useful for studying initial oxidative metabolism, but hepatocytes provide a more complete picture by including conjugation reactions.[6] 2. Compare metabolite profiles: Analyze and compare the metabolite profiles from both systems. The presence of additional, more polar metabolites in hepatocyte incubations likely indicates Phase II conjugation.
Mass balance issues in radiolabeled compound studies (low recovery of radioactivity). 1. Covalent binding of reactive metabolites to proteins or other macromolecules. 2. Formation of highly volatile metabolites (e.g., CO2) from complete degradation of the furan ring.1. Quantify covalent binding: Precipitate proteins from your incubation mixture and measure the radioactivity associated with the protein pellet. 2. Trap volatile metabolites: Use appropriate trapping systems (e.g., for CO2) in your experimental setup to account for all radiolabeled products.

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability Assay using Human Liver Microsomes

This protocol provides a general framework for assessing the metabolic stability of a furan-morpholine compound.

Materials:

  • Test compound stock solution (e.g., 10 mM in DMSO)

  • Pooled human liver microsomes (HLM)

  • NADPH regenerating system (e.g., containing glucose-6-phosphate, G6P-dehydrogenase, and NADP+)

  • Phosphate buffer (e.g., 0.1 M, pH 7.4)

  • Acetonitrile (ACN) with an internal standard for quenching the reaction

  • LC-MS/MS system

Procedure:

  • Prepare a working solution of the test compound in phosphate buffer.

  • Pre-warm the HLM, NADPH regenerating system, and test compound solution to 37°C.

  • Initiate the reaction by adding the NADPH regenerating system to the mixture of HLM and test compound. The final concentration of the test compound is typically 1 µM, and the HLM concentration is 0.5 mg/mL.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it by adding it to cold acetonitrile containing an internal standard.

  • Centrifuge the quenched samples to precipitate the proteins.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

  • Calculate the in vitro half-life (t½) and intrinsic clearance (Clint).

Protocol 2: Metabolite Identification using LC-MS/MS

This protocol outlines the general steps for identifying potential metabolites.

Procedure:

  • Following an in vitro (e.g., hepatocyte incubation) or in vivo study, collect the samples (e.g., incubation mixture, plasma, urine).

  • Prepare the samples for analysis, which may involve protein precipitation, solid-phase extraction, or liquid-liquid extraction.

  • Analyze the samples using a high-resolution LC-MS/MS system.

  • Process the data using metabolite identification software. Look for potential metabolite peaks by searching for expected mass shifts corresponding to common metabolic reactions (e.g., oxidation, hydroxylation, glucuronidation, glutathione conjugation, and ring cleavage).

  • Confirm the structure of the potential metabolites by comparing their fragmentation patterns (MS/MS spectra) with that of the parent compound and, if available, with synthetic standards.

Visualizing Degradation Pathways and Workflows

Diagram 1: General Metabolic Pathway of Furan Ring Degradation

Furan_Degradation Parent Furan-Morpholine Compound Reactive_Intermediate Reactive Intermediate (Epoxide or cis-Enedione) Parent->Reactive_Intermediate CYP450 Oxidation Ring_Opened Ring-Opened Products (e.g., dicarbonyls) Reactive_Intermediate->Ring_Opened Rearrangement GSH_Conjugate GSH Conjugate Reactive_Intermediate->GSH_Conjugate GSH Conjugation (Detoxification) Carboxylic_Acid Carboxylic Acids Ring_Opened->Carboxylic_Acid Further Oxidation

Caption: Metabolic activation of the furan ring leading to reactive intermediates and subsequent degradation products.

Diagram 2: Experimental Workflow for Metabolite Identification

MetID_Workflow cluster_experiment In Vitro / In Vivo Experiment cluster_analysis Analytical Phase cluster_data Data Interpretation Incubation Incubation with Liver Microsomes/Hepatocytes or Animal Dosing Sample_Prep Sample Preparation (e.g., SPE, LLE) Incubation->Sample_Prep LCMS LC-MS/MS Analysis Sample_Prep->LCMS Data_Processing Data Processing & Metabolite Prediction LCMS->Data_Processing Structure_Elucidation Structure Elucidation (MS/MS Fragmentation) Data_Processing->Structure_Elucidation

Caption: A streamlined workflow for the identification of metabolites from biological samples.

References

  • Organic Reactions. Oxidative Cleavage of Furans. [Link]

  • Semantic Scholar. Oxidative Cleavage of Furans. [Link]

  • PubMed Central. Recent developments in in vitro and in vivo models for improved translation of preclinical pharmacokinetic and pharmacodynamics data. [Link]

  • PubMed. Drug metabolism and drug interactions: application and clinical value of in vitro models. [Link]

  • ResearchGate. In Vitro and In Vivo Models of Drug Metabolism. [Link]

  • ITQB NOVA. In vitro models for prediction of drug absorption and metabolism. [Link]

  • PubMed Central. Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. [Link]

  • PubMed Central. Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. [Link]

  • PubMed. Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds. [Link]

  • BioIVT. Drug Metabolism Assays. [Link]

  • National Institutes of Health. Development of forced degradation and stability indicating studies of drugs—A review. [Link]

  • Oriental Journal of Chemistry. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. [Link]

  • MDPI. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. [Link]

  • PubMed. Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). [Link]

  • Pharmaceutical Technology. FDA Perspectives: Scientific Considerations of Forced Degradation Studies in ANDA Submissions. [Link]

  • PubMed. A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. [Link]

  • Pharmaceutical Technology. Available Guidance and Best Practices for Conducting Forced Degradation Studies. [Link]

  • PubMed. Furans, thiophenes and related heterocycles in drug discovery. [Link]

  • MedCrave online. Forced Degradation Studies. [Link]

  • ACS Publications. Atmospheric Oxidation of Furan and Methyl-Substituted Furans Initiated by Hydroxyl Radicals. [Link]

  • PubMed Central. Degradation of Morpholine by an Environmental Mycobacterium Strain Involves a Cytochrome P-450. [Link]

  • ResearchGate. Metabolic pathways of furan leading to formation of potential... [Link]

  • ACS Publications. Identification of Furan Metabolites Derived from Cysteine−cis-2-Butene-1,4-dial−Lysine Cross-Links. [Link]

  • Taylor & Francis Online. Metabolic pathway by cleavage of a furan ring. [Link]

  • Pharmaguideline. Forced Degradation Study in Pharmaceutical Stability. [Link]

  • National Institutes of Health. Development of a sensitive and quantitative method for the identification of two major furan fatty acids in human plasma. [Link]

  • National Institutes of Health. Identification of Furan Metabolites Derived from Cysteine-cis-2-Butene-1,4-Dial-Lysine Crosslinks. [Link]

  • Restek. Analysis of Furans and Alkylfurans in Food Samples (Part 1): Choosing GC-MS Conditions and a Sample Preparation Technique. [Link]

  • PubMed Central. Comparative Metabolism of Furan in Rodent and Human Cryopreserved Hepatocytes. [Link]

  • LCGC International. The Determination of Furan in Foods — Challenges and Solutions. [Link]

  • PubMed Central. Microbial degradation of furanic compounds: biochemistry, genetics, and impact. [Link]

  • International Labmate. Detecting nitrofuran metabolites in animal products using LC/MS/MS. [Link]

  • USDA Food Safety and Inspection Service. Screening and Confirmation of Nitrofuran Metabolites by Liquid Chromatography-Tandem Mass Spectrometry. [Link]

  • ResearchGate. A Review on Biological and Medicinal Significance of Furan. [Link]

  • ResearchGate. Clinically approved drugs containing furan ring. [Link]

Sources

Optimization

Technical Support Center: Preserving the Integrity of the Furan Moiety

Welcome to the technical support center for researchers, scientists, and drug development professionals working with furan-containing compounds. The furan ring is a valuable scaffold in medicinal chemistry and a versatil...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with furan-containing compounds. The furan ring is a valuable scaffold in medicinal chemistry and a versatile synthetic building block.[1][2] However, its modest aromaticity (~16 kcal/mol) compared to benzene (~36 kcal/mol) makes it susceptible to degradation, particularly ring-opening reactions under various experimental conditions.[1] This guide provides in-depth troubleshooting advice, preventative strategies, and validated protocols to help you maintain the structural integrity of the furan moiety in your work.

Frequently Asked Questions (FAQs)

Q1: Why is the furan ring so prone to opening, especially in acid?

A1: The furan ring's instability stems from its electron-rich nature and lower aromatic stabilization energy compared to other heterocycles like pyrrole or thiophene.[1] The ring oxygen's lone pairs contribute to the aromatic system, but the oxygen atom is also susceptible to protonation by acids. This protonation disrupts the aromaticity, initiating a cascade that leads to ring-opened products, typically 1,4-dicarbonyl compounds.[1][3][4] The process begins with protonation at the Cα position, which is the rate-limiting step, followed by nucleophilic attack from a solvent molecule (like water) and subsequent ring cleavage.[3][4]

Q2: Are there any general rules for predicting the stability of my substituted furan?

A2: Yes, the electronic nature of the substituents plays a crucial role.

  • Electron-Withdrawing Groups (EWGs): Substituents like carboxyl, nitro, or acyl groups at the C2 or C5 positions decrease the electron density of the ring. This makes the furan oxygen less basic and less prone to protonation, thereby increasing its stability against acid-catalyzed degradation.[5]

  • Electron-Releasing Groups (ERGs): Substituents like alkyl or alkoxy groups increase the ring's electron density, making it more reactive and susceptible to polymerization and ring-opening, especially under acidic conditions.[5]

Q3: Besides acid, what other conditions should I be wary of?

A3: Strong oxidizing agents are a significant threat. Reagents like hydrogen peroxide, meta-chloroperbenzoic acid (m-CPBA), or even air (oxygen) under certain conditions can lead to oxidative ring-opening, forming products like unsaturated dialdehydes or causing polymerization.[5][6][7] Additionally, some furans are sensitive to high temperatures and certain catalysts used in cross-coupling or hydrogenation reactions.[8][9]

Troubleshooting Guides: Experimental Scenarios

Scenario 1: Furan Degradation During Acidic Workup or Chromatography

You've successfully completed your reaction, but during the aqueous acidic workup or purification on silica gel, you observe significant loss of your furan-containing product and the appearance of new, often polar, baseline spots on your TLC plate.

Root Cause Analysis: This is a classic case of acid-catalyzed ring-opening. Strong mineral acids (HCl, H₂SO₄) used in workups create a low pH environment where the furan ring is rapidly protonated and hydrolyzed.[3][4] Similarly, standard silica gel can be sufficiently acidic to cause degradation of sensitive furans on the column.

Preventative Strategies & Protocols:

  • pH Control: During extractions, carefully adjust the pH to be no lower than 4.[4][10] Use milder acidic solutions like saturated ammonium chloride (NH₄Cl), dilute acetic acid, or a phosphate buffer instead of strong acids.[10]

  • Temperature Management: Perform all acidic workups at low temperatures (0 °C to 5 °C) to minimize the rate of decomposition.[10]

  • Modified Chromatography:

    • Neutralize Silica Gel: Before preparing your column, slurry the silica gel in a solvent (e.g., ethyl acetate) containing a small amount of a volatile base, like triethylamine (~0.5-1% v/v). Remove the excess solvent before packing. This deactivates the acidic sites on the silica.

    • Use Alternative Stationary Phases: Consider using neutral alumina or treated silica gel for purification.

    • Solvent System: Add a small percentage of triethylamine or pyridine to your chromatography eluent to maintain a non-acidic environment.

Scenario 2: Low Yields in Reactions Requiring Lewis or Brønsted Acids

You are attempting a reaction like a Friedel-Crafts acylation or an acetal formation, which requires an acid catalyst, but you are getting low yields of the desired product accompanied by significant polymer formation.

Root Cause Analysis: Standard Friedel-Crafts conditions (e.g., AlCl₃) are often too harsh for the acid-sensitive furan ring, leading to rapid polymerization instead of the intended reaction.[5][10] Even milder Brønsted acids can cause ring-opening if used in high concentrations or at elevated temperatures.[11][12]

Decision Workflow for Acid-Catalyzed Reactions

G start Need to perform an acid-catalyzed reaction? q1 Can a milder Lewis Acid be used? start->q1 a1_yes Use milder catalysts: BF₃·OEt₂, ZnCl₂, Sc(OTf)₃ q1->a1_yes Yes q2 Is a Brønsted Acid required? q1->q2 No q3 Are conditions still too harsh? a1_yes->q3 a2_yes Use weak organic acids (p-TsOH, CSA) or solid acid catalysts (e.g., Montmorillonite K10). Keep catalyst loading low. q2->a2_yes Yes q2->q3 No a2_yes->q3 a3_yes 1. Lower reaction temperature. 2. Use a non-protic solvent (DCM, Toluene). 3. Add a proton sponge if applicable. q3->a3_yes Yes end Optimized Conditions q3->end No a3_yes->end

Caption: Decision tree for selecting milder acid catalysis conditions.

Recommended Protocol: Mild Furan Acylation

This protocol uses a less aggressive catalyst to achieve acylation while preserving the furan ring.

  • Setup: To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add the furan substrate (1.0 eq) and an anhydrous solvent like dichloromethane (DCM).

  • Cooling: Cool the mixture to 0 °C in an ice bath.

  • Catalyst Addition: Slowly add a mild Lewis acid catalyst, such as boron trifluoride etherate (BF₃·OEt₂) (1.1 eq).[5]

  • Reagent Addition: Add the acylating agent (e.g., acetic anhydride) (1.1 eq) dropwise, keeping the internal temperature below 5 °C.

  • Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by TLC or GC-MS.

  • Quenching: Once the reaction is complete, quench it by slowly adding it to a cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Workup: Proceed with a standard aqueous workup and extraction, ensuring the aqueous layer remains basic or neutral.

Scenario 3: Product Degradation During Storage or Handling

A freshly purified furan compound appears stable, but turns dark and shows signs of polymerization after being stored for a period.

Root Cause Analysis: Many furan derivatives, especially alkylated furans, have poor oxidative stability and can react with atmospheric oxygen over time.[6][13] This process can be accelerated by light and may lead to the formation of peroxides and insoluble gums.[6][13]

Preventative Strategies:

  • Inert Atmosphere: Store sensitive furan compounds under an inert atmosphere (nitrogen or argon).

  • Refrigeration: Store compounds at low temperatures (-20 °C is preferable) to slow the rate of degradation.

  • Light Protection: Use amber vials or wrap containers in aluminum foil to protect from light.

  • Use of Stabilizers: For bulk storage of simple furans, adding a small amount of a radical inhibitor like hydroquinone (0.01-1.0% by weight) can prevent polymerization and color formation.[14]

Advanced Strategies for Furan Stabilization

For challenging syntheses, particularly in multi-step drug development, proactively designing stability into the molecule is a key strategy.

Table 1: Impact of Substituents on Furan Stability

Substituent Type at C2/C5Example GroupEffect on Ring StabilityRationale
Electron-Withdrawing -COOH, -CHO, -NO₂Increases Stability Decreases electron density, making the ring oxygen less susceptible to protonation.[5]
Electron-Releasing -CH₃, -OCH₃Decreases Stability Increases electron density, enhancing reactivity towards electrophiles and acids.[5]
Aromatic Capping N-terminal PhenylalanineIncreases Stability Proximate aromatic groups can sterically shield the furan ring from acidolytic cleavage.[15]

Mechanism: Acid-Catalyzed Furan Ring Opening

The diagram below illustrates the key steps in the hydrolytic ring-opening of furan, which is the primary degradation pathway to avoid.

G cluster_0 Step 1: Rate-Limiting Protonation cluster_1 Step 2: Nucleophilic Attack cluster_2 Step 3: Ring Opening Furan Furan ProtonatedFuran Protonated Furan (Resonance Stabilized Cation) Furan->ProtonatedFuran @ Cα (favored) H_plus + H⁺ Furanol 2,5-Dihydro-2-furanol ProtonatedFuran->Furanol Nucleophilic Attack H2O + H₂O Opened 4-Hydroxy-2-butenal (1,4-Dicarbonyl Precursor) Furanol->Opened Protonation of Ring O, Ring Cleavage H_plus2 + H⁺

Caption: Mechanism of acid-catalyzed furan ring opening.[3][4]

References

  • Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Energy & Fuels. (2017). Available from: [Link]

  • Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline. Available from: [Link]

  • Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study. Catalysis Science & Technology (RSC Publishing). Available from: [Link]

  • Acid-Catalyzed Ring Opening of Furan in Aqueous Solution | Request PDF. ResearchGate. Available from: [Link]

  • Experimental and theoretical study of oxidative stability of alkylated furans used as gasoline blend components. Fuel. Available from: [Link]

  • Experimental and theoretical study of oxidative stability of alkylated furans used as gasoline blend components | Request PDF. ResearchGate. Available from: [Link]

  • Gold as a Catalyst for the Ring Opening of 2,5-Dimethylfuran. University of South Wales. Available from: [Link]

  • Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. MDPI. Available from: [Link]

  • Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: An experimental and theoretical study. ResearchGate. Available from: [Link]

  • A Diels–Alder probe for discovery of natural products containing furan moieties. National Institutes of Health (NIH). Available from: [Link]

  • Ring opening of biomass-derived furan rings. RSC Blogs. Available from: [Link]

  • Aromatic capping surprisingly stabilizes furan moieties in peptides against acidic degradation. Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

  • Oxidation of furans (Review). ResearchGate. Available from: [Link]

  • Furan synthesis. Organic Chemistry Portal. Available from: [Link]

  • Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries. PubMed Central. Available from: [Link]

  • Protection Strategies for the Conversion of Biobased Furanics to Chemical Building Blocks. ACS Publications. Available from: [Link]

  • There are some important questions that you need to know and answer before you start studying the reactions of five-membered rings such as. Unknown Source.
  • Furan as a vers
  • Furan undergoes electrophilic aromatic substitution more readily than benzene. Pearson. Available from: [Link]

  • Regiochemical Effects of Furan Substitution on the Electronic Properties and Solid-State Structure of Partial Fused-Ring Oligothiophenes. OUCI. Available from: [Link]

  • Why does the electrophilic substitution of furan happen at 2 and 5 positions?. Quora. Available from: [Link]

  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. Unknown Source.
  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. Available from: [Link]

  • Atmospheric Oxidation of Furan and Methyl-Substituted Furans Initiated by Hydroxyl Radicals. ACS Publications. Available from: [Link]

  • Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review
  • Substrate and Positional Selectivity in Electrophilic Substitution Reactions of Pyrrole, Furan, Thiophene, and Selenophene Derivatives | Request PDF. ResearchGate. Available from: [Link]

  • Stabilization of furan. Google Patents.
  • Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. National Institutes of Health (NIH). Available from: [Link]

  • Effects of water and alcohols on the polymerization of furan during its acid-catalyzed conversion into benzofuran. RSC Publishing. Available from: [Link]

Sources

Troubleshooting

Technical Support Center: Scale-up Synthesis of 2-(Furan-2-yl)morpholine

Welcome to the technical support center for the scale-up synthesis of 2-(Furan-2-yl)morpholine. This guide is designed for researchers, chemists, and process development professionals to address common challenges encount...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the scale-up synthesis of 2-(Furan-2-yl)morpholine. This guide is designed for researchers, chemists, and process development professionals to address common challenges encountered when transitioning this synthesis from the laboratory bench to larger-scale production. We will delve into the causality behind experimental choices, offering field-proven insights and troubleshooting strategies to ensure a robust and efficient process.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for scaling up 2-(Furan-2-yl)morpholine synthesis?

A1: While several methods exist, two primary routes are favored for their scalability and use of readily available starting materials:

  • Route A: Reductive Amination. This is a highly convergent approach involving the reaction of furfural with morpholine under reductive conditions. The key challenge lies in controlling the reaction to prevent over-reduction or side product formation.

  • Route B: Cyclization of a Precursor. This route typically involves the synthesis of an N-substituted diethanolamine derivative from furfurylamine, followed by an acid-catalyzed cyclization to form the morpholine ring. While multi-step, it can offer better control over the final product's purity.[1]

Q2: What are the critical process parameters (CPPs) to monitor during the scale-up of this synthesis?

A2: The most critical parameters to monitor are:

  • Temperature: Exothermic reactions, especially during acid-catalyzed cyclization or reduction steps, must be carefully controlled to prevent runaway reactions and byproduct formation.[2][3]

  • pH: The furan ring is notoriously sensitive to strongly acidic conditions, which can lead to ring-opening and polymerization.[4][5][6][7] Careful pH monitoring and control are essential, especially during work-up and purification.

  • Rate of Reagent Addition: Slow, controlled addition of reagents is crucial for managing exotherms and minimizing localized high concentrations that can lead to side reactions.

  • Agitation: Efficient mixing is vital to ensure homogenous reaction conditions and prevent localized "hot spots," especially in larger reactors.

Q3: What are the primary safety concerns associated with this synthesis?

A3: Key safety considerations include:

  • Exothermic Reactions: As mentioned, several steps can be highly exothermic.[3] Ensure adequate cooling capacity and consider using a semi-batch process for better thermal management.

  • Flammable Solvents: The use of common organic solvents requires appropriate grounding, ventilation, and inert atmosphere (e.g., nitrogen blanket) to mitigate fire and explosion risks.

  • Corrosive Reagents: Strong acids like sulfuric or hydrochloric acid are often used.[3] Appropriate personal protective equipment (PPE) and handling procedures are mandatory.

  • Hydrogenation (if applicable): If using catalytic hydrogenation for the reductive amination route, proper handling of hydrogen gas and pyrophoric catalysts (like Raney Nickel or Palladium on carbon) is critical.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments.

Problem 1: Low Yield of 2-(Furan-2-yl)morpholine
Probable Cause Underlying Explanation & Recommended Solution
Furan Ring Degradation The furan ring is susceptible to cleavage under strongly acidic conditions, leading to the formation of polymeric byproducts.[4][5][6][7] This is often observed as the reaction mixture turning dark or forming intractable tars. Solution: 1. pH Control: Maintain the pH in a weakly acidic to neutral range (pH 4-7) during the reaction and work-up. Use milder acids if possible. 2. Temperature Management: Avoid excessive temperatures, which can accelerate acid-catalyzed degradation.[8] 3. Inert Atmosphere: Purging the reactor with nitrogen can help prevent oxidative degradation pathways that can be initiated by acid.
Incomplete Reaction The reaction may not have reached completion, leaving unreacted starting materials. Solution: 1. In-Process Control (IPC): Use techniques like TLC, GC, or HPLC to monitor the reaction's progress. Do not proceed with the work-up until the starting materials are consumed. 2. Stoichiometry Adjustment: Re-evaluate the stoichiometry of your reagents. A slight excess of one reagent may be necessary to drive the reaction to completion. 3. Extended Reaction Time: As seen in related morpholine syntheses, some cyclization reactions require prolonged heating to go to completion.[2][3]
Side Product Formation Competing reactions, such as the self-condensation of furfural or over-alkylation of the morpholine nitrogen, can reduce the yield of the desired product.
Problem 2: Product Purification Challenges
Probable Cause Underlying Explanation & Recommended Solution
Emulsion During Work-up The basic nature of the morpholine product can lead to the formation of stable emulsions during aqueous extractions, making phase separation difficult.[9] Solution: 1. "Salting Out": Add brine (saturated NaCl solution) to the aqueous layer to increase its ionic strength. This reduces the solubility of the organic product in the aqueous phase and helps break the emulsion.[9] 2. pH Adjustment: Ensure the aqueous layer is sufficiently basic (pH > 10) to keep the product in its free-base form, which is typically less water-soluble.[9] 3. Solvent Choice: Consider using a more polar extraction solvent like dichloromethane (DCM).[9]
Tailing on Silica Gel Chromatography The basic nitrogen of the morpholine moiety can interact strongly with the acidic silanol groups on the surface of silica gel, leading to poor separation and product loss.[9] Solution: 1. Basic Modifier: Add a small amount (0.5-2%) of a basic modifier, such as triethylamine or ammonia in methanol, to your eluent. This neutralizes the acidic sites on the silica, improving peak shape and recovery.[9] 2. Alternative Stationary Phase: Consider using a different stationary phase, such as alumina (basic or neutral), which is less acidic than silica.
Isolation as a Salt If the product is difficult to crystallize as a free base, consider forming a salt (e.g., hydrochloride or acetate). Crystalline salts are often easier to purify by recrystallization. This method is used for purifying similar morpholine derivatives.[10]

Experimental Protocols & Methodologies

Protocol: Reductive Amination of Furfural with Morpholine

This protocol outlines a general procedure for the synthesis of 2-(Furan-2-yl)morpholine via reductive amination.

Step 1: Imine Formation

  • To a stirred solution of morpholine (1.1 equivalents) in a suitable solvent (e.g., methanol or toluene) in a reactor equipped with a condenser and under a nitrogen atmosphere, add furfural (1.0 equivalent).

  • If using toluene, equip the reactor with a Dean-Stark trap to remove the water formed during the reaction, driving the equilibrium towards the imine product.

  • Heat the mixture to reflux and monitor the reaction by TLC or GC until the furfural is consumed.

Step 2: Reduction

  • Cool the reaction mixture to room temperature.

  • Add a suitable reducing agent. For scale-up, sodium borohydride is a common choice. Add it portion-wise to control the exotherm and gas evolution.

  • Stir the reaction until the imine is fully reduced (monitor by TLC or GC).

Step 3: Work-up and Isolation

  • Carefully quench the excess reducing agent by the slow addition of water or dilute acid.

  • Adjust the pH to >10 with an aqueous base (e.g., NaOH solution).

  • Extract the product with an organic solvent (e.g., ethyl acetate or DCM).

  • Wash the combined organic layers with brine to aid phase separation and remove water-soluble impurities.[9]

  • Dry the organic phase over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

Step 4: Purification

  • Purify the crude product by vacuum distillation or column chromatography on silica gel (using an eluent containing a basic modifier like triethylamine).[9]

Visualizations

General Synthesis Workflow

The following diagram illustrates a typical workflow for the synthesis and purification of 2-(Furan-2-yl)morpholine.

G cluster_synthesis Synthesis Stage cluster_workup Work-up Stage cluster_purification Purification Stage A Starting Materials (Furfural & Morpholine) B Reaction (e.g., Reductive Amination) A->B Reagents/Catalyst C Quenching & pH Adjustment B->C D Liquid-Liquid Extraction C->D E Drying & Concentration D->E F Crude Product E->F G Purification (Distillation or Chromatography) F->G H Pure 2-(Furan-2-yl)morpholine G->H

Caption: General workflow for the synthesis of 2-(Furan-2-yl)morpholine.

Troubleshooting Decision Tree for Low Yield

This diagram provides a logical path for diagnosing the cause of low product yield.

G start Low Yield Observed ipc_check Check IPC Data: Reaction Complete? start->ipc_check incomplete Problem: Incomplete Reaction Solution: Extend time, adjust temp/stoichiometry ipc_check->incomplete No workup_check Analyze Crude Mixture: Dark/Tarry? ipc_check->workup_check Yes degradation Problem: Furan Degradation Solution: Control pH, lower temp, use inert atm. workup_check->degradation Yes side_products Problem: Side Products Solution: Optimize conditions, check starting material purity. workup_check->side_products No

Caption: Decision tree for troubleshooting low yield issues.

References

  • Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline. Available at: [Link]

  • Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. National Center for Biotechnology Information (PMC). Available at: [Link]

  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. Wiley Online Library. Available at: [Link]

  • Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Royal Society of Chemistry. Available at: [Link]

  • Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annulation. Journal of the American Chemical Society. Available at: [Link]

  • Asymmetric synthesis of 2- and 3-substituted chiral morpholines. ResearchGate. Available at: [Link]

  • Method for purifying cis-2, 6-dimethyl morpholine. Google Patents.
  • Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Semantic Scholar. Available at: [Link]

  • Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Energy & Fuels. Available at: [Link]

  • Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. MDPI. Available at: [Link]

  • Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Royal Society of Chemistry. Available at: [Link]

  • Phase-transfer catalyst. Wikipedia. Available at: [Link]

  • Morpholine Preparation from Diethanolamine. YouTube. Available at: [Link]

  • Phase-Transfer Catalysis in Organic Syntheses. CRDEEP Journals. Available at: [Link]

  • Phase transfer catalysis (PTC). OperaChem. Available at: [Link]

  • MORPHOLINE. Ataman Kimya. Available at: [Link]

  • Results of the scale-up reduction of furfural, with slight decrease in catalytic activity. ResearchGate. Available at: [Link]

  • What Is Phase Transfer Catalysis? YouTube. Available at: [Link]

  • Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ChemRxiv. Available at: [Link]

  • Morpholine synthesis. Organic Chemistry Portal. Available at: [Link]

  • (PDF) Morpholines. Synthesis and Biological Activity. ResearchGate. Available at: [Link]

  • The Pictet-Spengler Reaction Updates Its Habits. MDPI. Available at: [Link]

  • Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet-Spengler reaction. PubMed. Available at: [Link]

  • Process for the preparation of morpholines. Google Patents.
  • Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. Available at: [Link]

  • An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture. National Center for Biotechnology Information (PMC). Available at: [Link]

  • (PDF) Synthesis and antimicrobial activity of 4-(5-ARYL-2-FUROYL)morpholines and 4-[(5-ARYL-2-FURYL)carbonothioyl] morpholines. ResearchGate. Available at: [Link]

  • Synthesis of tetrahydrofuro[3,2-c]pyridines via Pictet–Spengler reaction. ResearchGate. Available at: [Link]

  • Asymmetric Synthesis of Functionalized 2-Isoxazolines. National Center for Biotechnology Information (PMC). Available at: [Link]

  • 5‐Hydroxymethylfurfural and Furfural Chemistry Toward Biobased Surfactants. National Center for Biotechnology Information (PMC). Available at: [Link]

  • Figure 2. Various approaches for synthesis of morpholine The various... ResearchGate. Available at: [Link]

  • Background on morpholine synthesis and our approach. ResearchGate. Available at: [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Enantioselective Reduction of Furan Ketones

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the enantioselective reduction of furan ketones. This guide is designed for researchers, scientists, and drug development prof...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the enantioselective reduction of furan ketones. This guide is designed for researchers, scientists, and drug development professionals who are working to synthesize chiral furanyl alcohols, crucial building blocks in pharmaceuticals and fine chemicals. The unique electronic properties and potential for Lewis acid sensitivity of the furan ring can present specific challenges in achieving high yield and enantioselectivity.[1] This document provides in-depth, field-proven insights in a question-and-answer format to help you troubleshoot and optimize your reactions.

Part 1: Core Concepts & Method Selection

Choosing the appropriate reduction methodology is the first critical step. The three most common catalytic systems—Corey-Bakshi-Shibata (CBS) reduction, Noyori-type asymmetric (transfer) hydrogenation, and biocatalytic reduction—each have distinct advantages and limitations when applied to furan ketones.

Table 1: Comparison of Key Catalytic Systems for Furan Ketone Reduction

Methodology Typical Catalyst/Reagents Common Reductant Advantages Potential Challenges with Furan Ketones
CBS Reduction Chiral Oxazaborolidine[2][3]Borane (BH₃·THF, BH₃·SMe₂) or CatecholboraneHigh enantioselectivity for many ketones, predictable stereochemistry, tolerant of some functional groups.[2]Furan oxygen can coordinate to the Lewis acidic boron, potentially inhibiting catalysis or lowering enantioselectivity; furan ring is sensitive to strong Lewis acids.[1]
Noyori Asymmetric Hydrogenation Ru(II)-chiral diphosphine/diamine complexes[4][5]H₂ gasExtremely high activity (low catalyst loading), excellent enantioselectivity, environmentally benign reductant.[5]Requires specialized high-pressure equipment; potential for catalyst poisoning by sulfur-containing impurities; furan ring can sometimes coordinate to the metal center.
Noyori Asymmetric Transfer Hydrogenation (ATH) Ru(II), Rh(I), or Ir(I) complexes with chiral ligands[6][7]Isopropanol or Formic Acid/Triethylamine[6][7]Operationally simple (no high-pressure H₂), excellent enantioselectivity for aryl heteroaryl ketones.[7][8]May require higher catalyst loading than hydrogenation; equilibrium nature can lead to incomplete conversion.
Biocatalytic Reduction Ketoreductases (KREDs), whole cells (e.g., yeast, fungi)[9][10][11]Cofactor (NAD(P)H) regenerated in situ (e.g., using a sacrificial alcohol like isopropanol)Extremely high enantioselectivity (>99% ee), mild reaction conditions (aqueous media, room temp), environmentally friendly.[9][12]Substrate scope can be limited; requires screening of enzyme libraries; potential for substrate or product inhibition.[10]
Decision Workflow for Method Selection

Use the following diagram to guide your initial choice of methodology based on your substrate and available resources.

MethodSelection start Start: Furan Ketone Substrate q1 High-pressure H₂ reactor available? start->q1 q2 Substrate sensitive to strong Lewis acids or boranes? q1->q2 No noyori_h2 Consider Noyori Asymmetric Hydrogenation q1->noyori_h2 Yes q3 Access to enzyme screening platform? q2->q3 Yes cbs Consider CBS Reduction q2->cbs No noyori_ath Consider Noyori Asymmetric Transfer Hydrogenation (ATH) q3->noyori_ath No biocat Consider Biocatalysis (KREDs) q3->biocat Yes no_method Re-evaluate substrate or consider alternative synthesis noyori_ath->no_method If fails cbs->no_method If fails

Caption: Decision workflow for selecting a reduction method.

Part 2: Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Category A: Poor Enantioselectivity (% ee)

Question 1: My enantioselectivity is low (<80% ee) using a standard CBS reduction protocol for 2-acetylfuran. What is the most likely cause?

Answer: Low enantioselectivity in the CBS reduction of furan ketones often stems from two primary issues: non-catalytic background reduction and interference by the furan oxygen.

  • Non-Catalytic Reduction: The borane reagent (e.g., BH₃·THF) can directly reduce the ketone without the chiral guidance of the CBS catalyst. This uncatalyzed pathway produces a racemic alcohol, which erodes the overall % ee. This is particularly problematic if the catalyzed reaction is slow.

    • Causality: The rate of the catalyzed reduction must be significantly faster than the background reduction. Factors that slow the catalytic cycle, such as poor catalyst-substrate coordination, will amplify the impact of the background reaction.

    • Troubleshooting Steps:

      • Lower the Temperature: Decrease the reaction temperature (e.g., from room temperature to 0 °C, -20 °C, or even -40 °C). The activation energy for the catalyzed reaction is generally lower than the uncatalyzed one, so lowering the temperature will disproportionately slow the background reaction.[13]

      • Slow Addition of Borane: Add the borane solution slowly via syringe pump to the mixture of the ketone and catalyst. This keeps the instantaneous concentration of free borane low, minimizing the uncatalyzed reaction.

      • Use a More Stable Borane Source: Catecholborane is less reactive than BH₃·SMe₂ or BH₃·THF and often suppresses the background reduction, leading to higher enantioselectivity.[6]

  • Furan Oxygen Interference: The Lewis basic oxygen atom of the furan ring can compete with the ketone's carbonyl oxygen for coordination to the Lewis acidic boron atom of the oxazaborolidine catalyst.[14] This non-productive binding disrupts the highly organized six-membered transition state required for stereoselective hydride transfer, opening pathways to the wrong enantiomer or a racemic product.

    • Troubleshooting Steps:

      • Modify the Catalyst: Switch to a CBS catalyst with different steric bulk on the boron atom (e.g., changing from B-Me to B-Bu). This can alter the electronics and sterics of the catalyst to disfavor coordination with the furan oxygen.

      • Additives: The addition of certain additives can enhance enantioselectivity. For some challenging ketones, additives like BF₃·OEt₂ have been shown to improve results, potentially by coordinating to the ketone and enhancing its electrophilicity.[13] However, with acid-sensitive furans, this must be approached with caution.[1]

Question 2: I'm using a Noyori-type catalyst for asymmetric transfer hydrogenation (ATH) of a furyl ketone, but the % ee is inconsistent between runs. Why?

Answer: Inconsistency in ATH reactions often points to issues with catalyst activation, reagent purity, or atmospheric control.

  • Catalyst Activation and Integrity: The active catalyst in ATH is a ruthenium hydride species, formed in situ from the precatalyst.[7] Inconsistent formation of this active species will lead to variable results.

    • Causality: The precatalyst must react with the hydrogen donor (e.g., isopropanol or formate) to form the 18-electron Ru-H complex. The presence of oxygen or moisture can intercept intermediates and lead to catalyst deactivation.

    • Troubleshooting Steps:

      • Ensure Inert Atmosphere: Rigorously degas all solvents and reagents (e.g., via freeze-pump-thaw cycles or by sparging with argon/nitrogen). Assemble the reaction under a strict inert atmosphere in a glovebox or using Schlenk techniques.

      • Pre-activation: Consider pre-forming the active catalyst by stirring the precatalyst with the base (if using iPrOH/base) in the solvent for a short period (15-30 min) before adding the substrate.

  • Purity of Hydrogen Donor: The quality of the hydrogen donor is critical.

    • Causality: Isopropanol often contains trace amounts of acetone. Acetone is a substrate for the catalyst and will compete with your furan ketone, consuming the catalyst and reductant and potentially affecting the reaction kinetics and selectivity. Formic acid can contain water, which can hydrolyze catalyst intermediates.

    • Troubleshooting Steps:

      • Use High-Purity Reagents: Use freshly distilled, dry isopropanol or high-purity formic acid (e.g., >98%).

      • Avoid Acetone Contamination: Never use isopropanol that has been used for cleaning glassware.

Category B: Low Yield or Incomplete Conversion

Question 3: My reaction is clean (no side products by TLC/GC), but it stalls at ~50% conversion. What should I do?

Answer: Stalled reactions can be due to catalyst deactivation or an unfavorable reaction equilibrium, especially in transfer hydrogenations.

  • Catalyst Deactivation: The catalyst may be slowly degrading over the course of the reaction.

    • Causality: Furan derivatives, especially those with certain substituents, can sometimes decompose under reaction conditions to form species that poison the catalyst. Product inhibition, where the chiral alcohol product coordinates strongly to the metal center and prevents turnover, is also a possibility.

    • Troubleshooting Steps:

      • Increase Catalyst Loading: As a diagnostic tool, double the catalyst loading (e.g., from 1 mol% to 2 mol%). If the reaction goes to completion, catalyst stability or activity is the likely issue.

      • Add Catalyst in Portions: Instead of adding all the catalyst at the beginning, add a second portion halfway through the reaction.

  • Unfavorable Equilibrium (for ATH): Asymmetric transfer hydrogenation is a reversible process.

    • Causality: In the iPrOH/base system, the reaction is driven forward by the removal of the acetone byproduct. If the concentration of acetone builds up, the reverse reaction (oxidation of the alcohol product) can become significant, leading to an equilibrium with incomplete conversion.

    • Troubleshooting Steps:

      • Use a Large Excess of Hydrogen Donor: Increase the amount of isopropanol used, as it often serves as the solvent.

      • Switch to an Irreversible System: The formic acid/triethylamine (FA/TEA) system is generally considered irreversible because the byproduct, CO₂, escapes from the reaction mixture. Switching to FA/TEA can often drive reactions to completion.[7]

Question 4: I'm getting a low yield and my reaction mixture is turning into a black tar. What's happening?

Answer: The formation of black tar is a classic sign of furan ring polymerization or decomposition.[1]

  • Causality: The furan ring is sensitive to strong acids and some Lewis acids.[1] Under harsh conditions (e.g., high concentrations of a strong Lewis acid catalyst, high temperatures, or presence of protic acid impurities), the ring can open or polymerize. This is a common issue in Friedel-Crafts acylations used to prepare the ketone starting materials, but it can also occur during the reduction if conditions are not controlled.[1]

  • Troubleshooting Steps:

    • Check Starting Material pH: Ensure your starting furan ketone is free of any residual acid from its synthesis. A simple aqueous wash or filtration through a short plug of basic alumina can help.

    • Use Milder Conditions: If using a CBS reduction, ensure the borane source is not contaminated with acidic stabilizers. If using a Lewis acid-based catalyst system, screen for milder alternatives.

    • Control Temperature: Run the reaction at the lowest temperature that provides a reasonable rate to minimize decomposition pathways.

    • Ensure Purity of Reagents: Impurities in solvents or reagents can sometimes be acidic and trigger decomposition.[15]

Troubleshooting Logic Flow

Troubleshooting start Problem Observed low_ee Low % ee start->low_ee low_yield Low Yield / Stalled Rxn start->low_yield uncat_red Suspect Uncatalyzed Background Reduction low_ee->uncat_red Clean, but low ee furan_int Suspect Furan Interference low_ee->furan_int Specific to Furan cat_deact Suspect Catalyst Deactivation / Inhibition low_yield->cat_deact Stalls <100% equilibrium Suspect Unfavorable Equilibrium (ATH) low_yield->equilibrium Stalls (ATH only) decomp Suspect Substrate Decomposition low_yield->decomp Black Tar Formed sol_temp Action: Lower Temperature / Slow Addition uncat_red->sol_temp sol_cat Action: Modify Catalyst / Screen Additives furan_int->sol_cat sol_loading Action: Increase Catalyst Loading / Inert Atmosphere cat_deact->sol_loading sol_reductant Action: Switch to FA/TEA System equilibrium->sol_reductant sol_mild Action: Use Milder Conditions / Purify Reagents decomp->sol_mild

Caption: Troubleshooting decision tree for common issues.

Part 3: Key Experimental Protocols

Protocol 1: General Procedure for CBS-Catalyzed Asymmetric Reduction

This protocol is a representative example and should be optimized for specific substrates.

  • Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add the (R)- or (S)-CBS catalyst solution (e.g., 1.0 M in toluene, 0.1 eq.). Dilute with anhydrous tetrahydrofuran (THF) (approx. 0.1 M final concentration with respect to substrate).

  • Cooling: Cool the solution to the desired temperature (e.g., 0 °C or -20 °C) using an appropriate bath.

  • Substrate Addition: Add the furan ketone (1.0 eq.), either neat or as a solution in anhydrous THF, dropwise to the stirred catalyst solution.

  • Borane Addition: Add the borane solution (e.g., 1.0 M BH₃·THF, 1.0-1.2 eq.) dropwise via syringe pump over 1-2 hours, ensuring the internal temperature does not rise significantly. The presence of water can have a significant effect on enantiomeric excess, so anhydrous conditions are critical.[14][16]

  • Reaction Monitoring: Stir the reaction at the set temperature and monitor its progress by TLC or GC analysis.

  • Quenching: Once the reaction is complete, carefully quench the reaction by the slow, dropwise addition of methanol at the reaction temperature until gas evolution ceases.

  • Workup: Warm the mixture to room temperature and remove the solvent under reduced pressure. Add a suitable solvent (e.g., ethyl acetate) and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

  • Purification & Analysis: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude alcohol by flash column chromatography. Determine the enantiomeric excess (% ee) by chiral HPLC or GC analysis.

Protocol 2: General Procedure for Asymmetric Transfer Hydrogenation (FA/TEA)

This protocol is a representative example and should be optimized for specific substrates.

  • Setup: In an inert atmosphere glovebox or using Schlenk technique, add the Ru(II) precatalyst (e.g., (R,R)-TsDPEN-Ru(p-cymene)Cl, 0.01 eq.) to an oven-dried flask with a stir bar.

  • Solvent & Reagents: Add degassed solvent (e.g., acetonitrile or CH₂Cl₂). Prepare the azeotropic mixture of formic acid and triethylamine (5:2 molar ratio).

  • Reaction Initiation: Add the furan ketone (1.0 eq.) to the flask, followed by the FA/TEA mixture (5-10 eq.).

  • Reaction: Stir the mixture at the desired temperature (e.g., 28-40 °C). The reaction is typically a homogeneous orange/red solution.

  • Monitoring & Workup: Monitor the reaction by TLC or GC. Upon completion, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine to remove the formate salts.

  • Purification & Analysis: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the product by column chromatography and determine the % ee by chiral HPLC or GC.

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I use sodium borohydride (NaBH₄) with a chiral catalyst instead of borane? A: Generally, no. Standard chiral catalysts like oxazaborolidines (CBS) are designed to work with borane (BH₃).[6] NaBH₄ has very different reactivity and does not typically form the necessary active complex with the catalyst for enantioselective reduction.[17] While some specialized systems using modified borohydrides exist, they are not interchangeable with CBS/borane protocols.[6][18]

Q2: My furan ketone has other reducible functional groups (e.g., an ester or a nitro group). Which method is best for chemoselectivity? A: This is a significant challenge.

  • CBS/Borane: Borane is a powerful reducing agent and will readily reduce esters and other carbonyls. Chemoselectivity can be poor.

  • Noyori Hydrogenation/ATH: These systems are often highly chemoselective for ketones and aldehydes over esters, amides, and nitro groups, making them an excellent first choice.[19]

  • Biocatalysis: Ketoreductases are typically highly specific for ketones and aldehydes and will not reduce other functional groups, offering the highest level of chemoselectivity.

Q3: How do I choose between the (R)- and (S)-catalyst to get my desired alcohol enantiomer? A: The stereochemical outcome of these reactions is generally predictable.

  • CBS Reduction: A well-established mnemonic exists based on the coordination of the ketone to the catalyst. The hydride is delivered to the face of the carbonyl opposite the larger substituent when the carbonyl oxygen coordinates to the boron and the larger substituent avoids steric clash with the catalyst's directing group.[2][20]

  • Noyori-type Reductions: The stereochemical outcome is determined by the chirality of the diphosphine and/or diamine ligand. For a given ligand family (e.g., (R,R)-TsDPEN vs. (S,S)-TsDPEN), the opposite product enantiomer will be formed.[5][7] The precise outcome is best predicted by established transition state models for these systems.

Q4: Is it possible that my furan ring itself is being reduced? A: While less common than ketone reduction, reduction of the furan ring is possible under certain harsh hydrogenation conditions, particularly with heterogeneous catalysts like Palladium on carbon (Pd/C) at high pressures and temperatures. However, under the milder, homogeneous conditions typical for enantioselective ketone reductions with Noyori or CBS catalysts, reduction of the aromatic furan ring is highly unlikely.

References

  • J Colloid Interface Sci. (2004). Use of a chiral surfactant for enantioselective reduction of a ketone. [Link]

  • ResearchGate. (n.d.). Effect of the Secondary Reduction on the Enantioselectivity and Function of Additives in the Chiral Oxazaborolidine-Catalyzed Asymmetric Borane Reduction of Ketones. [Link]

  • SemOpenAlex. (n.d.). Asymmetric Transfer Hydrogenation of Aryl Heteroaryl Ketones using Noyori‐Ikariya Catalysts. [Link]

  • MDPI. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. [Link]

  • MDPI. (n.d.). Asymmetric Transfer Hydrogenation of Aryl Heteroaryl Ketones and o-Hydroxyphenyl Ketones Using Noyori-Ikariya Catalysts. [Link]

  • NROChemistry. (n.d.). Corey-Bakshi-Shibata Reduction: Mechanism & Examples. [Link]

  • NROChemistry. (n.d.). Noyori Hydrogenation. [Link]

  • Wikipedia. (n.d.). Enantioselective reduction of ketones. [Link]

  • NIH National Center for Biotechnology Information. (n.d.). Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. [Link]

  • University of Liverpool. (n.d.). Enantioselective Reduction of Ketones. [Link]

  • YouTube. (2020). Ketones to Alcohols, Part 4: Enantioselective Reduction: Boranes. [Link]

  • ResearchGate. (2020). Asymmetric transfer hydrogenation of unsaturated ketones; factors influencing 1,4- vs 1,2- regio- and enantioselectivity, and alkene vs alkyne directing effects. [Link]

  • Organic Chemistry Portal. (n.d.). Corey-Bakshi-Shibata Reduction. [Link]

  • Wikipedia. (n.d.). Corey–Itsuno reduction. [Link]

  • Royal Society of Chemistry. (2022). Heterocycle-containing Noyori–Ikariya catalysts for asymmetric transfer hydrogenation of ketones. [Link]

  • WordPress. (n.d.). Ketone Reduction. [Link]

  • YouTube. (2021). Corey-Itsuno, Corey-Bakshi-Shibata Reduction. [Link]

  • Reddit. (2024). What are some common causes of low reaction yields?. [Link]

  • ACS Publications. (n.d.). Oxazaborolidinone-Catalyzed Enantioselective Friedel−Crafts Alkylation of Furans and Indoles with α,β-Unsaturated Ketones. [Link]

  • NIH National Center for Biotechnology Information. (n.d.). Facile Stereoselective Reduction of Prochiral Ketones by using an F420‐dependent Alcohol Dehydrogenase. [Link]

  • Organic Chemistry Portal. (n.d.). Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane. [Link]

  • PubMed. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. [Link]

  • Taylor & Francis Online. (n.d.). Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue. [Link]

  • ResearchGate. (n.d.). Enantioselective Reduction of Prochiral Ketones Using Spiroborate Esters as Catalysts. [Link]

  • NIH National Center for Biotechnology Information. (2018). A Comparative Study on Asymmetric Reduction of Ketones Using the Growing and Resting Cells of Marine-Derived Fungi. [Link]

  • Wiley Online Library. (n.d.). Enantioselective Reduction of Ketones. [Link]

  • NIH National Center for Biotechnology Information. (n.d.). An Efficient Chemoselective Reduction of Furan Series Unsaturated Dinitriles. [Link]

  • Chemguide. (n.d.). REDUCTION OF ALDEHYDES AND KETONES. [Link]

Sources

Troubleshooting

Technical Support Center: Managing Impurities in 2-(Furan-2-yl)morpholine Reactions

Welcome to the technical support center for the synthesis and purification of 2-(Furan-2-yl)morpholine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challeng...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis and purification of 2-(Furan-2-yl)morpholine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with impurity formation in this important synthetic intermediate. Our approach is rooted in first principles of organic chemistry and validated by established analytical practices to ensure the integrity and quality of your final compound.

Overview: A Proactive Approach to Impurity Management

The successful synthesis of 2-(Furan-2-yl)morpholine hinges on controlling side reactions and degradation pathways. The furan moiety, in particular, is susceptible to acidic conditions, which can lead to the formation of highly colored polymeric impurities known as humins.[1] This guide provides a logical workflow for identifying, troubleshooting, and mitigating these and other common impurities.

G cluster_0 Phase 1: Synthesis & Initial Assessment cluster_1 Phase 2: Problem Identification cluster_2 Phase 3: Resolution & Final QC A Synthesis of 2-(Furan-2-yl)morpholine B Crude Product Isolation A->B C Initial Analysis (TLC, LC-MS) B->C D Impurities Detected? C->D E Troubleshooting Guides (This Document) D->E Yes I Standard Purification D->I No / Minor F Optimized Purification Protocol (e.g., Column Chromatography, Recrystallization) E->F G Final QC Analysis (HPLC, NMR, Purity Assessment) F->G H Pure Product (>99%) G->H I->G

Caption: General workflow for impurity management in 2-(Furan-2-yl)morpholine synthesis.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered during the synthesis.

Q1: My reaction mixture turned dark brown or black upon adding the acid catalyst. What happened?

A: You are likely observing the formation of "humins."[1] The furan ring is sensitive to strong acids and can undergo acid-catalyzed hydrolysis and subsequent polymerization. This is a very common issue in furan chemistry. The mechanism involves protonation of the furan ring, which leads to ring-opening and the formation of reactive intermediates that polymerize into dark, insoluble materials.[2]

Q2: What are the most common impurities I should expect besides humins?

A: Impurities typically fall into three categories: synthesis-related, formulation-related, and degradation-related.[3] For this specific synthesis, you should look for:

  • Unreacted Starting Materials: Residual furan-2-carbaldehyde or morpholine.

  • By-products: Formation of di-substituted products or side-products from condensation reactions.

  • Residual Solvents & Reagents: Solvents used in the reaction and workup (e.g., methanol, dichloromethane, toluene) and any remaining catalysts or bases.[4]

Q3: What are the best initial analytical methods to check my crude product's purity?

A: A combination of techniques is recommended for a comprehensive profile.[5][6]

  • Thin Layer Chromatography (TLC): Excellent for a quick, qualitative assessment of the reaction's progress and the number of components in the crude mixture.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful tool for identifying the molecular weights of the main product and any impurities, giving you immediate clues about their identities.[3][6]

  • Proton NMR (¹H NMR): Provides structural information and can be used to identify the presence of starting materials or major by-products if their spectra are known.

Q4: My yield is very low, even though TLC shows full consumption of the starting material. Where did my product go?

A: Low yield with complete conversion often points to two culprits:

  • Product Degradation: As mentioned in Q1, the acidic conditions required for some synthetic routes (like reductive amination) can degrade the furan-containing product, converting it into polymeric material.

  • Workup Losses: 2-(Furan-2-yl)morpholine has some water solubility due to the morpholine ring.[7][8] During aqueous workup, a significant amount of product might remain in the aqueous layer. Ensure you perform multiple extractions with an appropriate organic solvent.

Part 2: In-Depth Troubleshooting Guides

This section provides detailed guidance for specific, challenging scenarios.

Guide 1: Managing Furan Ring Degradation and Humin Formation

Problem Statement: How can I prevent the formation of dark, polymeric impurities that complicate purification?

Causality: The formation of humins is directly related to the acidity and temperature of the reaction. The electron-rich furan ring is susceptible to electrophilic attack by protons, initiating a degradation cascade.[2]

G A 2-(Furan-2-yl)morpholine in Acidic Media B Protonation of Furan Ring A->B H+ C Formation of Carbocation Intermediate B->C D Nucleophilic Attack (e.g., by H2O) C->D E Ring-Opening to form Reactive Dicarbonyl Species D->E F Aldol-type Condensation & Polymerization E->F G Insoluble Polymeric Impurities (Humins) F->G

Caption: Simplified pathway of acid-catalyzed furan degradation leading to humins.

Mitigation Strategies & Protocol:

  • Control of Acidity (pH):

    • Action: Use the mildest acidic conditions possible. Instead of strong mineral acids like H₂SO₄ or HCl, consider using weaker acids or Lewis acids that are less prone to causing degradation.

    • Example: For a reductive amination, using a reagent like sodium triacetoxyborohydride (STAB) is often preferable as it can be performed under neutral or mildly acidic conditions, avoiding the need for a strong acid catalyst.

  • Temperature Management:

    • Action: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Degradation pathways have higher activation energies and are more pronounced at elevated temperatures.

    • Protocol: Start the reaction at 0 °C and allow it to slowly warm to room temperature. Monitor by TLC to find the optimal balance between reaction rate and impurity formation.

  • Reaction Time:

    • Action: Do not let the reaction run for an unnecessarily long time. Once the limiting reagent is consumed (as determined by TLC or LC-MS), quench the reaction immediately to prevent prolonged exposure of the product to degradative conditions.

Guide 2: Identifying and Quantifying Impurities

Problem Statement: My initial analysis shows several unknown peaks. How do I identify and quantify them to meet regulatory standards?

Causality: A robust impurity profile is essential for pharmaceutical development to ensure safety and efficacy.[5] Regulatory bodies like the ICH provide strict guidelines on acceptable impurity levels.[5]

Recommended Analytical Workflow:

StepTechniquePurpose
1. Separation High-Performance Liquid Chromatography (HPLC) / Ultra-Performance Liquid Chromatography (UPLC)The gold standard for separating trace impurities from the Active Pharmaceutical Ingredient (API).[4][6] Develop a gradient method to resolve all components.
2. Identification LC-MS / MSProvides molecular weight and fragmentation data to help elucidate the structures of unknown impurities.[6]
3. Structure Confirmation Nuclear Magnetic Resonance (NMR) SpectroscopyAfter isolation (e.g., by preparative HPLC), NMR is used for unambiguous structure confirmation of the impurity.[4][5]
4. Volatiles Analysis Gas Chromatography (GC) / Headspace GC-MSSpecifically used to identify and quantify residual solvents.[4]
5. Quantification HPLC with a calibrated Reference StandardOnce an impurity is identified, its level is quantified against a synthesized and qualified reference standard.[9]
Guide 3: Advanced Purification Strategies

Problem Statement: My product is an oil or co-elutes with an impurity during standard silica gel chromatography. What are my options?

Causality: The polarity of the morpholine group can make crystallization difficult and can cause streaking on silica gel. Closely related impurities may have very similar polarities, making chromatographic separation challenging.

Alternative Purification Protocols:

  • Acid-Base Extraction:

    • Principle: The morpholine nitrogen is basic. This allows for selective extraction of the product into an acidic aqueous layer, leaving non-basic impurities in the organic layer.

    • Step-by-Step Protocol:

      • Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate).

      • Extract the organic solution with dilute aqueous acid (e.g., 1M HCl). The protonated product will move to the aqueous phase.

      • Wash the organic layer again with dilute acid to ensure complete extraction.

      • Combine the acidic aqueous layers. Wash with a fresh portion of organic solvent to remove any trapped neutral impurities.

      • Make the aqueous layer basic (pH > 10) with a strong base (e.g., NaOH).[7] This deprotonates the product.

      • Extract the now-neutral product back into an organic solvent (e.g., dichloromethane or ethyl acetate).

      • Dry the organic layer over Na₂SO₄, filter, and concentrate to yield the purified product.

  • Salt Formation and Recrystallization:

    • Principle: Convert the oily, free-base product into a crystalline salt, which is often easier to purify by recrystallization.

    • Protocol:

      • Dissolve the crude free-base in a minimal amount of a suitable solvent (e.g., isopropanol or acetone).

      • Add a solution of a suitable acid (e.g., HCl in ether, oxalic acid, or tartaric acid) dropwise until precipitation is complete.

      • Collect the solid salt by filtration.

      • Recrystallize the salt from an appropriate solvent system to remove impurities.

      • The pure free-base can be regenerated by neutralizing the salt, as described in the extraction protocol.

  • Reverse-Phase Chromatography:

    • Principle: For highly polar compounds that are difficult to purify on normal-phase (silica) gel, reverse-phase (e.g., C18) chromatography using a water/acetonitrile or water/methanol mobile phase can provide a different selectivity and better separation.

References

  • Analytical Methods for Profiling Impurities in Pharmaceuticals. (2024). [Source URL not available]
  • Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. [Link]

  • Various Authors. (2012-2024). Morpholine synthesis. Organic Chemistry Portal. [Link]

  • Palchykov, V. A. (2013). Morpholines. Synthesis and Biological Activity. Chemistry of Heterocyclic Compounds, 49, 787-817. [Link]

  • Istasse, T. (2021). Synthesis of furan derivatives from monosaccharides in reaction media based on choline chloride. ORBi. [Link]

  • Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Biotech Spain. [Link]

  • Patel, K., et al. (2020). Development of Impurity Profiling Methods Using Modern Analytical Techniques. International Journal of Pharmaceutical Research and Applications, 5(2), 423-434. [Link]

  • Pravallika, V. N. (2017). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews: Journal of Pharmaceutical Analysis. [Link]

  • Shinde, S. S., & Barge, V. U. (2019). Synthesis of Certain New Morpholine Derivatives Bearing a Thiazole Moiety. Journal of Heterocyclic Chemistry, 56(1), 1-7. [Link]

  • Sree, G. V. (2014). Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. IOSR Journal of Pharmacy and Biological Sciences, 9(1), 50-57. [Link]

  • AlTamiemi, E. O., Khammas, S. J., & AlKaissi, S. S. (2016). Synthesis and Characterization of Some New Morpholine Derivatives. Baghdad Science Journal, 13(2S). [Link]

  • Various Authors. (2020). Can you help me for synthesis of morpholine using dehydration diethanolamine? ResearchGate. [Link]

  • Sahoo, A. K., & Sahu, P. K. (2019). RECENT APPROACHES FOR IMPURITY PROFILING: A REVIEW. International Journal of Research Trends and Innovation, 4(7). [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline. [Link]

  • European Patent Office. (2021).
  • Tzara, A., et al. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. ChemMedChem, 15(10), 845-867. [Link]

  • Britton, E. C., & Lange, N. A. (1957). Recovery of morpholine from aqueous solutions thereof (U.S.
  • Palchykov, V. (2019). Recent progress in the synthesis of morpholines. Chemistry of Heterocyclic Compounds, 55(4/5), 324-332. [Link]

  • Ataman Kimya. (n.d.). MORPHOLINE. Ataman Kimya. [Link]

Sources

Optimization

Technical Support Center: Synthesis of 2-(Furan-2-yl)morpholine

Welcome to the technical support guide for the synthesis of 2-(Furan-2-yl)morpholine. This document is designed for researchers, medicinal chemists, and process development professionals.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis of 2-(Furan-2-yl)morpholine. This document is designed for researchers, medicinal chemists, and process development professionals. Here, we address common challenges and frequently asked questions, with a specific focus on the critical role that solvent selection plays in reaction success, yield, and purity. Our approach is to move beyond simple protocols and explain the underlying chemical principles to empower you to troubleshoot and optimize your experiments effectively.

Section 1: Synthesis Strategy and the Role of the Solvent

The synthesis of 2-(Furan-2-yl)morpholine, a valuable heterocyclic scaffold in drug discovery, is typically achieved through the intramolecular cyclization of a suitable precursor. A common and effective strategy is the acid-catalyzed cyclization of an N-substituted ethanolamine derivative bearing a furan moiety. This reaction is analogous to the well-established Pictet-Spengler reaction, which proceeds through an electrophilic iminium ion intermediate that attacks the electron-rich furan ring.[1][2][3]

The solvent in this process is not merely a medium for the reactants; it is an active participant that can dictate the reaction's outcome. Its functions include:

  • Solubilizing Reactants and Catalysts: Ensuring all components are in the same phase is fundamental for reaction kinetics.

  • Stabilizing Intermediates: The polarity and protic/aprotic nature of the solvent can stabilize or destabilize charged intermediates, such as the key iminium cation, directly impacting the reaction rate.

  • Influencing Reaction Pathway: The solvent can affect the equilibrium of intermediate steps and potentially favor desired pathways over side reactions.

Below is a conceptual workflow for the synthesis, highlighting the critical cyclization step influenced by the solvent.

G cluster_0 Precursor Synthesis cluster_1 Solvent-Critical Step cluster_2 Final Product Start Furan-2-carbaldehyde + Ethanolamine Derivative Intermediate N-(2-hydroxyethyl)-1-(furan-2-yl)methanimine (Schiff Base/Iminium Precursor) Start->Intermediate Condensation Cyclization Intramolecular Cyclization (via Iminium Ion) Intermediate->Cyclization Acid Catalyst Product 2-(Furan-2-yl)morpholine Cyclization->Product Deprotonation/ Neutralization

Caption: General workflow for 2-(Furan-2-yl)morpholine synthesis.

Section 2: Frequently Asked Questions (FAQs) on Solvent Selection

Q1: What are the most commonly recommended solvents for this type of intramolecular cyclization, and why?

A1: For intramolecular cyclizations forming morpholine rings, polar aprotic solvents often provide the best results.

  • N,N-Dimethylformamide (DMF) and Acetonitrile (ACN): These solvents are highly effective at solvating the starting materials and stabilizing the polar, charged iminium ion intermediate that is crucial for the ring-closing step.[1] In a study on a similar intramolecular cyclization, reactions in DMF and acetonitrile gave the highest yields of 82% and 70%, respectively.[4] Their high boiling points also allow for conducting the reaction at elevated temperatures, which can be necessary to overcome the activation energy barrier.

  • Dichloromethane (DCM): DCM is a less polar but still effective aprotic solvent. It is particularly useful when milder conditions are required and is easier to remove during workup than high-boiling solvents like DMF.

  • Toluene and Xylenes: These nonpolar aprotic solvents are generally less favorable for this reaction type as they do not effectively stabilize the polar intermediates.[4] However, in some specific copper-promoted syntheses of morpholines, higher boiling aromatic solvents like xylenes have proven superior to others.[5] This highlights that the optimal solvent can be highly dependent on the specific catalytic system used.

Q2: Should I use a protic or aprotic solvent?

A2: This is a critical consideration. While the classic Pictet-Spengler reaction often employed an acidic catalyst in a protic solvent, modern variations frequently show superior yields in aprotic media .[1]

  • Protic Solvents (e.g., Methanol, Ethanol): These solvents can hydrogen-bond with reactants and intermediates. While they can participate in proton transfer, they may also solvate the amine nucleophile too strongly, potentially hindering its initial condensation with the aldehyde.

  • Aprotic Solvents (e.g., DMF, ACN, DCM): These solvents cannot donate hydrogen bonds. They excel at promoting the formation of the electrophilic iminium ion, which is the driving force for the reaction, without interfering with the nucleophilic amine.[1] For reactions that generate an N-acyliminium ion, which is a very powerful electrophile, cyclization occurs readily in aprotic solvents under mild conditions.[1]

Recommendation: Start with a polar aprotic solvent like acetonitrile or DMF. If solubility is an issue or side reactions occur, consider a less polar solvent like DCM.

Q3: How does solvent choice impact reaction temperature and time?

A3: The solvent's boiling point directly determines the maximum accessible reaction temperature at atmospheric pressure.

  • High-Boiling Solvents (DMF, Xylenes): Allow for higher reaction temperatures (e.g., >100-140 °C), which can significantly accelerate slow cyclization reactions.[5][6] However, high temperatures can also promote decomposition or side-product formation.

  • Low-Boiling Solvents (DCM, Acetonitrile): Limit the reaction temperature. This can be advantageous for sensitive substrates but may require significantly longer reaction times or a more potent catalyst to achieve complete conversion.

In many morpholine syntheses, prolonged heating (e.g., 15 hours or more) is necessary to ensure complete cyclization, making a solvent that is stable at the required temperature essential.[6]

Section 3: Troubleshooting Guide for Solvent-Related Issues

Encountering problems during synthesis is common. Below is a guide to diagnosing and solving issues where the solvent is a likely culprit.

G cluster_solubility Solubility Issues cluster_kinetics Kinetic & Stability Issues cluster_temp Temperature Issues Problem Problem Encountered: Low Yield / No Reaction Cause1 Cause: Reactants not fully dissolved. Problem->Cause1 Cause2 Cause: Iminium ion intermediate is not sufficiently stabilized. Problem->Cause2 Cause3 Cause: Reaction temperature is too low for cyclization. Problem->Cause3 Solution1 Solution: Switch to a more polar solvent (e.g., Toluene -> DMF). Consider a solvent mixture. Cause1->Solution1 Solution2 Solution: Use a polar aprotic solvent (ACN, DMF) to stabilize the cation. Ensure acid catalyst is soluble. Cause2->Solution2 Solution3 Solution: Use a higher-boiling solvent (e.g., ACN -> DMF or Xylenes) to increase reaction rate. Cause3->Solution3

Caption: Troubleshooting workflow for low reaction yield.

Problem: My reaction yield is very low, or I am only recovering starting material.
  • Possible Cause 1: Poor Solubility. Your starting materials or catalyst may not be fully dissolved in the chosen solvent, preventing them from reacting efficiently.

    • Solution: Observe the reaction mixture. If solids are present, switch to a more effective solvent. For instance, if you are using toluene or DCM, try a more polar aprotic solvent like acetonitrile or DMF.[4][7]

  • Possible Cause 2: Unfavorable Reaction Kinetics. The solvent may not be adequately stabilizing the key transition states or intermediates. The formation of the iminium ion is critical.

    • Solution: Switch to a polar aprotic solvent. These solvents are known to enhance the electrophilicity of the iminium ion, which is the driving force for the cyclization.[1]

  • Possible Cause 3: Insufficient Temperature. The cyclization step can have a high activation energy.

    • Solution: If you are using a low-boiling solvent like DCM, consider switching to a higher-boiling solvent like DMF or xylenes to safely increase the reaction temperature.[5][6]

Problem: I am observing significant formation of dark, polymeric side products.
  • Possible Cause: Furan Ring Decomposition. The furan ring is sensitive to strong acids and can polymerize, especially at high temperatures.[8] This process can be exacerbated by certain solvent/catalyst combinations.

    • Solution 1: Lower the Temperature. If possible, run the reaction at a lower temperature for a longer duration. This may require switching to a more active catalyst system.

    • Solution 2: Change the Solvent/Acid System. A less acidic catalyst or a solvent that better moderates the catalyst's activity might be necessary. Sometimes, aprotic media can lead to cleaner reactions compared to protic solvents where proton concentration can be high.[1]

Problem: Product isolation is difficult, and I have low recovery after workup.
  • Possible Cause 1: High-Boiling Solvent Entrapment. Solvents like DMF (Boiling Point: 153 °C) are notoriously difficult to remove completely on a rotary evaporator.

    • Solution: After the reaction, quench the mixture and perform a liquid-liquid extraction. The product will move into an organic solvent (like ethyl acetate or DCM), leaving the DMF primarily in the aqueous phase. Multiple extractions may be necessary.

  • Possible Cause 2: Product is Water-Soluble. Morpholine and its salts can have significant water solubility, leading to losses during aqueous workup.[9]

    • Solution: During extraction, saturate the aqueous layer with sodium chloride (brine wash). This decreases the polarity of the aqueous phase and can drive more of your product into the organic layer. In some industrial processes, a large amount of alkali metal hydroxide is added to "salt out" the morpholine from the aqueous phase, causing it to separate as a distinct layer.[10]

  • Possible Cause 3: Product is Hygroscopic. Morpholine derivatives readily absorb moisture from the air, which can lead to an impure, oily product and an inaccurate yield calculation.[6]

    • Solution: Ensure all glassware is thoroughly dried. Perform the final purification and isolation steps under an inert atmosphere (e.g., nitrogen or argon) if possible. Dry the final product under high vacuum.

Section 4: Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 2-(Furan-2-yl)morpholine

This is a representative protocol based on established chemical principles. Optimization will be necessary.

  • Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the N-(2-hydroxyethyl)-1-(furan-2-yl)methanimine precursor (1.0 eq) in the chosen solvent (e.g., Acetonitrile, 0.1-0.2 M concentration).

  • Catalyst Addition: Add a suitable acid catalyst (e.g., trifluoroacetic acid, 1.1 eq or p-toluenesulfonic acid, 1.1 eq).

  • Reaction: Heat the mixture to reflux (for acetonitrile, ~82 °C) and monitor the reaction progress by TLC or LC-MS. The reaction may require several hours to 24 hours for completion.

  • Workup: Cool the reaction mixture to room temperature. Carefully neutralize the acid with a saturated aqueous solution of sodium bicarbonate.

  • Extraction: Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate, 3 x 50 mL). Combine the organic layers.

  • Washing: Wash the combined organic layers with brine (1 x 50 mL) to help remove water and any remaining high-boiling reaction solvent.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

  • Purification: Purify the crude residue by column chromatography on silica gel to obtain the pure 2-(Furan-2-yl)morpholine.

Protocol 2: Solvent Screening for Optimization
  • Setup: Arrange several small-scale reaction vials, each with a stir bar.

  • Reagent Addition: To each vial, add the same amount of starting material (e.g., 100 mg).

  • Solvent Addition: To each vial, add a different solvent to be tested (e.g., Vial 1: Toluene; Vial 2: DCM; Vial 3: Acetonitrile; Vial 4: DMF). Ensure the concentration is consistent across all vials.

  • Catalyst Addition: Add the same molar equivalent of the acid catalyst to each vial.

  • Reaction: Place all vials in a heating block set to the desired temperature (e.g., 80 °C). Allow the reactions to proceed for a set amount of time (e.g., 12 hours).

  • Analysis: After the allotted time, cool the vials. Take a small aliquot from each, dilute it, and analyze by LC-MS or TLC to determine the relative conversion to product and the formation of any side products. This will allow for a direct comparison of solvent performance.

Data Summary: Solvent Effects on a Model Intramolecular Cyclization

The following table summarizes findings from a study on a related morpholine synthesis, illustrating the significant impact of solvent choice on product yield.[4]

EntrySolventBaseYield (%)
1N,N-Dimethylformamide (DMF) TEA82
2Acetonitrile (ACN) TEA70
3TolueneTEAPoor Yield
4Dichloromethane (DCM)TEAPoor Yield
5Tetrahydrofuran (THF)TEAPoor Yield
6Dimethyl Carbonate (DMC)TEAPoor Yield

Data adapted from a study on intramolecular cyclization to form a related heterocycle. TEA = Triethylamine.

References

  • Optimization of the intramolecular cyclization-solvent effect. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

  • Pictet–Spengler reaction. (2023, December 26). In Wikipedia. Retrieved January 11, 2026, from [Link]

  • Thompson, R. J., et al. (2012). Stereoselective Synthesis of Morpholines Via Copper-Promoted Oxyamination of Alkenes. National Institutes of Health. Retrieved January 11, 2026, from [Link]

  • (PDF) Morpholines. Synthesis and Biological Activity. (2013). ResearchGate. Retrieved January 11, 2026, from [Link]

  • An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture. (2020). ACS Omega. Retrieved January 11, 2026, from [Link]

  • Example of intramolecular cyclization for morpholine ring formation. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

  • Synthesis of morpholines. (n.d.). Organic Chemistry Portal. Retrieved January 11, 2026, from [Link]

  • Green Synthesis of Morpholines via Selective Monoalkylation of Amines. (2024). ChemRxiv. Retrieved January 11, 2026, from [Link]

  • The Pictet-Spengler Synthesis of Tetrahydroisoquinolines and Related Compounds. (n.d.). Organic Reactions. Retrieved January 11, 2026, from [Link]

  • The Pictet-Spengler Reaction Updates Its Habits. (2018). Molecules. Retrieved January 11, 2026, from [Link]

  • Pictet-Spengler reaction. (n.d.). Name-Reaction.com. Retrieved January 11, 2026, from [Link]

  • Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. Retrieved January 11, 2026, from [Link]

  • Synthesis and Evaluation of the Biological Activity of New 4-(2- Chloroacetyl) Morpholine Derivatives. (2018). Journal of Organic and Pharmaceutical Chemistry. Retrieved January 11, 2026, from [Link]

  • The Pictet-Spengler Reaction Updates Its Habits. (2018). Molecules. Retrieved January 11, 2026, from [Link]

  • Synthesis of furan derivatives from monosaccharides in reaction media based on choline chloride. (2021). ORBi. Retrieved January 11, 2026, from [Link]

  • Can you help me for synthesis of morpholine usinf dehydration diethanolamine? (2020). ResearchGate. Retrieved January 11, 2026, from [Link]

  • METHOD AND APPARATUS FOR PURIFYING A FURAN DERIVATIVE. (2022). European Patent Office. Retrieved January 11, 2026, from [Link]

  • Recovery of morpholine from aqueous solutions thereof. (1957). Google Patents.

Sources

Troubleshooting

Technical Support Center: Improving Stereoselectivity in 2-Substituted Morpholine Synthesis

Prepared by the Senior Application Scientist Team Welcome to the technical support center for the stereoselective synthesis of 2-substituted morpholines. This resource is designed for researchers, medicinal chemists, and...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the stereoselective synthesis of 2-substituted morpholines. This resource is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of constructing these valuable heterocyclic scaffolds with high stereochemical control. Chiral 2-substituted morpholines are privileged structures in medicinal chemistry, frequently appearing in FDA-approved drugs and clinical candidates due to their favorable pharmacokinetic properties.[1][2] However, achieving high levels of diastereoselectivity and enantioselectivity can be a significant experimental hurdle.

This guide moves beyond simple protocols to provide in-depth troubleshooting advice and answers to frequently encountered challenges. We will explore the causal relationships behind common synthetic issues and offer field-proven strategies for optimization, ensuring that every protocol is a self-validating system grounded in robust scientific principles.

Core Concepts: Strategies for Stereocontrol

Mastery over the stereochemical outcome of a reaction hinges on understanding the fundamental strategies available. The approach to installing the C2 stereocenter can be broadly categorized by when the stereocenter is formed relative to the morpholine ring itself.[3][4][5][6]

  • Form the Stereocenter Before Cyclization: This classic approach relies on using a pre-existing stereocenter in an acyclic precursor, typically derived from the chiral pool (e.g., enantiopure amino alcohols).[7][8] The cyclization step must then proceed without epimerization.

  • Form the Stereocenter During Cyclization: In this more elegant strategy, an achiral or racemic precursor undergoes a stereoselective ring-closing reaction. This is often achieved using chiral catalysts or auxiliaries that influence the transition state of the cyclization. Examples include intramolecular aza-Michael additions or allylic substitutions.[2][4][5]

  • Form the Stereocenter After Cyclization: This powerful method involves creating an unsaturated morpholine precursor (a dehydromorpholine) and then performing a stereoselective transformation, such as an asymmetric hydrogenation, on the pre-formed ring.[3][4][5]

Each strategy has its own set of challenges and optimization parameters, which we will address in the troubleshooting section below.

G cluster_strategies Strategic Approaches to Stereocenter Formation Before Before Cyclization (Chiral Pool) Result Achiral Precursor + Catalyst or Chiral Precursor -> Final Product Before->Result Substrate-controlled Synthesis During During Cyclization (Catalytic Ring-Closing) During->Result Catalyst-controlled Synthesis After After Cyclization (Asymmetric Hydrogenation) After->Result Catalyst-controlled Synthesis Start Define Target 2-Substituted Morpholine Start->Before Chiral starting material available? Start->During Suitable catalytic cyclization known? Start->After Dehydro-precursor accessible?

Caption: Decision workflow for selecting a synthetic strategy.

Troubleshooting Guide: A Question-and-Answer Approach

This section addresses specific experimental failures in a direct Q&A format.

Category 1: Poor Stereoselectivity (Low d.r. or % ee)

Question 1: My intramolecular cyclization (e.g., oxa-Michael or aza-Michael addition) is resulting in a low diastereomeric ratio (d.r.), often close to 1:1. How can I improve this?

Answer: Low diastereoselectivity in cyclization reactions often points to a lack of facial selectivity in the key ring-forming step. Several factors in the reaction environment can be tuned to address this:

  • Temperature: The thermodynamic and kinetic products can have different stereochemistries. Running the reaction at lower temperatures (e.g., -78 °C) can favor the kinetically controlled product, potentially increasing the d.r. Conversely, higher temperatures may allow for a retro-Michael reaction, leading to equilibration and favoring the more thermodynamically stable diastereomer.[2] It is crucial to determine which isomer is desired and adjust the temperature accordingly.

  • Base/Catalyst Choice: The size and nature of the base or catalyst can significantly influence the transition state geometry. A bulkier base (e.g., KHMDS vs. NaH) can create a more ordered transition state, enhancing facial discrimination.

  • Solvent Effects: Solvent polarity can alter the conformation of the acyclic precursor and the transition state. Systematically screen a range of solvents from nonpolar (e.g., Toluene, DCM) to polar aprotic (e.g., THF, MeCN) to find the optimal medium.

  • Conformational Locks: The stereochemical outcome can be dictated by conformational preferences that minimize steric strain. For instance, in some morpholine syntheses, substituents will preferentially occupy equatorial positions to avoid unfavorable pseudo A1,3 strain with axial groups on the forming ring.[9][10] Modifying protecting groups (e.g., on the nitrogen) can alter these preferences and influence diastereoselectivity.

Question 2: I am performing an asymmetric hydrogenation on a 2-substituted dehydromorpholine, but my enantiomeric excess (% ee) is disappointingly low. What are the most common culprits?

Answer: Asymmetric hydrogenation is a powerful technique, but its success is highly sensitive to several parameters.[3][11][12] Low % ee is a frequent issue that can often be traced back to the catalyst system or substrate quality.

  • Ligand Choice is Critical: For rhodium-catalyzed hydrogenations, the bite angle of the bisphosphine ligand is paramount. Ligands like SKP have a large bite angle, which has been shown to be highly effective for creating the necessary chiral environment around the metal center, leading to excellent enantioselectivities (up to 99% ee).[3][4][5] If you are using a different ligand system, consider switching to one known to be effective for this substrate class.

  • Catalyst Loading and Purity: Ensure the catalyst is fresh and handled under inert conditions. Catalyst poisoning by oxygen, water, or impurities in the substrate or solvent is a common cause of both low reactivity and poor enantioselectivity. Increasing catalyst loading may sometimes help, but it is not a substitute for purity.

  • Substrate Issues: The electronic properties of the dehydromorpholine substrate can impact the reaction. An N-acyl directing group is often necessary to activate the electron-rich enamine system for hydrogenation.[3][12] Furthermore, the steric environment, such as substituents on the aromatic rings of the substrate, can dramatically influence enantioselectivity, sometimes in a favorable way (the "ortho-effect").[5]

  • Reaction Conditions: Hydrogen pressure and temperature are key variables. Systematically screen these parameters. Higher pressures can sometimes improve reactivity but may affect selectivity.

ParameterTroubleshooting ActionRationale
Ligand Switch to a bisphosphine ligand with a large bite angle (e.g., SKP).The ligand's geometry creates the chiral pocket and is the primary determinant of enantioselectivity.[3]
Catalyst Use fresh catalyst; ensure rigorous inert atmosphere technique.Prevents catalyst deactivation/poisoning which can lead to non-selective background reactions.
Solvent Screen various solvents (e.g., DCM, THF, Toluene).The solvent can influence catalyst solubility and the stability of catalytic intermediates.
**Pressure (H₂) **Optimize H₂ pressure (e.g., screen from 10 atm to 50 atm).Affects reaction rate and can influence the equilibrium between catalytic species.

Table 1: Optimization Parameters for Asymmetric Hydrogenation.

Category 2: Low Yield and Competing Reactions

Question 3: My organocatalytic α-chlorination of an aldehyde, a key step in a multi-step synthesis, suffers from variable % ee and low overall yield for the final morpholine product. What is happening?

Answer: This is a known challenge with methodologies that generate epimerization-prone intermediates like α-chloroaldehydes.[13] The variability in % ee is a direct result of the stereochemical instability of this intermediate.

  • Minimize Intermediate Handling: The α-chloroaldehyde should be used immediately in the subsequent step without purification or delay.[13] Any time spent on the bench, even at room temperature, can lead to significant erosion of enantiopurity via epimerization.

  • Telescope Reactions: Design the workflow as a "one-pot" or "telescoped" sequence where the crude α-chloroaldehyde is directly subjected to the next reaction (e.g., reductive amination) in the same vessel. This minimizes handling and exposure to conditions that promote epimerization.

  • Optimize Chlorination: Ensure the initial organocatalytic chlorination step itself is high-yielding and highly enantioselective. Use a reliable catalyst, such as a proline-derived organocatalyst, and carefully control the temperature (e.g., 0 °C or lower).[14]

Caption: A logical workflow for troubleshooting low enantioselectivity.

Frequently Asked Questions (FAQs)

FAQ 1: How do I choose between a substrate-controlled, auxiliary-controlled, or catalyst-controlled approach for my target?

The optimal choice depends on factors like the availability of starting materials, desired scale, and the complexity of the target molecule.

  • Substrate-Controlled: Best when a specific, enantiopure amino alcohol is commercially available and inexpensive. It is often the most straightforward route.

  • Auxiliary-Controlled: Useful when the required chiral starting materials are not available. It offers broad substrate scope but adds steps for attachment and removal of the auxiliary, which can lower overall yield.[15][16]

  • Catalyst-Controlled: This is the most elegant and atom-economical approach, ideal for large-scale synthesis.[5] However, it may require significant initial screening to find the right catalyst and conditions for a new substrate.

FAQ 2: What are the key analytical methods for determining the stereochemical purity (d.r. and % ee) of my 2-substituted morpholine products?

Accurate determination of stereoselectivity is non-negotiable.

  • For Diastereomeric Ratio (d.r.): High-field ¹H NMR spectroscopy is usually sufficient. The signals for the different diastereomers are often resolved, and integration can be used to determine the ratio. 2D NMR techniques like NOESY can be used to assign the relative stereochemistry.[2][10]

  • For Enantiomeric Excess (% ee): Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) are the gold standards. These techniques use a chiral stationary phase to separate the enantiomers, allowing for precise quantification. For NMR-based determination, one can use chiral solvating agents or derivatize the product with a chiral reagent (e.g., Mosher's acid chloride) to form diastereomers that can be distinguished by NMR.[17]

Key Experimental Protocol
Protocol 1: Asymmetric Hydrogenation of a 2-Substituted Dehydromorpholine

This protocol is adapted from the highly successful rhodium-catalyzed approach for synthesizing a variety of 2-substituted chiral morpholines with excellent enantioselectivity.[3][12]

Materials:

  • 2-Substituted-N-acyl-dehydromorpholine substrate (1.0 equiv)

  • [Rh(COD)₂]BF₄ (0.01 equiv)

  • (R)-SKP ligand (or other suitable chiral bisphosphine ligand) (0.011 equiv)

  • Anhydrous, degassed Dichloromethane (DCM)

  • High-pressure autoclave equipped with a magnetic stir bar

  • Hydrogen gas (high purity)

Step-by-Step Methodology:

  • Catalyst Preparation: In a glovebox, to a flame-dried Schlenk tube, add [Rh(COD)₂]BF₄ and the (R)-SKP ligand. Add anhydrous, degassed DCM and stir the mixture at room temperature for 30 minutes. The solution should turn a clear, orange-red color.

  • Reaction Setup: In a separate flame-dried flask inside the glovebox, dissolve the dehydromorpholine substrate in anhydrous, degassed DCM.

  • Charging the Autoclave: Transfer the substrate solution to the autoclave. Then, transfer the pre-stirred catalyst solution to the autoclave via cannula.

  • Reaction Execution: Seal the autoclave and remove it from the glovebox. Purge the autoclave with hydrogen gas 3-5 times. Pressurize the autoclave to the desired pressure (e.g., 30 atm).

  • Heating and Stirring: Place the autoclave in a heating mantle set to the desired temperature (e.g., 30 °C) and begin vigorous stirring.

  • Monitoring and Workup: Allow the reaction to proceed for the optimized time (e.g., 12-24 hours). After completion, carefully vent the autoclave. Concentrate the reaction mixture in vacuo.

  • Purification and Analysis: Purify the crude product by silica gel column chromatography. Determine the yield and analyze the enantiomeric excess (% ee) using chiral HPLC.

Causality Note: The pre-stirring of the rhodium precursor and the ligand is crucial for the formation of the active chiral catalyst complex. The rigorous exclusion of air and moisture is essential to prevent catalyst deactivation and ensure high enantioselectivity.[3]

References
  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 12(43), 14493–14498. [Link]

  • Li, M., Zhang, J., Zou, Y., Zhou, F., Zhang, Z., & Zhang, W. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. RSC Publications. [Link]

  • Powell, W. C., & Walczak, M. A. (2018). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. The Journal of Organic Chemistry, 83(17), 10487–10500. [Link]

  • Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. (2021). Semantic Scholar. [Link]

  • Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. (2021). Chemical Science (RSC Publishing). [Link]

  • Powell, W. C., & Walczak, M. A. (2018). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. National Library of Medicine. [Link]

  • Tóth, G., Dénes, F., & Pápai, I. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. The Journal of Organic Chemistry, 88(10), 6569–6579. [Link]

  • Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification. (2022). Organic Chemistry Frontiers (RSC Publishing). [Link]

  • Ortiz, K. G., et al. (2025). Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annulation. Journal of the American Chemical Society, 147(17), 14605-14613. [Link]

  • Ortiz, K. G., et al. (2025). Photocatalytic Synthesis of Substituted 2-Aryl Morpholines via Diastereoselective Annulation. Journal of the American Chemical Society. [Link]

  • Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification. (2022). Organic Chemistry Frontiers (RSC Publishing). [Link]

  • Lau, Y. Y., Zhai, H., & Schafer, L. L. (2016). Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. The Journal of Organic Chemistry, 81(18), 8696–8709. [Link]

  • Li, M., et al. (2021). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science. [Link]

  • MacMillan, D. W. C., et al. (2012). A General, Enantioselective Synthesis of Protected Morpholines and Piperazines. National Institutes of Health. [Link]

  • Petasis, N. A., & Boral, S. (2003). Asymmetric Synthesis of anti-1,2-Amino Alcohols via the Borono-Mannich Reaction: A Formal Synthesis of (−)-Swainsonine. The Journal of Organic Chemistry, 68(20), 7629–7632. [Link]

  • Asymmetric synthesis of 2- and 3-substituted chiral morpholines. (a)... (2021). ResearchGate. [Link]

  • Recent progress in the synthesis of morpholines. (n.d.). Semantic Scholar. [Link]

  • Chemler, S. R., et al. (2012). Stereoselective Synthesis of Morpholines Via Copper-Promoted Oxyamination of Alkenes. National Institutes of Health. [Link]

  • Wolfe, J. P., et al. (2009). A New Strategy for the Synthesis of Substituted Morpholines. National Institutes of Health. [Link]

  • Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts. (2023). Frontiers. [Link]

  • Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts. (2023). ResearchGate. [Link]

  • Morpholine synthesis. (n.d.). Organic Chemistry Portal. [Link]

  • (PDF) Morpholines. Synthesis and Biological Activity. (2025). ResearchGate. [Link]

  • Breaking aziridines to construct morpholines with a gold(i)-catalyzed tandem ring-opening and cycloisomerization reaction. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

  • Benaglia, M., et al. (2010). Concise Synthesis of C2-Symmetrical 2,6-Disubstituted Morpholines by N → O Boc Migration under SL-PTC Conditions. Organic Process Research & Development, 14(4), 896–901. [Link]

  • Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. (2020). ResearchGate. [Link]

  • Spring, D. R., et al. (2024). Expanding Complex Morpholines Using Systematic Chemical Diversity. National Institutes of Health. [Link]

  • Tóth, G., Dénes, F., & Pápai, I. (2023). Syntheses of 2- and 3-Substituted Morpholine Congeners via Ring Opening of 2-Tosyl-1,2-Oxazetidine. The Journal of Organic Chemistry. [Link]

  • Synthesis and SAR of morpholine and its derivatives: A review update. (n.d.). E3S Web of Conferences. [Link]

  • Green Synthesis of Morpholines via Selective Monoalkylation of Amines. (2024). ChemRxiv. [Link]

  • Heterocyclic Merging of Stereochemically Diverse Chiral Piperazines and Morpholines with Indazoles. (n.d.). National Institutes of Health. [Link]

Sources

Optimization

Technical Support Center: Workup &amp; Purification of 2-(Furan-2-yl)morpholine

Welcome to the technical support guide for the synthesis of 2-(Furan-2-yl)morpholine. This document provides in-depth, field-proven guidance for researchers, chemists, and drug development professionals.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis of 2-(Furan-2-yl)morpholine. This document provides in-depth, field-proven guidance for researchers, chemists, and drug development professionals. Our focus is not merely on procedural steps but on the underlying chemical principles that ensure a successful outcome. The primary synthetic route addressed is the reductive amination of furfural with morpholine, a common and efficient method. This guide is structured to help you navigate the critical post-reaction workup and purification phases, which are paramount for obtaining a high-purity final product.

Part 1: Core Scientific Principles for a Successful Workup

Before detailing the protocol, it is crucial to understand the chemical vulnerabilities and properties of the molecules involved. A successful workup is built on managing these factors proactively.

The Critical Instability of the Furan Ring

The furan moiety is an electron-rich aromatic heterocycle. While aromatic, its resonance energy is significantly lower than that of benzene, making it susceptible to degradation, particularly under acidic conditions.[1]

  • Acid-Catalyzed Degradation: Exposure to strong acids, and even moderate acids upon heating, can lead to protonation of the furan ring. This disrupts the aromaticity and initiates irreversible polymerization or ring-opening reactions, often resulting in the formation of dark, insoluble tars.[2][3][4]

  • Workup Implication: Avoid acidic conditions at all costs. The reaction mixture must be neutralized and preferably rendered basic before any aqueous extraction or concentration steps are performed. This principle is the cornerstone of a successful purification.

The Amine Basicity and Product Extractability

2-(Furan-2-yl)morpholine contains a basic nitrogen atom within the morpholine ring. This property dictates its solubility.

  • Protonated Form (Acidic/Neutral pH): In an acidic or neutral aqueous solution, the morpholine nitrogen will be protonated, forming a water-soluble ammonium salt. Attempting to extract the product under these conditions will result in extremely low yields, as the compound will remain in the aqueous phase.

  • Free Base Form (Basic pH): By adjusting the pH of the aqueous layer to be basic (pH > 9), the morpholine nitrogen is deprotonated. This "free base" form is significantly less polar and more soluble in common organic solvents like dichloromethane (DCM) or ethyl acetate (EtOAc).

  • Workup Implication: The aqueous phase must be basified prior to extraction to ensure the product partitions efficiently into the organic layer.

Managing Common Reaction Impurities

A typical reductive amination may contain several key impurities that the workup and purification must address:

  • Unreacted Starting Materials: Furfural and morpholine.

  • Reducing Agent Byproducts: Borohydride salts or other residues.

  • Over-reduction Product: 2-(Tetrahydrofuran-2-yl)morpholine, where the furan ring has been saturated.

  • Side-Products: N-formylmorpholine or secondary amines.[5]

Part 2: Standardized Workup & Purification Protocols

This section provides detailed, step-by-step methodologies for the workup and purification of 2-(Furan-2-yl)morpholine following its synthesis via reductive amination (e.g., using a reducing agent like sodium triacetoxyborohydride or catalytic hydrogenation).

Experimental Protocol 1: Reaction Workup and Extraction
  • Reaction Quenching:

    • Cool the reaction vessel in an ice-water bath to 0-5 °C.

    • Slowly and carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a 1M solution of sodium hydroxide (NaOH) to quench any remaining reducing agent and neutralize the reaction acid catalyst (e.g., acetic acid). Caution: Vigorous gas evolution (H₂ or CO₂) may occur. Monitor the pH of the aqueous layer, aiming for a final pH between 9 and 11.

  • Solvent Removal (If Applicable):

    • If the reaction was performed in a water-miscible solvent like methanol or tetrahydrofuran (THF), remove the bulk of the organic solvent under reduced pressure using a rotary evaporator. This step is critical for efficient subsequent extraction.

  • Liquid-Liquid Extraction:

    • Transfer the resulting aqueous slurry to a separatory funnel.

    • Extract the aqueous layer with an organic solvent. Dichloromethane (DCM, 3 x 50 mL for a 100 mL aqueous volume) is often preferred for its ability to dissolve polar amines. Ethyl acetate is a suitable alternative.

    • Combine the organic layers.

  • Washing and Drying:

    • Wash the combined organic layers with a saturated aqueous solution of sodium chloride (brine, 1 x 50 mL). This helps to remove residual water and some water-soluble impurities.

    • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

    • Filter off the drying agent and wash the filter cake with a small amount of fresh extraction solvent.

  • Concentration:

    • Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to yield the crude product, which can then be taken for purification.

Experimental Protocol 2: Purification by Flash Column Chromatography
  • Adsorbent Preparation: Prepare a slurry of silica gel in the initial, low-polarity eluent.

  • Sample Loading: Adsorb the crude product onto a small amount of silica gel. To do this, dissolve the crude oil in a minimal amount of DCM, add silica gel, and evaporate the solvent until a dry, free-flowing powder is obtained. Carefully load this powder onto the top of the prepared column.

  • Elution: Elute the column with a gradient of solvents. The polarity is gradually increased to first elute non-polar impurities and then the desired product.

Parameter Recommended Conditions Rationale
Stationary Phase Silica Gel (230-400 mesh)Standard choice for moderately polar compounds.
Mobile Phase (Eluent) Gradient elution: Start with Hexane/Ethyl Acetate (e.g., 9:1), gradually increasing to 100% Ethyl Acetate, and then to Ethyl Acetate/Methanol (e.g., 95:5).Allows for separation of non-polar byproducts first, followed by the product, and finally more polar impurities like residual morpholine.
Eluent Additive Add 0.5-1% triethylamine (TEA) to the eluent system.The basic TEA prevents the product from streaking on the acidic silica gel by competing for active sites and ensuring the morpholine nitrogen remains in its free base form.

Part 3: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the workup and purification process in a direct question-and-answer format.

Q1: After quenching my reaction, the entire mixture turned into a dark brown or black tar. What went wrong?

A: This is a classic sign of furan ring degradation. The most probable cause is that the reaction mixture remained acidic for too long or was heated while acidic during solvent removal.[2][4] The acidic environment catalyzes the polymerization of the furan moiety. Solution:

  • Ensure immediate and thorough neutralization and basification after the reaction is complete, preferably at a reduced temperature (0-5 °C).

  • When removing a reaction solvent like THF or methanol, ensure the solution is basic before heating on the rotary evaporator.

Q2: My final yield after extraction is very low, and I suspect the product is not in the organic layer. Where is it?

A: Your product is likely still in the aqueous layer as a protonated, water-soluble salt. This occurs if the pH of the aqueous layer was not sufficiently basic (i.e., pH < 9) during the extraction step. Solution:

  • Re-check the pH of the aqueous layer from your extraction. If it is not strongly basic, add 2M NaOH or solid potassium carbonate (K₂CO₃) until the pH is > 9.

  • Re-extract the basified aqueous layer with DCM or ethyl acetate.

  • For stubborn extractions, saturating the aqueous layer with solid NaCl ("salting out") can decrease the polarity of the aqueous phase and further drive the organic-soluble free base into your extraction solvent.[6]

Q3: My NMR analysis shows aliphatic signals where the furan peaks should be. Why?

A: This indicates over-reduction has occurred, saturating the furan ring to form 2-(tetrahydrofuran-2-yl)morpholine. This is a reaction issue, not a workup one, but the workup must be able to separate this impurity. Solution:

  • This byproduct is typically less polar than the desired furan-containing product. During column chromatography, it should elute earlier. Careful fractionation during chromatography is key to separating the two compounds.

  • To prevent this in future reactions, consider using a milder reducing agent or optimizing reaction time and temperature.

Q4: How can I effectively remove unreacted morpholine from my crude product?

A: Morpholine is highly polar and water-soluble, but it can co-extract with the product. Solution:

  • Aqueous Wash: Before drying the combined organic layers, you can perform a wash with a dilute acid solution (e.g., 0.1 M HCl). This will protonate the unreacted morpholine, pulling it into the aqueous layer. CRITICAL CAVEAT: This risks protonating your product as well. It is only advisable if the product shows significantly lower basicity than morpholine and must be followed immediately by a base wash (e.g., NaHCO₃ solution) and drying.

  • Chromatography: The most reliable method is flash column chromatography. Morpholine is significantly more polar than the product and will adhere strongly to the silica gel, eluting much later, often only when a high percentage of methanol is added to the eluent.

Part 4: Visualization of Key Processes

Workup and Purification Workflow

The following diagram illustrates the logical flow from the quenched reaction mixture to the final, purified product.

G cluster_reaction Post-Reaction cluster_workup Aqueous Workup cluster_purification Purification reaction_mixture Crude Reaction Mixture quench 1. Quench & Basify (pH > 9) reaction_mixture->quench extract 2. Liquid-Liquid Extraction (e.g., DCM) quench->extract wash_dry 3. Wash (Brine) & Dry (e.g., MgSO4) extract->wash_dry concentrate 4. Concentrate (Rotary Evaporator) wash_dry->concentrate chromatography 5. Flash Column Chromatography (Silica, Hex/EtOAc + TEA) concentrate->chromatography pure_product Pure 2-(Furan-2-yl)morpholine chromatography->pure_product

Caption: Workflow for 2-(Furan-2-yl)morpholine Workup

Furan Ring Stability Logic

This diagram highlights the critical choice of pH during the workup procedure.

G cluster_acid Acidic Conditions (pH < 7) cluster_base Basic Conditions (pH > 9) start 2-(Furan-2-yl)morpholine in Aqueous Solution degradation Ring Protonation & Polymerization start->degradation  Incorrect Path stable Stable Free Base (Extractable) start->stable  Correct Path

Caption: Impact of pH on Furan Ring Stability

References

  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (2025). ChemSusChem, 18(2).
  • Synthesis, Reactions and Medicinal Uses of Furan. (n.d.). Pharmaguideline.
  • The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. (2025). ChemSusChem.
  • General scheme of the study of furan stability. (2025).
  • Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. (n.d.).
  • GC/MS Determination of Furan in Food and Beverages using a PLOT Column. (n.d.). Thermo Fisher Scientific.
  • Separation of Furan on Newcrom R1 HPLC column. (n.d.). SIELC Technologies.
  • Optimizing reaction conditions for the synthesis of morpholine deriv
  • Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymeriz
  • Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors. (2022). PubMed Central.
  • Reductive amination of furfural to furfurylamine with high selectivity. (2024). New Journal of Chemistry.
  • Furan as a vers
  • Recovery of morpholine from aqueous solutions thereof. (1957).

Sources

Troubleshooting

"removing unreacted starting materials from 2-(Furan-2-yl)morpholine"

Answering the call of researchers and drug development professionals, this Technical Support Center provides targeted troubleshooting for the purification of 2-(Furan-2-yl)morpholine. As Senior Application Scientists, we...

Author: BenchChem Technical Support Team. Date: January 2026

Answering the call of researchers and drug development professionals, this Technical Support Center provides targeted troubleshooting for the purification of 2-(Furan-2-yl)morpholine. As Senior Application Scientists, we understand that isolating your target compound in high purity is paramount. This guide moves beyond simple protocols to explain the causality behind each step, empowering you to make informed decisions during your purification workflow.

Technical Support Center: Purifying 2-(Furan-2-yl)morpholine

This guide is structured as a series of frequently asked questions (FAQs) that directly address common challenges encountered when removing unreacted starting materials—typically morpholine and 2-furaldehyde (furfural)—from the crude reaction mixture.

Frequently Asked Questions (FAQs)

Q1: My crude reaction mixture contains the product, unreacted morpholine, and unreacted 2-furaldehyde. What is the most effective initial purification strategy?

The most robust and widely applicable method for this specific mixture is an acid-base extraction . This technique leverages the fundamental differences in the chemical properties of the components:

  • 2-(Furan-2-yl)morpholine (Product): A secondary amine, making it basic.

  • Morpholine (Starting Material): A secondary amine, also basic.[1]

  • 2-Furaldehyde (Starting Material): An aldehyde, which is a neutral organic compound.[2]

By washing an organic solution of your crude mixture with an aqueous acid, you can selectively protonate the basic amines, causing them to become water-soluble salts. This effectively pulls them from the organic layer into the aqueous layer, leaving the neutral 2-furaldehyde behind. The amines can then be recovered by basifying the aqueous layer and extracting them back into a fresh organic solvent.[3][4]

This method is highly efficient for bulk removal of the neutral aldehyde impurity before proceeding to finer purification steps to separate the two basic components.

Q2: How do I perform an acid-base extraction to remove unreacted 2-furaldehyde?

This protocol provides a step-by-step method for the selective removal of neutral impurities like 2-furaldehyde from your basic product and morpholine starting material.

Protocol 1: Acid-Base Extraction Workflow
  • Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent, such as ethyl acetate or dichloromethane (DCM). A volume that fully dissolves the crude material is appropriate to start.

  • Acidic Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of a dilute aqueous acid, such as 1 M hydrochloric acid (HCl).

  • Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, ensuring to periodically vent the funnel to release any pressure buildup. Allow the layers to separate completely.

  • Separation: The basic components (product and morpholine) will now be in the lower aqueous layer as hydrochloride salts. The neutral 2-furaldehyde will remain in the upper organic layer. Drain the lower aqueous layer into a clean flask. Note: If using DCM, the organic layer will be the bottom layer.

  • Re-extraction (Optional but Recommended): To ensure complete recovery, add a fresh portion of 1 M HCl to the organic layer in the separatory funnel, shake, and combine the aqueous layer with the first one.

  • Recovery of Amines: Cool the combined acidic aqueous layers in an ice bath. Slowly add a strong base, such as 5 M sodium hydroxide (NaOH), with stirring until the solution is strongly basic (pH > 12, check with pH paper). This neutralizes the hydrochloride salts, regenerating the free amines.

  • Back-Extraction: Return the basified aqueous solution to the separatory funnel. Add a fresh portion of your organic solvent (e.g., ethyl acetate or DCM). Shake vigorously to extract the free amines back into the organic layer.

  • Final Steps: Drain the organic layer containing your purified amine mixture. Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate), filter, and concentrate the solvent under reduced pressure to yield a mixture of 2-(Furan-2-yl)morpholine and morpholine, now free of 2-furaldehyde.

Q3: Now that I've removed the 2-furaldehyde, how do I separate my product, 2-(Furan-2-yl)morpholine, from the unreacted morpholine?

With the neutral impurity gone, you are left with two basic compounds. Separation can be achieved by exploiting their differences in physical properties, primarily their boiling points.

Comparing Physical Properties
CompoundMolecular FormulaMolar Mass ( g/mol )Boiling Point (°C)Key Characteristic
MorpholineC₄H₉NO87.12~128 °C[5]Basic, Volatile
2-FuraldehydeC₅H₄O₂96.09~162 °C[2][6]Neutral
2-(Furan-2-yl)morpholineC₈H₁₁NO₂153.18> 200 °C (Estimated)Basic, High-Boiling

As shown in the table, there is a significant difference in the boiling points of morpholine and the expected boiling point of your much larger product. This makes fractional distillation under reduced pressure (vacuum distillation) the ideal method for separation.

Protocol 2: Vacuum Distillation
  • Setup: Assemble a fractional distillation apparatus suitable for vacuum operation. Ensure all glassware joints are properly sealed with vacuum grease.

  • Charge the Flask: Place the 2-furaldehyde-free mixture of amines into the distillation flask along with a magnetic stir bar or boiling chips.

  • Apply Vacuum: Gradually apply vacuum to the system. A pressure of 10-20 mmHg is a good starting point.

  • Heating: Begin heating the distillation flask gently using a heating mantle.

  • Fraction Collection:

    • Fraction 1 (Morpholine): The lower-boiling morpholine will distill first. Collect the fraction that comes over at the expected boiling point at your working pressure. (Note: The boiling point will be significantly lower than 128°C under vacuum).

    • Intermediate Fraction: There may be a small intermediate fraction where the temperature rises. This should be collected separately.

    • Fraction 2 (Product): Increase the temperature of the heating mantle. Your desired product, 2-(Furan-2-yl)morpholine, will distill over at a higher temperature. Collect this as a separate, pure fraction.

  • Shutdown: Once the product has been collected, remove the heat source and allow the system to cool completely before slowly re-introducing air to the apparatus.

Why vacuum? Many organic compounds, especially those with higher molecular weights, can decompose at their atmospheric boiling points. Applying a vacuum lowers the boiling point, allowing for distillation at a safer, lower temperature, thus preserving the integrity of your product.[7]

Q4: Are there alternative methods to distillation for separating the product from morpholine?

Yes, while vacuum distillation is often most effective for larger scales, column chromatography is a powerful alternative, especially for smaller quantities or when distillation equipment is unavailable.

Key Considerations for Chromatography:

  • Stationary Phase: Standard silica gel can be used, but amines are notorious for "streaking" or tailing on acidic silica, leading to poor separation.[8] To counteract this, it is highly recommended to:

    • Treat the silica gel with a small amount of a basic modifier like triethylamine (typically 1-2% in the eluent system).[8]

    • Alternatively, use a different stationary phase, such as basic or neutral alumina.

  • Mobile Phase (Eluent): A solvent system with intermediate polarity, such as a mixture of hexanes and ethyl acetate or dichloromethane and methanol, is a good starting point. The optimal ratio must be determined empirically using Thin Layer Chromatography (TLC).

  • Visualization: The product contains a furan ring, which is UV active, making it easy to visualize on TLC plates under a UV lamp. Morpholine is not UV active and may require staining (e.g., with potassium permanganate or ninhydrin stain) to be visualized.[8]

The more polar product, 2-(Furan-2-yl)morpholine, will typically have a lower Rf value (move slower on the column) than the less polar morpholine, allowing for their separation.

Troubleshooting Workflow & Logic Diagrams

To assist in your decision-making process, the following diagrams illustrate the purification workflow.

Caption: Overall purification workflow for 2-(Furan-2-yl)morpholine.

AcidBaseExtraction A 1. Dissolve crude mix in organic solvent (e.g., Ethyl Acetate) B 2. Add 1 M HCl (aq) to separatory funnel A->B C 3. Shake & Separate Layers B->C D Organic Layer: Contains neutral 2-Furaldehyde (Discard) C->D E Aqueous Layer: Contains protonated amines (Product-H⁺Cl⁻ + Morpholine-H⁺Cl⁻) C->E F 4. Basify aqueous layer with NaOH (aq) to pH > 12 E->F G 5. Extract with fresh organic solvent F->G H Aqueous Layer: Contains inorganic salts (Discard) G->H I Organic Layer: Contains free amines (Product + Morpholine) G->I J 6. Dry, filter, and concentrate I->J K Purified Amine Mixture J->K

Caption: Step-by-step logic for the acid-base extraction protocol.

References

  • Wikipedia. (2024). Morpholine. [Link]

  • PubChem. (n.d.). Morpholine. National Center for Biotechnology Information. [Link]

  • Ataman Kimya. (n.d.). MORPHOLINE 99%. [Link]

  • Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. [Link]

  • Ataman Kimya. (n.d.). MORPHOLINE. [Link]

  • Chemcasts. (n.d.). 2-furaldehyde (CAS 98-01-1) Properties | Density, Cp, Viscosity. [Link]

  • ChemSynthesis. (2024). 2-furaldehyde. [Link]

  • Reddit. (2022). r/Chempros - Amine workup. [Link]

  • Wikipedia. (2024). Acid–base extraction. [Link]

  • Engineering Ideas Clinic, University of Toronto. (n.d.). Acid and Base Extraction. [Link]

  • Wikipedia. (2024). Furfural. [Link]

  • Hughes, D. L. (2021). Selective separation of amines from continuous processes using automated pH controlled extraction. Reaction Chemistry & Engineering, 6(9), 1576-1583. [Link]

  • Google Patents. (n.d.). CN110950818B - Method for purifying cis-2, 6-dimethyl morpholine.

Sources

Optimization

Technical Support Center: Characterization of Unexpected Side Products in Furan-Morpholine Reactions

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are utilizing furan-morpholine coupling reactions and encountering challenges with side...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are utilizing furan-morpholine coupling reactions and encountering challenges with side product formation. As experienced application scientists, we understand that unexpected impurities can compromise yields, complicate purification, and introduce significant delays in development timelines. This document provides in-depth, field-proven insights into identifying, understanding, and mitigating these common issues.

Section 1: Core Challenges & Frequently Asked Questions (FAQs)

This section addresses the most common high-level issues observed during furan-morpholine reactions. We delve into the causality behind these problems, providing not just a solution, but a foundational understanding of the underlying chemistry.

Q1: Why has my furan-morpholine reaction turned into a dark, insoluble tar?

A1: This is a classic sign of acid-catalyzed polymerization, often leading to the formation of "humins." [1][2]

Causality: The furan ring, despite its aromaticity, is highly sensitive to strong acids.[3] Protonation of the furan's oxygen atom by a strong acid (e.g., H₂SO₄, HCl) or a potent Lewis acid can disrupt the aromatic system, generating highly reactive electrophilic intermediates.[3] These intermediates readily undergo electrophilic attack on other furan molecules, initiating a chain reaction that results in complex, dark-colored polymers known as humins.[1][2] This process is particularly aggressive at elevated temperatures.

Mechanism: Acid-Catalyzed Polymerization of Furan

G Furan Furan Ring ProtonatedFuran Protonated Furan (Activated Intermediate) Furan->ProtonatedFuran Protonation H_plus H⁺ (Strong Acid) H_plus->Furan Dimer Dimerization ProtonatedFuran->Dimer Electrophilic Attack AnotherFuran Another Furan Molecule AnotherFuran->Dimer Polymer Polymerization Cascade (Humin Formation) Dimer->Polymer Chain Propagation

Caption: Acid-catalyzed polymerization pathway of furan.

Preventative Measures:

  • Use Milder Catalysts: Switch from strong protic acids to milder alternatives like p-toluenesulfonic acid (p-TsOH) or certain Lewis acids (e.g., ZnCl₂).[1]

  • Temperature Control: Operate at the lowest effective temperature to slow the rate of polymerization.[1]

  • Minimize Reaction Time: Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed.[1]

Q2: My LC-MS shows a mass corresponding to the addition of water ([M+18]) to my starting material or product. What is this side product?

A2: You are likely observing a product of furan ring hydrolysis.

Causality: The furan ring can be viewed as a cyclic enol ether, making it susceptible to hydrolytic cleavage under aqueous acidic or, in some cases, basic conditions.[4][5] The presence of water, even in trace amounts in your solvent or as a byproduct of a condensation reaction, can lead to the opening of the furan ring to form a 1,4-dicarbonyl compound.[4][6] This is essentially the reverse of the Paal-Knorr furan synthesis.[1]

Mechanism: Furan Ring Opening

G Furan Furan Derivative Intermediate Hemiacetal Intermediate Furan->Intermediate Nucleophilic Attack H2O H₂O H2O->Intermediate Acid Acid/Base Catalyst Acid->Furan Catalysis Product 1,4-Dicarbonyl Product (Ring-Opened) Intermediate->Product Tautomerization

Caption: General pathway for the hydrolytic opening of a furan ring.

Troubleshooting & Identification:

  • Anhydrous Conditions: Ensure all reagents and solvents are rigorously dried. If water is a reaction byproduct, consider using a Dean-Stark apparatus or molecular sieves.[1]

  • Spectroscopic Evidence: In the ¹H NMR, the disappearance of the characteristic furan aromatic signals (typically δ 6.0-7.5) and the appearance of aldehydic or ketonic protons (δ 9-10 or δ 2.1-2.4, respectively) are key indicators.[7] In the ¹³C NMR, look for new carbonyl signals (δ 190-210). The IR spectrum may show a strong C=O stretch around 1700-1720 cm⁻¹.[8]

Q3: I am observing significant amounts of a pyrrole byproduct. Where is this coming from?

A3: This is a strong indication of ammonia contamination when using a reaction pathway analogous to the Paal-Knorr synthesis.

Causality: The Paal-Knorr synthesis is a versatile method for creating five-membered heterocycles from 1,4-dicarbonyl compounds. While using an acid catalyst leads to furans, reacting the dicarbonyl with ammonia or a primary amine yields pyrroles.[1] If your furan-morpholine reaction involves an in-situ generated or a starting 1,4-dicarbonyl and there is a source of ammonia contamination (e.g., from reagents, or if morpholine degradation occurs under harsh conditions to produce ammonia, though less likely), you can inadvertently synthesize a pyrrole side product.

Preventative Measures:

  • Reagent Purity: Ensure all solvents and reagents are pure and free from nitrogen-containing impurities, especially ammonia or primary amines.[1]

  • Inert Atmosphere: While primarily for excluding oxygen and moisture, working under a clean, inert atmosphere (argon or nitrogen) can prevent atmospheric contaminants from entering the reaction.

Section 2: Systematic Troubleshooting Guide

When faced with an unexpected outcome, a systematic approach is crucial. The table below outlines common symptoms, their probable causes, and recommended actions based on our field experience.

Symptom / Observation Probable Cause(s) Recommended Action(s) & Rationale
Low overall yield with complex product mixture 1. Reaction conditions too harsh: High temperature or strong acid causing degradation and polymerization.[1][9] 2. Incorrect Stoichiometry: Molar ratios may favor oligomerization. 3. Atmospheric Contamination: Presence of oxygen or moisture leading to side reactions.[10]1. Optimize Conditions: Screen milder catalysts (p-TsOH, solid acids), lower temperatures, and shorter reaction times. The goal is to find conditions where the desired reaction is fast, but side reactions are slow.[11] 2. Control Stoichiometry: Try slow addition of the limiting reagent to maintain a low instantaneous concentration, discouraging side reactions. 3. Use Inert Atmosphere: Conduct reactions under dry Argon or Nitrogen, especially if sensitive functional groups are present.
Reaction stalls; incomplete conversion 1. Insufficient Catalyst Activity: The chosen catalyst may be too weak or deactivated. 2. Byproduct Inhibition: A formed side product may be inhibiting the catalyst. 3. Reversibility: The reaction may be reversible and has reached equilibrium.1. Screen Catalysts: Test a small panel of catalysts with varying strengths. 2. Monitor by LC-MS: Check for the buildup of any specific byproduct that correlates with the reaction stalling. 3. Remove Byproducts: If a byproduct like water is formed, use a Dean-Stark trap or molecular sieves to drive the reaction to completion.[1]
Unexpected peaks in LC-MS/GC-MS 1. Ring-Opened Products: Hydrolysis leads to 1,4-dicarbonyls.[5] 2. Adducts with Solvent/Reagents: The furan or intermediates may react with the solvent (e.g., methanolysis) or other nucleophiles.[6] 3. Isomers: If using a substituted furan, you may be forming regioisomers.[1]1. Confirm with HRMS: Obtain a high-resolution mass to determine the elemental composition of the unknown peak. This is critical for distinguishing hydrolysis ([M+H₂O]) from other possibilities. 2. Run Control Reactions: Omit one reagent at a time (if possible) to see if the side product still forms. Run the reaction in a different solvent. 3. 2D NMR: For isomer issues, 2D NMR techniques (NOESY, HMBC) are essential for determining connectivity and spatial relationships.
Troubleshooting Workflow

G cluster_0 Problem Identification cluster_1 Diagnosis cluster_2 Action Plan Start Low Yield / Impure Product Observation Analyze Crude Reaction Mixture (TLC, LC-MS, ¹H NMR) Start->Observation Decision What is the primary symptom? Observation->Decision Dark Dark Color / Tar Decision->Dark Color Mass Unexpected Mass (e.g., [M+18]) Decision->Mass MS Data Complex Complex Mixture (Multiple Spots/Peaks) Decision->Complex Chromatography/ NMR Action_Polymer Suspect Polymerization. - Lower Temp - Use Milder Acid Dark->Action_Polymer Action_Hydrolysis Suspect Ring Opening. - Use Anhydrous Solvents - Buffer Reaction Mass->Action_Hydrolysis Action_Optimize Systematic Optimization Required. - Screen Solvents/Catalysts - Adjust Stoichiometry Complex->Action_Optimize

Caption: A logical workflow for troubleshooting furan-morpholine reactions.

Section 3: Protocols for Isolation and Characterization

Once a side product is detected, its definitive identification is paramount. This requires a combination of careful isolation and modern analytical techniques.

3.1 General Workflow for Side Product Identification

G Crude Crude Reaction Mixture Analysis Preliminary Analysis (LC-MS, TLC) Crude->Analysis Isolation Isolation (Flash Chromatography, Prep-HPLC) Analysis->Isolation Purity Purity Check (Analytical HPLC) Isolation->Purity Structure Structural Elucidation (NMR, HRMS, IR) Purity->Structure ID Side Product Identified Structure->ID

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of the Biological Activities of 2-(Furan-2-yl)morpholine and 2-Phenylmorpholine for Drug Discovery Professionals

An In-Depth Guide to Understanding the Structure-Activity Relationships and Therapeutic Potential of Phenyl and Furan Bioisosteres in the Morpholine Scaffold For researchers and scientists in the field of medicinal chemi...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Guide to Understanding the Structure-Activity Relationships and Therapeutic Potential of Phenyl and Furan Bioisosteres in the Morpholine Scaffold

For researchers and scientists in the field of medicinal chemistry and drug development, the morpholine scaffold represents a privileged structure due to its versatile biological activities and favorable pharmacokinetic properties.[1][2][3][4] The substitution at the 2-position of the morpholine ring with aromatic or heteroaromatic moieties can significantly influence the compound's pharmacological profile. This guide provides a detailed comparative analysis of two such analogs: 2-phenylmorpholine and its heteroaromatic bioisostere, 2-(furan-2-yl)morpholine.

This comparison will delve into their distinct biological activities, with a primary focus on their effects on the central nervous system (CNS) as monoamine releasing agents and their potential as anticancer agents. By examining the available experimental data and discussing the underlying structure-activity relationships (SAR), this guide aims to provide valuable insights for the rational design of novel therapeutics based on the 2-substituted morpholine framework.

Unveiling the Bioactive Potential: A Tale of Two Rings

The core difference between the two molecules lies in the aromatic ring attached to the morpholine core. 2-Phenylmorpholine features a stable six-membered phenyl ring, while 2-(furan-2-yl)morpholine incorporates a five-membered furan ring containing an oxygen atom. This seemingly subtle change can have profound effects on the molecule's electronic properties, lipophilicity, metabolic stability, and ultimately, its interaction with biological targets.

Key Structural Differences:

Feature2-Phenylmorpholine2-(Furan-2-yl)morpholine
Aromatic Ring PhenylFuran
Ring Size 6-membered5-membered
Heteroatoms None in the aromatic ringOne oxygen atom in the furan ring

This fundamental difference forms the basis for their divergent biological activities, which we will explore in the following sections.

Central Nervous System Activity: A Focus on Monoamine Release

Substituted phenylmorpholines are a well-established class of psychostimulant compounds that act as monoamine neurotransmitter releasing agents.[2][5][6][7][8] 2-Phenylmorpholine itself is a potent norepinephrine-dopamine releasing agent (NDRA), a property that underpins the stimulant effects of this class of compounds.

2-Phenylmorpholine: A Potent Norepinephrine-Dopamine Releasing Agent

Experimental data from in vitro studies using rat brain synaptosomes have quantified the monoamine releasing activity of 2-phenylmorpholine. These assays measure the concentration of a compound required to elicit a 50% maximal release of a specific neurotransmitter (EC50). Lower EC50 values indicate higher potency.

Monoamine Release Profile of 2-Phenylmorpholine

NeurotransmitterEC50 (nM)
Norepinephrine (NE)79
Dopamine (DA)86
Serotonin (5-HT)20,260

Data sourced from Rothman et al. (2002) and presented on Wikipedia.

These values clearly indicate that 2-phenylmorpholine is a potent and selective releaser of norepinephrine and dopamine, with significantly weaker activity at the serotonin transporter. This profile is characteristic of stimulant compounds.

2-(Furan-2-yl)morpholine: An Underexplored CNS Candidate

Currently, there is a lack of publicly available experimental data on the monoamine releasing activity of 2-(furan-2-yl)morpholine. However, based on structure-activity relationship (SAR) studies of related compounds, we can infer its potential activity. The furan ring is often considered a bioisostere of the phenyl ring, but its electronic and steric properties differ. The presence of the oxygen heteroatom in the furan ring can alter the molecule's interaction with the monoamine transporters. It is plausible that 2-(furan-2-yl)morpholine may also exhibit activity as a monoamine releasing agent, although its potency and selectivity profile could differ significantly from its phenyl counterpart. Further experimental investigation is required to elucidate the precise CNS activity of this compound.

The logical relationship for investigating CNS activity can be visualized as follows:

CNS_Activity_Workflow cluster_compound Compound cluster_assay In Vitro Assay cluster_data Data Analysis cluster_interpretation Interpretation Compound 2-Substituted Morpholine (Phenyl or Furan) Assay Monoamine Release Assay (Rat Brain Synaptosomes) Compound->Assay Test Data Determine EC50 values for NE, DA, and 5-HT release Assay->Data Generate Interpretation Assess Potency and Selectivity as a Monoamine Releasing Agent Data->Interpretation Analyze

Caption: Workflow for assessing the CNS activity of 2-substituted morpholines.

Anticancer Potential: A Battleground of Cytotoxicity

The morpholine scaffold is a common feature in a variety of anticancer agents.[3][9][10][11][12] Numerous studies have demonstrated that derivatives of morpholine can exhibit significant cytotoxic activity against various cancer cell lines.

2-Phenylmorpholine Derivatives in Oncology

While 2-phenylmorpholine itself is primarily recognized for its CNS activity, modifications to the phenyl ring and the morpholine nitrogen have yielded derivatives with potent anticancer properties. For instance, the introduction of specific substituents on the phenyl ring can steer the biological activity away from monoamine release and towards cytotoxicity. The precise mechanism of action for these anticancer morpholine derivatives can vary, but often involves the inhibition of key signaling pathways involved in cell proliferation and survival.[10]

2-(Furan-2-yl)morpholine and Furan-Containing Analogs in Cancer Research

A general workflow for assessing the anticancer activity of these compounds is presented below:

Anticancer_Activity_Workflow cluster_compound Compound cluster_assay In Vitro Assay cluster_data Data Analysis cluster_interpretation Interpretation Compound 2-Substituted Morpholine (Phenyl or Furan) Assay MTT Cytotoxicity Assay (Cancer Cell Lines) Compound->Assay Treat Data Determine IC50 values Assay->Data Measure Interpretation Assess Cytotoxic Potency Data->Interpretation Analyze

Caption: Workflow for evaluating the anticancer activity of 2-substituted morpholines.

Experimental Protocols

To facilitate further research and direct comparison, this section provides detailed, step-by-step methodologies for the key experiments discussed in this guide.

Protocol 1: In Vitro Monoamine Release Assay

This protocol is adapted from methodologies described for assessing the activity of monoamine releasing agents.

Objective: To determine the potency (EC50) of test compounds to induce the release of radiolabeled norepinephrine ([³H]NE), dopamine ([³H]DA), and serotonin ([³H]5-HT) from rat brain synaptosomes.

Materials:

  • Rat brain tissue (striatum for DA, hippocampus for NE and 5-HT)

  • [³H]NE, [³H]DA, [³H]5-HT

  • Scintillation fluid and vials

  • Liquid scintillation counter

  • Krebs-Ringer buffer (pH 7.4)

  • Test compounds (2-phenylmorpholine, 2-(furan-2-yl)morpholine)

  • Positive controls (e.g., d-amphetamine)

  • Centrifuge

Procedure:

  • Synaptosome Preparation:

    • Homogenize fresh rat brain tissue in ice-cold Krebs-Ringer buffer.

    • Centrifuge the homogenate at 1000 x g for 10 minutes at 4°C to remove nuclei and cell debris.

    • Centrifuge the resulting supernatant at 20,000 x g for 20 minutes at 4°C to pellet the synaptosomes.

    • Resuspend the synaptosomal pellet in fresh Krebs-Ringer buffer.

  • Radiolabeling:

    • Incubate the synaptosomal suspension with the respective radiolabeled neurotransmitter ([³H]NE, [³H]DA, or [³H]5-HT) for 30 minutes at 37°C to allow for uptake.

  • Release Experiment:

    • Wash the radiolabeled synaptosomes with fresh buffer to remove excess radiolabel.

    • Aliquot the synaptosomes into tubes containing various concentrations of the test compounds or control.

    • Incubate for 10 minutes at 37°C to induce neurotransmitter release.

  • Quantification:

    • Pellet the synaptosomes by centrifugation.

    • Collect the supernatant, which contains the released radiolabel.

    • Add scintillation fluid to the supernatant and measure the radioactivity using a liquid scintillation counter.

  • Data Analysis:

    • Calculate the percentage of total radiolabel released for each concentration of the test compound.

    • Plot the concentration-response curves and determine the EC50 values using non-linear regression analysis.

Protocol 2: MTT Cytotoxicity Assay

This protocol provides a general method for assessing the cytotoxic effects of compounds on cancer cell lines.

Objective: To determine the concentration of a test compound that inhibits cell growth by 50% (IC50).

Materials:

  • Cancer cell lines (e.g., HeLa, MCF-7, A549)

  • Cell culture medium and supplements (e.g., FBS, antibiotics)

  • 96-well plates

  • Test compounds (2-phenylmorpholine, 2-(furan-2-yl)morpholine)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO, acidified isopropanol)

  • Microplate reader

Procedure:

  • Cell Seeding:

    • Seed the cancer cells into 96-well plates at an appropriate density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

  • Compound Treatment:

    • Prepare serial dilutions of the test compounds in cell culture medium.

    • Remove the old medium from the wells and add the medium containing the different concentrations of the test compounds.

    • Include wells with untreated cells (negative control) and cells treated with a known cytotoxic agent (positive control).

    • Incubate the plates for a specified period (e.g., 48 or 72 hours).

  • MTT Addition:

    • Add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization:

    • Remove the MTT-containing medium and add a solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement:

    • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration of the test compound relative to the untreated control.

    • Plot the concentration-response curves and determine the IC50 values using non-linear regression analysis.

Conclusion and Future Directions

This comparative guide highlights the distinct, yet potentially overlapping, biological activities of 2-phenylmorpholine and 2-(furan-2-yl)morpholine. 2-Phenylmorpholine is a well-characterized norepinephrine-dopamine releasing agent with clear potential for CNS applications. In contrast, the biological profile of 2-(furan-2-yl)morpholine remains largely unexplored.

The provided experimental protocols offer a clear path for the direct, head-to-head comparison of these two compounds. Such studies are crucial to:

  • Elucidate the CNS activity of 2-(furan-2-yl)morpholine: Determining its monoamine release profile will reveal if the furan ring can effectively mimic the phenyl ring in this context and if it offers any advantages in terms of potency or selectivity.

  • Uncover the anticancer potential of both compounds: A systematic screening against a panel of cancer cell lines will provide valuable data on their cytotoxic effects and potential as anticancer drug leads.

By understanding the subtle yet significant impact of replacing a phenyl with a furan ring in the 2-position of the morpholine scaffold, medicinal chemists can make more informed decisions in the design of next-generation therapeutics with improved efficacy and safety profiles.

References

  • Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews. [URL: https://www.jcreview.com/article_134005.html]
  • Synthesis of 2-(substituted phenyl)-3,5,5-trimethylmorpholine analogues and their effects on monoamine uptake, nicotinic acetylcholine receptor function, and behavioral effects of nicotine. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/21391156/]
  • Synthesis, Characterization and Biological Evaluation of Novel Morpholine Derivatives. International Journal for Pharmaceutical Research Scholars. [URL: https://www.ijprs.com/abstract.php?id=3099]
  • Synthesis and cytotoxic evaluation of certain 4-(phenylamino)furo[2,3-b]quinoline and 2-(furan-2-yl)-4-(phenylamino)quinoline derivatives. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/11791851/]
  • Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. MDPI. [URL: https://www.mdpi.com/1420-3049/29/1/226]
  • Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. [URL: https://www.e3s-conferences.org/articles/e3sconf/abs/2024/31/e3sconf_rawmu2024_01051/e3sconf_rawmu2024_01051.html]
  • Morpholines. Synthesis and Biological Activity. ResearchGate. [URL: https://www.researchgate.net/publication/257545934_Morpholines_Synthesis_and_Biological_Activity]
  • Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. National Institutes of Health. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10818310/]
  • Morpholine substituted quinazoline derivatives as anticancer agents against MCF-7, A549 and SHSY-5Y cancer cell lines and mechanistic studies. PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8570216/]
  • Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews. [URL: https://www.jcreview.com/article_134005.html]
  • Synthesis of Novel Morpholine, Thiomorpholine and N-substituted Piperazine Coupled 2-(thiophen-2-yl)dihydroquinolines as Potent Inhibitors of Mycobacterium Tuberculosis. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/30594675/]
  • Structure-Activity Relationships of Substituted Cathinones, with Transporter Binding, Uptake, and Release. National Institutes of Health. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4506503/]
  • Structure-activity relationship studies of CNS agents, Part 25. 4,6-di(heteroaryl)-2-(N-methylpiperazino)pyrimidines as new, potent 5-HT2A receptor ligands: a verification of the topographic model. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/7487423/]
  • Morpholine substituted quinazoline derivatives as anticancer agents against MCF-7, A549 and SHSY-5Y cancer cell lines and mechanistic studies. RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlelanding/2021/md/d1md00213d]
  • Synthesis and biological evaluation of some novel furan derivatives. ResearchGate. [URL: https://www.researchgate.
  • Discovery and Development of Monoamine Transporter Ligands. PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5491102/]
  • Structure-activity relationship studies of CNS agents. Part II. De novo analysis of the monoamine uptake inhibition data of 1-alkylamino-4-aryltetralins. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/2151534/]
  • Systematic Structure-Activity Studies on Selected 2-, 3-, and 4-Monosubstituted Synthetic Methcathinone Analogs as Monoamine Transporter Releasing Agents. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/30354055/]
  • Structure-activity relationship studies of CNS agents. XII. 1-[4-(4-aryl-1-piperazinyl)butyl]-3,4-dihydro-2(1H)-quinolinones: new 5-HT1A, 5-HT2 and D2 ligands with a potential antipsychotic activity. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/7548635/]
  • Structure-activity Relationship Studies of CNS Agents. Part 4: 2-[3-(4-aryl-1-piperazinyl)propyl]-1,2,3,4-tetrahydro-beta-carbolin+ ++ -1-one Derivatives as Potential Central Anti-Serotonin Agents. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/1301387/]
  • Structure activity relationship (SAR) of new 2-aryl/heteroaryl quinazoline derivatives. ResearchGate. [URL: https://www.researchgate.

Sources

Comparative

"comparing furan and phenyl substituents on morpholine scaffolds"

An In-Depth Comparative Analysis of Furan and Phenyl Substituents on Morpholine Scaffolds: A Guide for Medicinal Chemists Introduction In the landscape of modern drug discovery, the morpholine scaffold stands out as a pr...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Comparative Analysis of Furan and Phenyl Substituents on Morpholine Scaffolds: A Guide for Medicinal Chemists

Introduction

In the landscape of modern drug discovery, the morpholine scaffold stands out as a privileged structure, frequently incorporated into a multitude of clinically successful drugs due to its favorable physicochemical properties, including improved aqueous solubility and metabolic stability. The strategic functionalization of the morpholine nitrogen atom with aromatic substituents is a cornerstone of lead optimization, profoundly influencing a compound's pharmacological profile. Among the most common aromatic moieties are the phenyl and furan rings. While both are used to explore and optimize interactions with biological targets, their distinct electronic and metabolic characteristics offer a fascinating case study in the subtleties of medicinal chemistry.

This guide provides a comprehensive comparison of furan and phenyl substituents on morpholine scaffolds, delving into the nuanced effects these changes impart on a molecule's electronic character, lipophilicity, metabolic fate, and ultimately, its biological activity. We will explore the underlying principles that govern these differences and provide field-proven experimental protocols for their evaluation, empowering researchers to make more informed decisions in their drug design campaigns.

I. Electronic and Conformational Landscape: Phenyl vs. Furan

The fundamental differences between phenyl and furan rings lie in their electronic nature and size. The phenyl ring is a classic six-membered, electron-rich aromatic system. In contrast, the furan ring is a five-membered heteroaromatic system containing an oxygen atom, which imparts a distinct electronic and conformational bias.

Electronic Properties:

The oxygen atom in the furan ring is more electronegative than a carbon atom, yet it also possesses a lone pair of electrons that participate in the aromatic system. This creates a dipole moment and makes the furan ring a π-excessive system, meaning it is more electron-rich than benzene. This heightened electron density can lead to stronger π-π stacking or cation-π interactions with biological targets. Conversely, the phenyl ring offers a more delocalized and less polarized electron cloud.

The choice between these two can be critical for modulating interactions with target proteins. For instance, if a key interaction involves a hydrogen bond acceptor, the oxygen of the furan ring is not a strong candidate due to the delocalization of its lone pairs into the aromatic system. However, the overall electronic character of the furan can influence the basicity of the morpholine nitrogen to a different extent than a phenyl ring, which can be a critical parameter for off-target activity, such as hERG inhibition.

Conformational Implications:

The smaller, five-membered furan ring presents a different steric profile compared to the six-membered phenyl ring. This can influence the preferred conformation of the N-substituted morpholine, potentially altering the vector and presentation of other substituents towards the target protein.

G cluster_0 Comparative Analysis Workflow A Initial Scaffold (Morpholine) B Introduce Substituent A->B C Phenyl-Morpholine B->C D Furan-Morpholine B->D E Physicochemical Profiling (LogP, pKa) C->E F In Vitro ADME Assays (Metabolic Stability) C->F G Biological Activity Assay (e.g., Receptor Binding) C->G D->E D->F D->G H Data Analysis & SAR E->H F->H G->H

Caption: Workflow for comparing phenyl and furan-substituted morpholines.

II. Lipophilicity: A Key Determinant of Drug-Like Properties

Lipophilicity, commonly expressed as LogP or LogD, is a critical parameter that influences a drug's absorption, distribution, metabolism, and excretion (ADME) profile. The substitution of a phenyl ring with a furan ring typically leads to a decrease in lipophilicity.

This reduction is advantageous in many drug discovery programs aiming to improve solubility and reduce off-target toxicities associated with high lipophilicity. The polar oxygen atom within the furan ring contributes to this effect.

Table 1: Comparative Physicochemical Properties

PropertyPhenyl-MorpholineFuran-2-yl-MorpholineRationale for Difference
cLogP (Calculated)~1.5 - 2.0~0.5 - 1.0The oxygen heteroatom in furan increases polarity and reduces lipophilicity.
Molecular Weight163.22 g/mol 153.18 g/mol Furan has a lower molecular weight than phenyl.
Polar Surface Area12.47 Ų21.7 ŲThe furan oxygen contributes to a larger polar surface area.

Note: cLogP values are estimates and can vary based on the algorithm used.

III. Metabolic Stability: The Achilles' Heel of Furan?

Perhaps the most significant and widely discussed difference between furan and phenyl substituents is their metabolic stability. Furan rings are susceptible to oxidative metabolism by cytochrome P450 enzymes, which can lead to the formation of reactive metabolites.

The typical metabolic pathway involves epoxidation of the furan ring to form a reactive epoxide, which can then rearrange to form a highly reactive cis-enedial intermediate. This electrophilic species can covalently bind to cellular macromolecules like proteins and DNA, leading to potential toxicity (hepatotoxicity, carcinogenicity).

G Furan Furan-containing Drug CYP450 CYP450 Oxidation Furan->CYP450 Epoxide Reactive Epoxide CYP450->Epoxide Metabolism Enedial cis-Enedial Intermediate Epoxide->Enedial Rearrangement Macromolecules Cellular Macromolecules (Proteins, DNA) Enedial->Macromolecules Covalent Binding Adducts Covalent Adducts (Toxicity) Macromolecules->Adducts

Caption: Metabolic activation pathway of the furan ring.

Phenyl rings, while also subject to metabolism (typically hydroxylation), generally form more stable metabolites. This makes the phenyl group a "safer" choice from a metabolic perspective, especially in early discovery stages. However, the metabolic liability of furan is not absolute and can be mitigated by the introduction of substituents on the furan ring that sterically hinder or electronically deactivate the ring towards epoxidation.

IV. Experimental Protocols for Comparative Evaluation

To empirically assess these differences, a series of well-defined experiments are necessary.

A. Determination of Lipophilicity (LogD) by Shake-Flask Method

This classic method provides a direct measure of a compound's partitioning between an aqueous and an organic phase at a specific pH (typically 7.4).

Protocol:

  • Preparation of Solutions: Prepare a stock solution of the test compound (e.g., 10 mM in DMSO). Prepare a phosphate buffer solution (pH 7.4).

  • Partitioning: In a glass vial, add 1 mL of the phosphate buffer and 1 mL of n-octanol.

  • Compound Addition: Add a small aliquot of the compound stock solution to the biphasic system (final concentration ~10-50 µM).

  • Equilibration: Shake the vial vigorously for 1-2 hours at room temperature to ensure complete partitioning.

  • Phase Separation: Centrifuge the vial (e.g., 2000 rpm for 10 minutes) to achieve clear separation of the aqueous and organic layers.

  • Quantification: Carefully remove an aliquot from each phase. Determine the concentration of the compound in each layer using a suitable analytical method (e.g., LC-MS/MS or UV-Vis spectroscopy).

  • Calculation: Calculate LogD using the formula: LogD = log10([Compound]octanol / [Compound]aqueous).

B. Assessment of Metabolic Stability in Human Liver Microsomes (HLM)

This in vitro assay is a standard for evaluating the intrinsic clearance of a compound by metabolic enzymes.

Protocol:

  • Reagent Preparation:

    • Test Compound: Prepare a 1 mM stock solution in DMSO.

    • HLM: Thaw human liver microsomes on ice. Dilute to a final concentration of 0.5 mg/mL in 0.1 M phosphate buffer (pH 7.4).

    • NADPH Regeneration System: Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer. This system continuously supplies the necessary cofactor for CYP450 activity.

  • Incubation:

    • Pre-warm the HLM suspension to 37°C.

    • In a 96-well plate, add the HLM suspension.

    • Add the test compound to a final concentration of 1 µM.

    • Pre-incubate the mixture for 5 minutes at 37°C.

    • Initiate the metabolic reaction by adding the pre-warmed NADPH regeneration system.

  • Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a cold stop solution (e.g., acetonitrile containing an internal standard).

  • Analysis: Centrifuge the samples to precipitate proteins. Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound at each time point.

  • Data Analysis: Plot the natural logarithm of the percentage of remaining compound versus time. The slope of the linear regression line corresponds to the degradation rate constant (k). Calculate the in vitro half-life (t1/2) as 0.693/k.

V. Case Study: Impact on Biological Activity

The choice between a furan and a phenyl substituent can have a profound impact on biological activity. There is no universal rule, and the outcome is highly target-dependent.

  • Scenario 1: Improved Potency with Furan. If the target's binding pocket has a specific sub-pocket that can be favorably occupied by the smaller furan ring, or if the increased electron density of the furan enhances a key π-stacking interaction, a furan-substituted analog may exhibit superior potency.

  • Scenario 2: Loss of Activity or Unwanted Off-Targets. If a crucial hydrophobic interaction with the target protein requires the larger surface area of the phenyl ring, replacing it with furan could lead to a significant loss of affinity. Furthermore, the altered pKa of the morpholine nitrogen could introduce new off-target liabilities, such as hERG channel binding.

Conclusion and Strategic Recommendations

The decision to use a furan or a phenyl substituent on a morpholine scaffold is a strategic choice that requires a multi-parameter analysis.

  • Furan is often explored to:

    • Reduce lipophilicity and improve solubility.

    • Modulate electronic interactions within the binding pocket.

    • Explore novel intellectual property space.

  • Phenyl is often a preferred starting point due to:

    • Generally higher metabolic stability and lower risk of reactive metabolite formation.

    • Well-understood contribution to hydrophobic and aromatic interactions.

Recommendation: In early-stage drug discovery, it is prudent to synthesize and evaluate both phenyl and furan-substituted analogs. The comparative data generated from the protocols outlined above will provide a clear, evidence-based rationale for selecting the optimal substituent to advance a lead series. While the potential for furan-induced toxicity is a valid concern, it should not preclude its use. A thorough in vitro assessment of metabolic stability and, if warranted, reactive metabolite trapping studies can effectively de-risk this moiety for many applications. The judicious application of these fundamental medicinal chemistry principles will ultimately guide the successful design of safer and more efficacious therapeutics.

References

  • Principles of Drug Design. Source: Medicinal Chemistry Textbooks (e.g., Foye's Principles of Medicinal Chemistry).
  • Metabolic Activation of Furans. Source: Drug Metabolism and Disposition, various articles. URL: [Link]

  • Shake-Flask Method for LogP Determination. Source: OECD Guidelines for the Testing of Chemicals, Section 1, Guideline 107. URL: [Link]

  • In Vitro Metabolic Stability Assay Protocols. Source: Major life science company protocols (e.g., Corning, Thermo Fisher Scientific). URL: [Link]

Validation

A Comparative Guide to the Structure-Activity Relationship (SAR) of Furan-Morpholine Derivatives in Oncology

For researchers, medicinal chemists, and drug development professionals, the furan and morpholine heterocycles are well-established pharmacophores, each contributing unique and advantageous properties to bioactive molecu...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, medicinal chemists, and drug development professionals, the furan and morpholine heterocycles are well-established pharmacophores, each contributing unique and advantageous properties to bioactive molecules.[1][2][3] The strategic hybridization of these two scaffolds has given rise to a promising class of derivatives, particularly in the pursuit of novel anticancer agents.[4][5] This guide provides an in-depth, objective comparison of furan-morpholine derivatives, focusing on their structure-activity relationships (SAR) as kinase inhibitors. We will delve into the experimental data that underpins our understanding of how subtle molecular modifications influence their therapeutic potential, and provide detailed protocols for the key assays used in their evaluation.

The morpholine moiety is frequently incorporated into drug candidates to enhance their physicochemical properties, such as aqueous solubility and metabolic stability, which can lead to improved pharmacokinetic profiles.[1][3][6] Conversely, the furan ring is a versatile aromatic system that can engage in various interactions with biological targets and serves as a key structural element in numerous approved drugs.[2] The combination of these two rings has proven to be particularly effective in the design of inhibitors for the phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) signaling pathway, a critical regulator of cell growth, proliferation, and survival that is often dysregulated in cancer.[7]

Deciphering the Structure-Activity Relationship: A Comparative Analysis

The potency and selectivity of furan-morpholine derivatives are exquisitely sensitive to their molecular architecture. The following sections dissect the key structural components and their impact on biological activity, supported by comparative experimental data.

The Crucial Role of the Core Scaffold and Linker

The core structure, typically involving a central pyrimidine or a related heterocyclic system linking the furan and morpholine moieties, is pivotal for establishing the initial interaction with the target kinase. The nature and length of any linker between the core and the morpholine ring can significantly impact activity. For instance, in a series of novel pyrimidine-morpholine hybrids, the method of attachment and the flexibility of the linker were shown to be critical for cytotoxic potential.[8]

Impact of Substituents on the Furan Ring

Modifications to the furan ring can dramatically alter the biological activity of the entire molecule. The introduction of electron-withdrawing or electron-donating groups, as well as bulky substituents, can influence the electronic properties of the ring and its ability to interact with the target protein.

  • Electron-withdrawing groups , such as nitro or cyano groups, on the furan ring have been shown to enhance the anticancer activity of some derivatives.[9] This is often attributed to the increased ability of the furan ring to participate in hydrogen bonding or other polar interactions within the kinase active site.

  • Aromatic substituents on the furan ring can lead to a significant increase in potency. For example, furan-based compounds with substituted phenyl groups have demonstrated potent cytotoxic activities against various cancer cell lines.[10]

The Morpholine Moiety: More Than Just a Solubilizing Group

While the morpholine ring is well-known for improving the drug-like properties of a molecule, its orientation and substitution pattern are also critical for target engagement and selectivity.

  • Unsubstituted Morpholine: In some series, an unsubstituted morpholine ring has been found to be optimal for potent anticancer activity.[7]

  • Stereochemistry and Bridging: In the context of mTOR inhibitors, the introduction of stereocenters or the creation of bridged morpholine structures has been shown to dramatically enhance selectivity for mTOR over other kinases like PI3Kα. This is a prime example of how subtle conformational constraints can lead to significant gains in target specificity.

Comparative Performance Data of Furan-Morpholine Derivatives

To provide a clear, data-driven comparison, the following table summarizes the in vitro cytotoxic activity (IC50 values) of representative furan-morpholine derivatives against various human cancer cell lines.

Compound IDCore StructureKey SubstitutionsCancer Cell LineIC50 (µM)Reference
FM-1 Pyrimidine4-fluorobenzyl on pyrimidine, morpholine at C-6SW480 (Colon)5.10 ± 2.12[8]
FM-1 Pyrimidine4-fluorobenzyl on pyrimidine, morpholine at C-6MCF-7 (Breast)19.60 ± 1.13[8]
FM-2 Tetrahydroquinoline3,5-bis(trifluoromethyl)benzamideA549 (Lung)0.033 ± 0.003[11]
FM-3 Tetrahydroquinoline4-fluorobenzamideA549 (Lung)0.062 ± 0.01[11]
FM-4 Furan-2-carboxamide3,4-dimethoxyphenylMCF-7 (Breast)4.06[10]
FM-5 Furan-basedN-(1-(furan-2-yl)-3-(2-(p-tolyl)hydrazinyl)-3-oxoprop-1-en-2-yl)-3,4-dimethoxybenzamideMCF-7 (Breast)2.96[10]

Experimental Protocols for Biological Evaluation

The following are detailed, step-by-step methodologies for the key experiments used to evaluate the biological performance of furan-morpholine derivatives.

Protocol 1: MTT Assay for In Vitro Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[12][13][14][15][16]

Materials:

  • 96-well cell culture plates

  • Test furan-morpholine compounds

  • Appropriate cancer cell lines (e.g., MCF-7, A549, SW480)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • Phosphate-Buffered Saline (PBS)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the furan-morpholine derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

  • Incubation: Incubate the plates for 48-72 hours at 37°C.

  • MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

  • Formazan Formation: Incubate the plates for an additional 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value (the concentration that inhibits 50% of cell growth) is then determined by plotting cell viability against compound concentration.

Protocol 2: In Vitro PI3Kα Kinase Assay

This protocol describes a common method to determine the inhibitory activity of compounds against the PI3Kα enzyme.[17][18][19][20][21]

Materials:

  • Recombinant human PI3Kα enzyme

  • PI(4,5)P2 substrate

  • ATP

  • Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 10 mM MgCl2, 1 mM DTT)

  • ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

  • 384-well plates

  • Plate reader capable of luminescence detection

Procedure:

  • Compound Preparation: Prepare serial dilutions of the furan-morpholine derivatives in the kinase assay buffer.

  • Kinase Reaction Setup: In a 384-well plate, add the test compounds, PI3Kα enzyme, and the PI(4,5)P2 substrate.

  • Initiation of Reaction: Start the kinase reaction by adding ATP to each well. The final reaction volume is typically 5-10 µL.

  • Incubation: Incubate the reaction plate at room temperature for a defined period (e.g., 60 minutes).

  • Detection of ADP Formation: Stop the kinase reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions. This typically involves adding an ADP-Glo™ reagent to deplete unused ATP, followed by the addition of a kinase detection reagent to convert ADP to ATP and generate a luminescent signal.

  • Luminescence Measurement: Measure the luminescence signal using a plate reader.

  • Data Analysis: The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity. The percentage of inhibition is calculated relative to a vehicle control (no inhibitor). IC50 values are determined by plotting the percentage of inhibition against the compound concentration.

Visualizing Key Concepts

To better illustrate the relationships and workflows discussed, the following diagrams are provided.

SAR_of_Furan_Morpholine_Derivatives cluster_Molecule Furan-Morpholine Derivative cluster_Properties Key Properties Furan_Ring Furan Ring Core_Scaffold Core Scaffold (e.g., Pyrimidine) Furan_Ring->Core_Scaffold Biological_Activity Biological Activity (e.g., Anticancer) Furan_Ring->Biological_Activity Substituents (e.g., -NO2, Ph) Morpholine_Ring Morpholine Ring Core_Scaffold->Morpholine_Ring Core_Scaffold->Biological_Activity Target Binding Morpholine_Ring->Biological_Activity Stereochemistry, Bridging Pharmacokinetics Pharmacokinetics (Solubility, Stability) Morpholine_Ring->Pharmacokinetics Improves Properties

Caption: Key structural components influencing the biological activity and pharmacokinetic properties of furan-morpholine derivatives.

MTT_Assay_Workflow Start Start Seed_Cells 1. Seed Cells in 96-well plate Start->Seed_Cells Incubate_24h 2. Incubate 24h Seed_Cells->Incubate_24h Add_Compounds 3. Add Furan-Morpholine Derivatives Incubate_24h->Add_Compounds Incubate_48_72h 4. Incubate 48-72h Add_Compounds->Incubate_48_72h Add_MTT 5. Add MTT Reagent Incubate_48_72h->Add_MTT Incubate_2_4h 6. Incubate 2-4h Add_MTT->Incubate_2_4h Solubilize 7. Solubilize Formazan Crystals (DMSO) Incubate_2_4h->Solubilize Read_Absorbance 8. Read Absorbance at 570 nm Solubilize->Read_Absorbance Analyze_Data 9. Calculate IC50 Read_Absorbance->Analyze_Data End End Analyze_Data->End

Sources

Comparative

Comparative Validation Guide: Elucidating the Mechanism of Action of 2-(Furan-2-yl)morpholine

Introduction: The Enigma of a Novel Psychoactive Scaffold In the landscape of central nervous system (CNS) drug discovery, the morpholine scaffold is a privileged structure, appearing in a range of approved therapeutics...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Enigma of a Novel Psychoactive Scaffold

In the landscape of central nervous system (CNS) drug discovery, the morpholine scaffold is a privileged structure, appearing in a range of approved therapeutics from antidepressants to stimulants.[1][2] Compounds like Reboxetine, a selective norepinephrine reuptake inhibitor (NRI), and Phenmetrazine, a norepinephrine-dopamine releasing agent, highlight the diverse pharmacology achievable from this core.[3][4] The introduction of a furan moiety to this scaffold, yielding 2-(Furan-2-yl)morpholine, presents a novel chemical entity with an uncharacterized mechanism of action (MoA).

This guide provides a comprehensive, technically-grounded framework for the systematic validation of 2-(Furan-2-yl)morpholine's MoA. Lacking prior pharmacological data, we will proceed from a rational, structure-based hypothesis. Given the established activities of psychoactive morpholine derivatives, we hypothesize that 2-(Furan-2-yl)morpholine functions as a monoamine reuptake inhibitor, targeting the transporters for serotonin (SERT), norepinephrine (NET), and/or dopamine (DAT).

This document will serve as a comparative guide, outlining the requisite in vitro and in vivo experiments to test this hypothesis. We will compare its hypothetical profile against well-characterized reference compounds—Fluoxetine (a selective serotonin reuptake inhibitor, SSRI), Reboxetine (an NRI), and Bupropion (a norepinephrine-dopamine reuptake inhibitor, NDRI)—to establish its potency, selectivity, and potential therapeutic classification as a stimulant or antidepressant.

Experimental Validation Workflow: A Tiered Approach

A logical, tiered approach is essential for an efficient and conclusive investigation. Our validation process begins with high-throughput in vitro assays to establish primary targets and functional activity, followed by in vivo behavioral models to confirm the physiological relevance of these findings.

G cluster_0 Tier 1: In Vitro Characterization cluster_1 Tier 2: In Vivo Behavioral Analysis cluster_2 Conclusion A Hypothesis: Monoamine Reuptake Inhibitor B Radioligand Binding Assays (SERT, NET, DAT) A->B Target Affinity? C Neurotransmitter Uptake Assays (Functional Inhibition) B->C Functional Activity? D Broad Receptor Panel Screen (Selectivity & Off-Targets) C->D Selectivity Profile? E Locomotor Activity Test (Stimulant Potential) C->E F Forced Swim Test (Antidepressant Potential) C->F G Mechanism of Action Profile: Potency, Selectivity, and Functional Effect Classification D->G E->G F->G

Caption: Tiered workflow for MoA validation of 2-(Furan-2-yl)morpholine.

Part 1: In Vitro Target Validation – Binding and Functional Assays

The foundational step is to determine if 2-(Furan-2-yl)morpholine directly interacts with and inhibits the function of monoamine transporters. We will use two complementary in vitro assays: radioligand binding to measure affinity (how tightly the compound binds) and neurotransmitter uptake to measure functional potency (how effectively it inhibits the transporter).

Radioligand Binding Assays

These assays quantify the displacement of a specific, high-affinity radioligand from its target transporter by the test compound. The resulting inhibition constant (Kᵢ) is an inverse measure of binding affinity.

Experimental Protocol: Radioligand Binding Assay [5][6]

  • Preparation of Membranes: Utilize cell membranes prepared from HEK293 cells stably expressing human SERT, NET, or DAT. Protein concentration is determined via a BCA assay.

  • Assay Setup: In a 96-well plate, combine:

    • Cell membranes (5-20 µg protein).

    • Serial dilutions of 2-(Furan-2-yl)morpholine or reference compounds (Fluoxetine, Reboxetine, Bupropion).

    • A specific radioligand at a concentration near its Kₑ value (e.g., [³H]Citalopram for SERT, [³H]Nisoxetine for NET, [³H]WIN 35,428 for DAT).

    • Assay buffer to a final volume of 250 µL.

  • Incubation: Incubate plates for 60-90 minutes at room temperature with gentle agitation to reach equilibrium.

  • Filtration: Rapidly terminate the reaction by vacuum filtration through GF/B filter mats, washing 3-4 times with ice-cold wash buffer to separate bound from unbound radioligand.

  • Quantification: Measure radioactivity retained on the filters using a liquid scintillation counter.

  • Data Analysis: Calculate specific binding by subtracting non-specific binding (determined in the presence of a saturating concentration of a known inhibitor) from total binding. Determine IC₅₀ values using non-linear regression and convert to Kᵢ values using the Cheng-Prusoff equation.

Hypothetical Data Summary: Binding Affinities (Kᵢ, nM)

CompoundSERT (Kᵢ, nM)NET (Kᵢ, nM)DAT (Kᵢ, nM)
2-(Furan-2-yl)morpholine 15012 250
Fluoxetine (SSRI Control)5 3501500
Reboxetine (NRI Control)8008 950
Bupropion (NDRI Control)>5000250180

This hypothetical data suggests 2-(Furan-2-yl)morpholine has the highest affinity for the norepinephrine transporter (NET), comparable to the selective NRI, Reboxetine.

Neurotransmitter Uptake Inhibition Assays

While binding assays confirm interaction, uptake assays confirm functional inhibition of the transporter's primary role: clearing neurotransmitters from the synapse. These assays are critical for validating the biological consequence of binding.[7][8]

Experimental Protocol: Synaptosome Neurotransmitter Uptake Assay [9][10]

  • Synaptosome Preparation: Isolate synaptosomes (resealed nerve terminals) from specific rat brain regions (e.g., striatum for DAT, hippocampus for SERT, cortex for NET) via differential centrifugation.

  • Pre-incubation: Pre-incubate synaptosomal preparations with varying concentrations of 2-(Furan-2-yl)morpholine or reference compounds for 10-15 minutes at 37°C.

  • Initiation of Uptake: Add a low concentration of a tritiated neurotransmitter ([³H]5-HT, [³H]NE, or [³H]DA) to initiate uptake.

  • Termination: After a short incubation period (1-5 minutes), terminate the uptake reaction by rapid filtration over glass fiber filters and washing with ice-cold buffer.

  • Quantification: Lyse the synaptosomes and measure the amount of accumulated radioactivity via liquid scintillation counting.

  • Data Analysis: Determine the concentration of the compound that inhibits 50% of the specific neurotransmitter uptake (IC₅₀) using non-linear regression.

Hypothetical Data Summary: Functional Potency (IC₅₀, nM)

CompoundSERT Uptake (IC₅₀, nM)NET Uptake (IC₅₀, nM)DAT Uptake (IC₅₀, nM)
2-(Furan-2-yl)morpholine 22525 400
Fluoxetine (SSRI Control)10 500>2000
Reboxetine (NRI Control)120015 1500
Bupropion (NDRI Control)>5000450250

This functional data corroborates the binding data, indicating that 2-(Furan-2-yl)morpholine is a potent inhibitor of norepinephrine uptake, establishing a clear, testable MoA.

G Presynaptic Presynaptic Neuron NE NE Presynaptic->NE Release Postsynaptic Postsynaptic Neuron SynapticCleft Synaptic Cleft NET NET NE->NET Reuptake Receptors Adrenergic Receptors NE->Receptors Receptors->Postsynaptic Signal TestCompound 2-(Furan-2-yl)morpholine TestCompound->NET Inhibits

Caption: Proposed MoA: 2-(Furan-2-yl)morpholine inhibits the norepinephrine transporter (NET).

Part 2: In Vivo Behavioral Pharmacology – Assessing Physiological Outcomes

With a confirmed in vitro profile as a potent NRI, the next tier of validation assesses the compound's effects in whole-animal models. These behavioral assays help classify the compound's functional output as either stimulant-like or antidepressant-like, which are both potential outcomes of enhancing noradrenergic signaling.

Locomotor Activity Test

This test measures spontaneous movement in a novel environment and is a primary screen for stimulant or sedative effects.[11][12] Compounds that enhance dopamine and norepinephrine signaling, like stimulants, typically increase locomotor activity.

Experimental Protocol: Locomotor Activity Test [13]

  • Acclimation: Habituate mice to the testing room for at least 60 minutes before the experiment.

  • Administration: Administer 2-(Furan-2-yl)morpholine, reference compounds (e.g., amphetamine as a positive control), or vehicle via intraperitoneal (IP) injection.

  • Testing: Immediately place each mouse into an open-field arena (e.g., 40x40 cm) equipped with infrared beams or an overhead video tracking system.

  • Data Collection: Record activity for 60 minutes. Key parameters include total distance traveled, time spent moving, and vertical rearing counts.

  • Analysis: Compare the dose-response effects of 2-(Furan-2-yl)morpholine to the vehicle and control groups.

Hypothetical Data Summary: Locomotor Activity (Total Distance Traveled in 60 min)

Treatment GroupDose (mg/kg, IP)Total Distance (meters)
Vehicle-150 ± 20
2-(Furan-2-yl)morpholine 1180 ± 25
2-(Furan-2-yl)morpholine 3250 ± 30
2-(Furan-2-yl)morpholine 10450 ± 55
d-Amphetamine (Control)2500 ± 60*

*p < 0.05 vs. Vehicle. Data presented as Mean ± SEM. The hypothetical results show a dose-dependent increase in locomotor activity, suggesting a stimulant-like profile consistent with its action as an NRI.

Forced Swim Test (FST)

The FST is a widely used screening tool for assessing antidepressant-like activity.[14][15] The test is based on the principle that when placed in an inescapable situation, rodents will eventually cease escape-oriented behavior and become immobile. Antidepressant compounds are known to reduce this immobility time.[16]

Experimental Protocol: Mouse Forced Swim Test [17][18]

  • Acclimation: Habituate mice to the testing room for at least 60 minutes.

  • Administration: Administer 2-(Furan-2-yl)morpholine, reference compounds (Fluoxetine, Reboxetine), or vehicle IP 30-60 minutes prior to testing.

  • Test Procedure: Gently place each mouse into a transparent cylinder (25 cm high, 10 cm diameter) filled with 15 cm of water (23-25°C).

  • Data Collection: Record a 6-minute session via video. An observer blind to the treatment conditions will score the final 4 minutes of the test.

  • Scoring: The primary measure is "immobility time," defined as the period when the mouse makes only the minimal movements necessary to keep its head above water.

  • Analysis: Compare the duration of immobility across treatment groups.

Hypothetical Data Summary: Forced Swim Test (Immobility Time)

Treatment GroupDose (mg/kg, IP)Immobility Time (seconds)
Vehicle-150 ± 10
2-(Furan-2-yl)morpholine 3125 ± 8
2-(Furan-2-yl)morpholine 1090 ± 12
2-(Furan-2-yl)morpholine 3075 ± 9
Reboxetine (NRI Control)2085 ± 11
Fluoxetine (SSRI Control)2080 ± 10

*p < 0.05 vs. Vehicle. Data presented as Mean ± SEM. The hypothetical data indicates that 2-(Furan-2-yl)morpholine significantly reduces immobility time, an effect consistent with the NRI control Reboxetine, suggesting potential antidepressant activity.

Synthesis and Conclusion

Based on this systematic, multi-tiered validation approach, our hypothetical results converge to form a clear pharmacological profile for 2-(Furan-2-yl)morpholine. The in vitro data strongly support the initial hypothesis, identifying the compound as a potent and selective norepinephrine reuptake inhibitor. The in vivo behavioral data further refine this profile, demonstrating that this NRI activity translates into both stimulant-like (increased locomotion) and antidepressant-like (reduced immobility in the FST) effects.

This dual behavioral profile is characteristic of many noradrenergic compounds. The final classification would depend on the relative potency in each behavioral paradigm and further studies, such as drug discrimination assays, to probe its subjective effects.

This guide demonstrates a robust, self-validating system for elucidating the mechanism of action of a novel compound. By progressing from molecular target affinity to functional cellular activity and finally to whole-organism behavioral outcomes, we can confidently construct a comprehensive and defensible pharmacological dossier for 2-(Furan-2-yl)morpholine, paving the way for further preclinical and clinical development.

References

  • Yu, C., Garcia-Olivares, J., Candler, S., Schwabe, S., & Maletic, V. (2020). New Insights into the Mechanism of Action of Viloxazine: Serotonin and Norepinephrine Modulating Properties. Journal of Experimental Pharmacology, 12, 285–300. [Link]

  • PubChem. (n.d.). Phenmetrazine. National Center for Biotechnology Information. Retrieved from [Link]

  • Patsnap Synapse. (2024, July 17). What is the mechanism of Phendimetrazine Tartrate? [Link]

  • Patsnap Synapse. (2024, July 17). What is the mechanism of Viloxazine Hydrochloride? [Link]

  • Portland VA Medical Center. (n.d.). Locomotor Activity Test SOP. [Link]

  • Wikipedia. (n.d.). Viloxazine. [Link]

  • Patsnap Synapse. (2024, July 17). What is the mechanism of Reboxetine Mesilate? [Link]

  • Dwoskin, L. P., & Crooks, P. A. (2002). The Promises and Pitfalls of Reboxetine. CNS Drug Reviews, 8(4), 325-342. [Link]

  • Dr. Oracle. (2025, October 27). What is the mechanism of action (MOA) of Viloxazine? [Link]

  • PubChem. (n.d.). Viloxazine. National Center for Biotechnology Information. [Link]

  • Chemeurope.com. (n.d.). Phenmetrazine. [Link]

  • Wikipedia. (n.d.). Selective norepinephrine reuptake inhibitor. [Link]

  • Szabadi, E., & Bradshaw, C. M. (2000). Mechanisms of action of reboxetine. International Journal of Psychiatry in Clinical Practice, 4(S2), 9-18. [Link]

  • Bionity. (n.d.). Reboxetine. [Link]

  • Varga, D. P., et al. (2016). Locomotion Activity Measurement in an Open Field for Mice. Bio-protocol, 6(1). [Link]

  • Castagné, V., Moser, P., & Porsolt, R. D. (2012). The mouse forced swim test. Journal of Visualized Experiments, (59), e3638. [Link]

  • Rothman, R. B., & Baumann, M. H. (2009). Uptake and release of neurotransmitters. Current Protocols in Neuroscience, Chapter 7, Unit 7.18. [Link]

  • Gould, T. D. (Ed.). (2014). Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice. JoVE (Journal of Visualized Experiments), (91), e51733. [Link]

  • Drugs.com. (2025, April 9). Phendimetrazine. [Link]

  • Can, A., Dao, D. T., Arad, M., Terrillion, C. E., Piantadosi, S. C., & Gould, T. D. (2012). The mouse forced swim test. Journal of visualized experiments : JoVE, (59), 3638. [Link]

  • Wikipedia. (n.d.). Phenmetrazine. [Link]

  • Understanding Animal Research. (2020, October 15). Factsheet on the forced swim test. [Link]

  • JoVE. (2011, June 17). The Mouse Forced Swim Test. [Link]

  • God-Love, M., et al. (2013). Mouse Short- and Long-term Locomotor Activity Analyzed by Video Tracking Software. Journal of Visualized Experiments, (76), e50465. [Link]

  • PubChemLite. (n.d.). 2-(furan-2-yl)morpholine. [Link]

  • Mayer, F. P., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 694. [Link]

  • Daws, L. C., & Toney, G. M. (2007). Determining Serotonin and Dopamine Uptake Rates in Synaptosomes Using High-Speed Chronoamperometry. Electrochemical Methods for Neuroscience. [Link]

  • Niello, M., et al. (2019). Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. Springer Nature Experiments. [Link]

  • Stevenson, G. W., et al. (2014). Effects of Monoamine Reuptake Inhibitors in Assays of Acute Pain-Stimulated and Pain-Depressed Behavior in Rats. The Journal of Pain, 15(11), 1163-1172. [Link]

  • Rothman, R. B., & Baumann, M. H. (2005). Monoamine reuptake inhibitors: Highlights of recent research developments. Drug Development Research, 65(3), 97-118. [Link]

  • Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. [Link]

  • Rothman, R. B., & Baumann, M. H. (2005). Monoamine reuptake inhibitors: highlights of recent research developments. Drug development research, 65(3), 97-118. [Link]

  • Cichero, E., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(10), 1639-1662. [Link]

  • Cichero, E., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience, 12(10), 1639-1662. [Link]

  • Vessally, E., et al. (2017). Selected examples of drugs containing morpholine core. ResearchGate. [Link]

  • Chhabra, S., et al. (2018). Chapter 2 Recent Developments in Monoamine Reuptake Inhibitors. ResearchGate. [Link]

  • Cilluffo, M., Sarafian, T. A., & Watson, J. B. (2018). Manipulating Synapse-Enriched Biochemical Fractions to Detect a Purified Synaptic Protein's Effect on Neurotransmitter Release. Neuromethods, 139, 215-235. [Link]

  • Chemsrc. (n.d.). 2-(furan-2-yl)morpholine. [Link]

  • PubChem. (n.d.). (2R)-2-(furan-3-yl)morpholine. [Link]

  • Han, S. J., et al. (2023). Implications for Combination Therapy of Selective Monoamine Reuptake Inhibitors on Dopamine Transporters. Biomedicines, 11(10), 2846. [Link]

  • Britannica. (n.d.). Morpholine. [Link]

  • Molecular Devices. (n.d.). Neurotransmitter Transporter Uptake Assay Kit. [Link]

  • Wikipedia. (n.d.). List of designer drugs. [Link]

Sources

Validation

An In Vitro Comparative Analysis of 2-(Furan-2-yl)morpholine Analogs: A Guide to Unveiling Therapeutic Potential

In the landscape of medicinal chemistry, the strategic combination of privileged scaffolds is a proven approach to generating novel chemical entities with desirable pharmacological profiles. The morpholine ring, a staple...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of medicinal chemistry, the strategic combination of privileged scaffolds is a proven approach to generating novel chemical entities with desirable pharmacological profiles. The morpholine ring, a staple in drug design, is frequently employed to enhance physicochemical properties such as aqueous solubility and metabolic stability, thereby improving the pharmacokinetic characteristics of drug candidates.[1][2] Concurrently, the furan moiety is a versatile heterocyclic ring system present in numerous bioactive compounds, contributing to a wide spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, and neuroprotective effects.[3][4] The fusion of these two scaffolds in the form of 2-(Furan-2-yl)morpholine presents a compelling starting point for drug discovery campaigns. This guide provides a comprehensive framework for the in vitro comparison of novel 2-(Furan-2-yl)morpholine analogs, offering a systematic approach to elucidating their therapeutic potential.

The Rationale for Comparison: A Synergy of Scaffolds

The core hypothesis underpinning the exploration of 2-(Furan-2-yl)morpholine analogs is that modifications to this core structure will modulate its biological activity, selectivity, and safety profile. By systematically altering substituents on either the furan or morpholine rings, researchers can probe the structure-activity relationships (SAR) that govern the compound's interactions with biological targets. This guide will focus on a tiered in vitro screening cascade designed to first assess the general cytotoxicity of the analogs and then to investigate their potential as anti-inflammatory and neuroprotective agents, two areas where the parent scaffolds have shown promise.

Tier 1: Foundational Cytotoxicity Assessment

Before embarking on the evaluation of specific pharmacological activities, it is imperative to determine the concentration range at which the 2-(Furan-2-yl)morpholine analogs exhibit cytotoxic effects. This initial screen is crucial for identifying suitable concentration ranges for subsequent, more specific assays and for flagging compounds with overt toxicity early in the discovery process. Two complementary assays, the MTT and LDH assays, are proposed to provide a comprehensive overview of the analogs' impact on cell viability and membrane integrity.

Experimental Protocol: MTT Assay for Metabolic Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells.[5] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product, the amount of which is proportional to the number of living cells.

Step-by-Step Methodology:

  • Cell Seeding: Plate a suitable cell line (e.g., HEK293 for general toxicity, or a disease-relevant cell line for later assays) in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours.[6]

  • Compound Treatment: Prepare serial dilutions of the 2-(Furan-2-yl)morpholine analogs in complete culture medium. Add the diluted compounds to the cells and incubate for 24-72 hours.[7]

  • MTT Addition: Add 20 µL of a 5 mg/mL MTT solution in PBS to each well and incubate for 4 hours at 37°C.[6]

  • Formazan Solubilization: Carefully remove the supernatant and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[6]

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570-590 nm using a microplate reader.

Experimental Protocol: LDH Assay for Membrane Integrity

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that measures the activity of LDH released from cells with damaged plasma membranes.[7][8]

Step-by-Step Methodology:

  • Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

  • Establish Controls: Include a "no cell" control (medium only), a "vehicle" control (cells treated with the compound solvent), and a "maximum LDH release" control (cells lysed with a detergent).[7]

  • Supernatant Collection: After the incubation period, carefully collect the cell culture supernatant.

  • LDH Reaction: Add the supernatant to a new 96-well plate and add the LDH assay reaction mixture according to the manufacturer's instructions.

  • Absorbance Measurement: Incubate as recommended and measure the absorbance at the appropriate wavelength (typically 490 nm).[8]

Data Presentation: Cytotoxicity Profile

The results from the MTT and LDH assays should be tabulated to provide a clear comparison of the cytotoxic potential of each analog. The half-maximal inhibitory concentration (IC50) for the MTT assay and the concentration at which 50% cytotoxicity is observed (CC50) for the LDH assay should be calculated.

Analog IDR1-SubstituentR2-SubstituentMTT IC50 (µM)LDH CC50 (µM)
Lead-01 HH>100>100
Analog-A 4-ClH75.3 ± 5.282.1 ± 6.8
Analog-B 4-OCH3H>100>100
Analog-C H3-CH392.5 ± 7.198.4 ± 8.3

Table 1: Illustrative cytotoxicity data for a series of 2-(Furan-2-yl)morpholine analogs. Data are presented as mean ± standard deviation.

Tier 2: Probing Anti-Inflammatory Activity

Chronic inflammation is a key pathological feature of numerous diseases. The furan and morpholine scaffolds are present in compounds with known anti-inflammatory properties.[3][9] This section outlines a series of in vitro assays to evaluate the anti-inflammatory potential of the 2-(Furan-2-yl)morpholine analogs.

Experimental Workflow: Anti-Inflammatory Screening

G cluster_0 Cell Culture & Stimulation cluster_1 Endpoint Assays cluster_2 Data Analysis Culture Culture RAW 264.7 Macrophages Pretreat Pre-treat with Analogs Culture->Pretreat Stimulate Stimulate with LPS Pretreat->Stimulate NO_Assay Nitric Oxide (NO) Assay (Griess Assay) Stimulate->NO_Assay Collect Supernatant Cytokine_Assay Cytokine Quantification (ELISA) Stimulate->Cytokine_Assay Collect Supernatant Pathway_Analysis Signaling Pathway Analysis (Western Blot) Stimulate->Pathway_Analysis Lyse Cells Analyze_NO Analyze NO Production NO_Assay->Analyze_NO Analyze_Cytokines Analyze Cytokine Levels Cytokine_Assay->Analyze_Cytokines Analyze_Protein Analyze Protein Expression Pathway_Analysis->Analyze_Protein G cluster_0 Cell Culture & Treatment cluster_1 Endpoint Assays cluster_2 Data Analysis Culture Culture Neuronal Cells (e.g., SH-SY5Y) Pretreat Pre-treat with Analogs Culture->Pretreat Induce_Toxicity Induce Neurotoxicity (e.g., Glutamate) Pretreat->Induce_Toxicity Viability_Assay Cell Viability Assay (MTT or Resazurin) Induce_Toxicity->Viability_Assay ROS_Assay ROS Measurement (DCFH-DA) Induce_Toxicity->ROS_Assay Analyze_Viability Analyze Neuroprotection Viability_Assay->Analyze_Viability Analyze_ROS Analyze ROS Levels ROS_Assay->Analyze_ROS

Caption: Experimental workflow for in vitro neuroprotection assays.

Experimental Protocol: Glutamate-Induced Excitotoxicity Assay

Glutamate is a major excitatory neurotransmitter, and its overstimulation can lead to neuronal cell death, a process known as excitotoxicity. [10]This assay assesses the ability of the analogs to protect neuronal cells from glutamate-induced toxicity.

Step-by-Step Methodology:

  • Cell Seeding: Seed a neuronal cell line, such as SH-SY5Y or HT22, in a 96-well plate. [11][10]2. Treatment: Pre-treat the cells with non-toxic concentrations of the 2-(Furan-2-yl)morpholine analogs for a specified period.

  • Induction of Toxicity: Expose the cells to a toxic concentration of glutamate (e.g., 5 mM for HT22 cells) for 24 hours. [10]4. Cell Viability Assessment: Measure cell viability using the MTT assay or a resazurin-based assay. [10][12]

Experimental Protocol: Measurement of Intracellular Reactive Oxygen Species (ROS)

Oxidative stress, characterized by an overproduction of reactive oxygen species (ROS), is a common mechanism of neuronal damage. The fluorescent dye 2',7'-dichlorofluorescein diacetate (DCFH-DA) can be used to measure intracellular ROS levels.

Step-by-Step Methodology:

  • Cell Culture and Treatment: Follow the same procedure as for the excitotoxicity assay.

  • DCFH-DA Staining: After treatment, incubate the cells with DCFH-DA. The dye is deacetylated by intracellular esterases and then oxidized by ROS to the highly fluorescent dichlorofluorescein (DCF).

  • Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader.

Data Presentation: Neuroprotective Effects

The neuroprotective efficacy of the analogs should be quantified and presented in a comparative table.

Analog IDNeuroprotection (% Viability vs. Glutamate Control)ROS Reduction (% of Glutamate Control)
Lead-01 5 ± 2.13 ± 1.5
Analog-A 45 ± 4.238 ± 3.7
Analog-B 68 ± 5.955 ± 4.8
Analog-C 25 ± 3.518 ± 2.9

Table 3: Illustrative neuroprotective data for a series of 2-(Furan-2-yl)morpholine analogs. Data are presented as mean ± standard deviation.

Conclusion and Future Directions

This guide outlines a systematic and robust in vitro approach for the comparative evaluation of novel 2-(Furan-2-yl)morpholine analogs. By employing a tiered screening cascade that assesses cytotoxicity, anti-inflammatory, and neuroprotective activities, researchers can efficiently identify promising lead compounds for further development. The structure-activity relationships derived from these studies will be invaluable for guiding the optimization of this promising chemical scaffold. Promising analogs identified through this in vitro screening funnel should be advanced to more complex cellular models and subsequently to in vivo studies to validate their therapeutic potential.

References

  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

  • ResearchGate. (n.d.). Guidelines for anti-inflammatory assays in RAW264.7 cells. Retrieved from [Link]

  • National Center for Biotechnology Information. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Retrieved from [Link]

  • National Center for Biotechnology Information. (2020). Occurrence of Morpholine in Central Nervous System Drug Discovery. Retrieved from [Link]

  • National Center for Biotechnology Information. (2023). Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs. Retrieved from [Link]

  • ResearchGate. (n.d.). Experimental protocol of NO production assay to assess the anti-inflammatory activity of EOs. Retrieved from [Link]

  • E3S Web of Conferences. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. Retrieved from [Link]

  • SciELO. (2024). Computational screening, synthesis and neuroprotective evaluation of small molecule for the treatment of alzheimer's disease. Retrieved from [Link]

  • Frontiers. (n.d.). In vitro evaluation of the neuroprotective potential of Olea dioica against Aβ peptide-induced toxicity in human neuroblastoma SH-SY5Y cells. Retrieved from [Link]

  • MDPI. (2020). Neuroprotective Effects of neuroEPO Using an In Vitro Model of Stroke. Retrieved from [Link]

  • Spandidos Publications. (2021). Neuroprotective effects of an in vitro BBB permeable phenoxythiophene sulfonamide small molecule in glutamate-induced oxidative injury. Retrieved from [Link]

  • IOSR Journal. (n.d.). Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. Retrieved from [Link]

  • ResearchGate. (n.d.). A review on pharmacological profile of Morpholine derivatives. Retrieved from [Link]

  • National Center for Biotechnology Information. (2024). Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. Retrieved from [Link]

  • PubMed. (2020). A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. Retrieved from [Link]

  • Oriental Journal of Chemistry. (2024). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Retrieved from [Link]

  • Annals of the Romanian Society for Cell Biology. (2021). Synthesis of New Pyrazoline Derivatives from 2-Furylmethanethiol and Study Their Biological Activity. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and biological activity studies of furan derivatives. Retrieved from [Link]

  • MDPI. (2022). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. Retrieved from [Link]

  • PubMed Central. (2024). Design, synthesis, and in vitro and in silico studies of morpholine derived thiazoles as bovine carbonic anhydrase-II inhibitors. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to GC-MS Analysis for the Determination of Morpholine Derivatives

For researchers, scientists, and drug development professionals, the accurate quantification of morpholine and its derivatives is a critical analytical challenge. These compounds, utilized in applications ranging from co...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the accurate quantification of morpholine and its derivatives is a critical analytical challenge. These compounds, utilized in applications ranging from corrosion inhibition to pharmaceutical synthesis, require sensitive and robust analytical methods to ensure product quality and safety.[1][2] This guide provides an in-depth comparison of Gas Chromatography-Mass Spectrometry (GC-MS) based methodologies for the determination of morpholine derivatives, offering field-proven insights and detailed experimental protocols.

The direct analysis of morpholine by GC-MS is often hindered by its high polarity, which leads to poor chromatographic peak shape and low sensitivity.[1] To overcome this, derivatization is a key strategy to enhance the volatility and thermal stability of the analyte, making it amenable to GC-MS analysis. This guide will focus on the widely adopted derivatization technique involving the formation of N-nitrosomorpholine.[1][3][4][5]

The Foundational Principle: Derivatization for Enhanced Volatility

The core principle behind the successful GC-MS analysis of morpholine lies in its conversion to a less polar, more volatile derivative. Morpholine, a secondary amine, readily reacts with a nitrosating agent, such as sodium nitrite, under acidic conditions to form N-nitrosomorpholine.[1][3][4][5] This derivative exhibits excellent chromatographic behavior and can be sensitively detected by mass spectrometry.

The reaction is straightforward and efficient, as illustrated below:

Morpholine Morpholine (Polar, Non-volatile) NaNO2_H + Sodium Nitrite (NaNO₂) + Acid (e.g., HCl) Morpholine->NaNO2_H NMOR N-nitrosomorpholine (Less Polar, Volatile) NaNO2_H->NMOR

Caption: Derivatization of morpholine to N-nitrosomorpholine.

Comparative Analysis of Analytical Methodologies

While GC-MS with derivatization is a powerful technique, it is essential to understand its performance in comparison to other available methods. The choice of analytical technique is often dictated by the sample matrix, required sensitivity, and available instrumentation.

ParameterGC-MS with DerivatizationHigh-Performance Liquid Chromatography (HPLC) with UV Detection
Linearity (R²) >0.999[1][6]>0.999[6]
Limit of Detection (LOD) 1.3 - 7.3 µg/L[1][6][7]0.1000 µg/mL[6]
Limit of Quantitation (LOQ) 4.1 - 24.4 µg/L[1][6][7]0.3001 µg/mL[6]
Accuracy (Recovery %) 88.6% - 109.0%[1][6][7]97.9% to 100.4%[6]
Precision (RSD %) Intraday: 1.4% - 9.4%, Interday: 1.5% - 7.0%[1][6][7]0.79%[6]
Sample Throughput ModerateHigh
Derivatization Typically required[1][2]Often required for UV chromophore
Instrumentation Cost HighModerate
Selectivity High (with MS detection)Moderate to High

As the data indicates, GC-MS offers excellent sensitivity and is well-suited for trace-level analysis of morpholine derivatives in complex matrices. While HPLC can also be a viable alternative, GC-MS provides superior selectivity due to the mass spectrometric detection.

Experimental Protocols: A Step-by-Step Guide

The following protocols are provided as a comprehensive guide for the GC-MS analysis of morpholine derivatives. It is crucial to note that optimization may be necessary based on the specific instrumentation and sample matrix.

I. Sample Preparation and Derivatization Workflow

This workflow outlines the critical steps from sample receipt to the final extract ready for GC-MS injection.

cluster_prep Sample Preparation cluster_deriv Derivatization cluster_extract Extraction Sample Sample (e.g., Juice, Drug Formulation) Filtration Filtration (0.22 µm) (for liquid samples) Sample->Filtration Homogenization Homogenization (for solid samples) Sample->Homogenization Acidification Acidification (e.g., 6M HCl) Filtration->Acidification LipidRemoval Lipid Removal (for high-lipid samples) Homogenization->LipidRemoval LipidRemoval->Acidification Nitrosation Addition of Sodium Nitrite Acidification->Nitrosation Incubation Incubation (e.g., 40°C for 5 min) Nitrosation->Incubation LLE Liquid-Liquid Extraction (e.g., Dichloromethane) Incubation->LLE Separation Phase Separation LLE->Separation Collection Collection of Organic Layer Separation->Collection GCMS GC-MS Analysis Collection->GCMS

Sources

Validation

A Senior Application Scientist's Guide to Method Selection and Optimization

An In-Depth Technical Guide to LC-MS/MS Methods for Quantifying Morpholine Compounds Welcome to this comprehensive guide on the quantification of morpholine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to LC-MS/MS Methods for Quantifying Morpholine Compounds

Welcome to this comprehensive guide on the quantification of morpholine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). As researchers, scientists, and drug development professionals, you are aware that accurate and sensitive measurement of chemical entities is paramount. Morpholine, a seemingly simple heterocyclic amine, presents unique analytical challenges due to its high polarity and potential presence at trace levels in diverse matrices, from fruit coatings to active pharmaceutical ingredients (APIs).[1][2] Its monitoring is critical, as it can form N-nitrosomorpholine (NMOR), a suspected carcinogen, making it a potential genotoxic impurity (PGI) in pharmaceuticals and a residue of concern in food products.[1][3]

This guide moves beyond a simple recitation of methods. It is designed to provide you with the causal logic behind experimental choices, empowering you to develop, optimize, and troubleshoot robust LC-MS/MS assays for morpholine. We will compare the predominant analytical strategies, provide validated experimental protocols, and present the supporting data necessary for you to make informed decisions in your own laboratory.

The Core Analytical Challenge: The Physicochemical Nature of Morpholine

Morpholine (C₄H₉NO) is a small, polar organic compound that is fully miscible with water.[4] This high polarity is the central hurdle in its chromatographic analysis. Traditional Reversed-Phase Liquid Chromatography (RPLC), the workhorse of many analytical labs, relies on hydrophobic interactions between the analyte and a nonpolar stationary phase (like C18).[5] Polar compounds like morpholine have little affinity for these phases, leading to poor or no retention, and elution within the solvent front. This makes reliable quantification nearly impossible.

Consequently, the analytical community has largely adopted a chromatographic technique specifically designed for polar analytes: Hydrophilic Interaction Liquid Chromatography (HILIC) .

A Comparative Analysis of Chromatographic Strategies

While other techniques like Gas Chromatography (GC) exist for morpholine analysis, they typically require a cumbersome pre-column derivatization step to increase volatility—for example, reacting morpholine with sodium nitrite to form N-nitrosomorpholine.[4][6] This not only adds time and complexity but also introduces potential variability. Direct analysis via LC-MS/MS is faster, more straightforward, and has become the method of choice.[1]

Hydrophilic Interaction Liquid Chromatography (HILIC) vs. Reversed-Phase Liquid Chromatography (RPLC)

The choice between HILIC and RPLC is the most critical decision in designing a morpholine assay.

  • Reversed-Phase (RPLC): As discussed, RPLC is fundamentally unsuited for retaining morpholine due to its hydrophilicity. While some polar-embedded RPLC columns might offer marginal improvements, they do not provide the robust retention needed for a sensitive and reliable method.[5]

  • Hydrophilic Interaction (HILIC): HILIC is the superior and recommended technique.[1] It employs a polar stationary phase (e.g., bare silica, amide, or diol-based) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of an aqueous buffer.[7][8] In this environment, a water-rich layer is adsorbed onto the stationary phase. Polar analytes like morpholine can partition into this aqueous layer, leading to strong retention. Water acts as the strong, eluting solvent.[8]

The primary advantage of HILIC extends beyond mere retention. The high organic content of the mobile phase is highly beneficial for Electrospray Ionization (ESI), the most common ionization technique for this analysis. This solvent composition promotes more efficient desolvation and droplet formation in the MS source, leading to a significant enhancement in ionization efficiency and, consequently, a major boost in analytical sensitivity compared to the highly aqueous mobile phases used in RPLC.[8][9]

Designing a Robust Morpholine Assay: A Step-by-Step Rationale

A successful LC-MS/MS method is a sum of optimized parts. Let's break down the critical components of the analytical workflow.

Sample Preparation: Extracting the Analyte

The goal of sample preparation is to efficiently extract morpholine from the matrix while minimizing interferences. The strategy depends heavily on the sample type.

  • For Food Matrices (e.g., Fruits, Juices): The most common approach is an acidified solvent extraction . A typical solvent is 1% acetic acid or formic acid in methanol or acetonitrile.[10][11]

    • Causality: The organic solvent efficiently solubilizes the morpholine. The acid serves a crucial purpose: it protonates the secondary amine group of morpholine (pKa ~8.4), making it a positively charged cation. This enhances its stability and solubility in the polar extraction solvent and is critical for subsequent ESI-MS detection in positive ion mode. This simple "extract, vortex, and centrifuge" method is often sufficient.[10][12]

  • For Pharmaceutical Matrices (e.g., APIs): Sample preparation can be remarkably simple. The API is typically dissolved in a suitable solvent that is compatible with the HILIC mobile phase, such as a mixture of acetonitrile and water, and then directly injected.[13] The high selectivity of tandem mass spectrometry (MRM mode) often allows for the detection of the morpholine impurity even in the presence of a large excess of the API.[13]

Chromatographic Separation: The HILIC Advantage in Practice

As established, HILIC is the preferred mode of separation.

  • Stationary Phase: A common and effective choice is a column packed with ethylene bridged hybrid (BEH) HILIC particles. These offer excellent stability and peak shape.[1]

  • Mobile Phase: A binary system is standard.

    • Mobile Phase A (Aqueous): Water containing a volatile buffer like ammonium formate or ammonium acetate (e.g., 10-20 mM) with formic or acetic acid.[11] The buffer is essential for controlling pH and ensuring good peak shape, while its volatility makes it compatible with MS detection.

    • Mobile Phase B (Organic): Acetonitrile.

  • Gradient: A typical gradient starts at a high percentage of acetonitrile (e.g., 95%) to retain the polar morpholine and gradually increases the percentage of the aqueous mobile phase to elute it from the column.[1]

  • Injection Solvent: This is a critical detail in HILIC. The injection solvent should be as close as possible in composition to the initial mobile phase (i.e., high in acetonitrile). Injecting a sample dissolved in a highly aqueous solvent (a "strong" solvent in HILIC) will cause severe peak distortion and broadening.[8]

Mass Spectrometric Detection: Ensuring Sensitivity and Selectivity

Tandem mass spectrometry, specifically using a triple quadrupole (QqQ) instrument, provides the ultimate in selectivity and sensitivity for quantification.

  • Ionization: Electrospray Ionization (ESI) in positive ion mode is universally used. The morpholine molecule readily accepts a proton at its nitrogen atom to form the protonated molecule, [M+H]⁺.

  • Precursor Ion: The precursor ion for morpholine is m/z 88.1 (or sometimes cited as 87.8, depending on instrument calibration and resolution).[1][11]

  • Detection Mode: Multiple Reaction Monitoring (MRM): This is the key to the method's selectivity. The precursor ion (m/z 88.1) is selected in the first quadrupole (Q1), fragmented in the collision cell (q2), and specific product ions are monitored in the third quadrupole (Q3).

    • MRM Transitions: At least two transitions should be monitored.

      • Quantifier: The most abundant and stable product ion is used for quantification.

      • Qualifier: A second product ion is used for identity confirmation. The ratio of the quantifier to the qualifier should be consistent between standards and samples.

    • Common Transitions: Published methods frequently use transitions such as 88.1 > 70.1 and 88.1 > 56.1 or 87.8 > 69.9 and 87.8 > 41.8 .[1][11] The optimal collision energy for each transition must be determined experimentally for the specific instrument being used.

Validated Experimental Protocols

The following protocols are self-validating systems, incorporating the principles discussed above to ensure reliable and reproducible results.

Protocol 1: Quantification of Morpholine Residues in Apples

This method is adapted from validated procedures for determining morpholine in fruit commodities.[10][11][14]

1. Sample Preparation & Extraction

  • Homogenize approximately 10 g of apple sample using a blender.
  • Weigh 5 g of the homogenized sample into a 50 mL polypropylene centrifuge tube.
  • Add 10 mL of extraction solvent (1% acetic acid in methanol).[11]
  • Vortex vigorously for 5 minutes.
  • Centrifuge at 8,000 rpm for 10 minutes.
  • Collect the supernatant.
  • Filter the extract through a 0.22 µm PTFE syringe filter into an autosampler vial for analysis.

2. LC-MS/MS Conditions

  • LC System: UPLC/UHPLC system
  • Column: Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm[1]
  • Mobile Phase A: 20 mM Ammonium Formate in Water[11]
  • Mobile Phase B: Acetonitrile
  • Flow Rate: 0.4 mL/min
  • Column Temperature: 40 °C
  • Injection Volume: 5 µL
  • Gradient Program: | Time (min) | Flow (mL/min) | %A | %B | | :--- | :--- | :--- | :--- | | 0.0 | 0.4 | 5 | 95 | | 5.0 | 0.4 | 50 | 50 | | 5.1 | 0.4 | 5 | 95 | | 8.0 | 0.4 | 5 | 95 |
  • MS System: Triple Quadrupole Mass Spectrometer
  • Ionization: ESI Positive
  • Capillary Voltage: 3.0 kV
  • Source Temperature: 150 °C
  • Desolvation Temperature: 400 °C
  • MRM Transitions: | Analyte | Precursor Ion (m/z) | Product Ion (m/z) | Dwell (s) | Cone (V) | Collision (eV) | | :--- | :--- | :--- | :--- | :--- | :--- | | Morpholine (Quant) | 87.8 | 69.9 | 0.1 | 25 | 16 | | Morpholine (Qual) | 87.8 | 41.8 | 0.1 | 25 | 16 |

Workflow for Morpholine Analysis in Fruit

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis Homogenize Homogenize Apple Weigh Weigh 5g Sample Homogenize->Weigh AddSolvent Add 10mL Acidified Methanol Weigh->AddSolvent Vortex Vortex 5 min AddSolvent->Vortex Centrifuge Centrifuge 10 min Vortex->Centrifuge Filter Filter (0.22 µm) Centrifuge->Filter Inject Inject 5 µL onto HILIC Column Filter->Inject Separate Gradient Elution Inject->Separate Ionize ESI+ Ionization Separate->Ionize Detect MRM Detection (m/z 87.8 -> 69.9 / 41.8) Ionize->Detect Data Data Detect->Data Quantify Data

Caption: Workflow for the extraction and HILIC-LC-MS/MS analysis of morpholine from fruit matrices.

Comparison of Method Performance

The true measure of a method's utility lies in its performance characteristics. The table below summarizes validation data from published, peer-reviewed studies, providing an objective comparison of different LC-MS/MS and GC-MS approaches for morpholine quantification.

MatrixMethodLinearity RangeLOQRecovery (%)Precision (RSD%)Reference
Apples, CitrusHILIC-LC-MS/MS0.01 - 0.2 µg/g0.01 µg/g (10 µg/kg)84 - 120Not Specified[10]
ApplesUPLC-MS/MS (HILIC)5 - 300 µg/L5 µg/kg83 - 1081.1 - 4.08[11][14]
Apple Juice, IbuprofenGC-MS (derivatization)10 - 500 µg/L24.4 µg/L94.3 - 109.02.0 - 7.0[4]
Apple/Orange Peel & PulpGC-MS10 - 400 µg/kg4.1 - 10.1 µg/kg88.6 - 107.21.4 - 9.4[15]

As the data clearly indicates, HILIC-LC-MS/MS methods achieve excellent limits of quantification (LOQ) at the low µg/kg (ppb) level, with high accuracy (recovery) and precision, making them ideally suited for trace residue analysis.[10][11] While GC-MS methods also show good performance, they require the additional derivatization step and may have slightly higher LOQs.[4][15]

Conclusion and Expert Recommendations

For the sensitive, selective, and robust quantification of morpholine compounds, HILIC-LC-MS/MS stands out as the authoritative and most effective technique. Its ability to robustly retain this small polar analyte, coupled with the sensitivity enhancement afforded by the high-organic mobile phase in the ESI source, provides a significant advantage over RPLC and derivatization-based GC methods.

When developing your method, pay meticulous attention to:

  • Chromatography: Employ a HILIC column. It is non-negotiable for achieving good retention and peak shape.

  • Sample Diluent: Ensure your final sample extract is dissolved in a solvent with a high organic content, matching your initial LC conditions, to prevent peak distortion.[8]

  • MS Detection: Utilize ESI in positive mode and optimize at least two MRM transitions to ensure both accurate quantification and confident identification.

By grounding your experimental design in the physicochemical principles outlined in this guide, you will be well-equipped to generate high-quality, reliable, and defensible data for morpholine analysis in any matrix.

References

  • Agilent Technologies. (2019). Comparing HILIC and RPLC of Morphine Using Agilent ZORBAX RRHD Columns with UHPLC/MS.
  • Hengel, M. J., Jordan, R., & Maguire, W. (2014). Development and validation of a standardized method for the determination of morpholine residues in fruit commodities by liquid chromatography-mass spectrometry. Journal of Agricultural and Food Chemistry, 62(17), 3697–701. Available at: [Link]

  • Sohn, O. S., Fiala, E. S., Conaway, C. C., & Weisburger, J. H. (1982). Separation of morpholine and some of its metabolites by high-performance liquid chromatography. Journal of Chromatography, 242(2), 374–80. Available at: [Link]

  • SIELC Technologies. Separation of Morpholine, 4-phenyl- on Newcrom R1 HPLC column.
  • Huong, P. T. M., Trang, V. T., Le, V. T. N., & Trang, L. T. H. (2021). Determination of morpholine residues in apples by liquid chromatography tandem mass spectrophotometry (LC-MS/MS). Vietnam Journal of Food Control, 4(4), 284-291. Available at: [Link]

  • BenchChem. (2025). Application Notes and Protocols for the Determination of Morpholine Residues.
  • ResearchGate. (2021). Request PDF: Determination of morpholine residues in apples by liquid chromatography tandem mass spectrophotometry (LC-MS/MS). Available at: [Link]

  • Vietnam Journal of Food Control (VJFC). (2021). Determination of morpholine residues in apples by liquid chromatography tandem mass spectrophotometry (LC-MS/MS).
  • ResearchGate. (2014). Request PDF: Chromatographic determination of morpholine and products of its microbiological degradation. Available at: [Link]

  • ResearchGate. (2018). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. Available at: [Link]

  • ResearchGate. (2014). Request PDF: Development and Validation of a Standardized Method for the Determination of Morpholine Residues in Fruit Commodities by Liquid Chromatography-Mass Spectrometry. Available at: [Link]

  • An, K., Kim, I., Lee, C., Moon, J. K., Suh, H. J., & Lee, J. (2020). Quantification of Morpholine in Peel and Pulp of Apples and Oranges by Gas Chromatography−Mass Spectrometry. Foods, 9(6), 746. Available at: [Link]

  • BenchChem. (2025). Application Note and Protocol: GC-MS Method for the Detection of Morpholine Derivatives.
  • Cao, M., Zhang, P., Feng, Y., Zhang, H., Zhu, H., Lian, K., & Kang, W. (2018). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. Journal of analytical methods in chemistry, 2018, 9670481. Available at: [Link]

  • ResearchGate. (2020). Request PDF: Determination of morpholine residue in fruit and fruit juices by gas Chromatography−Tandem mass spectrometry. Available at: [Link]

  • Advanced Materials Technology. (2023). Novel Screening Approach for Comparing LC-MS Reversed-Phase, HILIC Methods. Available at: [Link]

  • Metabolomics Workbench. (n.d.). Protocol for sample preparation, LC-MS/MS, and data analysis. Available at: [Link]

  • Huibai. (2023). Liquid phase method for morpholine. Available at: [Link]

  • Anwar, S., & Khan, P. M. A. A. (2021). High Pressure Liquid Chromatography Identification and Quantification of Morpholine Residual Content in Cobicistat After Derivatization. International Journal of Pharmaceutical Sciences and Drug Research, 13(6). Available at: [Link]

  • MetwareBio. (n.d.). Comparative Guide to Protein Separation and Detection Chromatography: RPLC vs. HILIC vs. IEX vs. GPC/SEC vs. AC. Available at: [Link]

  • Chrom Tech, Inc. (2025). Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography. Available at: [Link]

  • Organomation. (n.d.). Preparing Samples for LC-MS/MS Analysis. Available at: [Link]

  • Vanhoenacker, G., et al. (2009). Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals. LCGC Europe. Available at: [Link]

  • Agilent Technologies. (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Available at: [Link]

  • Qu, Y., et al. (2022). Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. Molecules, 27(15), 4880. Available at: [Link]

  • ResearchGate. (2016). Request PDF: Determination of Morpholine and Thimorpholide genotoxic impurity in Risedronatesodium by GC. Available at: [Link]

  • D'Hondt, M. (2012). Screening of potentially genotoxic impurities in pharmaceuticals by LC-MS and CE-MS. Ghent University. Available at: [Link]

Sources

Comparative

A Researcher's Guide to Comparative Docking Studies of Furan-Based Morpholines

Introduction: The Synergy of Privileged Scaffolds in Drug Design In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in successful therapeutic agents due to their favorable physicoch...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Synergy of Privileged Scaffolds in Drug Design

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in successful therapeutic agents due to their favorable physicochemical properties and ability to interact with biological targets. These are often referred to as "privileged structures." Both the furan and morpholine rings stand out in this regard.

The furan ring , a five-membered aromatic heterocycle with one oxygen atom, is a versatile pharmacophore present in numerous natural products and synthetic drugs.[1] Its unique electronic properties allow it to act as a bioisostere for other aromatic systems like phenyl rings, often enhancing metabolic stability and modulating receptor interactions.[2] Furan derivatives have demonstrated a vast spectrum of biological activities, including anti-inflammatory, anticancer, antibacterial, and antiviral effects.[1][3][4]

The morpholine ring , a six-membered saturated heterocycle containing both oxygen and nitrogen atoms, is another cornerstone of drug design.[5] Its inclusion in a molecule can significantly improve pharmacokinetic properties such as aqueous solubility and metabolic stability.[6] The morpholine moiety is a key component in many approved drugs, contributing to potent and selective interactions with a wide range of molecular targets, including kinases and G protein-coupled receptors.[6][7][8]

The strategic combination of these two privileged scaffolds into a single molecular entity—a furan-based morpholine —presents a compelling strategy for developing novel therapeutic agents. This guide provides a comprehensive, in-depth framework for conducting a comparative molecular docking study. The objective is to computationally evaluate a designed series of furan-based morpholine derivatives against a clinically relevant protein target, elucidating their structure-activity relationships (SAR) and identifying promising candidates for further development.

Part 1: Strategic Selection of Target and Ligands

The foundation of any successful docking study lies in the rational selection of a biological target and a focused library of ligands. This choice should not be arbitrary but grounded in the known pharmacology of the core scaffolds.

Target Rationale: Tumor Necrosis Factor-alpha (TNF-α)

Given the well-documented anti-inflammatory properties of furan-containing compounds, Tumor Necrosis Factor-alpha (TNF-α) is an excellent candidate for this comparative study.[3] TNF-α is a key pro-inflammatory cytokine deeply involved in the pathogenesis of various autoimmune diseases, such as rheumatoid arthritis and inflammatory bowel disease.[3] Inhibiting its activity is a clinically validated therapeutic strategy. For this guide, we will use the crystal structure of TNF-α, which is readily available from the Protein Data Bank (PDB).

  • Selected Target: Human Tumor Necrosis Factor-alpha (TNF-α)

  • PDB ID: 2AZ5[3]

Ligand Design for Comparative Analysis

To effectively probe the structure-activity relationships, we will design a small, focused library of furan-based morpholine derivatives. This library will consist of a common core scaffold and a series of analogs with systematic variations. We will also include a known reference inhibitor for comparison and validation of the docking protocol.

Core Scaffold: A central furan ring linked to a morpholine moiety and a phenyl group. Variations will be introduced on the phenyl ring to explore the effects of different electronic and steric properties on binding affinity.

Reference Compound: A known inhibitor of TNF-α will be used as a positive control to benchmark the docking scores of our designed ligands.

Part 2: Experimental Protocol for Comparative Molecular Docking

This section provides a detailed, step-by-step methodology for conducting the comparative docking study. The protocol is designed to be self-validating, ensuring the reliability and reproducibility of the results.

Required Software and Tools
  • Molecular Docking Software: AutoDock Vina, known for its accuracy and computational efficiency.[3]

  • Molecular Visualization Software: PyMOL or Discovery Studio Visualizer for preparing molecules and analyzing results.[3]

  • Structure Drawing Software: ChemDraw or Marvin Sketch for creating 2D structures of the ligands.[3]

  • Protein and Ligand Preparation Suite: AutoDockTools (MGLTools) is recommended for generating the necessary PDBQT files.

Experimental Workflow Diagram

The overall workflow of the comparative docking study is outlined below. This systematic process ensures that each step logically follows the last, from initial preparation to final analysis.

G cluster_prep Phase 1: Preparation cluster_dock Phase 2: Docking Simulation cluster_analysis Phase 3: Analysis & Comparison PDB 1. Obtain Protein Structure (PDB ID: 2AZ5) PrepProt 2. Prepare Protein (Remove water, add hydrogens) PDB->PrepProt Grid 5. Define Binding Site (Grid Box Generation) PrepProt->Grid DrawLig 3. Design & Draw Ligands (Furan-Morpholine Series) PrepLig 4. Prepare Ligands (3D conversion, energy minimization) DrawLig->PrepLig Run 7. Execute Docking Simulation (AutoDock Vina) PrepLig->Run Config 6. Create Vina Config File Grid->Config Config->Run Analyze 8. Analyze Binding Affinities (Lowest Energy Pose) Run->Analyze Visualize 9. Visualize Interactions (PyMOL / Discovery Studio) Analyze->Visualize Compare 10. Comparative SAR Analysis Visualize->Compare

Caption: Workflow for the comparative molecular docking study.

Step-by-Step Methodology
Step 1: Protein Preparation

The causality behind protein preparation is to create a clean, chemically correct representation of the receptor for the docking simulation. This involves removing extraneous molecules and ensuring the protonation states are appropriate.

  • Obtain Protein Structure: Download the 3D crystallographic structure of TNF-α (PDB ID: 2AZ5) from the Protein Data Bank.

  • Clean the Structure: Remove all water molecules, co-crystallized ligands, and any other heteroatoms not essential for the protein's structure.

  • Add Hydrogens: Add polar hydrogen atoms to the protein structure, as they are crucial for forming hydrogen bonds.

  • Assign Charges: Assign Kollman charges to the protein atoms.

  • Save in PDBQT Format: Save the prepared protein structure as a protein.pdbqt file using AutoDockTools. This format includes atomic charges and atom type definitions required by AutoDock Vina.[3]

Step 2: Ligand Preparation

Proper ligand preparation is critical for allowing conformational flexibility during the docking process, which is essential for finding the most favorable binding pose.

  • Draw Ligand Structures: Sketch the 2D structures of the designed furan-based morpholine derivatives and the reference compound using ChemDraw or a similar tool.

  • Convert to 3D: Convert the 2D structures into 3D models.

  • Energy Minimization: Perform energy minimization on each 3D ligand structure using a suitable force field (e.g., MMFF94). This step ensures the ligand is in a low-energy, stable conformation before docking.[3]

  • Define Rotatable Bonds: Define the torsion angles for all rotatable bonds within the ligand. This allows the docking software to explore different conformations during the simulation.

  • Save in PDBQT Format: Save each prepared ligand as a separate ligand_x.pdbqt file.

Step 3: Grid Box Generation

The grid box defines the specific three-dimensional space within the receptor where the docking algorithm will search for binding poses. Its precise placement is crucial for an effective simulation.

  • Identify the Active Site: Locate the known binding pocket of the TNF-α protein. This can be determined from the position of the co-crystallized ligand in the original PDB file or from published literature.

  • Define Grid Parameters: Using AutoDockTools, define the center and dimensions (in Ångströms) of the grid box. The box should be large enough to encompass the entire binding site and allow the ligand to rotate and translate freely within it.[3]

Step 4: Running the Docking Simulation

This is the core computational step where the software predicts the binding poses and affinities.

  • Create a Configuration File: For each ligand, create a text file (e.g., conf.txt) that specifies the paths to the prepared protein and ligand PDBQT files, the coordinates for the center of the grid box, and the size of the grid box.

  • Execute AutoDock Vina: Run the docking simulation from the command line, providing the configuration file as input. Vina will generate an output file containing the predicted binding poses, ranked by their binding affinity scores (in kcal/mol).[3]

Part 3: Data Presentation and Comparative Analysis

Summarizing Quantitative Data

The primary output from the docking simulation is the binding affinity. A more negative value indicates a stronger predicted binding interaction. These results, along with the key interacting residues, should be compiled into a clear, comparative table.

Compound IDSubstituent (R)Binding Affinity (kcal/mol)Key Interacting Residues (Hydrogen Bonds)Key Interacting Residues (Hydrophobic/Pi-Pi)
Reference --9.5TYR59, GLY121LEU57, TYR119
FM-01 -H-8.2GLY121LEU57, TYR119
FM-02 -Cl (para)-9.1TYR59, GLY121LEU57, TYR119
FM-03 -OCH₃ (para)-8.8TYR59, SER60LEU57, TYR119, TYR151
FM-04 -NO₂ (para)-9.3TYR59, GLY121, SER60TYR119, TYR151

(Note: The data above is hypothetical and for illustrative purposes only.)

Interpretation of Results and SAR

The comparative table allows for a systematic analysis of the structure-activity relationship:

  • Expertise-Driven Insight: The unsubstituted core scaffold (FM-01) shows good predicted affinity, but is weaker than the reference. The addition of an electron-withdrawing chloro group (FM-02) improves the binding affinity, bringing it closer to the reference compound. This suggests that modulating the electronic properties of the phenyl ring is a viable strategy for optimization.

  • Causality in Interactions: The nitro-substituted compound (FM-04) shows the best binding affinity among the designed series. Analysis of its binding pose reveals an additional hydrogen bond with SER60, an interaction not seen with the other analogs. This additional interaction likely accounts for the stronger predicted affinity, providing a clear, mechanistically-grounded hypothesis for its improved performance.

  • Trustworthiness of the Protocol: The fact that the reference compound scored highly (-9.5 kcal/mol) helps validate the docking protocol, suggesting that the scoring function can successfully identify potent binders for this target.

Visualizing Molecular Interactions

A picture is worth a thousand words, especially in molecular modeling. Visualizing the top-ranked binding pose of the most promising candidate (e.g., FM-04) provides invaluable insight into the specific interactions driving its affinity.

G cluster_ligand Ligand: Furan-Morpholine (FM-04) cluster_protein TNF-α Active Site Furan Furan Ring TYR119 TYR119 Furan->TYR119 Pi-Pi / Hydrophobic LEU57 LEU57 Furan->LEU57 Pi-Pi / Hydrophobic Morpholine Morpholine Ring TYR59 TYR59 Morpholine->TYR59 H-Bond GLY121 GLY121 Morpholine->GLY121 H-Bond Nitro Nitro Group (-NO2) SER60 SER60 Nitro->SER60 H-Bond

Caption: Key molecular interactions for a hypothetical ligand.

Conclusion and Future Directions

This guide outlines a comprehensive and scientifically rigorous approach to conducting a comparative molecular docking study of novel furan-based morpholine derivatives. By systematically evaluating a series of compounds against a validated therapeutic target like TNF-α, researchers can efficiently generate testable hypotheses and prioritize candidates for chemical synthesis and subsequent in vitro biological evaluation.

The hypothetical results presented here demonstrate how this computational approach can elucidate critical structure-activity relationships, identifying specific functional groups and interactions that contribute to binding affinity. This in silico screening process serves as a powerful, cost-effective tool in the early stages of drug discovery, accelerating the journey from concept to clinic.

References
  • BenchChem. (2025). Application of Furan-Containing Compounds in Molecular Docking Studies: A Detailed Guide.
  • Cancers (Basel). (2025). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis.
  • Indian Journal of Pharmaceutical Education and Research. (n.d.). Molecular Docking Studies of Novel Furan-azetidinone Hybrids as Potential Inhibitors of Escherichia coli.
  • MDPI. (n.d.). Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis.
  • ACG Publications. (2024). Synthesis, antimicrobial, and molecular docking studies of furan-based Schiff bases derived from 4 -nitrobenzene - 1, 2 - diamine.
  • ResearchGate. (n.d.). Examples of furan derivatives with biological activity.
  • E3S Web of Conferences. (2024). Synthesis and SAR of morpholine and its derivatives: A review update.
  • Semantic Scholar. (2011). Synthesis and Biological Activity of Furan Derivatives.
  • (2024). Furan: A Promising Scaffold for Biological Activity.
  • PMC. (n.d.). Occurrence of Morpholine in Central Nervous System Drug Discovery.
  • ResearchGate. (n.d.). Biological activities of morpholine derivatives and molecular targets involved.
  • PubMed. (2019). A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules.
  • BenchChem. (2025). Furan-Based Drug Candidates: A Comparative Guide to Structure-Activity Relationships.
  • PubMed. (2023). Investigation of morpholine isosters for the development of a potent, selective and metabolically stable mTOR kinase inhibitor.
  • ResearchGate. (2025). Synthesis, Antitumor Evaluation and Molecular Docking of New Morpholine Based Heterocycles.
  • PMC. (n.d.). Structural Effects of Morpholine Replacement in ZSTK474 on Class I PI3K Isoform Inhibition: Development of Novel MEK/PI3K Bifunctional Inhibitors.

Sources

Validation

Benchmarking 2-(Furan-2-yl)morpholine: A Comparative Analysis Against Known Inhibitors of Monoamine Oxidase B and Lactate Dehydrogenase

In the landscape of modern drug discovery, the identification of novel small molecules with therapeutic potential is a cornerstone of advancing patient care. The compound 2-(Furan-2-yl)morpholine, integrating the biologi...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern drug discovery, the identification of novel small molecules with therapeutic potential is a cornerstone of advancing patient care. The compound 2-(Furan-2-yl)morpholine, integrating the biologically significant furan and morpholine scaffolds, presents an intriguing candidate for investigation.[1][2][3] While its precise biological target is yet to be fully elucidated, the structural motifs suggest potential interactions with a range of enzymatic systems. This guide provides a comprehensive benchmarking analysis of 2-(Furan-2-yl)morpholine against established inhibitors of two distinct and therapeutically relevant enzymes: Monoamine Oxidase B (MAO-B) and Lactate Dehydrogenase (LDH).

This dual-target investigation is predicated on the known pharmacological activities of related heterocyclic compounds. Morpholine derivatives have been successfully developed as MAO-B inhibitors for the treatment of neurodegenerative disorders such as Parkinson's disease.[4][5] Concurrently, furan-containing molecules have demonstrated inhibitory effects on LDH, a critical enzyme in the metabolic pathways of cancer cells.[3] By evaluating 2-(Furan-2-yl)morpholine in both contexts, we aim to provide a robust preclinical assessment of its potential therapeutic applications.

Benchmarking Against Monoamine Oxidase B (MAO-B) Inhibitors

Monoamine Oxidase B is a key enzyme in the catabolism of neurotransmitters, including dopamine.[6][7] Its inhibition can increase dopamine levels in the brain, offering a therapeutic strategy for managing the motor symptoms of Parkinson's disease.[]

Known MAO-B Inhibitors for Comparison

For this benchmarking study, we will compare the hypothetical performance of 2-(Furan-2-yl)morpholine against the following well-characterized MAO-B inhibitors:

  • Selegiline (R-(-)-Deprenyl): An irreversible and selective MAO-B inhibitor widely used in the treatment of Parkinson's disease.[6][]

  • Rasagiline: A potent, irreversible, and selective MAO-B inhibitor also approved for Parkinson's disease.[6][9]

  • Safinamide: A reversible and selective MAO-B inhibitor with additional non-dopaminergic actions, used as an add-on therapy for Parkinson's disease.[6]

In Vitro Benchmarking Protocol: MAO-B Inhibition Assay

A fluorometric assay will be employed to determine the half-maximal inhibitory concentration (IC50) of 2-(Furan-2-yl)morpholine and the reference inhibitors against human recombinant MAO-B.[10][11][12][13]

Principle: The assay measures the hydrogen peroxide (H2O2) produced from the oxidative deamination of a substrate (e.g., tyramine) by MAO-B. The H2O2, in the presence of a peroxidase, reacts with a probe to generate a fluorescent product.[12]

Step-by-Step Protocol:

  • Reagent Preparation:

    • Prepare a stock solution of 2-(Furan-2-yl)morpholine and reference inhibitors in DMSO.

    • Dilute the compounds in MAO-B assay buffer to achieve a range of final concentrations.

    • Prepare a working solution of human recombinant MAO-B enzyme in assay buffer.

    • Prepare a substrate solution containing tyramine and a fluorescent probe in assay buffer.

  • Assay Procedure (96-well plate format):

    • Add the diluted compounds or vehicle control (DMSO) to the wells.

    • Add the MAO-B enzyme solution to each well and incubate for 15 minutes at 37°C to allow for inhibitor binding.

    • Initiate the reaction by adding the substrate solution.

    • Measure the fluorescence intensity at regular intervals for 30-60 minutes using a fluorescence plate reader (excitation/emission ~535/587 nm).

  • Data Analysis:

    • Calculate the rate of reaction for each concentration.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

    • Determine the IC50 value using a non-linear regression analysis.

Hypothetical In Vitro Data Summary
CompoundIC50 (nM) for MAO-BSelectivity (MAO-A/MAO-B)
2-(Furan-2-yl)morpholine75>100-fold
Selegiline10>100-fold
Rasagiline5>100-fold
Safinamide98>1000-fold
In Vivo Benchmarking: MPTP-Induced Mouse Model of Parkinson's Disease

To assess the in vivo efficacy, we will utilize the well-established MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) mouse model, which recapitulates key pathological features of Parkinson's disease.[14]

Step-by-Step Protocol:

  • Animal Model:

    • Use male C57BL/6 mice, 8-10 weeks old.

    • Administer MPTP (e.g., 20 mg/kg, intraperitoneally) for four consecutive days to induce dopaminergic neurodegeneration.

  • Drug Administration:

    • Administer 2-(Furan-2-yl)morpholine and reference inhibitors orally or intraperitoneally once daily, starting before or after MPTP administration, depending on the study design (neuroprotective vs. symptomatic relief).

  • Behavioral Assessments:

    • Conduct behavioral tests such as the rotarod test (motor coordination) and the open field test (locomotor activity) at baseline and various time points after MPTP administration.[15]

  • Neurochemical and Histological Analysis:

    • At the end of the study, sacrifice the animals and collect brain tissue.

    • Measure striatal dopamine and its metabolites using high-performance liquid chromatography (HPLC).

    • Perform immunohistochemical staining for tyrosine hydroxylase (a marker for dopaminergic neurons) in the substantia nigra and striatum to assess neuroprotection.

Signaling Pathway and Experimental Workflow Diagrams

MAO_B_Pathway cluster_presynaptic Presynaptic Neuron cluster_inhibition Pharmacological Intervention Dopamine Dopamine MAOB MAO-B Dopamine->MAOB DOPAC DOPAC MAOB->DOPAC H2O2 H2O2 (Oxidative Stress) MAOB->H2O2 Inhibitor 2-(Furan-2-yl)morpholine Selegiline Rasagiline Safinamide Inhibitor->MAOB Inhibition

Caption: MAO-B inhibition pathway.

In_Vivo_Workflow_PD start C57BL/6 Mice mptp MPTP Administration start->mptp treatment Treatment with 2-(Furan-2-yl)morpholine or Known Inhibitors mptp->treatment behavior Behavioral Tests (Rotarod, Open Field) treatment->behavior analysis Neurochemical & Histological Analysis behavior->analysis end Data Interpretation analysis->end LDH_Pathway cluster_glycolysis Glycolysis in Cancer Cells cluster_inhibition_cancer Pharmacological Intervention Glucose Glucose Pyruvate Pyruvate Glucose->Pyruvate Lactate Lactate Pyruvate->Lactate LDHA Lactate Export Lactate Export Lactate->Lactate Export LDHA LDHA Inhibitor_LDH 2-(Furan-2-yl)morpholine FX11 Galloflavin Oxamate Inhibitor_LDH->LDHA Inhibition

Caption: LDH inhibition in cancer cell metabolism.

In_Vivo_Workflow_Cancer start_cancer Immunodeficient Mice implantation Subcutaneous Tumor Cell Implantation start_cancer->implantation tumor_growth Tumor Growth to Palpable Size implantation->tumor_growth treatment_cancer Treatment with 2-(Furan-2-yl)morpholine or Known Inhibitors tumor_growth->treatment_cancer measurement Tumor Volume & Body Weight Measurement treatment_cancer->measurement analysis_cancer Pharmacodynamic & Histological Analysis of Tumors measurement->analysis_cancer end_cancer Data Interpretation analysis_cancer->end_cancer

Caption: In vivo experimental workflow for cancer xenograft model.

Conclusion and Future Directions

This comparative guide outlines a comprehensive strategy for the preclinical evaluation of 2-(Furan-2-yl)morpholine against known inhibitors of MAO-B and LDH. The proposed in vitro and in vivo experiments will provide critical data on its potency, selectivity, and efficacy in two distinct therapeutic areas.

Based on the hypothetical data, 2-(Furan-2-yl)morpholine demonstrates promising, albeit moderate, inhibitory activity against both MAO-B and LDHA. Its potential as a selective MAO-B inhibitor warrants further investigation for neurodegenerative diseases, while its activity against LDHA suggests a possible role in oncology.

Future studies should focus on lead optimization to improve potency and selectivity, as well as a thorough investigation of its pharmacokinetic and pharmacodynamic properties. A broader screening against a panel of kinases and other enzymes would also be beneficial to fully characterize its biological activity profile and identify its primary molecular target(s). This structured approach will be instrumental in determining the ultimate therapeutic potential of this novel compound.

References

  • Wikipedia. Monoamine oxidase inhibitor. [Link]

  • Patsnap Synapse. (2024, June 21). What are L-lactate dehydrogenase inhibitors and how do they work? [Link]

  • Mayo Clinic. Monoamine oxidase inhibitors (MAOIs). [Link]

  • Drugs.com. (2024, November 22). List of MAO inhibitors + Uses & Side Effects. [Link]

  • International Journal of Pharmacy and Biological Sciences. In vivo Methods for Preclinical Screening of Anticancer Drugs. [Link]

  • SpringerLink. Lactate dehydrogenase A inhibition by small molecular entities: steps in the right direction. [Link]

  • ACS Publications. (2015, September 4). Recent Update on Human Lactate Dehydrogenase Enzyme 5 (hLDH5) Inhibitors: A Promising Approach for Cancer Chemotherapy | Journal of Medicinal Chemistry. [Link]

  • NIH National Library of Medicine. Natural compounds as lactate dehydrogenase inhibitors: potential therapeutics for lactate dehydrogenase inhibitors-related diseases. [Link]

  • PubMed. A Systematic Review of Various In-vivo Screening Models as well as the Mechanisms Involved in Parkinson's Disease Screening Procedures. [Link]

  • Evotec. Monoamine Oxidase (MAO) Inhibition Assay. [Link]

  • InVivo Biosystems. Parkinson's. [Link]

  • Tel Aviv University. In vivo screening models of anticancer drugs. [Link]

  • Crown Bioscience. (2023, April 7). In Vivo Oncology Models for Drug Discovery. [Link]

  • Charles River Laboratories. Animal Models of Parkinson's Disease. [Link]

  • Semantic Scholar. [PDF] IN VIVO Screening Models of Anticancer Drugs. [Link]

  • ResearchGate. (2018, October 7). (PDF) In vivo screening models of anticancer drugs. [Link]

  • NEUROFIT. In vivo and in vitro models of Parkinson's disease. [Link]

  • INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (2022, June 1). SCREENING MODELS OF ANTI-PARKINSONIAN AGENTS. [Link]

  • Cell Biolabs, Inc. OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). [Link]

  • Assay Genie. Monoamine Oxidase Inhibitor Screening Kit (BA0188). [Link]

  • PubMed. (2024, August 10). Development of human lactate dehydrogenase a inhibitors: high-throughput screening, molecular dynamics simulation and enzyme activity assay. [Link]

  • Elabscience. Lactate Dehydrogenase (LDH) Cytotoxicity Colorimetric Assay Kit (E-BC-K771-M). [Link]

  • NIH National Library of Medicine. (2023, November 22). The effect of lactate dehydrogenase inhibitors on proliferation, motility and invasion of breast cancer cells in vitro highlights a new role for lactate. [Link]

  • Pharmacia. (2021, January 25). Synthesis and antimicrobial activity of 4-(5-ARYL-2-FUROYL)morpholines and 4-[(5-ARYL-2-FURYL)carbonothioyl] morpholines. [Link]

  • ScienceScholar. (2022, April 13). An updated review on morpholine derivatives with their pharmacological actions | International journal of health sciences. [Link]

  • ResearchGate. (2025, August 9). (PDF) Morpholines. Synthesis and Biological Activity. [Link]

  • PubMed. Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). [Link]

  • PubMed. A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. [Link]

  • IOSR Journal. Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. [Link]

  • ResearchGate. Biological activities of morpholine derivatives and molecular targets involved. [Link]

  • E3S Web of Conferences. Synthesis and SAR of morpholine and its derivatives: A review update. [Link]

  • RSC Publishing. (2024, January 19). Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. [Link]

  • Organic Chemistry Portal. Morpholine synthesis. [Link]

  • ScienceScholar. (2022, April 13). An updated review on morpholine derivatives with their pharmacological actions | International journal of health sciences. [Link]

Sources

Comparative

Validation of a Synthetic Route to 2-(Furan-2-yl)morpholine: A Comparative Guide

This guide provides an in-depth validation and comparison of synthetic methodologies for obtaining 2-(Furan-2-yl)morpholine, a heterocyclic scaffold of significant interest in medicinal chemistry and drug development.[1]...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth validation and comparison of synthetic methodologies for obtaining 2-(Furan-2-yl)morpholine, a heterocyclic scaffold of significant interest in medicinal chemistry and drug development.[1][2] The presence of both the morpholine and furan moieties offers a unique combination of properties, including aqueous solubility conferred by the morpholine ring and diverse biological activities associated with furan derivatives.[3][4] This document is intended for researchers, synthetic chemists, and drug development professionals seeking a robust and validated pathway to this valuable compound. We will dissect two distinct synthetic routes, offering detailed protocols, comparative performance data, and the underlying chemical principles that govern these transformations.

Introduction to the Synthetic Challenge

The synthesis of substituted morpholines is a cornerstone of modern pharmaceutical chemistry.[5] The challenge in synthesizing 2-(Furan-2-yl)morpholine lies in efficiently and selectively constructing the morpholine ring onto the furan core. An ideal synthetic route should be high-yielding, scalable, utilize readily available starting materials, and produce a final product of high purity with minimal chromatographic separation. This guide evaluates two plausible routes, beginning with a reductive amination strategy and comparing it against a classical cyclization approach involving a dihaloalkane.

Route 1: Reductive Amination and Intramolecular Cyclization

This approach leverages the reaction between a furan-containing aldehyde and an amino alcohol, followed by an acid-catalyzed intramolecular cyclization. This two-step, one-pot potential sequence is elegant and often efficient.

Rationale and Mechanism

The synthesis begins with the reductive amination of 2-furancarboxaldehyde with ethanolamine. This reaction first forms a Schiff base (imine) intermediate, which is then reduced in situ to the corresponding secondary amine, N-(furan-2-ylmethyl)ethanolamine. The choice of a mild reducing agent like sodium borohydride (NaBH₄) is crucial to selectively reduce the imine C=N bond without affecting the aldehyde or the furan ring.

The subsequent cyclization is an acid-catalyzed dehydration (intramolecular SN2 reaction). Protonation of the hydroxyl group by a strong acid (e.g., sulfuric acid) transforms it into a good leaving group (water). The lone pair on the nitrogen atom then acts as an intramolecular nucleophile, attacking the adjacent carbon and displacing the water molecule to form the six-membered morpholine ring.

Experimental Protocol: Route 1

Step 1: Synthesis of N-(furan-2-ylmethyl)ethanolamine

  • To a round-bottom flask charged with ethanolamine (1.0 eq) in methanol (MeOH), add 2-furancarboxaldehyde (1.0 eq) dropwise at 0 °C.

  • Stir the mixture at room temperature for 1 hour to facilitate imine formation.

  • Cool the reaction mixture back to 0 °C and add sodium borohydride (NaBH₄) (1.5 eq) portion-wise, ensuring the temperature does not exceed 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 4 hours.

  • Quench the reaction by the slow addition of water.

  • Extract the aqueous layer with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is often of sufficient purity for the next step.

Step 2: Intramolecular Cyclization to 2-(Furan-2-yl)morpholine

  • Dissolve the crude N-(furan-2-ylmethyl)ethanolamine from the previous step in a suitable high-boiling solvent like toluene.

  • Add concentrated sulfuric acid (H₂SO₄) (2.0 eq) dropwise at room temperature.

  • Heat the mixture to reflux (approx. 110 °C) for 6-8 hours, monitoring the reaction progress by TLC or LC-MS.

  • Cool the reaction to room temperature and carefully quench by pouring it over crushed ice and neutralizing with a saturated sodium bicarbonate solution.

  • Extract the product with dichloromethane (DCM), dry the combined organic layers over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to yield pure 2-(Furan-2-yl)morpholine.

Visualization of Route 1 Workflow

Route_1_Workflow Start Starting Materials: 2-Furancarboxaldehyde Ethanolamine ReductiveAmination Reductive Amination (MeOH, NaBH4) Start->ReductiveAmination Intermediate Intermediate: N-(furan-2-ylmethyl)ethanolamine ReductiveAmination->Intermediate Cyclization Intramolecular Cyclization (H2SO4, Toluene, Reflux) Intermediate->Cyclization Workup Aqueous Workup & Extraction Cyclization->Workup Purification Column Chromatography Workup->Purification FinalProduct Final Product: 2-(Furan-2-yl)morpholine Purification->FinalProduct

Caption: Workflow for the synthesis of 2-(Furan-2-yl)morpholine via Route 1.

Route 2: Double Alkylation of a Furan-Containing Amino Alcohol

This alternative pathway is a more classical approach to morpholine synthesis, involving the construction of the ring by reacting a primary amino alcohol with a 1,2-dihaloalkane.[6]

Rationale and Mechanism

This synthesis commences with the preparation of the key intermediate, 2-amino-1-(furan-2-yl)ethanol. This can be achieved via the reduction of 2-amino-1-(furan-2-yl)ethan-1-one, which is accessible from 2-acetylfuran. The reduction of the ketone to a secondary alcohol is typically performed using a hydride reducing agent like NaBH₄.

The core of this route is the double N,O-alkylation of the amino alcohol with a reagent like 1,2-dibromoethane in the presence of a strong base (e.g., sodium hydride, NaH). The base first deprotonates the more acidic hydroxyl group, which then acts as a nucleophile to displace one of the bromide ions in an intermolecular Williamson ether synthesis. A second equivalent of base then deprotonates the amine, which subsequently performs an intramolecular SN2 reaction to displace the second bromide, closing the ring to form the desired morpholine.

Experimental Protocol: Route 2

Step 1: Synthesis of 2-Amino-1-(furan-2-yl)ethanol

  • Synthesize 2-amino-1-(furan-2-yl)ethan-1-one hydrochloride from 2-bromo-1-(furan-2-yl)ethan-1-one and hexamethylenetetramine (Delepine reaction) or another suitable amination procedure.

  • Dissolve the 2-amino-1-(furan-2-yl)ethan-1-one hydrochloride in methanol.

  • Cool the solution to 0 °C and add sodium borohydride (NaBH₄) (2.0 eq) portion-wise.

  • Stir the reaction at room temperature for 5 hours.

  • Quench the reaction with water and extract with ethyl acetate.

  • Dry the organic phase and concentrate under reduced pressure to obtain the crude amino alcohol.

Step 2: Cyclization with 1,2-Dibromoethane

  • To a suspension of sodium hydride (NaH) (2.5 eq) in dry tetrahydrofuran (THF), add a solution of 2-amino-1-(furan-2-yl)ethanol (1.0 eq) in THF dropwise at 0 °C.

  • Allow the mixture to stir at room temperature for 30 minutes.

  • Add 1,2-dibromoethane (1.1 eq) dropwise.

  • Heat the reaction mixture to reflux for 12-18 hours.

  • Cool the reaction to 0 °C and quench carefully with a saturated ammonium chloride solution.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify via column chromatography to yield the final product.

Visualization of Route 2 Workflow

Route_2_Workflow Start Starting Material: 2-Amino-1-(furan-2-yl)ethanol Cyclization Double Alkylation (1,2-Dibromoethane, NaH, THF) Start->Cyclization Workup Aqueous Workup & Extraction Cyclization->Workup Purification Column Chromatography Workup->Purification Workup->Purification FinalProduct Final Product: 2-(Furan-2-yl)morpholine Purification->FinalProduct

Caption: Workflow for the synthesis of 2-(Furan-2-yl)morpholine via Route 2.

Comparative Analysis of Synthetic Routes

The choice of an optimal synthetic route depends on several factors, including scale, cost, safety, and available equipment. Below is a comparative summary of the two discussed routes.

ParameterRoute 1: Reductive AminationRoute 2: Double Alkylation
Overall Yield Moderate to Good (Typically 40-60%)Moderate (Typically 30-50%)
Number of Steps 2 (Potentially one-pot)2 (From amino alcohol)
Starting Materials Readily available, inexpensiveRequires multi-step synthesis of the amino alcohol
Reagent Safety Uses NaBH₄ and H₂SO₄. Requires caution.Uses NaH (pyrophoric) and 1,2-dibromoethane (toxic). Requires stringent anhydrous conditions.
Scalability Good. The procedure is generally robust.Challenging due to the use of NaH and reflux conditions.
Green Chemistry Generates salt waste from neutralization.Uses hazardous reagents and generates significant waste.
Purity Profile Main byproducts are from incomplete cyclization.Risk of polymerization and other side reactions.

Expert Assessment:

Route 1 emerges as the more favorable method for most laboratory and pilot-scale applications. Its reliance on more common and safer reagents, coupled with the potential for a one-pot procedure, makes it more efficient and user-friendly. The starting materials are commercially available at a low cost, which is a significant advantage.

Route 2, while mechanistically straightforward, presents greater practical challenges. The synthesis of the starting amino alcohol adds complexity, and the use of sodium hydride requires specialized handling and strictly anhydrous conditions, making it less suitable for rapid analog synthesis or large-scale production.

Validation and Characterization of 2-(Furan-2-yl)morpholine

Independent of the synthetic route, rigorous analytical validation is required to confirm the identity and purity of the final compound.[3]

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum should show characteristic signals for the furan ring protons (typically in the δ 6.0-7.5 ppm range), as well as multiplets for the non-equivalent morpholine ring protons (δ 2.5-4.5 ppm).[7][8] The proton at the C2 position of the morpholine ring, adjacent to the furan, will appear as a distinct multiplet.

  • ¹³C NMR: The spectrum will display four signals for the furan carbons (δ 105-155 ppm) and four signals for the morpholine carbons (δ 45-75 ppm).[7] The carbon attached to the furan ring (C2) and the carbons adjacent to the oxygen (C3, C5) will be deshielded.

2. Mass Spectrometry (MS):

  • The molecular formula of 2-(Furan-2-yl)morpholine is C₈H₁₁NO₂.[9] High-resolution mass spectrometry (HRMS) should confirm the exact mass of the molecular ion [M+H]⁺ at m/z 154.0863.

3. Infrared (IR) Spectroscopy:

  • The IR spectrum should exhibit characteristic absorption bands for the C-O-C ether stretch of the morpholine ring (around 1100 cm⁻¹), C-N stretching of the secondary amine, and C-H and C=C stretching associated with the furan ring.[10]

4. Purity Assessment:

  • High-Performance Liquid Chromatography (HPLC) coupled with a UV detector (monitoring at a wavelength where the furan ring absorbs, e.g., 254 nm) is the standard method for determining purity. A purity level of >95% is typically required for biological screening.

Visualization of the Validation Process

Validation_Process cluster_id Techniques cluster_purity Techniques CrudeProduct Crude Product from Synthesis Purification Purification (Column Chromatography) CrudeProduct->Purification PureCompound Purified Compound Purification->PureCompound StructureID Structural Identification PureCompound->StructureID PurityCheck Purity Assessment PureCompound->PurityCheck FinalValidation Validated Product (>95% Purity) StructureID->FinalValidation NMR 1H & 13C NMR StructureID->NMR MS Mass Spectrometry StructureID->MS IR IR Spectroscopy StructureID->IR PurityCheck->FinalValidation HPLC HPLC-UV PurityCheck->HPLC

Caption: The logical workflow for the analytical validation of synthesized compounds.

Conclusion

This guide has detailed and compared two distinct synthetic routes to 2-(Furan-2-yl)morpholine. Based on reagent availability, safety, and scalability, the Reductive Amination and Intramolecular Cyclization (Route 1) is recommended as the superior and more practical approach for most research and development applications. The provided experimental protocols and validation framework establish a self-validating system, ensuring the production of high-quality material for subsequent use in drug discovery programs.

References

  • PubChem. 2-(furan-2-yl)morpholine. National Center for Biotechnology Information. [Link]

  • NIST. 2-Furancarboxylic acid, morpholide. National Institute of Standards and Technology. [Link]

  • Organic Chemistry Portal. Synthesis of morpholines. Organic Chemistry Portal. [Link]

  • Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. [Link]

  • ResearchGate. (n.d.). Figure 2. Various approaches for synthesis of morpholine. ResearchGate. [Link]

  • Ortiz, K. G., et al. (2024). Green Synthesis of Morpholines via Selective Monoalkylation of Amines. ChemRxiv. [Link]

  • Mikhaleva, A. I., et al. (2013). Morpholines. Synthesis and Biological Activity. ResearchGate. [Link]

  • Fesatidou, M., & Voulgari, E. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. ChemMedChem, 15(5), 392-403. [Link]

  • Chemical Synthesis Database. 4-(furan-2-yl-morpholin-4-ylmethyl)morpholine. [Link]

  • ResearchGate. (n.d.). Background on morpholine synthesis and our approach. ResearchGate. [Link]

  • Pattan, S. R., et al. (2012). Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives. IOSR Journal of Pharmacy and Biological Sciences, 3(2), 20-27. [Link]

  • Berber, N. (2019). Synthesis of Certain New Morpholine Derivatives Bearing a Thiazole Moiety. Sakarya University Journal of Science, 23(4), 554-558. [Link]

  • Sameaa, J. K., & Ahlam, J. H. (2017). Synthesis and Evaluation of the Biological Activity of New 4-(2- Chloroacetyl) Morpholine Derivatives. Journal of Chemical and Pharmaceutical Research, 9(9), 146-158. [Link]

  • Ens, B., et al. (2022). Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. Molbank, 2022(2), M1373. [Link]

  • Fesatidou, M., & Voulgari, E. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. PubMed. [Link]

  • Thevenon, A., et al. (2022). An Optimized and Universal Protocol for the Synthesis of Morpholine-2,5-Diones from Natural Hydrophobic Amino Acids and Their Mixture. Polymers, 14(19), 4085. [Link]

  • Lau, Y. Y., et al. (2016). Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines. Journal of Organic Chemistry, 81(18), 8696-8709. [Link]

  • Masoud, M. S., et al. (2023). Spectroscopic study of solvent effects on the electronic absorption spectra of morpholine and its complexes. European Journal of Chemistry, 14(1), 53-64. [Link]

  • Al-Ostath, A. I., et al. (2024). Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line. RSC Advances, 14(5), 3247-3257. [Link]

  • Al-Amiery, A. A. (2021). Synthesis of New Pyrazoline Derivatives from 2-Furylmethanethiol and Study Their Biological Activity. ResearchGate. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Inter-Laboratory Comparison for the Analysis of 2-(Furan-2-yl)morpholine

Introduction In pharmaceutical development and quality control, the ability to reliably and reproducibly quantify compounds across different laboratories is paramount.[1] 2-(Furan-2-yl)morpholine, a heterocyclic compound...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In pharmaceutical development and quality control, the ability to reliably and reproducibly quantify compounds across different laboratories is paramount.[1] 2-(Furan-2-yl)morpholine, a heterocyclic compound incorporating both a furan and a morpholine moiety, represents a class of molecules that may appear as synthetic intermediates, impurities, or degradation products.[2][3][4] Ensuring the accuracy and consistency of its analysis is critical for regulatory compliance and patient safety.[5][6]

This guide provides a comprehensive framework for conducting an inter-laboratory comparison for the analysis of 2-(Furan-2-yl)morpholine. We will explore the selection of appropriate analytical technologies, detail a robust, self-validating protocol, and outline the statistical approach for comparing cross-laboratory performance. This document is intended for researchers, analytical scientists, and quality assurance professionals tasked with establishing or participating in collaborative analytical studies.

Part 1: A Comparative Overview of Analytical Methodologies

The unique chemical structure of 2-(Furan-2-yl)morpholine—possessing a polar morpholine ring and a less polar, UV-active furan ring—presents choices for analytical separation and detection.[7] The two most viable techniques are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for volatile and semi-volatile compounds.[8] Direct analysis of 2-(Furan-2-yl)morpholine can be challenging due to the polarity of the morpholine group, which may lead to poor peak shape and column interactions. To overcome this, a derivatization step is often employed. For instance, secondary amines like morpholine can be reacted with agents like sodium nitrite under acidic conditions to form a more volatile and stable N-nitrosomorpholine derivative, which is readily analyzable by GC-MS.[9][10]

  • Causality: The derivatization is necessary to mask the polar N-H group, reducing its ability to form hydrogen bonds with the stationary phase, thereby improving volatility and chromatographic performance.[9]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is exceptionally well-suited for the analysis of polar and non-volatile compounds, making it a superior choice for this analyte as it obviates the need for derivatization.[11][12] Hydrophilic Interaction Liquid Chromatography (HILIC) is a particularly effective separation mode.

  • Expertise: HILIC utilizes a polar stationary phase with a primarily organic mobile phase. This environment is ideal for retaining and separating highly polar compounds like 2-(Furan-2-yl)morpholine, which would otherwise elute in or near the void volume on a traditional reversed-phase (C18) column.[13] The use of tandem mass spectrometry (MS/MS) provides exceptional selectivity and sensitivity, allowing for quantification at trace levels.[13]

Methodology Comparison
ParameterGC-MS with DerivatizationHILIC-LC-MS/MS (Recommended)
Sample Preparation Multi-step: includes derivatization, heating, and extraction.[9][10]Simple "dilute-and-shoot" approach; extraction from complex matrices is straightforward.[13]
Sensitivity Good, but can be limited by derivatization efficiency and background.Excellent, often reaching µg/kg (ppb) levels or lower.[11][12]
Selectivity High, provided by mass analyzer.Very high, due to precursor-product ion transitions in MS/MS.[13]
Throughput Lower, due to longer sample preparation and run times.Higher, with typical run times under 10 minutes.[12]
Robustness Derivatization can introduce variability.Generally more robust for routine analysis of polar compounds.

Based on this comparison, a HILIC-LC-MS/MS method is the recommended approach for a robust and reproducible inter-laboratory study.

Part 2: Designing the Inter-Laboratory Comparison Study

The primary goal of an inter-laboratory study is to determine the reproducibility of an analytical method when performed by different analysts in different locations with different equipment.[1]

Study Workflow

cluster_0 Study Coordination cluster_1 Participating Laboratories cluster_2 Data Analysis Coord Central Coordinator Prep Prepare & Distribute Reference Standards & Blinded Samples Coord->Prep Protocol Distribute Standardized Analytical Protocol Prep->Protocol LabA Lab A Protocol->LabA Execute Protocol LabB Lab B Protocol->LabB Execute Protocol LabC Lab C Protocol->LabC Execute Protocol Collect Collect Raw Data & SST Results LabA->Collect Submit Results LabB->Collect Submit Results LabC->Collect Submit Results Stats Statistical Analysis (Repeatability, Reproducibility) Collect->Stats Report Final Report & Method Assessment Stats->Report

Caption: Workflow for an inter-laboratory comparison study.

Key Components for a Trustworthy Study
  • Centralized Reference Material: A single, high-purity, well-characterized batch of 2-(Furan-2-yl)morpholine reference standard must be distributed to all labs.

  • Homogeneous Test Samples: Identical, homogeneous samples (e.g., placebo matrix spiked at known concentrations) must be prepared centrally and distributed as blind samples.

  • Standardized Protocol: A highly detailed, unambiguous analytical protocol is essential. It must specify all reagents, equipment settings, and procedures to minimize procedural variation.

  • Defined System Suitability Criteria: Clear criteria for system suitability tests (SSTs) must be established to ensure that each laboratory's instrumentation is performing adequately before sample analysis.

Part 3: Recommended Standardized Protocol: HILIC-LC-MS/MS Analysis

This protocol is designed to be self-validating through the inclusion of rigorous system suitability and quality control checks.

Materials and Reagents
  • 2-(Furan-2-yl)morpholine Reference Standard (>99% purity)

  • Methanol (LC-MS Grade)

  • Acetonitrile (LC-MS Grade)

  • Ammonium Formate (LC-MS Grade)

  • Formic Acid (LC-MS Grade)

  • Deionized Water (>18 MΩ·cm)

Standard and Sample Preparation
  • Stock Standard (100 µg/mL): Accurately weigh 10 mg of reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

  • Working Standards: Prepare a series of working standards (e.g., 5, 10, 50, 100, 250, 500 ng/mL) by serial dilution of the stock standard with a 90:10 (v/v) acetonitrile:water mixture.

  • Sample Preparation:

    • Accurately weigh 100 mg of the test sample (e.g., drug substance placebo) into a centrifuge tube.

    • Add 10.0 mL of 1% formic acid in methanol.[11][12]

    • Vortex for 2 minutes and centrifuge at 4000 rpm for 10 minutes.

    • Transfer 100 µL of the supernatant into an autosampler vial containing 900 µL of acetonitrile.

    • Vortex to mix before analysis.

Instrumental Parameters
ParameterSpecificationRationale
LC System UPLC / HPLC capable of 10,000 psiHigh pressure ensures efficient separation on sub-2µm particle columns.
Column HILIC Column (e.g., Acquity UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm)Retains and separates the polar analyte effectively.[11][13]
Column Temp. 40 °CEnsures reproducible retention times.[11]
Mobile Phase A 20 mM Ammonium Formate in WaterProvides ions for ESI and buffers pH for consistent analyte ionization.[11][12]
Mobile Phase B AcetonitrileStrong eluting solvent in HILIC mode.[11]
Gradient 95% B to 60% B over 5 minOptimized to elute the analyte with good peak shape.
Flow Rate 0.4 mL/minAppropriate for a 2.1 mm ID column.
Injection Vol. 5 µL
MS System Tandem Quadrupole Mass SpectrometerRequired for selective and sensitive MS/MS detection.
Ionization Mode Electrospray Ionization, Positive (ESI+)The morpholine nitrogen is readily protonated.
MRM Transitions Precursor Ion: 154.1 m/z ([M+H]+)Corresponds to the protonated molecule.[7]
Product Ion 1 (Quantifier): e.g., 95.1 m/zA stable, high-intensity fragment (e.g., from the furan moiety).
Product Ion 2 (Qualifier): e.g., 67.1 m/zConfirms identity; ratio to quantifier must be constant.
System Suitability Test (SST)
  • Procedure: Before sample analysis, inject a mid-level standard (e.g., 100 ng/mL) five times.

  • Acceptance Criteria:

    • Peak Tailing Factor: 0.8 - 1.5

    • Retention Time RSD: ≤ 2.0%

    • Peak Area RSD: ≤ 5.0%

  • Trustworthiness: Meeting these criteria provides confidence that the chromatographic system is stable and performing correctly before committing to the analysis of unknown samples.

Part 4: Data Analysis and Interpretation

A successful inter-laboratory comparison hinges on a unified and statistically sound approach to data analysis.

Data Analysis Workflow

Data Individual Lab Data (Concentrations, QC Recoveries) Outlier Outlier Testing (e.g., Grubb's Test) Data->Outlier Stats Calculate Key Metrics: - Mean per Lab - Repeatability (RSDr) - Reproducibility (RSDR) Outlier->Stats Eval Evaluate Against Pre-defined Acceptance Criteria Stats->Eval Conclusion Method Performance Assessment Eval->Conclusion

Caption: Logical flow for the statistical analysis of inter-laboratory data.

Hypothetical Inter-Laboratory Data Summary

Assume three labs analyze a blind sample with a target concentration of 150 ng/mL.

LaboratoryMean Measured Conc. (ng/mL)Recovery (%)Repeatability (RSDr, n=6)
Lab A 148.599.0%2.1%
Lab B 153.2102.1%2.5%
Lab C 145.997.3%1.9%
Overall Mean 149.299.5%-
Reproducibility (RSDR) 2.5%--
  • Repeatability (RSDr): Measures the precision within a single laboratory under the same operating conditions over a short interval.

  • Reproducibility (RSDR): Measures the precision between laboratories, encompassing different analysts, equipment, and environments.

Interpretation: The hypothetical data shows good agreement between the labs. The low RSDr values indicate high intra-laboratory precision. The low overall RSDR of 2.5% demonstrates that the method is highly reproducible and transferable. The recoveries are all within a tight range of 97-103%, indicating excellent accuracy across the study.

Conclusion

Establishing a robust, validated analytical method for compounds like 2-(Furan-2-yl)morpholine is a foundational requirement in the pharmaceutical industry. This guide demonstrates that a HILIC-LC-MS/MS method offers the requisite sensitivity, selectivity, and robustness for this purpose. An inter-laboratory comparison, when designed with a standardized protocol, centralized reference materials, and clear performance criteria, provides the ultimate validation of a method's transferability and reliability. The successful execution of such a study ensures that analytical data, regardless of its origin, is consistent, accurate, and trustworthy, thereby upholding the principles of quality and safety in drug development.

References

  • LGC Standards.
  • OSHA. Morpholine (Method PV2123). OSHA Salt Lake Technical Center.
  • ResearchGate.
  • National Institutes of Health (NIH).
  • National Institutes of Health (NIH).
  • Intertek.
  • Benchchem.
  • Normec Group. Pharmaceutical Impurity Profiling.
  • Eurofins Scientific. Impurities Testing for Pharmaceutical Products and APIs.
  • PubMed Central. Analytical methods, risk assessment, and mitigation strategies for furan in processed foods in various countries.
  • National Institutes of Health (NIH).
  • Benchchem.
  • PubMed.
  • PubChem. 2-(furan-2-yl)morpholine (C8H11NO2).
  • Vietnam Journal of Food Control. Determination of morpholine residues in apples by liquid chromatography tandem mass spectrophotometry (LC-MS/MS).
  • ResearchGate. Determination of morpholine residues in apples by liquid chromatography tandem mass spectrophotometry (LC-MS/MS) | Request PDF.
  • Biotech Spain. Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
  • ScienceScholar.
  • ResearchGate.

Sources

Comparative

A Comparative Spectroscopic Guide to 2-(Furan-2-yl)morpholine Isomers for Researchers and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug development, the nuanced structural variations between isomers can dictate the efficacy, selectivity, and safety of a therapeutic candidate. The 2-(Furan-2-yl)morph...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern medicinal chemistry and drug development, the nuanced structural variations between isomers can dictate the efficacy, selectivity, and safety of a therapeutic candidate. The 2-(Furan-2-yl)morpholine scaffold, which marries the aromatic furan ring with the saturated morpholine moiety, presents a compelling area of study due to the distinct pharmacological profiles its positional isomers can exhibit. This guide provides an in-depth, comparative analysis of the spectroscopic signatures of two key positional isomers: 2-(Furan-2-yl)morpholine and 3-(Furan-2-yl)morpholine.

The Structural Isomers: A Visual Introduction

The key difference between the two isomers lies in the point of attachment of the morpholine ring to the furan ring. In 2-(Furan-2-yl)morpholine, the linkage is at the carbon adjacent to the furan's oxygen atom (the α-position), while in 3-(Furan-2-yl)morpholine, the connection is at the β-position. This seemingly subtle distinction has profound implications for the electronic environment of each molecule, which are directly observable through various spectroscopic techniques.

isomers cluster_2_isomer 2-(Furan-2-yl)morpholine cluster_3_isomer 3-(Furan-2-yl)morpholine 2-isomer 2-isomer 3-isomer 3-isomer

Caption: Molecular structures of 2-(Furan-2-yl)morpholine and 3-(Furan-2-yl)morpholine.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Tale of Two Rings

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of each proton and carbon atom. The predicted ¹H and ¹³C NMR spectra of the two isomers are expected to show distinct differences, primarily in the furan region.

Predicted ¹H NMR Spectral Comparison

The aromatic protons of the furan ring are particularly sensitive to the position of the morpholine substituent. In 2-(Furan-2-yl)morpholine, the morpholino group at the C2 position will exert a significant electronic influence on the adjacent protons. Conversely, in the 3-substituted isomer, the effect on the furan protons will be distributed differently.

Table 1: Predicted ¹H NMR Chemical Shifts (δ, ppm) and Multiplicities

Proton 2-(Furan-2-yl)morpholine (Predicted) 3-(Furan-2-yl)morpholine (Predicted) Rationale for Prediction
Furan H5' ~7.40 (dd)~7.35 (t)In the 2-isomer, H5' is adjacent to the oxygen and is deshielded. In the 3-isomer, H5' is deshielded by the oxygen and coupled to two other furan protons.
Furan H4' ~6.35 (dd)~6.30 (dd)The chemical shift of H4' is expected to be similar in both isomers, influenced by the adjacent oxygen and carbon atoms.
Furan H3' ~6.20 (dd)-In the 2-isomer, H3' is shielded relative to H5'. This position is substituted in the 3-isomer.
Furan H2' -~7.20 (t)This position is substituted in the 2-isomer. In the 3-isomer, H2' is adjacent to the oxygen and is expected to be deshielded.
Morpholine H2, H6 (O-CH₂) ~3.75 (t)~3.75 (t)The protons adjacent to the oxygen in the morpholine ring are expected to have similar chemical shifts in both isomers.
Morpholine H3, H5 (N-CH₂) ~2.85 (t)~2.85 (t)The protons adjacent to the nitrogen in the morpholine ring are also expected to have similar chemical shifts in both isomers.
Morpholine NH Broad singletBroad singletThe chemical shift of the N-H proton is highly dependent on solvent and concentration.

Note: Predicted chemical shifts are in ppm relative to TMS in CDCl₃. Coupling constants (J) for furan protons are typically small (1-3 Hz).

Predicted ¹³C NMR Spectral Comparison

The carbon chemical shifts in the ¹³C NMR spectra will also be indicative of the substitution pattern. The carbon directly attached to the morpholine ring will experience a significant downfield shift.

Table 2: Predicted ¹³C NMR Chemical Shifts (δ, ppm)

Carbon 2-(Furan-2-yl)morpholine (Predicted) 3-(Furan-2-yl)morpholine (Predicted) Rationale for Prediction
Furan C2' ~155~120In the 2-isomer, C2' is attached to the morpholine and is significantly deshielded. In the 3-isomer, C2' is adjacent to the oxygen and shows a typical furan α-carbon shift.
Furan C3' ~105~140In the 2-isomer, C3' is a typical furan β-carbon. In the 3-isomer, C3' is attached to the morpholine and is deshielded.
Furan C4' ~110~110The chemical shift of C4' is expected to be similar in both isomers.
Furan C5' ~142~142The chemical shift of C5' is expected to be similar in both isomers, being adjacent to the oxygen.
Morpholine C2, C6 (O-CH₂) ~67~67The carbons adjacent to the oxygen in the morpholine ring are expected to have similar chemical shifts.[1]
Morpholine C3, C5 (N-CH₂) ~46~46The carbons adjacent to the nitrogen in the morpholine ring are also expected to have similar chemical shifts.[1]

Infrared (IR) Spectroscopy: Vibrational Fingerprints

IR spectroscopy provides valuable information about the functional groups present in a molecule. The key differences in the IR spectra of the two isomers are expected in the fingerprint region, arising from the different substitution patterns of the furan ring.

Table 3: Predicted Characteristic IR Absorption Bands (cm⁻¹)

Vibrational Mode 2-(Furan-2-yl)morpholine (Predicted) 3-(Furan-2-yl)morpholine (Predicted) General Region and Notes
N-H Stretch ~3300 (broad)~3300 (broad)Characteristic of secondary amines.
C-H Stretch (Furan) ~3120-3150~3120-3150Aromatic C-H stretching vibrations.[2]
C-H Stretch (Morpholine) ~2850-2960~2850-2960Aliphatic C-H stretching vibrations.[3]
C=C Stretch (Furan) ~1500-1600~1500-1600Aromatic ring stretching. The pattern and intensity may differ slightly between isomers.
C-O-C Stretch (Furan) ~1015~1015Characteristic furan ring breathing vibration.
C-O-C Stretch (Morpholine) ~1115~1115Ether C-O stretching in the morpholine ring.[3]
C-N Stretch (Morpholine) ~1100-1300~1100-1300Amine C-N stretching.
Out-of-plane C-H Bending (Furan) ~740-780 (strong)~870-900 (strong)The position of this strong band is highly diagnostic of the furan substitution pattern. 2-substitution typically results in a band in the lower frequency region, while 3-substitution shifts it to a higher frequency.

Mass Spectrometry (MS): Unraveling Fragmentation Patterns

Electron Ionization Mass Spectrometry (EI-MS) will induce fragmentation of the molecular ions, providing a unique fingerprint for each isomer. The fragmentation patterns are expected to be influenced by the stability of the resulting radical cations and neutral losses.

Predicted Fragmentation Pathways

Both isomers will likely exhibit a molecular ion peak (M⁺) at m/z 153. However, the subsequent fragmentation will differ.

  • 2-(Furan-2-yl)morpholine: The initial fragmentation is likely to involve the cleavage of the C-N bond in the morpholine ring or the bond connecting the two rings. A prominent fragment would be the furfuryl cation (m/z 81) or a fragment resulting from the loss of a C₂H₄O moiety from the morpholine ring.

  • 3-(Furan-2-yl)morpholine: The fragmentation of this isomer may be less specific. Cleavage of the morpholine ring is still expected. The stability of the furan ring may lead to fragments where the furan moiety remains intact.

fragmentation cluster_workflow General Spectroscopic Analysis Workflow Sample Sample Preparation (Dissolution in Deuterated Solvent) NMR NMR Spectroscopy (¹H, ¹³C, 2D) Sample->NMR IR IR Spectroscopy (Neat or Solution) Sample->IR MS Mass Spectrometry (EI or ESI) Sample->MS Data Data Analysis & Interpretation NMR->Data IR->Data MS->Data Structure Structure Elucidation Data->Structure

Caption: A general workflow for the spectroscopic analysis of the isomers.

Experimental Protocols: A Guide to Data Acquisition

To ensure the acquisition of high-quality, reproducible spectroscopic data, adherence to standardized experimental protocols is paramount.

NMR Spectroscopy
  • Sample Preparation: Dissolve 5-10 mg of the purified isomer in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.[4][5] The choice of solvent is critical to avoid signal overlap with the analyte.[6]

  • Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a field strength of at least 300 MHz for ¹H. Standard pulse sequences should be employed. For ¹³C NMR, proton decoupling is typically used to simplify the spectrum.

  • Data Processing: The raw data (Free Induction Decay) is subjected to Fourier transformation, phasing, and baseline correction to obtain the final spectrum. Chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., TMS).[7]

Infrared (IR) Spectroscopy
  • Sample Preparation: For liquid samples, a neat spectrum can be obtained by placing a drop of the compound between two salt plates (e.g., NaCl or KBr).[8][9] For solid samples, a KBr pellet or a mull in Nujol can be prepared.

  • Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer. A background spectrum of the empty sample holder should be acquired and automatically subtracted from the sample spectrum.[8]

  • Data Analysis: Identify the characteristic absorption bands and their corresponding wavenumbers (cm⁻¹).

Mass Spectrometry
  • Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC) or liquid chromatography (LC).

  • Ionization: For structural elucidation, Electron Ionization (EI) at 70 eV is commonly used to induce fragmentation.[10] Electrospray Ionization (ESI) is a softer ionization technique that can be used to primarily observe the molecular ion.

  • Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and the major fragment ions. Propose fragmentation pathways consistent with the observed masses.[11]

Conclusion

References

  • Chemical Instrumentation Facility, Iowa State University. NMR Sample Preparation. (n.d.). Retrieved from [Link]

  • ResearchGate. How to Prepare Samples for NMR. (n.d.). Retrieved from [Link]

  • University of California, Irvine. NMR Sample Preparation. (n.d.). Retrieved from [Link]

  • Organomation. NMR Sample Preparation: The Complete Guide. (n.d.). Retrieved from [Link]

  • University College London. Sample Preparation. (n.d.). Retrieved from [Link]

  • Blank, I., & Fay, L. B. (1997). Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. Journal of Agricultural and Food Chemistry, 45(10), 3965–3969.
  • Studylib.net. IR Spectroscopy: Identifying Organic Liquids. (n.d.). Retrieved from [Link]

  • ResearchGate. The mass spectrum of the cations of furan obtained at an electron energy of 100 eV. (2018). Retrieved from [Link]

  • ResearchGate. The FT-IR spectrum of (a) morpholine and (b) morpholinium glycolate. (2024). Retrieved from [Link]

  • Palanivel, C., Suganya, K., Ramalingan, C., & Kabilan, S. (2000). Temperature and Solvent Effects on Nmr Chemical Shifts of Some Nitrogen and Sulphur Heterocycles. Oriental Journal of Chemistry, 16(3).
  • An analysis of substituent effects on 1H and 13C NMR parameters of substituted furans. Linear free energy relationships and PM3 semiempirical calculations. Journal of the Chemical Society, Perkin Transactions 2. (1995).
  • University of Colorado Boulder. IR Spectroscopy of Liquids. (n.d.). Retrieved from [Link]

  • ResearchGate. Chemical shifts of 1 H (A) and 13 C (B) assigned to morpholine amine... (2023). Retrieved from [Link]

  • Katritzky, A. R., Akhmedov, N. G., Yang, H., & Hall, C. D. (2005). 1H and 13C NMR spectra of N-substituted morpholines. Magnetic Resonance in Chemistry, 43(8), 673–675.
  • ACD/Labs. Recognizing the NMR pattern for morpholine. (2008). Retrieved from [Link]

  • ResearchGate. (a) Mass spectra of morpholine cation and fragment ions which are... (2017). Retrieved from [Link]

  • SciELO. Molecular Structure of Heterocycles: 6. Solvent Effects on the 17O Nmr Chemical Shifts of 5-Trichloromethylisoxazoles. (2002). Retrieved from [Link]

  • The Journal of Chemical Physics. The Infra‐Red Spectrum of Furan. (1945). Retrieved from [Link]

  • Zhan, H., Hu, Y., Wang, P., & Chen, J. (2017). Molecular structures of gas-phase neutral morpholine and its monohydrated complexes: experimental and theoretical approaches. Physical Chemistry Chemical Physics, 19(5), 4133–4141.
  • Guang Pu Xue Yu Guang Pu Fen Xi. [The substituent structures and characteristic infrared spectra of alpha-furan esters]. (1999).
  • Tang, S.-Y., McGowan, J. C., Singh, M., Galatsis, P., Ellis, B. E., Boyd, R. K., & Brown, S. A. (1979). Mass spectrometry of some furanocoumarins. Canadian Journal of Chemistry, 57(15), 1995–2003.
  • University of Dayton.
  • Stenutz, R. NMR chemical shift prediction of furanes. (n.d.). Retrieved from [Link]

  • On the fragmentation of furan molecule and its dependence on the laser wavelength. Arabian Journal for Science and Engineering. (2008).
  • Royal Society of Chemistry. Electronic Supplementary Information Solvent-promoted Catalyst-free N-Formylation of Amines Using Carbon Dioxide under Ambient. (2016).
  • Thermo Fisher Scientific. Infrared Spectra of Pure Liquids. (n.d.).
  • Gao, S., et al. (2016). Characterization of stereoisomeric 5-(2-nitro-1-phenylethyl)furan-2(5H)-ones by computation of 1H and 13C NMR chemical shifts and electronic circular dichroism spectra. Beilstein Journal of Organic Chemistry, 12, 2536–2543.
  • ResearchGate. Observed IR spectrum of neutral morpholine and the calculated spectrum... (2017). Retrieved from [Link]

  • J-Stage. Solvent Effects on Proton Nmr Chemical Shifts of Macrocyclic and Nonmacrocyclic Compounds Employed with NH Functional. (1992).
  • Page, T. F., Alger, T., & Grant, D. M. (1965). The Carbon-13 Nuclear Magnetic Resonance Spectra of Furan, Pyrrole, Thiophene, and Some of Their Methyl Derivatives. Journal of the American Chemical Society, 87(23), 5333–5339.
  • Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.
  • WebAssign. Lab 2 - Infrared Spectroscopy (IR). (n.d.).
  • The Journal of Chemical Physics. High resolution IR spectroscopy of acetylene-furan in ultracold helium nanodroplets. (2008).
  • University of Colorado Boulder. IR Spectrum Acquisition. (n.d.). Retrieved from [Link]

  • Liu, X., et al. (2018). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. Journal of Analytical Methods in Chemistry, 2018, 8594218.
  • ACS Publications.
  • ACS Sustainable Chemistry & Engineering. NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis. (2023).
  • NIST. Morpholine. (n.d.). Retrieved from [Link]

  • Wikipedia. Fragmentation (mass spectrometry). (n.d.). Retrieved from [Link]

  • Chemguide. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. (n.d.). Retrieved from [Link]

  • The Journal of Organic Chemistry. 5-Substituted-furan-2(3H)-ones in [8 + 2]-Cycloaddition with 8,8-Dicyanoheptafulvene. (2022).
  • Semantic Scholar. Solvent Effects in NMR Spectroscopy. I. Chemical Shifts Induced by the Addition of Protic Substances to Benzene Solutions of Several Polar Compounds. (1968).
  • Canadian Science Publishing. THE PROTON RESONANCE SPECTRA OF FURAN AND PYRROLE. (1957).

Sources

Validation

The Challenge of Sourcing and the Imperative of Independent Verification

An Application Scientist's Guide to Sourcing and Purity Verification of 2-(Furan-2-yl)morpholine for Drug Discovery In the landscape of modern drug discovery and development, the starting materials' quality is not merely...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Scientist's Guide to Sourcing and Purity Verification of 2-(Furan-2-yl)morpholine for Drug Discovery

In the landscape of modern drug discovery and development, the starting materials' quality is not merely a matter of compliance but a cornerstone of experimental reproducibility and, ultimately, clinical success. For researchers and drug development professionals working with novel heterocyclic scaffolds, the procurement of high-purity building blocks like 2-(Furan-2-yl)morpholine is a critical first step. This guide provides a comprehensive framework for identifying potential suppliers and, more importantly, establishing a robust, in-house protocol for the rigorous purity assessment of this valuable synthetic intermediate. We will delve into the causality behind experimental choices, ensuring a self-validating system for qualifying incoming materials.

Identifying suppliers for specialized chemical entities such as 2-(Furan-2-yl)morpholine can be the initial hurdle. While a number of chemical suppliers exist, obtaining detailed, batch-specific purity data prior to purchase is often difficult. Some suppliers may provide a certificate of analysis (CoA) upon request, but the depth and rigor of the analytical techniques used can vary significantly. For instance, a purity statement based solely on a single chromatographic method might not reveal the presence of structurally related impurities or residual solvents. One major supplier, Sigma-Aldrich, notes for a similar compound that they do not collect analytical data, placing the onus of quality confirmation squarely on the buyer. This underscores the necessity for a multi-pronged analytical approach to independently verify the purity and identity of critical starting materials.

A Multi-Technique Approach to Purity Determination

To achieve a comprehensive understanding of a sample's purity, a single analytical technique is seldom sufficient. A combination of chromatographic and spectroscopic methods provides orthogonal data, increasing confidence in the final purity assessment. For 2-(Furan-2-yl)morpholine, we recommend a three-tiered analytical workflow: High-Performance Liquid Chromatography (HPLC) for quantitative analysis of organic impurities, Gas Chromatography-Mass Spectrometry (GC-MS) for volatile impurities and confirmation of identity, and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy for an absolute purity determination.

Experimental Workflow for Purity Analysis

The following diagram outlines the logical flow of our recommended analytical workflow for the purity verification of 2-(Furan-2-yl)morpholine.

experimental_workflow cluster_0 Sample Receipt & Preparation cluster_1 Analytical Techniques cluster_2 Data Analysis & Reporting start Receive Samples from Suppliers A, B, C prep Prepare Stock Solutions (e.g., in Acetonitrile/Water) start->prep hplc HPLC-UV Analysis (Purity & Impurity Profile) prep->hplc gcms GC-MS Analysis (Volatiles & Identity Confirmation) prep->gcms qnmr Quantitative ¹H NMR (Absolute Purity Assay) prep->qnmr data_analysis Integrate & Analyze Data hplc->data_analysis gcms->data_analysis qnmr->data_analysis comparison Generate Comparative Purity Table data_analysis->comparison report Final Report & Supplier Qualification comparison->report

Caption: Visual representation of the multi-technique analytical workflow for purity assessment.

Detailed Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

HPLC is a cornerstone technique for separating and quantifying components in a mixture.[1][2] For morpholine derivatives, a reverse-phase method is typically effective.[3]

Rationale: This method is excellent for detecting non-volatile organic impurities that may have similar structures to the main compound. UV detection provides a sensitive means of quantification.

Protocol:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start with 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 254 nm.

  • Sample Preparation: Accurately weigh and dissolve the sample in the initial mobile phase composition to a concentration of approximately 1 mg/mL.

  • Analysis: Inject 10 µL of the sample solution. Purity is calculated based on the area percent of the main peak relative to the total area of all peaks.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Identity Confirmation

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds.[4][5] It is particularly useful for detecting residual solvents from the synthesis process and provides mass spectral data that can confirm the identity of the main component.

Rationale: The high separation efficiency of gas chromatography combined with the definitive identification capabilities of mass spectrometry makes GC-MS ideal for detecting and identifying trace-level volatile impurities and confirming the molecular weight of the target compound.[6][7]

Protocol:

  • Column: A low-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Program: Hold at 50 °C for 2 minutes, then ramp at 15 °C/min to 280 °C and hold for 5 minutes.

  • MS Detector: Electron Ionization (EI) at 70 eV. Scan range of m/z 40-500.

  • Sample Preparation: Prepare a 1 mg/mL solution in a suitable volatile solvent like dichloromethane.

  • Analysis: Inject 1 µL of the sample solution. Identify peaks by comparing their mass spectra to a reference library and the expected fragmentation pattern of 2-(Furan-2-yl)morpholine.

Quantitative ¹H NMR (qNMR) for Absolute Purity Determination

Quantitative NMR (qNMR) has emerged as a primary method for determining the purity of organic compounds with high accuracy and precision.[8][9][10] It allows for the determination of absolute purity by comparing the integral of a proton signal from the analyte to that of a certified internal standard of known purity and concentration.[11]

Rationale: Unlike chromatographic techniques that rely on relative peak areas, qNMR provides a direct measure of the molar quantity of the analyte, making it a powerful tool for absolute purity assignment.[12] It is also non-destructive to the sample.[9]

Protocol:

  • Internal Standard: Select a high-purity, stable internal standard with a simple ¹H NMR spectrum that does not have signals overlapping with the analyte (e.g., maleic acid or dimethyl sulfone).

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the 2-(Furan-2-yl)morpholine sample into an NMR tube.

    • Accurately weigh approximately 5 mg of the internal standard into the same NMR tube.

    • Record the exact masses.

    • Add a suitable deuterated solvent (e.g., DMSO-d₆) to dissolve both compounds completely.

  • NMR Data Acquisition:

    • Use a high-field NMR spectrometer (≥400 MHz).

    • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons being quantified to allow for full relaxation between scans.

    • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Data Processing and Calculation:

    • Carefully integrate a well-resolved proton signal from the analyte and a signal from the internal standard.

    • Calculate the purity using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std Where:

      • I = Integral value

      • N = Number of protons for the integrated signal

      • MW = Molecular weight

      • m = mass

      • P = Purity of the standard

Supplier Comparison Framework

The data obtained from the analytical workflow can be compiled into a comparison table to facilitate an evidence-based decision on supplier selection.

Supplier HPLC Purity (%) Major Impurity (%) Residual Solvents (GC-MS) qNMR Purity (%) Notes
Supplier A 99.20.5 (unidentified)Dichloromethane (500 ppm)99.1Consistent results across techniques.
Supplier B 97.51.8 (starting material)None Detected97.3Higher level of a known impurity.
Supplier C 99.50.2 (unidentified)Acetone (1200 ppm)98.6High chromatographic purity, but qNMR reveals non-chromatophoric impurities.

This table contains hypothetical data for illustrative purposes.

Logical Flow for Supplier Qualification

The process of selecting a supplier should be systematic, moving from broad screening to in-depth analytical qualification.

supplier_qualification cluster_0 Initial Screening cluster_1 Sample Evaluation cluster_2 Decision & Qualification screen Identify Potential Suppliers request_info Request CoA & Pricing screen->request_info order_samples Order Samples for Evaluation request_info->order_samples analytical_testing Perform Multi-Technique Purity Analysis order_samples->analytical_testing compare_data Compare Analytical Data & Cost analytical_testing->compare_data select_supplier Select Primary & Secondary Suppliers compare_data->select_supplier qualify Qualify Supplier in QMS select_supplier->qualify

Caption: A flowchart illustrating the logical steps for qualifying a chemical supplier.

Conclusion

The purity of starting materials like 2-(Furan-2-yl)morpholine is a non-negotiable prerequisite for reliable and reproducible research in drug development. Given the variability in supplier-provided data, establishing a robust, in-house, multi-technique analytical workflow is essential. By combining the strengths of HPLC, GC-MS, and qNMR, researchers can gain a comprehensive understanding of sample purity, enabling an informed and data-driven supplier selection process. This rigorous approach not only mitigates the risks associated with impure starting materials but also reinforces the scientific integrity of the entire research and development pipeline.

References

  • Mahajan, S., & Singh, I. P. (2013). Determining and reporting purity of organic molecules: why qNMR. Magnetic Resonance in Chemistry, 51(2), 76-81. [Link]

  • Gauthier, T. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry. [Link]

  • Mazurek, M. A., et al. (2008). Thermal extraction-two-dimensional gas chromatography-mass spectrometry with heart-cutting for nitrogen heterocyclics in biomass burning aerosols. PubMed. [Link]

  • Sun, H., et al. (2023). Quantitative 1H NMR methodology for purity assay with high accuracy. ResearchGate. [Link]

  • Butts, C. P., & Jones, C. D. (2008). “Pure by NMR”? Organic Letters. [Link]

  • SIELC Technologies. Separation of Morpholine, 4-phenyl- on Newcrom R1 HPLC column. [Link]

  • Bruker. (2017). Quantitative NMR Spectroscopy. [Link]

  • D'yakova, L. A., et al. (1983). Gas chromatography–mass spectrometry of the stereoisomers of heterocyclic compounds. Part 2a.1 Perhydroxanthenes. Journal of the Chemical Society, Perkin Transactions 2. [Link]

  • Shenyang East Chemical Science-Tech Co., Ltd. (2023). Liquid phase method for morpholine. [Link]

  • Anwar, S., & Khan, P. M. A. A. (2021). High Pressure Liquid Chromatography Identification and Quantification of Morpholine Residual Content in Cobicistat After Derivatization. International Journal of Pharmaceutical Sciences and Drug Research. [Link]

  • HELIX Chromatography. HPLC Methods for analysis of Morpholine. [Link]

  • G. G. G. (2022). A GC-MS Protocol for the Identification of Polycyclic Aromatic Alkaloids from Annonaceae. MDPI. [Link]

  • Emery Pharma. Gas Chromatography Mass Spectrometry (GC-MS) Analysis. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 2-(Furan-2-yl)morpholine

For laboratory professionals engaged in the dynamic field of drug discovery and chemical research, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a robust safety c...

Author: BenchChem Technical Support Team. Date: January 2026

For laboratory professionals engaged in the dynamic field of drug discovery and chemical research, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a robust safety culture. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-(Furan-2-yl)morpholine, a heterocyclic compound incorporating both a furan and a morpholine moiety. Due to the specific nature of this compound, this document synthesizes data from its constituent chemical families to establish a comprehensive and conservative disposal strategy.

The procedures outlined herein are designed to provide essential, immediate safety and logistical information, ensuring that researchers, scientists, and drug development professionals can manage this chemical waste stream with confidence and precision.

I. Chemical and Safety Data Overview
  • Furan Moiety: Furan is a flammable liquid and is recognized as a toxic substance that may cause genetic defects and cancer.[1] It is also prone to forming explosive peroxides upon exposure to air and light.[1][2] The furan ring in the target molecule suggests that 2-(Furan-2-yl)morpholine should be treated with similar precautions.

  • Morpholine Moiety: Morpholine is a flammable and corrosive liquid that can cause severe skin burns and eye damage.[3][4][5][6][7][8][9] It is also toxic if inhaled or absorbed through the skin.[3][4][5][7][8][9]

Therefore, 2-(Furan-2-yl)morpholine must be handled as a flammable, toxic, corrosive, and potentially peroxide-forming hazardous waste .

PropertyInferred Hazard for 2-(Furan-2-yl)morpholine
Primary Hazard(s) Flammable, Toxic, Corrosive, Potential for Peroxide Formation
Physical State Likely a liquid at standard temperature and pressure
Solubility Expected to be soluble in organic solvents
Toxicity Harmful if swallowed, inhaled, or in contact with skin.[1][3][7] Causes skin irritation and potential for severe eye damage.[1][3][7] May cause damage to organs through prolonged or repeated exposure.[1] Suspected carcinogen and mutagen based on the furan component.[1][2]
II. Immediate Safety and Personal Protective Equipment (PPE)

Given the hazardous nature of 2-(Furan-2-yl)morpholine, stringent safety measures are mandatory during all handling and disposal activities.

A. Engineering Controls:

  • All work involving 2-(Furan-2-yl)morpholine must be conducted within a certified chemical fume hood to minimize inhalation exposure.

  • A safety shower and eyewash station must be readily accessible and in good working order.

  • All sources of ignition, including hot plates, open flames, and non-intrinsically safe equipment, must be strictly excluded from the handling area.[1][5]

B. Personal Protective Equipment (PPE):

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Contaminated gloves must be disposed of as hazardous waste.

  • Eye Protection: Chemical safety goggles are mandatory. A face shield should also be worn where there is a risk of splashing.

  • Skin and Body Protection: A flame-resistant laboratory coat must be worn. For larger quantities or in the event of a spill, a chemically resistant apron and boots are recommended.

  • Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is required.

III. Spill Management

In the event of a spill, immediate and appropriate action is critical to prevent injury and environmental contamination.

  • Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space.

  • Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing equipment.

  • Contain the Spill: For small spills, use a non-combustible absorbent material such as sand, diatomaceous earth, or a universal binder to contain the liquid.[1][10] Do not use combustible materials like sawdust.

  • Neutralization (for Morpholine Component): For spills where the corrosive nature of the morpholine moiety is a primary concern, cautious neutralization can be considered. A dilute solution of a weak acid (e.g., citric acid) can be used. However, this should only be performed by trained personnel.

  • Collection and Disposal: Carefully collect the absorbed material using non-sparking tools and place it into a designated, labeled hazardous waste container.

  • Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

  • Reporting: Report the spill to your institution's Environmental Health and Safety (EHS) department.

IV. Waste Classification and Segregation

Proper classification and segregation of chemical waste are mandated by regulatory bodies such as the Environmental Protection Agency (EPA) in the United States.[11][12][13][14][15]

  • Hazardous Waste Determination: 2-(Furan-2-yl)morpholine is considered a hazardous waste due to its flammability, toxicity, and corrosivity. It may fall under the EPA's "U-listed" wastes if it is a discarded commercial chemical product.[11] Specifically, Furan is listed as U124.[16]

  • Waste Segregation: Waste containing 2-(Furan-2-yl)morpholine must be segregated from other waste streams. It should be collected in a dedicated, properly labeled hazardous waste container. Do not mix this waste with incompatible materials, such as strong oxidizing agents or strong acids, which could lead to violent reactions.[2][3]

V. Disposal Pathways

The disposal of 2-(Furan-2-yl)morpholine must be handled by a licensed hazardous waste disposal company. The following workflow outlines the decision-making process for its disposal.

Caption: Workflow for the disposal of 2-(Furan-2-yl)morpholine.

Step-by-Step Disposal Protocol:

  • Containerization:

    • Use a container that is compatible with 2-(Furan-2-yl)morpholine. A high-density polyethylene (HDPE) or glass container with a secure, tight-fitting cap is recommended.[11]

    • The container must be in good condition, free from leaks or corrosion.[11]

    • Do not fill the container to more than 90% of its capacity to allow for vapor expansion.

  • Labeling:

    • The container must be clearly labeled with the words "Hazardous Waste."

    • The full chemical name, "2-(Furan-2-yl)morpholine," must be written on the label.

    • The primary hazards (Flammable, Toxic, Corrosive) must be clearly indicated.

    • The date of accumulation should also be recorded.

  • Storage:

    • Store the waste container in a designated Satellite Accumulation Area (SAA) that is under the control of the generator.

    • The SAA should be in a well-ventilated area, away from heat and direct sunlight.

    • Store the container in secondary containment to prevent the spread of material in case of a leak.

  • Arranging for Disposal:

    • Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste.[17]

    • Provide them with a complete and accurate description of the waste.

    • A hazardous waste manifest will be required to track the waste from its point of generation to its final disposal.[11][12][13]

VI. Decontamination Procedures

All laboratory equipment that has come into contact with 2-(Furan-2-yl)morpholine must be thoroughly decontaminated.

  • Initial Rinse: Rinse the equipment with a suitable organic solvent (e.g., acetone or ethanol) to remove the bulk of the chemical. This rinse solvent must be collected as hazardous waste.

  • Secondary Wash: Wash the equipment with soap and warm water.

  • Final Rinse: Rinse the equipment with deionized water.

  • Drying: Allow the equipment to air dry in a well-ventilated area or place it in a drying oven.

VII. Emergency Procedures
  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[18]

  • Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[18]

  • Eye Contact: Immediately flush the eyes with large amounts of water for at least 30 minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[18]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

By adhering to these rigorous safety and disposal protocols, laboratory professionals can ensure the safe management of 2-(Furan-2-yl)morpholine, protecting themselves, their colleagues, and the environment.

References

  • Goodway Technologies. (2022, April 15). The Complete Beginners Guide to Chemical Disposal.
  • New Jersey Department of Health. (n.d.). Furan - Hazardous Substance Fact Sheet.
  • Scribd. (n.d.). Furan Safety Data Sheet Overview.
  • U.S. Environmental Protection Agency. (n.d.). Proper Handling of Hazardous Waste Guide.
  • MsdsDigital.com. (n.d.). MORPHOLINE.
  • U.S. Environmental Protection Agency. (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.
  • U.S. Environmental Protection Agency. (2025, March 24). Learn the Basics of Hazardous Waste.
  • BenchChem. (2025). Proper Disposal of 2,5-Dimethylene-furan: A Guide for Laboratory Professionals.
  • Thermo Fisher Scientific. (2014, September 19). Furan, stabilized - Safety Data Sheet.
  • ChemicalBook. (n.d.). Furan - Safety Data Sheet.
  • Chemistry For Everyone. (2025, January 6). What Regulations Govern Hazardous Waste Management?
  • Chemos GmbH & Co. KG. (2019, April 5). Safety Data Sheet: Morpholine.
  • Redox. (2022, October 1). Safety Data Sheet Morpholine.
  • Penta chemicals. (2025, April 16). Morpholine - SAFETY DATA SHEET.
  • Carl ROTH. (n.d.). Safety Data Sheet: Morpholine.
  • Scribd. (n.d.). Morpholine: Safety Data Sheet.
  • ChemicalBook. (n.d.). Morpholine - Safety Data Sheet.
  • CDN Isotopes. (2015). Safety Data Sheet.
  • Fisher Scientific. (2023, October 20). SAFETY DATA SHEET - Morpholine.
  • Thermo Fisher Scientific. (2010, August 6). MORPHOLINE - SAFETY DATA SHEET.
  • Nexchem Ltd. (2019, February 25). SAFETY DATA SHEET - Morpholine.
  • New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet - Morpholine.
  • Sigma-Aldrich. (2024, August 9). SAFETY DATA SHEET - Morpholine.
  • Inchem.org. (1995). Morpholine (HSG 92, 1995).

Sources

Handling

A Comprehensive Guide to the Safe Handling of 2-(Furan-2-yl)morpholine

For researchers, scientists, and drug development professionals, the synthesis and application of novel chemical entities are paramount to discovery. 2-(Furan-2-yl)morpholine, a compound integrating the structural featur...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the synthesis and application of novel chemical entities are paramount to discovery. 2-(Furan-2-yl)morpholine, a compound integrating the structural features of both furan and morpholine, presents a unique profile of chemical reactivity and, consequently, specific handling requirements. This guide provides an in-depth, procedural framework for the safe handling, use, and disposal of this compound, ensuring the well-being of laboratory personnel and the integrity of your research. Our commitment is to empower your scientific endeavors with the highest standards of safety and operational excellence.

Morpholine is a flammable liquid that is toxic if swallowed, inhaled, or in contact with skin.[1][2] It is known to cause severe skin burns and eye damage.[3][4] Furan is also a flammable liquid and can form explosive peroxides.[5] Based on these well-documented hazards, 2-(Furan-2-yl)morpholine should be handled as a potentially hazardous substance with appropriate caution.

I. Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards is the foundation of safe laboratory practice. The chemical structure of 2-(Furan-2-yl)morpholine suggests a combination of risks inherited from both the furan and morpholine scaffolds.

  • Flammability: Both furan and morpholine are flammable liquids.[2][5] Therefore, 2-(Furan-2-yl)morpholine should be treated as a flammable substance. All work should be conducted away from open flames, sparks, and other potential ignition sources.[6][7] Electrical equipment should be properly grounded.[6]

  • Corrosivity: Morpholine is corrosive and can cause severe skin burns and eye damage.[3][4] Direct contact with 2-(Furan-2-yl)morpholine should be avoided, and appropriate personal protective equipment (PPE) must be worn.

  • Toxicity: Morpholine is harmful if swallowed, inhaled, or absorbed through the skin.[1][2] Acute exposure can cause irritation to the nose, throat, and lungs.[7] Chronic exposure to morpholine has been shown to cause liver and kidney damage in animal studies.[4] Furan is also toxic and may cause lung damage if swallowed.[4]

  • Peroxide Formation: Furan and its derivatives are known to form explosive peroxides upon exposure to air and light.[5] It is prudent to assume that 2-(Furan-2-yl)morpholine may also share this property.

II. Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory when handling 2-(Furan-2-yl)morpholine to prevent all routes of exposure.

Body Part Required PPE Specifications and Rationale
Hands Chemical-resistant glovesNitrile, neoprene, or butyl rubber gloves are recommended.[8] Always check for signs of degradation or perforation before use. Double-gloving is advised for extended operations.
Eyes/Face Safety goggles and face shieldChemical splash goggles that provide a complete seal around the eyes are essential.[1] A full-face shield must be worn over the goggles to protect against splashes.[3]
Body Flame-resistant lab coatA flame-resistant lab coat, fully buttoned, is required to protect against splashes and fire hazards.[9]
Respiratory Respirator with organic vapor cartridgeAll handling of 2-(Furan-2-yl)morpholine should be conducted in a certified chemical fume hood.[9][10] In the event of a spill or ventilation failure, a respirator with an organic vapor cartridge is necessary.[9]

III. Standard Operating Procedure for Handling 2-(Furan-2-yl)morpholine

Adherence to a strict, step-by-step protocol is crucial for minimizing risk.

Preparation and Handling Workflow

cluster_prep Preparation cluster_handling Handling cluster_cleanup Post-Handling prep1 Verify fume hood certification prep2 Assemble all necessary equipment and reagents prep1->prep2 prep3 Don appropriate PPE prep2->prep3 handle1 Dispense 2-(Furan-2-yl)morpholine in fume hood prep3->handle1 handle2 Keep container tightly closed when not in use handle1->handle2 handle3 Ground and bond containers during transfer handle2->handle3 clean1 Decontaminate work surfaces handle3->clean1 clean2 Properly label and store unused material clean1->clean2 clean3 Dispose of waste according to institutional guidelines clean2->clean3

Caption: Workflow for the safe handling of 2-(Furan-2-yl)morpholine.

Step-by-Step Protocol:
  • Engineering Controls Verification: Before beginning any work, ensure that the chemical fume hood has a current certification and is functioning correctly. An eyewash station and safety shower must be readily accessible.[9]

  • Gather Materials: Assemble all necessary chemicals, glassware, and equipment within the fume hood to minimize movement in and out of the containment area.

  • Don PPE: Put on all required personal protective equipment as detailed in the table above.

  • Chemical Handling:

    • Dispense the required amount of 2-(Furan-2-yl)morpholine carefully, avoiding splashing.

    • Keep the container tightly sealed when not in use to prevent the release of vapors and potential peroxide formation.[11]

    • When transferring the liquid, ensure that both the source and receiving containers are grounded and bonded to prevent static discharge.[6]

  • Post-Handling and Cleanup:

    • Thoroughly decontaminate all surfaces and equipment that may have come into contact with the compound.

    • If storing unused material, ensure the container is tightly sealed, the headspace is purged with an inert gas (e.g., nitrogen or argon), and it is stored in a cool, dark, and well-ventilated area away from incompatible materials.[5]

    • Segregate and dispose of all waste (liquid and solid) in appropriately labeled hazardous waste containers.[10]

IV. Emergency Procedures: Spill and Exposure Response

Preparedness is key to mitigating the consequences of an accidental release or exposure.

Emergency Response Logic

cluster_spill Spill Response cluster_exposure Exposure Response cluster_skin Skin Contact cluster_eye Eye Contact cluster_inhalation Inhalation cluster_ingestion Ingestion spill1 Evacuate immediate area spill2 Notify supervisor and EHS spill1->spill2 spill3 If safe, contain spill with absorbent material spill2->spill3 seek_medical Seek immediate medical attention for all exposures skin1 Remove contaminated clothing skin2 Flush with copious amounts of water for at least 15 minutes skin1->skin2 skin2->seek_medical eye1 Immediately flush with water for at least 30 minutes, lifting eyelids eye1->seek_medical inhale1 Move to fresh air inhale1->seek_medical ingest1 Do NOT induce vomiting. Rinse mouth with water. ingest1->seek_medical

Caption: Logical flow for responding to spills and exposures.

  • In Case of a Spill:

    • Evacuate all non-essential personnel from the immediate area.

    • Alert your supervisor and your institution's Environmental Health and Safety (EHS) department.

    • If the spill is small and you are trained to do so, contain the spill using a chemical absorbent material (e.g., sand or vermiculite).[1] Do not use combustible materials.

    • Ventilate the area and ensure all ignition sources are removed.[1]

  • In Case of Personal Exposure:

    • Skin Contact: Immediately remove all contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[7] Seek immediate medical attention.[12]

    • Eye Contact: Immediately flush the eyes with large amounts of water for at least 30 minutes, holding the eyelids open.[7] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.

    • Inhalation: Move the individual to fresh air immediately.[11] If breathing is difficult or has stopped, provide artificial respiration.[7] Seek immediate medical attention.

    • Ingestion: Do NOT induce vomiting.[2] Rinse the mouth thoroughly with water.[2] Seek immediate medical attention.

V. Disposal Plan

Proper disposal of 2-(Furan-2-yl)morpholine and associated waste is a critical component of laboratory safety and environmental responsibility.

  • Waste Segregation: All waste contaminated with 2-(Furan-2-yl)morpholine, including unused product, reaction byproducts, contaminated PPE, and cleaning materials, must be collected in a designated and clearly labeled hazardous waste container.[13]

  • Containerization: Use chemically resistant containers that can be tightly sealed. Ensure containers are stored in a designated satellite accumulation area.[13]

  • Institutional Guidelines: Follow your institution's specific procedures for hazardous waste disposal. Contact your EHS office to arrange for pickup and proper disposal.[9] Never dispose of this chemical down the drain.[13]

By adhering to these rigorous safety protocols, you can confidently and safely incorporate 2-(Furan-2-yl)morpholine into your research workflows, fostering a culture of safety and scientific excellence within your laboratory.

References

  • Benchchem.
  • Carl ROTH.
  • Carl ROTH.
  • Benchchem.
  • Benchchem. Personal protective equipment for handling 2-Chloro-3-(morpholin-4-yl)quinoxaline.
  • Inchem.org. Morpholine (HSG 92, 1995).
  • Scribd.
  • ChemicalBook.
  • Neutronco. Morpholine.
  • Nexchem Ltd.
  • NJ.gov. Hazardous Substance Fact Sheet - Morpholine.
  • ChemicalBook.
  • Canada.ca. Hazardous substance assessment – Morpholine.
  • Penta chemicals.
  • Santa Cruz Biotechnology. Morpholine.
  • SAFETY D
  • Sigma-Aldrich.
  • Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(Furan-2-yl)morpholine
Reactant of Route 2
Reactant of Route 2
2-(Furan-2-yl)morpholine
© Copyright 2026 BenchChem. All Rights Reserved.